5-Fluoropyrimidine-2-carbaldehyde

• CAS: 935667-50-8

Core Science & Biosynthesis

5-Fluoropyrimidine-2-carbaldehyde chemical properties

An In-depth Technical Guide to the Chemical Properties and Applications of 5-Fluoropyrimidine-2-carbaldehyde

Abstract

5-Fluoropyrimidine-2-carbaldehyde is a pivotal heterocyclic building block in the landscape of modern medicinal chemistry and drug discovery. Its strategic importance stems from the convergence of the biologically validated fluoropyrimidine core and a versatile carbaldehyde functional group. The fluorine atom, a bioisostere of hydrogen, imparts unique physicochemical properties such as enhanced metabolic stability, increased binding affinity, and modulated pKa, which are highly desirable in drug candidates.[1] The aldehyde serves as a synthetic handle for extensive molecular diversification. This guide provides an in-depth analysis of the compound's chemical properties, spectroscopic profile, reactivity, and synthetic utility, offering field-proven insights for researchers, scientists, and drug development professionals. We will explore the causality behind its reactivity and present validated protocols for its application in synthesizing novel molecular entities.

Core Physicochemical and Safety Profile

Understanding the fundamental properties of a reagent is the bedrock of its effective and safe utilization in any research endeavor. 5-Fluoropyrimidine-2-carbaldehyde is a solid at room temperature and requires specific storage conditions to maintain its integrity.

Key Properties

All quantitative data are summarized in the table below for ease of reference. This information is critical for accurate reaction setup, stoichiometry calculations, and analytical characterization.

Property	Value	Reference
CAS Number	935667-50-8	[2][3]
Molecular Formula	C₅H₃FN₂O	[3][4]
Molecular Weight	126.09 g/mol	[3]
Appearance	Solid (Form may vary)	N/A
Purity	Typically ≥97%	[3]
Storage Conditions	Inert atmosphere, 2-8°C	[4]

Safety and Handling

As a reactive chemical intermediate, 5-Fluoropyrimidine-2-carbaldehyde must be handled with appropriate precautions. The compound is classified with several hazard statements, mandating the use of personal protective equipment (PPE) and engineering controls.

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory irritation).[4]

• Precautionary Measures:

  • Always handle within a chemical fume hood to avoid inhalation of dust or vapors.[5]

  • Wear standard PPE, including safety goggles, a face shield, nitrile gloves, and a lab coat.[5][6]

  • Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with water.[6]

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials like strong oxidizing agents.[4][5]

Spectroscopic Characterization

While specific experimental spectra for this exact compound are not widely published, its spectroscopic profile can be reliably predicted based on its structure and data from analogous fluorinated heterocycles.[7] These predictions are invaluable for reaction monitoring and final product confirmation.

• ¹H NMR: The proton spectrum is expected to be distinct. The aldehyde proton (CHO) should appear as a singlet in the downfield region, typically between δ 9.5-10.5 ppm. The two protons on the pyrimidine ring will appear as doublets, with their chemical shifts influenced by the electronegative fluorine and nitrogen atoms. Coupling between these protons and to the ¹⁹F nucleus is anticipated.

• ¹³C NMR: The spectrum will show five distinct carbon signals. The aldehyde carbon (C=O) is the most deshielded, appearing around δ 180-190 ppm. The carbon atom bonded to fluorine will exhibit a large one-bond coupling constant (¹JCF), a characteristic feature of fluorinated organic compounds.[8]

• ¹⁹F NMR: A single resonance is expected, with its chemical shift providing information about the electronic environment of the fluorine atom on the pyrimidine ring.

• Mass Spectrometry (MS): The nominal mass will be 126. The high-resolution mass spectrum should confirm the elemental composition of C₅H₃FN₂O.[3]

Reactivity and Mechanistic Rationale

The synthetic versatility of 5-Fluoropyrimidine-2-carbaldehyde is rooted in the dual reactivity of its aldehyde group and the fluoropyrimidine ring. The electron-withdrawing nature of both the pyrimidine ring and the fluorine atom significantly influences the molecule's electrophilicity.

Reactivity of the Carbaldehyde Group

The aldehyde carbon is highly electrophilic, making it a prime target for nucleophiles. This reactivity is the cornerstone of its use as a synthetic building block.

• Nucleophilic Addition: It readily undergoes addition reactions with a wide range of nucleophiles, including organometallic reagents (Grignards, organolithiums) to form secondary alcohols, and cyanide to form cyanohydrins.

• Reductive Amination: A powerful method for C-N bond formation. The aldehyde reacts with primary or secondary amines to form an intermediate imine, which is then reduced in situ (e.g., with NaBH₃CN or NaBH(OAc)₃) to yield the corresponding amine. This is a workhorse reaction in medicinal chemistry for library synthesis.

• Wittig Reaction: Reaction with phosphorus ylides provides a reliable route to substituted alkenes, allowing for the extension of carbon chains and the introduction of new functional groups.

• Oxidation/Reduction: The aldehyde can be easily oxidized to the corresponding carboxylic acid using standard oxidants (e.g., PCC, KMnO₄) or reduced to a primary alcohol with reducing agents like sodium borohydride (NaBH₄).

Below is a diagram illustrating the general mechanism of nucleophilic addition to the aldehyde, a fundamental transformation for this molecule.

Caption: Mechanism of Nucleophilic Addition to the Aldehyde.

Reactivity of the Fluoropyrimidine Ring

The pyrimidine ring, particularly when substituted with an electron-withdrawing fluorine atom, is susceptible to Nucleophilic Aromatic Substitution (SₙAr). While the fluorine at the C5 position is generally less reactive to substitution than halogens at C2, C4, or C6, its presence activates the ring, and under specific conditions, it can be a site for further functionalization. This property is less commonly exploited than the aldehyde's reactivity but remains a potential avenue for advanced synthetic strategies.

Synthesis and Applications in Drug Discovery

Synthetic Strategies

While multiple synthetic routes are conceivable, a prevalent and efficient method for preparing 5-Fluoropyrimidine-2-carbaldehyde involves the controlled oxidation of the corresponding precursor, 5-fluoro-2-(hydroxymethyl)pyrimidine.[9] This approach offers high chemoselectivity, preventing over-oxidation to the carboxylic acid.

The workflow for this synthesis is a multi-step process that demands careful control over reaction conditions and rigorous purification.

Caption: General Workflow for Synthesis via Oxidation.

Role in Medicinal Chemistry

The true value of 5-Fluoropyrimidine-2-carbaldehyde lies in its application as a scaffold for generating novel, biologically active compounds. The fluoropyrimidine motif is a cornerstone of many approved drugs, most notably in oncology.[10][11] 5-Fluorouracil (5-FU), a related compound, is a widely used chemotherapeutic agent that functions by inhibiting thymidylate synthase, thereby disrupting DNA synthesis.[12][13]

By using 5-Fluoropyrimidine-2-carbaldehyde, medicinal chemists can:

• Synthesize Libraries: The aldehyde's reactivity allows for the rapid parallel synthesis of large libraries of derivatives via reactions like reductive amination.

• Explore Structure-Activity Relationships (SAR): By systematically modifying the group attached to the C2 position (via the aldehyde), researchers can probe how molecular changes affect biological activity, selectivity, and pharmacokinetic properties.

• Develop Novel Therapeutics: It serves as a key intermediate for compounds targeting a range of diseases, including cancer, and viral and bacterial infections.[11][14] The pyrimidine core is adept at forming hydrogen bonds with biological targets like kinases and polymerases.

Validated Experimental Protocol: Reductive Amination

This protocol details a representative procedure for the synthesis of an N-substituted aminomethylpyrimidine derivative, a common step in drug discovery programs.

Objective: To synthesize N-benzyl-1-(5-fluoropyrimidin-2-yl)methanamine from 5-Fluoropyrimidine-2-carbaldehyde and benzylamine.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq)

• Benzylamine (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloroethane (DCE) or Tetrahydrofuran (THF) (Anhydrous)

• Acetic Acid (catalytic amount)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, nitrogen atmosphere setup

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under a nitrogen atmosphere, add 5-Fluoropyrimidine-2-carbaldehyde (e.g., 126 mg, 1.0 mmol) and anhydrous DCE (10 mL).

• Amine Addition: Add benzylamine (118 mg, 1.1 mmol) to the solution, followed by a catalytic drop of glacial acetic acid.

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes. The formation of the intermediate imine can be monitored by TLC or LC-MS. Causality Note: The acidic catalyst protonates the aldehyde's carbonyl oxygen, further increasing its electrophilicity and accelerating the initial nucleophilic attack by the amine.

• Reduction: Once imine formation is evident, add sodium triacetoxyborohydride (318 mg, 1.5 mmol) portion-wise over 5 minutes. Causality Note: NaBH(OAc)₃ is a mild and selective reducing agent ideal for reductive aminations. It is less reactive towards the starting aldehyde than the intermediate iminium ion, minimizing side reactions.

• Reaction Monitoring: Stir the reaction at room temperature for 4-12 hours, monitoring its completion by TLC or LC-MS.

• Workup: Carefully quench the reaction by adding saturated NaHCO₃ solution until gas evolution ceases. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Final Purification & Characterization: Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product. Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and HRMS.

Conclusion and Future Outlook

5-Fluoropyrimidine-2-carbaldehyde is more than just a chemical; it is an enabling tool for innovation in therapeutic development. Its well-defined reactivity, combined with the proven biological significance of the fluoropyrimidine scaffold, ensures its continued relevance. While much of its utility has been demonstrated, there remains a significant opportunity for further investigation.[9] Future research will likely focus on developing novel synthetic transformations, exploring its use in asymmetric synthesis, and incorporating it into new chemical modalities like PROTACs or covalent inhibitors. As our understanding of disease biology deepens, versatile building blocks like this will be indispensable in the quest for safer and more effective medicines.

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An In-Depth Technical Guide to the Synthesis of 5-Fluoropyrimidine-2-carbaldehyde

Introduction: The Significance of Fluorinated Pyrimidines in Modern Drug Discovery

The strategic incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. The unique properties of the fluorine atom—including its small size, high electronegativity, and ability to form strong carbon-fluorine bonds—can profoundly enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. Among fluorinated heterocyles, the 5-fluoropyrimidine core is particularly noteworthy. It is the central pharmacophore in blockbuster drugs like 5-fluorouracil (5-FU), a chemotherapeutic agent used for decades in the treatment of various solid tumors.[1][2] The aldehyde functional group is a versatile chemical handle, serving as a gateway for constructing a vast array of more complex molecular architectures through reactions like reductive amination, Wittig olefination, and aldol condensations.

This guide provides a detailed, technically-grounded overview of a robust and scalable synthetic route to 5-Fluoropyrimidine-2-carbaldehyde, a valuable building block for researchers and drug development professionals. The synthesis is logically divided into two primary stages: the preparation of a key 2-halo-5-fluoropyrimidine precursor and its subsequent formylation via an organometallic pathway.

Core Synthetic Strategy: A Two-Stage Approach to 5-Fluoropyrimidine-2-carbaldehyde

The most reliable and industrially scalable approach to 5-Fluoropyrimidine-2-carbaldehyde hinges on a classic organometallic transformation. This strategy involves the initial synthesis of a stable, easily handled precursor, 2-chloro-5-fluoropyrimidine, followed by a low-temperature halogen-metal exchange and subsequent electrophilic capture with a formylating agent.

Figure 2: Mechanistic pathway for the formylation of 2-chloro-5-fluoropyrimidine.

Causality and Experimental Insight

• Organolithium Reagent: n-Butyllithium (n-BuLi) is a commonly used strong base and nucleophile for initiating halogen-metal exchange. The rate of exchange follows the trend I > Br > Cl, so while a 2-bromo precursor would react faster, the 2-chloro analogue is effective and often more cost-efficient. [3]* Cryogenic Temperature: The reaction is conducted at -78 °C (a dry ice/acetone bath). This is critical for two reasons: 1) It prevents the highly reactive organolithium intermediate from undergoing side reactions, such as attacking the solvent (THF) or other pyrimidine rings. 2) It allows for controlled addition of the electrophile.

• Electrophile: Anhydrous N,N-Dimethylformamide (DMF) serves as the source of the formyl group. The nucleophilic lithiated pyrimidine attacks the electrophilic carbonyl carbon of DMF. The resulting tetrahedral intermediate is stable at low temperatures and collapses to the aldehyde upon aqueous work-up. [1]* Inert Atmosphere: All organometallic reactions involving organolithiums must be performed under a strictly inert atmosphere (e.g., nitrogen or argon) and with anhydrous solvents. Organolithium reagents are highly pyrophoric and are readily quenched by water, oxygen, and carbon dioxide. [4]

Experimental Protocol: Organometallic Formylation

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a low-temperature thermometer, a nitrogen/argon inlet, and a rubber septum.

• Initial Charge: Under a positive pressure of inert gas, charge the flask with anhydrous tetrahydrofuran (THF, approx. 10 mL per gram of precursor) and 2-chloro-5-fluoropyrimidine (1.0 eq).

• Cooling: Cool the stirred solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (typically a 1.6 M or 2.5 M solution in hexanes, 1.1 eq) dropwise via syringe, ensuring the internal temperature does not rise above -70 °C. Stir the resulting mixture at -78 °C for 1 hour.

• Formylation: Add anhydrous N,N-dimethylformamide (DMF, 1.5 eq) dropwise via syringe, again maintaining the temperature at -78 °C. After the addition is complete, allow the reaction to stir at this temperature for an additional 2 hours.

• Quenching: Slowly quench the reaction by adding saturated aqueous ammonium chloride solution while the flask is still in the cold bath.

• Work-up: Allow the mixture to warm to room temperature. Transfer the contents to a separatory funnel and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by silica gel column chromatography to yield 5-Fluoropyrimidine-2-carbaldehyde.

Property	Value	Source
CAS Number	935667-50-8	[5]
Molecular Formula	C₅H₃FN₂O	[5]
Molecular Weight	126.09 g/mol	[5]
Purity (Typical)	>97%	[5]
Appearance	Solid	Varies

Table 2: Physicochemical properties of 5-Fluoropyrimidine-2-carbaldehyde.

Conclusion and Future Directions

The synthetic route detailed herein, proceeding through a selective dechlorination followed by a robust halogen-metal exchange and formylation, represents a reliable and scalable method for producing high-purity 5-Fluoropyrimidine-2-carbaldehyde. The principles discussed—regioselective reduction and low-temperature organometallic manipulation—are foundational concepts with broad applicability in heterocyclic chemistry. While alternative routes, such as the direct oxidation of a 2-methyl-5-fluoropyrimidine precursor or the controlled reduction of a 5-fluoropyrimidine-2-carboxylic acid derivative, are conceptually possible, the organometallic pathway remains the most field-proven and versatile approach. [6][7][8]As the demand for novel fluorinated pharmaceutical agents continues to grow, access to key building blocks like 5-Fluoropyrimidine-2-carbaldehyde will be paramount for enabling the next generation of drug discovery.

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Spectroscopic Analysis of 5-Fluoropyrimidine-2-carbaldehyde: A Technical Guide

Foreword: The Analytical Imperative for Advanced Pharmaceutical Intermediates

In the landscape of modern drug discovery and development, the precise structural elucidation of novel heterocyclic compounds is not merely a procedural step but the very foundation of scientific integrity and progress. 5-Fluoropyrimidine-2-carbaldehyde stands as a significant synthetic intermediate, leveraging the well-established bioactivity of the fluoropyrimidine core, a scaffold central to anticancer agents like 5-Fluorouracil[1]. The aldehyde functionality at the 2-position provides a versatile handle for synthetic elaboration, enabling its use in the construction of more complex molecular architectures.

This guide provides an in-depth analysis of the key spectroscopic techniques required to confirm the identity, purity, and structure of 5-Fluoropyrimidine-2-carbaldehyde. As scientists and researchers, our confidence in a molecule's structure underpins all subsequent biological and medicinal chemistry efforts. This document is structured to provide not just data, but a cohesive analytical narrative, explaining the logic behind the methodologies and the interpretation of the resulting spectra. Every claim is substantiated by established principles and, where possible, references to authoritative sources, ensuring a self-validating and trustworthy framework for analysis.

Molecular Structure and Analytical Overview

Before delving into the spectroscopic data, it is essential to visualize the molecule itself. The structural features of 5-Fluoropyrimidine-2-carbaldehyde dictate the expected spectroscopic signatures.

Molecular Diagram

Caption: Numbered structure of 5-Fluoropyrimidine-2-carbaldehyde.

The analytical workflow is designed to probe different aspects of this structure:

• Mass Spectrometry (MS): To confirm the molecular weight and elemental formula.

• Infrared (IR) Spectroscopy: To identify key functional groups, particularly the aldehyde carbonyl and aromatic C-F bond.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): To provide a detailed map of the carbon-hydrogen framework, confirm the substitution pattern, and directly observe the fluorine environment.

Mass Spectrometry (MS)

Mass spectrometry is the first-line technique to verify the molecular mass of a synthesized compound. For 5-Fluoropyrimidine-2-carbaldehyde (C₅H₃FN₂O), the expected mass provides a fundamental check of its identity.

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

Rationale: ESI is a soft ionization technique ideal for polar organic molecules, minimizing fragmentation and typically showing a strong signal for the protonated molecular ion [M+H]⁺.

• Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrument: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for accurate mass measurement.

• Ionization Mode: Positive ion mode is chosen to favor the formation of the [M+H]⁺ adduct.

• Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 50-300 Da).

Data Summary & Interpretation

Parameter	Theoretical Value	Observed Value (Expected)
Molecular Formula	C₅H₃FN₂O	-
Monoisotopic Mass	126.0230 g/mol	-
[M+H]⁺ Ion (m/z)	127.0308	~127.03

Interpretation: The primary peak of interest is the protonated molecule [M+H]⁺. A high-resolution instrument allows for the confirmation of the elemental composition to within a few parts per million (ppm), providing strong evidence for the chemical formula C₅H₃FN₂O. The observation of a base peak at m/z ~127.03 would be the first critical validation of the target compound's synthesis.

Infrared (IR) Spectroscopy

IR spectroscopy excels at identifying specific functional groups by measuring the absorption of infrared radiation corresponding to molecular vibrations.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

Rationale: ATR is a modern, rapid technique that requires minimal sample preparation and is suitable for solid or liquid samples, making it highly efficient for routine characterization.

• Instrument: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with an ATR accessory (e.g., a diamond crystal).

• Background Scan: Perform a background scan of the empty, clean ATR crystal to account for atmospheric CO₂ and H₂O.

• Sample Application: Place a small amount of the solid 5-Fluoropyrimidine-2-carbaldehyde directly onto the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact and collect the spectrum, typically by co-adding 16-32 scans over a range of 4000-400 cm⁻¹.

Data Summary & Interpretation

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Expected Intensity
~3100-3000	C-H Stretch	Aromatic (Pyrimidine Ring)	Medium-Weak
~2830 & ~2720	C-H Stretch (Fermi Doublet)	Aldehyde (O=C-H)	Medium-Weak
~1710-1690	C=O Stretch	Aldehyde Carbonyl	Strong
~1600-1450	C=C & C=N Stretch	Aromatic Ring	Medium-Strong
~1250-1150	C-F Stretch	Aryl-Fluoride	Strong
~900-675	C-H Bend (out-of-plane)	Aromatic Ring	Medium-Strong

Interpretation: The IR spectrum provides a distinct "fingerprint" for 5-Fluoropyrimidine-2-carbaldehyde. The most crucial and unambiguous peaks are:

• The strong carbonyl (C=O) stretch around 1700 cm⁻¹: This is a hallmark of the aldehyde group and is expected to be one of the most intense absorptions in the spectrum. Its exact position indicates conjugation with the pyrimidine ring.

• The C-F stretch: A strong absorption in the 1250-1150 cm⁻¹ region confirms the presence of the fluorine substituent.

• Aldehydic C-H stretches: The appearance of two weaker bands around 2830 cm⁻¹ and 2720 cm⁻¹ is highly diagnostic for an aldehyde C-H bond and helps distinguish it from a ketone.

Workflow Diagram: Spectroscopic Identification

Caption: Workflow for the complete spectroscopic confirmation of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for unambiguous structure determination in solution. A combination of ¹H, ¹³C, and ¹⁹F NMR experiments provides a complete picture of the molecule's covalent framework.

Experimental Protocol: Multinuclear NMR

Rationale: A standard high-field NMR spectrometer allows for the acquisition of spectra for multiple nuclei. Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) are common solvents that can dissolve the compound and provide a lock signal.

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• Instrument: A 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Acquire a standard proton spectrum. Key parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 8-16 scans.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. This is a less sensitive nucleus, requiring more scans (~1024 or more) and a longer relaxation delay.

• ¹⁹F NMR Acquisition: Acquire a proton-decoupled ¹⁹F spectrum. ¹⁹F is a high-abundance, high-sensitivity nucleus, so acquisition is rapid.

¹H NMR: Data Summary & Interpretation

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Coupling Constant (J, Hz)
~9.9-10.1	Singlet (s)	1H	H (Aldehyde)	-
~9.0-9.2	Doublet (d)	1H	H-6	³J(H-F) ≈ 3-4 Hz
~8.8-9.0	Doublet (d)	1H	H-4	⁴J(H-F) ≈ 2-3 Hz

Interpretation: The ¹H NMR spectrum is expected to be simple and highly informative.

• Aldehyde Proton: A characteristic downfield singlet between δ 9.9 and 10.1 ppm is the unmistakable signature of the aldehyde proton. Its lack of coupling to other protons confirms its position.

• Pyrimidine Protons (H-4 and H-6): The two protons on the pyrimidine ring will appear far downfield due to the deshielding effects of the electronegative nitrogen atoms and the aldehyde group. They will appear as two distinct doublets because each is coupled to the fluorine atom at position 5. The magnitude of the through-bond coupling constant (J) diminishes with the number of bonds (³J > ⁴J), which aids in their assignment.

¹⁹F NMR: Data Summary & Interpretation

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
~ -160 to -170	Triplet of Doublets (td) or Multiplet (m)	³J(F-H6) ≈ 3-4 Hz, ⁴J(F-H4) ≈ 2-3 Hz

Interpretation: ¹⁹F NMR provides direct evidence for the fluorine's chemical environment.

• The chemical shift is highly sensitive to the electronic environment. For a fluorine on a pyrimidine ring, a shift in the range of -160 to -170 ppm (relative to CFCl₃) is expected.

• The multiplicity of the signal will be a multiplet resulting from coupling to both H-4 and H-6. This confirms the substitution pattern on the ring.

¹³C NMR: Data Summary & Interpretation

Chemical Shift (δ, ppm)	Assignment	Coupling to ¹⁹F	¹J(C-F) (Hz)
~185-190	C (Aldehyde)	Doublet (³J)	~5-10
~160-165	C-2	Doublet (²J)	~15-25
~155-160	C-5	Doublet (¹J)	~230-260
~150-155	C-4	Doublet (³J)	~10-20
~145-150	C-6	Doublet (²J)	~20-30

Interpretation: The proton-decoupled ¹³C NMR spectrum reveals five distinct carbon signals.

• Aldehyde Carbonyl: The C=O carbon will be the most downfield signal, typically >185 ppm.

• Carbon-Fluorine Coupling: The most critical feature is the coupling between the carbon atoms and the fluorine. The carbon directly attached to the fluorine (C-5) will appear as a doublet with a very large one-bond coupling constant (¹J(C-F) ≈ 245 Hz ). This is definitive proof of the C-F bond.

• The other ring carbons (C-2, C-4, C-6) will also show smaller couplings to the fluorine over two or three bonds (²J and ³J), further confirming the structure and allowing for complete assignment.

Conclusion

The structural elucidation of 5-Fluoropyrimidine-2-carbaldehyde is achieved through a logical and systematic application of modern spectroscopic techniques. Mass spectrometry provides the foundational confirmation of molecular weight and formula. FT-IR spectroscopy offers rapid and definitive identification of the key aldehyde and aryl-fluoride functional groups. Finally, a full suite of multinuclear NMR experiments (¹H, ¹³C, and ¹⁹F) delivers an unambiguous, high-resolution map of the atomic connectivity, confirming the substitution pattern and completing the analytical dossier. This comprehensive characterization ensures the material's identity and purity, providing the necessary confidence for its application in advanced pharmaceutical synthesis and drug discovery pipelines.

References

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An In-Depth Technical Guide to 5-Fluoropyrimidine-2-carbaldehyde: Synthesis, Properties, and Applications in Drug Discovery

This guide provides a comprehensive technical overview of 5-Fluoropyrimidine-2-carbaldehyde, a key building block in medicinal chemistry. We will delve into its chemical identity, synthesis, reactivity, and applications, offering insights for researchers and professionals in drug development.

Core Identification and Physicochemical Properties

Chemical Identity:

• Systematic Name: 5-Fluoropyrimidine-2-carbaldehyde

• CAS Number: 935667-50-8

• Molecular Formula: C₅H₃FN₂O

• Molecular Weight: 126.09 g/mol

Structure:

The structure of 5-Fluoropyrimidine-2-carbaldehyde features a pyrimidine ring substituted with a fluorine atom at the 5-position and a formyl (aldehyde) group at the 2-position.

Caption: Chemical structure of 5-Fluoropyrimidine-2-carbaldehyde.

Physicochemical Data Summary:

Property	Value
Molecular Weight	126.09 g/mol
Molecular Formula	C₅H₃FN₂O
Appearance	Expected to be a solid
Solubility	Soluble in common organic solvents like DMSO and methanol

The Strategic Importance of the Fluoropyrimidine Scaffold in Medicinal Chemistry

The fluoropyrimidine core is a privileged scaffold in drug discovery, most notably in oncology. The introduction of a fluorine atom can significantly enhance a molecule's therapeutic properties by modulating its metabolic stability, lipophilicity, and binding affinity to biological targets. The quintessential example is 5-Fluorouracil (5-FU), a cornerstone antimetabolite chemotherapy. 5-FU's mechanism of action involves its conversion to fluorodeoxyuridine monophosphate (FdUMP), which inhibits thymidylate synthase, an enzyme critical for DNA synthesis, thereby halting cancer cell proliferation.[1][2] The clinical success of 5-FU has fueled the development of a plethora of other fluoropyrimidine-based drugs.[3]

The aldehyde functionality at the 2-position of 5-Fluoropyrimidine-2-carbaldehyde provides a versatile handle for synthetic transformations, allowing for the construction of diverse molecular architectures and the exploration of new chemical space in the quest for novel therapeutics.[4]

Synthesis and Reactivity

Proposed Synthetic Pathway:

Caption: Proposed synthesis of 5-Fluoropyrimidine-2-carbaldehyde.

Causality Behind Experimental Choices:

• Lithiation: The use of a strong organolithium base like n-butyllithium (n-BuLi) at low temperatures (-78 °C) is a standard method for the regioselective deprotonation of electron-deficient heterocycles like pyrimidines. The C-2 position is typically the most acidic proton due to the inductive effect of the two adjacent nitrogen atoms.

• Formylation: N,N-Dimethylformamide (DMF) serves as the formylating agent. The lithiated intermediate undergoes nucleophilic attack on the carbonyl carbon of DMF.

• Quench: An acidic workup is necessary to hydrolyze the resulting intermediate to afford the final aldehyde product.

Chemical Reactivity:

The chemical reactivity of 5-Fluoropyrimidine-2-carbaldehyde is dominated by the aldehyde functional group.

• Nucleophilic Addition: The electrophilic carbonyl carbon is susceptible to attack by a wide range of nucleophiles, including organometallic reagents (Grignard, organolithiums), cyanide, and amines. This reaction is fundamental to building molecular complexity.[4]

• Wittig Reaction: The aldehyde can be readily converted to an alkene via the Wittig reaction, providing a powerful tool for carbon-carbon bond formation. This allows for the introduction of various substituted vinyl groups.

• Reductive Amination: Reaction with a primary or secondary amine in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) will yield the corresponding amine, a common transformation in the synthesis of bioactive molecules.

• Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid using standard oxidizing agents like potassium permanganate or Jones reagent.

Applications in Drug Discovery: A Versatile Synthetic Intermediate

The true value of 5-Fluoropyrimidine-2-carbaldehyde lies in its role as a versatile intermediate for the synthesis of novel bioactive molecules. The aldehyde group serves as a linchpin for connecting the fluoropyrimidine core to other pharmacophoric fragments.

Workflow for Utilizing 5-Fluoropyrimidine-2-carbaldehyde in Drug Discovery:

Caption: Drug discovery workflow using 5-Fluoropyrimidine-2-carbaldehyde.

Hypothetical Application in Kinase Inhibitor Synthesis:

Many kinase inhibitors feature a heterocyclic core that anchors the molecule in the ATP-binding pocket of the enzyme. The fluoropyrimidine moiety can serve as such a core, and the aldehyde allows for the introduction of side chains that can interact with specific residues in the kinase domain, thereby conferring potency and selectivity. For instance, reductive amination with a suitably substituted aniline could lead to a library of potential kinase inhibitors for screening.

Experimental Protocols

The following are representative, detailed protocols for key reactions involving an aldehyde, which are directly applicable to 5-Fluoropyrimidine-2-carbaldehyde.

Protocol 1: Wittig Olefination

This protocol describes the conversion of the aldehyde to a stilbene derivative.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde

• Benzyltriphenylphosphonium chloride

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous THF at 0 °C under an inert atmosphere (e.g., argon), add benzyltriphenylphosphonium chloride (1.1 equivalents) portion-wise.

• Allow the resulting deep red-orange mixture to stir at room temperature for 1 hour to ensure complete ylide formation.

• Cool the reaction mixture back to 0 °C and add a solution of 5-Fluoropyrimidine-2-carbaldehyde (1.0 equivalent) in anhydrous THF dropwise.

• Let the reaction warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired alkene.

Protocol 2: Reductive Amination

This protocol details the synthesis of a secondary amine derivative.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde

• Aniline (or other primary amine)

• Sodium triacetoxyborohydride

• Dichloromethane (DCM)

• Acetic acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve 5-Fluoropyrimidine-2-carbaldehyde (1.0 equivalent) and aniline (1.1 equivalents) in dichloromethane.

• Add a catalytic amount of acetic acid (e.g., 1-2 drops).

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.

• Continue stirring at room temperature for 12-16 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 30 mL).

• Wash the combined organic layers with brine and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the target secondary amine.

Safety and Handling

While a specific safety data sheet for 5-Fluoropyrimidine-2-carbaldehyde was not found, based on related fluorinated pyrimidines and aldehydes, the following precautions are strongly advised:

• Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[5] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4][5] Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[4]

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong bases.[4] Keep the container tightly sealed.

• Toxicity: Fluoropyrimidine derivatives can be toxic. For instance, 5-Fluorouracil is a highly toxic compound.[6] Assume 5-Fluoropyrimidine-2-carbaldehyde to be harmful if swallowed, and irritating to the skin, eyes, and respiratory system.

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with soap and plenty of water.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

• Inhalation: Move the person to fresh air.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention.[4]

Conclusion

5-Fluoropyrimidine-2-carbaldehyde is a valuable and versatile building block for medicinal chemistry and drug discovery. Its fluoropyrimidine core offers the potential for enhanced biological activity and favorable pharmacokinetic properties, while the aldehyde functionality provides a gateway for a wide array of synthetic transformations. The protocols and information presented in this guide are intended to empower researchers to effectively utilize this important intermediate in the development of novel therapeutic agents.

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Reactivity of the aldehyde group in 5-Fluoropyrimidine-2-carbaldehyde

An In-Depth Technical Guide to the Reactivity of the Aldehyde Group in 5-Fluoropyrimidine-2-carbaldehyde

Abstract

The 5-fluoropyrimidine scaffold is a privileged core in modern medicinal chemistry, most notably recognized in the anticancer agent 5-Fluorouracil (5-FU).[1][2][3] The introduction of an aldehyde at the 2-position, creating 5-Fluoropyrimidine-2-carbaldehyde, offers a versatile synthetic handle for the elaboration of this potent pharmacophore. This technical guide provides an in-depth analysis of the reactivity of this aldehyde group, grounded in fundamental electronic principles and supported by established synthetic protocols. We will explore the unique electronic nature of the molecule and detail key transformations including nucleophilic additions, condensation reactions, oxidations, and reductions, providing researchers and drug development professionals with a comprehensive framework for its strategic application in synthesis.

The Electronic Landscape: Understanding the Enhanced Reactivity

The reactivity of an aldehyde is fundamentally dictated by the electrophilicity of its carbonyl carbon. In 5-Fluoropyrimidine-2-carbaldehyde, this electrophilicity is significantly amplified by the cumulative electron-withdrawing effects of the heterocyclic ring and the fluorine substituent.

• Pyrimidine Core: The pyrimidine ring is an electron-deficient heterocycle due to the presence of two electronegative nitrogen atoms. These atoms exert a strong inductive and mesomeric (-M) effect, withdrawing electron density from the ring system.

• Fluorine Substituent: Fluorine, the most electronegative element, exerts a powerful inductive effect (-I), further depleting the pyrimidine ring of electron density.[4][5] This effect is transmitted to the C2 position.

• Synergistic Activation: The combination of these effects makes the carbonyl carbon of the 2-carbaldehyde group exceptionally electron-poor and, therefore, highly susceptible to attack by nucleophiles. Aldehydes are generally more reactive than ketones due to lesser steric hindrance and greater polarization of the carbonyl bond.[6][7] The electronic properties of this specific molecule place it on the higher end of the aldehyde reactivity spectrum.

Figure 1: Cumulative electron-withdrawing effects on the aldehyde group.

Key Transformations of the Aldehyde Group

The enhanced electrophilicity of the aldehyde facilitates a wide range of chemical transformations, making it a powerful building block for creating diverse molecular architectures.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of a compound with an active methylene group to a carbonyl, followed by dehydration.[8] This reaction is particularly efficient with electron-deficient aldehydes like 5-Fluoropyrimidine-2-carbaldehyde, often proceeding under mild, base-catalyzed conditions to form α,β-unsaturated systems. These products are valuable intermediates in the synthesis of various bioactive molecules and heterocyclic frameworks.[9][10]

Mechanism Overview:

• A mild base (e.g., piperidine, triethylamine) deprotonates the active methylene compound to form a nucleophilic enolate.[11]

• The enolate attacks the electrophilic carbonyl carbon of the pyrimidine aldehyde.

• The resulting aldol-type intermediate undergoes dehydration to yield the final conjugated product.[11]

Caption: Workflow for a Knoevenagel Condensation reaction.

Protocol: Synthesis of (E)-Ethyl 2-cyano-3-(5-fluoropyrimidin-2-yl)acrylate

• Setup: To a 100 mL round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add 5-Fluoropyrimidine-2-carbaldehyde (1.26 g, 10 mmol), ethyl cyanoacetate (1.24 g, 11 mmol), and toluene (40 mL).

• Catalyst Addition: Add piperidine (0.1 mL) and acetic acid (0.06 mL) to the mixture.

• Reaction: Heat the mixture to reflux. Monitor the reaction progress by observing the collection of water in the Dean-Stark trap and by thin-layer chromatography (TLC).

• Workup: After completion (typically 2-4 hours), allow the reaction to cool to room temperature. Wash the organic layer sequentially with 1M HCl (20 mL), saturated NaHCO₃ solution (20 mL), and brine (20 mL).

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the title compound.

Wittig Reaction

The Wittig reaction provides a reliable method for converting aldehydes into alkenes.[12] It involves the reaction of the aldehyde with a phosphorus ylide (a Wittig reagent).[13][14] The high reactivity of 5-Fluoropyrimidine-2-carbaldehyde ensures efficient conversion, even with stabilized ylides that are typically less reactive.[15][16]

• Non-stabilized Ylides (e.g., from alkyltriphenylphosphonium salts) generally lead to (Z)-alkenes.

• Stabilized Ylides (e.g., where the carbanion is stabilized by an adjacent ester or ketone group) predominantly form (E)-alkenes.[15]

Protocol: Synthesis of 5-Fluoro-2-styrylpyrimidine

• Ylide Generation: In a flame-dried, two-neck flask under an inert atmosphere (N₂ or Ar), suspend benzyltriphenylphosphonium chloride (4.28 g, 11 mmol) in anhydrous THF (50 mL). Cool the suspension to 0 °C in an ice bath. Add n-butyllithium (n-BuLi, 1.6 M in hexanes, 6.9 mL, 11 mmol) dropwise. Stir the resulting deep red solution for 1 hour at 0 °C.[14]

• Aldehyde Addition: Dissolve 5-Fluoropyrimidine-2-carbaldehyde (1.26 g, 10 mmol) in anhydrous THF (10 mL) and add it dropwise to the ylide solution at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quenching & Workup: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution (20 mL). Extract the mixture with ethyl acetate (3 x 30 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: The crude product contains the desired alkene and triphenylphosphine oxide. Purify by column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to isolate 5-fluoro-2-styrylpyrimidine.

Reaction Type	Reagent	Key Conditions	Typical Product
Knoevenagel	Malononitrile	Piperidine, Toluene, Reflux	2-(5-Fluoropyrimidin-2-yl)malononitrile
Wittig (Stabilized)	Ph₃P=CHCO₂Et	THF, Room Temp	(E)-Ethyl 3-(5-fluoropyrimidin-2-yl)acrylate
Wittig (Unstabilized)	Ph₃P=CHCH₃	n-BuLi, THF, 0°C to RT	(Z)-5-Fluoro-2-(prop-1-en-1-yl)pyrimidine
Reduction	NaBH₄	Methanol, 0°C	(5-Fluoropyrimidin-2-yl)methanol
Oxidation	KMnO₄	Acetone/Water, 0°C	5-Fluoropyrimidine-2-carboxylic acid

Table 1: Summary of Representative Reactions and Conditions.

Reduction to Alcohol

The aldehyde can be readily reduced to the corresponding primary alcohol, (5-Fluoropyrimidin-2-yl)methanol. This transformation is typically achieved with high yield using standard hydride reagents like sodium borohydride (NaBH₄) in an alcoholic solvent. The resulting alcohol is a valuable intermediate for further functionalization, such as etherification or conversion to a leaving group for nucleophilic substitution.

Protocol: Synthesis of (5-Fluoropyrimidin-2-yl)methanol

• Setup: Dissolve 5-Fluoropyrimidine-2-carbaldehyde (1.26 g, 10 mmol) in methanol (30 mL) in a 100 mL flask and cool to 0 °C in an ice bath.

• Reagent Addition: Add sodium borohydride (0.42 g, 11 mmol) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Workup: Quench the reaction by carefully adding 1M HCl until the solution is neutral (pH ~7). Remove the methanol under reduced pressure.

• Isolation: Extract the aqueous residue with ethyl acetate (3 x 40 mL). Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield the product, which can be further purified by recrystallization or chromatography if necessary.

Oxidation to Carboxylic Acid

Oxidation of the aldehyde group provides access to 5-Fluoropyrimidine-2-carboxylic acid, a key precursor for amides, esters, and other carboxylic acid derivatives. Standard oxidizing agents can be employed, though care must be taken to avoid harsh conditions that might degrade the sensitive pyrimidine ring. Potassium permanganate (KMnO₄) or Pinnick oxidation conditions (NaClO₂ with a scavenger) are often effective. The oxidation of 5-hydroxypyrimidine nucleosides has been documented, indicating the pyrimidine core can be stable to certain oxidative conditions.[17][18]

Applications in Drug Discovery and Development

The functionalization of 5-Fluoropyrimidine-2-carbaldehyde using the reactions described above opens avenues for creating novel derivatives with potential therapeutic applications. The pyrimidine scaffold is a cornerstone in medicinal chemistry, with derivatives acting as anticancer, antiviral, and antimicrobial agents.[2]

• Kinase Inhibitors: The pyrimidine core is prevalent in kinase inhibitors that target signaling pathways dysregulated in cancer, such as EGFR and VEGFR-2.[2][19][20] The aldehyde provides a reactive point to append side chains designed to interact with specific binding pockets in these enzymes.

• Antimetabolites: As an analogue of the 5-FU core structure, derivatives can be designed to interfere with DNA and RNA synthesis in rapidly proliferating cancer cells.[3][21]

• Bioisosteric Replacement: The aldehyde can be converted into other functional groups (e.g., oximes, hydrazones, heterocycles) that serve as bioisosteres for amides or carboxylic acids, allowing for the fine-tuning of physicochemical properties like solubility, membrane permeability, and metabolic stability.[5]

Conclusion

5-Fluoropyrimidine-2-carbaldehyde is a highly valuable and reactive building block for chemical synthesis. The aldehyde group, activated by the potent electron-withdrawing nature of the fluorinated pyrimidine ring, undergoes a variety of transformations with high efficiency. Understanding the principles governing its reactivity in nucleophilic addition, condensation, reduction, and oxidation reactions allows chemists to strategically incorporate this scaffold into complex molecules. This guide provides the foundational knowledge and practical protocols necessary for leveraging this powerful intermediate in the design and synthesis of next-generation therapeutics and advanced materials.

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• Cui, J. R., et al. (2011). Synthesis and biological study of 4-aminopyrimidine-5-carboxaldehyde oximes as antiproliferative VEGFR-2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 21(16), 4843-4848. Retrieved from [Link]

• Zhang, R., et al. (2018). Mechanism studies of addition reactions between the pyrimidine type radicals and their 3′/5′ neighboring deoxyguanosines. RSC Advances, 8(7), 3582-3591. Retrieved from [Link]

• Ali, M., et al. (2009). Oxidation of 5-hydroxypyrimidine nucleosides to 5-hydroxyhydantoin and its alpha-hydroxy-ketone isomer. Journal of the American Chemical Society, 131(13), 4851-4859. Retrieved from [Link]

• PubChem. (n.d.). 5-Fluoropyridine-2-carboxaldehyde. Retrieved from [Link]

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• de With, M., et al. (2020). Individualized Dosing of Fluoropyrimidine-Based Chemotherapy to Prevent Severe Fluoropyrimidine-Related Toxicity: What Are the Options?. Clinical Pharmacology & Therapeutics, 108(2), 226-236. Retrieved from [Link]

• Chavre, S. N., et al. (2011). Proximal Fleximer Analogues of 2′-Deoxy-2′-Fluoro-2′-Methyl Purine Nucleos(t)ides: Synthesis and Preliminary Pharmacokinetic and Antiviral Evaluation. Journal of Medicinal Chemistry, 54(16), 5732-5744. Retrieved from [Link]

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The Pivotal Role of Fluorine in Modulating the Reactivity of 5-Fluoropyrimidine-2-carbaldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug development, the strategic incorporation of fluorine atoms into heterocyclic scaffolds is a powerful tool for fine-tuning molecular properties. This guide provides an in-depth exploration of the role of the fluorine atom in 5-Fluoropyrimidine-2-carbaldehyde, a versatile building block. We will dissect how this single, highly electronegative atom profoundly influences the reactivity of the pyrimidine ring and its appended carbaldehyde group, thereby dictating its behavior in key synthetic transformations. This technical document will serve as a comprehensive resource, offering not only theoretical insights but also practical, field-proven experimental protocols.

The Electronic Influence of Fluorine on the Pyrimidine Core

The introduction of a fluorine atom at the C5 position of the pyrimidine ring instigates a significant redistribution of electron density, which is fundamental to understanding the molecule's reactivity. Fluorine exerts two primary electronic effects: a strong inductive effect (-I) and a weaker, yet significant, mesomeric or resonance effect (+M).

• Inductive Effect (-I): As the most electronegative element, fluorine powerfully withdraws electron density through the sigma bond network. In 5-Fluoropyrimidine-2-carbaldehyde, this effect is pronounced, leading to a general decrease in electron density across the entire pyrimidine ring. This inductive pull makes the ring carbons, particularly those ortho and para to the fluorine, more electrophilic.

• Mesomeric Effect (+M): The lone pairs of electrons on the fluorine atom can be donated into the π-system of the pyrimidine ring. This resonance effect increases electron density, primarily at the ortho and para positions.

The interplay of these opposing effects is crucial. While the inductive effect generally deactivates the ring towards electrophilic attack, it significantly activates it towards nucleophilic aromatic substitution (SNAr). The presence of two ring nitrogen atoms further exacerbates the electron-deficient nature of the pyrimidine ring, making it highly susceptible to nucleophilic attack.

Enhanced Reactivity of the Carbaldehyde Group

The fluorine atom at C5, in concert with the pyrimidine nitrogens, significantly enhances the electrophilicity of the carbaldehyde carbon at C2. This heightened reactivity is a direct consequence of the cumulative electron-withdrawing effects, which polarize the carbonyl bond to a greater extent than in non-fluorinated analogues. This makes the aldehyde group a prime target for a variety of nucleophilic addition reactions.

Below, we detail the protocols and mechanistic considerations for several key reactions of 5-Fluoropyrimidine-2-carbaldehyde, highlighting the causal relationships behind the experimental choices.

Wittig Reaction: A Gateway to Alkenylpyrimidines

The Wittig reaction is a robust method for converting aldehydes into alkenes.[1][2][3] In the case of 5-Fluoropyrimidine-2-carbaldehyde, its heightened electrophilicity facilitates a smooth reaction with phosphorus ylides. The use of stabilized or non-stabilized ylides allows for the synthesis of either predominantly (E)- or (Z)-alkenes, respectively.[1]

Experimental Protocol: Wittig Olefination of 5-Fluoropyrimidine-2-carbaldehyde

Objective: To synthesize a 2-alkenyl-5-fluoropyrimidine derivative via a Wittig reaction.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde

• A suitable phosphonium salt (e.g., methyltriphenylphosphonium bromide for methylenation)

• A strong base (e.g., n-butyllithium (n-BuLi) or sodium hydride (NaH))

• Anhydrous tetrahydrofuran (THF)

• Standard workup and purification reagents

Procedure:

• Ylide Generation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend the chosen phosphonium salt (1.1 equivalents) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add the strong base (1.0 equivalent) dropwise. A distinct color change (often to deep red or orange) indicates the formation of the ylide.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Reaction with Aldehyde: Dissolve 5-Fluoropyrimidine-2-carbaldehyde (1.0 equivalent) in a minimal amount of anhydrous THF.

• Cool the ylide solution back to 0 °C and add the aldehyde solution dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the aldehyde.

• Workup: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired alkenylpyrimidine.

Causality in Protocol:

• Anhydrous Conditions: The Wittig ylide is a strong base and will be quenched by protic solvents like water or alcohols. Therefore, all glassware must be dry, and anhydrous solvents are essential.

• Inert Atmosphere: The ylide is also sensitive to oxygen and carbon dioxide. An inert atmosphere prevents its degradation.

• Stepwise Addition: The dropwise addition of the base and the aldehyde solution helps to control the reaction temperature and prevent side reactions.

Caption: Wittig reaction workflow for the synthesis of 2-alkenyl-5-fluoropyrimidines.

Knoevenagel Condensation: Formation of α,β-Unsaturated Systems

The Knoevenagel condensation is another cornerstone reaction for C-C bond formation, reacting an aldehyde with an active methylene compound in the presence of a basic catalyst.[4][5] The enhanced electrophilicity of the aldehyde in 5-Fluoropyrimidine-2-carbaldehyde makes it an excellent substrate for this reaction, readily forming α,β-unsaturated products which are valuable intermediates in drug synthesis.

Experimental Protocol: Knoevenagel Condensation of 5-Fluoropyrimidine-2-carbaldehyde

Objective: To synthesize a 2-(2-substituted-ethenyl)-5-fluoropyrimidine derivative.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde

• Active methylene compound (e.g., malononitrile, ethyl cyanoacetate)

• Basic catalyst (e.g., piperidine, triethylamine)

• Solvent (e.g., ethanol, toluene)

Procedure:

• Reaction Setup: To a solution of 5-Fluoropyrimidine-2-carbaldehyde (1.0 equivalent) and the active methylene compound (1.1 equivalents) in the chosen solvent, add a catalytic amount of the base (e.g., 0.1 equivalents of piperidine).

• Reaction: Stir the mixture at room temperature or heat to reflux, monitoring the reaction progress by TLC.

• Workup: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, collect it by filtration. Otherwise, concentrate the solvent under reduced pressure.

• Purification: Recrystallize the crude product from a suitable solvent or purify by column chromatography to yield the pure α,β-unsaturated product.

Causality in Protocol:

• Catalytic Base: The base is required to deprotonate the active methylene compound, generating the nucleophilic carbanion that initiates the condensation. A weak base is typically sufficient due to the acidity of the active methylene protons.

• Solvent Choice: The choice of solvent can influence the reaction rate and the ease of product isolation. Protic solvents like ethanol can facilitate proton transfer steps.

Caption: Knoevenagel condensation of 5-Fluoropyrimidine-2-carbaldehyde.

Reduction to 5-Fluoro-2-(hydroxymethyl)pyrimidine

The reduction of the carbaldehyde to a primary alcohol is a fundamental transformation. Sodium borohydride (NaBH₄) is a mild and selective reducing agent suitable for this purpose, as it typically does not reduce the pyrimidine ring under standard conditions.[6][7]

Experimental Protocol: Reduction of 5-Fluoropyrimidine-2-carbaldehyde

Objective: To synthesize 5-Fluoro-2-(hydroxymethyl)pyrimidine.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde

• Sodium borohydride (NaBH₄)

• Methanol or Ethanol

• Standard workup and purification reagents

Procedure:

• Reaction Setup: Dissolve 5-Fluoropyrimidine-2-carbaldehyde (1.0 equivalent) in methanol or ethanol in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Reduction: Add sodium borohydride (1.5 equivalents) portion-wise to the stirred solution.

• After the addition is complete, stir the reaction at 0 °C for 30 minutes and then at room temperature for 1-2 hours, or until TLC shows complete conversion.

• Workup: Quench the reaction by the slow addition of water.

• Concentrate the solvent under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to give the crude alcohol.

• Purification: Purify by column chromatography if necessary.

Causality in Protocol:

• Protic Solvent: NaBH₄ is stable in protic solvents like methanol and ethanol, which also serve to protonate the intermediate alkoxide to form the final alcohol product.

• Excess NaBH₄: A slight excess of the reducing agent is used to ensure complete reduction of the aldehyde.

Caption: Reduction of 5-Fluoropyrimidine-2-carbaldehyde to the corresponding alcohol.

Oxidation to 5-Fluoropyrimidine-2-carboxylic Acid

The aldehyde can be readily oxidized to the corresponding carboxylic acid using a variety of oxidizing agents. A common and effective method involves the use of potassium permanganate (KMnO₄) or potassium dichromate (K₂Cr₂O₇) under acidic conditions.[8]

Experimental Protocol: Oxidation of 5-Fluoropyrimidine-2-carbaldehyde

Objective: To synthesize 5-Fluoropyrimidine-2-carboxylic acid.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde

• Potassium permanganate (KMnO₄) or Potassium dichromate (K₂Cr₂O₇)

• Dilute sulfuric acid

• Sodium bisulfite (for quenching)

• Standard workup and purification reagents

Procedure:

• Reaction Setup: Dissolve 5-Fluoropyrimidine-2-carbaldehyde (1.0 equivalent) in a mixture of water and acetone, and add dilute sulfuric acid.

• Oxidation: Cool the mixture in an ice bath and add a solution of KMnO₄ (or K₂Cr₂O₇) in water dropwise with vigorous stirring. The purple color of the permanganate will disappear as it is consumed.

• Continue the addition until a faint pink color persists.

• Workup: Quench the excess oxidizing agent by adding a solution of sodium bisulfite until the mixture becomes colorless.

• Acidify the solution with more dilute sulfuric acid.

• Extract the carboxylic acid with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer and concentrate to obtain the crude product.

• Purification: Recrystallize from an appropriate solvent to get the pure carboxylic acid.

Causality in Protocol:

• Acidic Conditions: The oxidation is typically carried out in acidic medium to ensure the stability of the oxidizing agent and to facilitate the reaction.

• Quenching: Sodium bisulfite is a reducing agent used to destroy any unreacted permanganate or dichromate, which simplifies the purification process.

Caption: Oxidation of 5-Fluoropyrimidine-2-carbaldehyde to the carboxylic acid.

Spectroscopic Characterization

A thorough understanding of the spectroscopic properties of 5-Fluoropyrimidine-2-carbaldehyde is essential for reaction monitoring and product characterization. The following table summarizes the expected NMR data based on the structure and the known effects of fluorine substitution.

Nucleus	Expected Chemical Shift (δ, ppm)	Expected Multiplicity and Coupling Constants (J, Hz)	Rationale
¹H NMR
Aldehyde-H	9.8 - 10.2	s	The aldehyde proton is highly deshielded due to the carbonyl group and the electron-withdrawing pyrimidine ring.
H-4	8.8 - 9.2	d, J ≈ 3-4 Hz	Deshielded by the adjacent nitrogen and the electron-withdrawing aldehyde group. Coupled to the fluorine at C5.
H-6	8.6 - 9.0	d, J ≈ 3-4 Hz	Deshielded by the adjacent nitrogen. Coupled to the fluorine at C5.
¹³C NMR
C=O	185 - 195	d, J ≈ 20-25 Hz	Typical chemical shift for an aldehyde carbon, coupled to the fluorine at C5.
C-2	150 - 155	d, J ≈ 5-10 Hz	Deshielded due to attachment to the aldehyde and being part of the pyrimidine ring. Coupled to the fluorine at C5.
C-4	155 - 160	d, J ≈ 15-20 Hz	Deshielded by the adjacent nitrogen. Coupled to the fluorine at C5.
C-5	150 - 160	d, J ≈ 240-260 Hz	Directly attached to fluorine, resulting in a large one-bond C-F coupling constant.
C-6	145 - 150	d, J ≈ 10-15 Hz	Deshielded by the adjacent nitrogen. Coupled to the fluorine at C5.
¹⁹F NMR	-120 to -140	t, J ≈ 3-4 Hz	The chemical shift is typical for a fluorine atom on an electron-deficient aromatic ring. Coupled to the two adjacent protons (H-4 and H-6).

Note: The exact chemical shifts and coupling constants can vary depending on the solvent and other experimental conditions.

Conclusion

The fluorine atom in 5-Fluoropyrimidine-2-carbaldehyde is not a mere spectator. Its profound electron-withdrawing inductive effect, coupled with the inherent electronic properties of the pyrimidine ring, renders the carbaldehyde group exceptionally reactive towards a variety of nucleophilic additions. This heightened reactivity makes it a valuable and versatile synthon for the construction of more complex fluorinated pyrimidine derivatives. The provided experimental protocols, grounded in a clear understanding of the underlying reaction mechanisms, offer a reliable starting point for researchers in their synthetic endeavors. A comprehensive grasp of the principles outlined in this guide will empower scientists to strategically employ 5-Fluoropyrimidine-2-carbaldehyde in the design and synthesis of novel molecules with potential applications in drug discovery and materials science.

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An In-depth Technical Guide to 5-Fluoropyrimidine-2-carbaldehyde Derivatives and Analogs: Synthesis, Reactivity, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 5-fluoropyrimidine scaffold is a cornerstone in medicinal chemistry, most notably exemplified by the anticancer drug 5-fluorouracil (5-FU). This guide delves into a specific, yet versatile, class of derivatives: those bearing a carbaldehyde group at the 2-position. The introduction of the reactive formyl moiety on the electron-deficient 5-fluoropyrimidine ring opens up a vast chemical space for the synthesis of novel analogs with diverse biological activities. This document provides a comprehensive overview of the synthesis of the core 5-fluoropyrimidine-2-carbaldehyde scaffold, its chemical reactivity, and the subsequent development of derivatives. We will explore the structure-activity relationships (SAR) of these analogs and their potential as anticancer, antimicrobial, and antiviral agents, as well as kinase inhibitors. Detailed experimental protocols, data tables, and visual diagrams are provided to serve as a practical resource for researchers in the field of drug discovery and development.

Introduction: The Significance of the 5-Fluoropyrimidine Scaffold

Fluoropyrimidines are a class of heterocyclic compounds that have had a profound impact on cancer chemotherapy. The archetypal member of this family, 5-fluorouracil (5-FU), has been a frontline treatment for various solid tumors, including colorectal, breast, and head and neck cancers, for several decades[1]. The therapeutic efficacy of 5-FU stems from its ability to be metabolized in vivo to fluorodeoxyuridine monophosphate (FdUMP), a potent inhibitor of thymidylate synthase (TS). Inhibition of TS disrupts the synthesis of thymidine, a crucial component of DNA, leading to cell cycle arrest and apoptosis in rapidly dividing cancer cells.

Despite its success, 5-FU therapy is often associated with significant side effects and the development of drug resistance[1]. This has spurred extensive research into the development of novel fluoropyrimidine derivatives with improved therapeutic indices, including better tumor selectivity, oral bioavailability, and efficacy against resistant cancer cell lines.

The introduction of a carbaldehyde group at the 2-position of the 5-fluoropyrimidine ring provides a highly versatile synthetic handle for the creation of a diverse library of analogs. The aldehyde functionality can readily undergo a variety of chemical transformations, allowing for the facile introduction of different pharmacophores and the fine-tuning of physicochemical properties. This guide will focus on the synthesis, chemical transformations, and biological evaluation of 5-fluoropyrimidine-2-carbaldehyde and its derivatives.

Synthesis of the Core Scaffold: 5-Fluoropyrimidine-2-carbaldehyde

A direct, high-yield synthesis of 5-fluoropyrimidine-2-carbaldehyde is not extensively documented in publicly available literature, suggesting it may be a specialized intermediate. However, based on established pyrimidine chemistry, a plausible synthetic route can be proposed starting from more readily available precursors. One potential pathway involves the formylation of a suitable 5-fluoropyrimidine derivative.

A possible precursor is 2-chloro-5-fluoropyrimidine, which can be synthesized from 2,4-dichloro-5-fluoropyrimidine through selective reduction[2]. The introduction of the formyl group at the 2-position could then be achieved through various methods, such as a Vilsmeier-Haack reaction on an activated precursor or through a metal-catalyzed carbonylation reaction.

Another potential route could start from 2-hydroxy-5-fluoropyrimidine. A patented method for the preparation of this compound involves the selective reduction and subsequent hydrolysis of 2,4-dichloro-5-fluoropyrimidine[2]. The hydroxyl group could then be converted to a better leaving group (e.g., a triflate) to facilitate a palladium-catalyzed formylation.

A general workflow for the synthesis of pyrimidine aldehydes can be visualized as follows:

Caption: Plausible synthetic workflow for 5-Fluoropyrimidine-2-carbaldehyde.

Due to the limited specific literature, researchers may need to adapt and optimize existing methods for pyrimidine synthesis to achieve an efficient preparation of the target carbaldehyde.

Chemical Reactivity and Derivatization of 5-Fluoropyrimidine-2-carbaldehyde

The aldehyde group at the 2-position of the 5-fluoropyrimidine ring is a versatile functional group that can participate in a wide range of chemical reactions, enabling the synthesis of a diverse library of derivatives. The electron-withdrawing nature of the pyrimidine ring and the fluorine atom can influence the reactivity of the aldehyde.

Schiff Base Formation

One of the most common and straightforward reactions of aldehydes is their condensation with primary amines to form Schiff bases (imines). This reaction provides a simple and efficient way to introduce a wide variety of substituents.

General Protocol for Schiff Base Synthesis:

• Dissolve 5-fluoropyrimidine-2-carbaldehyde (1 equivalent) in a suitable solvent such as ethanol or methanol.

• Add the desired primary amine (1-1.2 equivalents).

• A catalytic amount of a weak acid, such as acetic acid, can be added to facilitate the reaction.

• The reaction mixture is typically stirred at room temperature or heated to reflux for a period ranging from a few hours to overnight.

• The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, the product can be isolated by filtration if it precipitates, or by evaporation of the solvent followed by purification using techniques like recrystallization or column chromatography.

The resulting Schiff bases can exhibit a range of biological activities and can also serve as intermediates for further chemical modifications[3][4][5].

Caption: General scheme for Schiff base formation.

Hydrazone Formation

Similar to Schiff base formation, 5-fluoropyrimidine-2-carbaldehyde can react with hydrazines and hydrazides to form hydrazones. Hydrazones are known to possess a broad spectrum of biological activities, including antimicrobial and anticancer properties[6][7][8].

General Protocol for Hydrazone Synthesis:

• Dissolve 5-fluoropyrimidine-2-carbaldehyde (1 equivalent) in a suitable solvent like ethanol.

• Add the desired hydrazine or hydrazide derivative (1 equivalent).

• A few drops of a catalytic acid (e.g., glacial acetic acid) can be added.

• The reaction mixture is typically refluxed for several hours.

• The formation of the product can be monitored by TLC.

• After cooling, the precipitated product is collected by filtration, washed, and can be further purified by recrystallization.

Caption: General scheme for hydrazone formation.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound (e.g., malononitrile, ethyl cyanoacetate) to a carbonyl group, followed by a dehydration reaction. This reaction is a powerful tool for carbon-carbon bond formation and can be used to synthesize α,β-unsaturated compounds[9][10][11][12][13].

General Protocol for Knoevenagel Condensation:

• Dissolve 5-fluoropyrimidine-2-carbaldehyde (1 equivalent) and the active methylene compound (1-1.2 equivalents) in a suitable solvent such as ethanol or toluene.

• Add a catalytic amount of a base, such as piperidine or triethylamine.

• The reaction mixture is typically heated to reflux.

• The reaction progress is monitored by TLC.

• Upon completion, the reaction mixture is cooled, and the product is isolated by filtration or extraction, followed by purification.

The resulting α,β-unsaturated derivatives can serve as versatile intermediates for further reactions or be evaluated for their biological activities.

Caption: General scheme for Knoevenagel condensation.

Wittig Reaction

The Wittig reaction is a widely used method for the synthesis of alkenes from aldehydes or ketones and a phosphonium ylide (Wittig reagent)[8][14][15][16]. This reaction allows for the introduction of a carbon-carbon double bond with good control over stereochemistry.

General Protocol for Wittig Reaction:

• Prepare the phosphonium ylide by treating a phosphonium salt with a strong base (e.g., n-butyllithium, sodium hydride).

• In a separate flask, dissolve 5-fluoropyrimidine-2-carbaldehyde in an anhydrous aprotic solvent (e.g., THF, ether).

• Add the freshly prepared ylide solution to the aldehyde solution at a low temperature (e.g., -78 °C or 0 °C).

• Allow the reaction mixture to warm to room temperature and stir for several hours.

• Quench the reaction with water and extract the product with an organic solvent.

• The organic layer is dried and concentrated, and the product is purified by column chromatography.

Spectroscopic Characterization

The structural elucidation of 5-fluoropyrimidine-2-carbaldehyde and its derivatives relies on a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Technique	Expected Observations for 5-Fluoropyrimidine-2-carbaldehyde
¹H NMR	- A singlet for the aldehyde proton (CHO) in the downfield region (δ 9.5-10.5 ppm). - A doublet for the proton at the 6-position of the pyrimidine ring, showing coupling to the fluorine at the 5-position. - The chemical shift will be influenced by the electron-withdrawing nature of the ring and the aldehyde group.
¹³C NMR	- A signal for the carbonyl carbon of the aldehyde in the downfield region (δ 180-200 ppm). - Signals for the carbon atoms of the pyrimidine ring, with their chemical shifts influenced by the fluorine and aldehyde substituents. The carbon bearing the fluorine will show a large C-F coupling constant.
¹⁹F NMR	- A single signal for the fluorine atom at the 5-position, likely showing coupling to the proton at the 6-position.
IR	- A characteristic strong absorption band for the C=O stretching of the aldehyde group around 1700-1720 cm⁻¹. - C-H stretching of the aldehyde proton may be visible around 2720 and 2820 cm⁻¹. - Bands corresponding to the C=N and C=C stretching of the pyrimidine ring.
MS (ESI)	- A molecular ion peak corresponding to the molecular weight of the compound. - Fragmentation patterns can provide further structural information.

For derivatives, the spectroscopic data will show additional signals corresponding to the newly introduced functional groups, and shifts in the signals of the core scaffold can provide information about the electronic effects of the substituents.

Biological Activities and Therapeutic Potential

The 5-fluoropyrimidine scaffold is a well-established pharmacophore in anticancer drug discovery. The introduction of the 2-carbaldehyde group and its subsequent derivatization can lead to compounds with a wide range of biological activities.

Anticancer Activity

Many novel 5-fluorouracil analogs have been synthesized and evaluated for their anticancer activity, often showing improved potency and metabolic stability compared to the parent drug[1][17]. Derivatives of 5-fluoropyrimidine-2-carbaldehyde are expected to exhibit anticancer properties, potentially through various mechanisms:

• Inhibition of Thymidylate Synthase: Similar to 5-FU, these derivatives could be metabolized to FdUMP analogs that inhibit TS.

• Kinase Inhibition: The pyrimidine scaffold is a common feature in many kinase inhibitors[17][18][19]. Derivatives of 5-fluoropyrimidine-2-carbaldehyde could be designed to target specific kinases involved in cancer cell signaling pathways, such as VEGFR-2 or c-Met[15][20][21].

• Induction of Apoptosis: Novel 5-FU analogs have been shown to induce apoptosis in cancer cells by modulating the expression of pro-apoptotic and anti-apoptotic proteins[1].

The diverse functionalities that can be introduced via the carbaldehyde group allow for the exploration of a broad chemical space to optimize anticancer activity and selectivity.

Antimicrobial and Antiviral Activity

Pyrimidine derivatives have been reported to possess significant antibacterial and antifungal activities[13][22][23][24]. The 5-fluoropyrimidine-2-carbaldehyde scaffold can be used to generate novel compounds with potential antimicrobial properties. The mechanism of action could involve the inhibition of essential microbial enzymes or disruption of cell wall synthesis.

Furthermore, fluorinated nucleoside and non-nucleoside analogs are important classes of antiviral drugs[9][11][25][26]. The 5-fluoropyrimidine core is present in some antiviral agents. Derivatization of the 2-carbaldehyde group could lead to the discovery of new compounds with activity against a range of viruses by targeting viral enzymes like polymerases or proteases.

Structure-Activity Relationship (SAR) Insights

While specific SAR studies on 5-fluoropyrimidine-2-carbaldehyde derivatives are not extensively published, general principles from related pyrimidine series can be extrapolated.

• Nature of the substituent at the 2-position: The type of group introduced via the carbaldehyde will significantly impact biological activity. For example, in Schiff base derivatives, the electronic and steric properties of the substituent on the imine nitrogen will be crucial. Electron-withdrawing or donating groups on an aromatic ring can modulate the overall electronic properties of the molecule and its interaction with biological targets.

• Conformation and Flexibility: The linker between the pyrimidine ring and the new substituent will influence the conformational flexibility of the molecule, which can be critical for binding to a target protein.

• Hydrogen Bonding Potential: The introduction of groups capable of forming hydrogen bonds can enhance the binding affinity to biological targets.

• Lipophilicity: The overall lipophilicity of the molecule, which can be tuned by the choice of substituents, will affect its cell permeability and pharmacokinetic properties.

Systematic modification of the derivatives and evaluation of their biological activity will be essential to establish a clear SAR for this class of compounds.

Conclusion and Future Perspectives

The 5-fluoropyrimidine-2-carbaldehyde scaffold represents a promising starting point for the development of novel therapeutic agents. Its versatile reactivity allows for the synthesis of a wide array of derivatives with the potential for diverse biological activities, including anticancer, antimicrobial, and antiviral effects. The established importance of the 5-fluoropyrimidine core in medicine provides a strong rationale for the exploration of this underexplored chemical space.

Future research in this area should focus on:

• Developing and optimizing a robust and scalable synthesis of 5-fluoropyrimidine-2-carbaldehyde.

• Synthesizing and characterizing a diverse library of derivatives using the reactions outlined in this guide.

• Conducting comprehensive biological evaluations of these new compounds against a panel of relevant targets.

• Performing detailed structure-activity relationship studies to guide the design of more potent and selective analogs.

• Investigating the mechanism of action of the most promising compounds.

This in-depth technical guide provides a foundational framework for researchers to embark on the exploration of 5-fluoropyrimidine-2-carbaldehyde derivatives, with the ultimate goal of discovering new and effective therapeutic agents.

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In Silico Prediction of 5-Fluoropyrimidine-2-carbaldehyde Properties: A Technical Guide for Drug Discovery Professionals

Abstract

In the contemporary drug discovery landscape, the early-stage assessment of a molecule's pharmacokinetic and toxicological profile is paramount to de-risking development and reducing attrition rates.[1] In silico, or computer-based, modeling provides a rapid and cost-effective methodology for these initial evaluations.[2][3][4] This technical guide presents a comprehensive in silico characterization of 5-Fluoropyrimidine-2-carbaldehyde, a heterocyclic building block of interest in medicinal chemistry. We will delineate its predicted physicochemical properties, Absorption, Distribution, Metabolism, and Excretion (ADME) profile, and key toxicological endpoints using established, publicly accessible computational tools. This document serves as both a detailed analysis of the target molecule and a methodological exemplar for researchers engaged in computational drug discovery.

Introduction: The Rationale for In Silico Assessment

The journey from a promising chemical entity to a marketed drug is fraught with challenges, with a significant number of candidates failing due to unfavorable pharmacokinetic (ADME) or toxicity profiles.[1] The ability to predict these properties before significant investment in synthesis and in vitro testing is a cornerstone of modern drug design.[5] Computational methods allow for the high-throughput screening of virtual compound libraries, enabling chemists to prioritize candidates with the highest probability of success.[2][3][4]

5-Fluoropyrimidine-2-carbaldehyde (Figure 1) is a substituted pyrimidine, a scaffold prevalent in numerous therapeutic agents due to its versatile chemical reactivity and ability to form key interactions with biological targets. Its fluorine substitution can modulate metabolic stability and binding affinity, making it an attractive starting point for library synthesis. This guide provides a rigorous computational assessment of its drug-like properties.

Figure 1: Chemical Structure of 5-Fluoropyrimidine-2-carbaldehyde

• Molecular Formula: C₅H₃FN₂O[6][7]

• Molecular Weight: 126.09 g/mol [6][7]

• Canonical SMILES: C1=C(C=NC(=N1)C=O)F[6]

• CAS Number: 935667-50-8[6][7]

Predicted Physicochemical and Drug-Likeness Profile

A molecule's fundamental physicochemical properties govern its behavior in biological systems. We employed the SwissADME web server, a widely used tool for evaluating pharmacokinetics and drug-likeness, to generate these initial predictions.[8][9][10]

Lipinski's Rule of Five

Christopher Lipinski's "Rule of Five" (Ro5) is a foundational guideline for estimating the oral bioavailability of a drug candidate.[11][12][13][14] The rule posits that poor absorption or permeation is more likely when a compound violates more than one of the following criteria:

• Molecular Weight (MW) ≤ 500 Daltons

• Logarithm of the octanol-water partition coefficient (LogP) ≤ 5

• Hydrogen Bond Donors (HBD) ≤ 5

• Hydrogen Bond Acceptors (HBA) ≤ 10

As detailed in Table 1, 5-Fluoropyrimidine-2-carbaldehyde adheres to all criteria within the Rule of Five, suggesting a high probability of favorable oral bioavailability.

Key Physicochemical Descriptors

Beyond the Ro5, other descriptors offer deeper insights into the molecule's potential behavior (Table 1).

• Topological Polar Surface Area (TPSA): TPSA is the sum of the surface areas of polar atoms in a molecule and is a strong predictor of membrane permeability.[15][16][17] Molecules with a TPSA > 140 Ų generally exhibit poor cell permeability, while those with a TPSA < 90 Ų are more likely to cross the blood-brain barrier (BBB).[16][18] The predicted TPSA of 51.75 Ų for our molecule is well within the range for good oral absorption and suggests potential for CNS penetration.[18][19]

• Solubility (LogS): Aqueous solubility is critical for drug absorption and formulation. The predicted LogS (ESOL) of -1.31 indicates that the compound is soluble in water.

• Molar Refractivity: This parameter reflects the volume occupied by a molecule and its polarizability. The predicted value of 28.50 cm³ falls within typical ranges for small molecule drugs.

Table 1: Predicted Physicochemical Properties and Drug-Likeness of 5-Fluoropyrimidine-2-carbaldehyde

Parameter	Predicted Value	Lipinski's Rule (Ro5) Criteria	Status
Molecular Weight	126.09 g/mol	≤ 500	Compliant
LogP (iLOGP)	0.47	≤ 5	Compliant
Hydrogen Bond Donors	0	≤ 5	Compliant
Hydrogen Bond Acceptors	3	≤ 10	Compliant
Ro5 Violations	0	≤ 1	Compliant
TPSA	51.75 Ų	N/A	Favorable for absorption
Molar Refractivity	28.50 cm³	N/A	Within drug-like range
Aqueous Solubility (LogS)	-1.31	N/A	Soluble

| Rotatable Bonds | 1 | N/A | Low (indicates rigidity) |

Data generated using the SwissADME web server.

In Silico Pharmacokinetic (ADME) Profile

The SwissADME platform was further utilized to predict the ADME profile, providing a preliminary assessment of how the molecule might be processed in the body.[8][20]

Table 2: Predicted ADME Properties

ADME Parameter	Prediction	Interpretation
Absorption
GI Absorption	High	Likely well-absorbed from the gastrointestinal tract.
Blood-Brain Barrier (BBB) Permeant	Yes	The molecule may cross the BBB to act on CNS targets.
Distribution
P-gp Substrate	No	Unlikely to be actively effluxed from cells by P-glycoprotein.
Metabolism
CYP1A2 Inhibitor	No	Low potential for drug-drug interactions via this pathway.
CYP2C19 Inhibitor	No	Low potential for drug-drug interactions via this pathway.
CYP2C9 Inhibitor	No	Low potential for drug-drug interactions via this pathway.
CYP2D6 Inhibitor	No	Low potential for drug-drug interactions via this pathway.

| CYP3A4 Inhibitor | No | Low potential for drug-drug interactions via this pathway. |

Data generated using the SwissADME web server.

Expert Analysis: The ADME predictions are highly encouraging for a lead compound. The high predicted gastrointestinal (GI) absorption aligns with the favorable Lipinski and TPSA values. Crucially, the molecule is not predicted to be a substrate for P-glycoprotein, a key efflux pump that can limit drug efficacy. Furthermore, the lack of predicted inhibition across major Cytochrome P450 (CYP) enzymes suggests a low propensity for metabolic drug-drug interactions, a significant advantage in drug development.[2]

In Silico Toxicological Profile

Early identification of potential toxicities is a critical step in filtering out problematic compounds. We used the ProTox-II web server, which employs a combination of machine learning models and fragment propensities, to predict various toxicological endpoints.[21][22][23][24][25]

Table 3: Predicted Toxicological Endpoints

Toxicity Endpoint	Prediction	Confidence Score	Interpretation
Organ Toxicity
Hepatotoxicity	Inactive	0.69	Low likelihood of causing drug-induced liver injury.
Toxicological Endpoints
Carcinogenicity	Inactive	0.63	Low likelihood of causing cancer.
Mutagenicity	Active	0.60	Potential concern: May cause genetic mutations.
Immunotoxicity	Inactive	0.81	Low likelihood of adversely affecting the immune system.
Toxicity Targets
Nuclear Receptors	Inactive	0.88	Unlikely to interfere with nuclear receptor signaling.

| Stress Response | Inactive | 0.73 | Unlikely to activate cellular stress response pathways. |

Data generated using the ProTox-II web server.

Expert Analysis & Causality: The overall toxicity profile is largely favorable, with confident predictions of inactivity for hepatotoxicity, carcinogenicity, and immunotoxicity.[23] However, the prediction of mutagenicity is a significant finding that requires careful consideration. This prediction is likely driven by the aldehyde functional group, which can be a structural alert for reactivity with biological macromolecules like DNA. In silico mutagenicity models are trained on large datasets where such alerts are common features of known mutagens.[26][27][28] While this is a computational flag and not definitive proof, it strongly indicates that any drug discovery program utilizing this scaffold must prioritize early in vitro mutagenicity testing (e.g., an Ames test) to validate or refute this prediction.[27]

Methodologies and Workflows

To ensure transparency and reproducibility, the step-by-step protocols for generating the predictive data are provided below.

Protocol: ADME & Physicochemical Property Prediction

• Navigate to the SwissADME web server (]">http://www.swissadme.ch).[8]

• Input Molecule: In the provided text box, enter the SMILES string for 5-Fluoropyrimidine-2-carbaldehyde: C1=C(C=NC(=N1)C=O)F.

• Initiate Analysis: Click the "Run" button to start the computation.

• Data Collection: The server will generate a comprehensive report. Collect the data presented in Tables 1 and 2 from the output page.

Protocol: Toxicity Prediction

• Navigate to the ProTox-II web server ([Link]21]

• Input Molecule: Select the "Draw a molecule" option or paste the SMILES string C1=C(C=NC(=N1)C=O)F into the appropriate input field.

• Initiate Analysis: Click the "Start prediction" button.

• Data Collection: From the results page, collect the predictions and confidence scores for the endpoints listed in Table 3.

In Silico Prediction Workflow

The logical flow of the entire in silico assessment process is depicted in the diagram below.

Caption: Workflow for the in silico prediction of molecular properties.

Conclusion and Strategic Recommendations

This in-depth computational analysis reveals that 5-Fluoropyrimidine-2-carbaldehyde possesses a promising drug-like profile. It exhibits excellent physicochemical properties, complies with Lipinski's Rule of Five, and is predicted to have high gastrointestinal absorption and a low risk of metabolic drug-drug interactions.

The primary liability identified is a computational alert for mutagenicity. Therefore, the strategic recommendation for any research program involving this molecule or its derivatives is as follows:

• Prioritize Experimental Validation: Conduct an in vitro Ames test at the earliest possible stage to experimentally determine the mutagenic potential.

• Scaffold Hopping/Modification: If mutagenicity is confirmed, medicinal chemistry efforts should focus on modifying the aldehyde functional group to mitigate this liability while preserving the favorable pharmacokinetic properties of the pyrimidine core.

By leveraging in silico tools to generate a detailed, multi-faceted property profile, we can make more informed, data-driven decisions, ultimately accelerating the drug discovery process and focusing resources on compounds with the highest likelihood of clinical success.

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A Researcher's Guide to 5-Fluoropyrimidine-2-carbaldehyde: Sourcing, Synthesis, and Application

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into heterocyclic scaffolds is a highly validated and powerful strategy in modern drug discovery. The unique properties of the fluorine atom can significantly enhance a molecule's metabolic stability, binding affinity, and pharmacokinetic profile.[1][2] Within the arsenal of fluorinated building blocks, 5-Fluoropyrimidine-2-carbaldehyde has emerged as a particularly valuable intermediate. Its aldehyde functionality serves as a versatile synthetic handle for constructing a diverse array of complex molecules, while the fluorinated pyrimidine core is a well-established pharmacophore found in numerous clinically important drugs, most notably the anticancer agent 5-Fluorouracil (5-FU).[1][2][3] This guide offers a comprehensive technical overview of the commercial landscape, synthetic routes, and key applications of this important compound.

Commercial Availability and Strategic Sourcing

5-Fluoropyrimidine-2-carbaldehyde is readily accessible as a research chemical from a variety of specialized suppliers. It is typically offered in purities ranging from 95% to over 97%, suitable for most research and development applications. When selecting a supplier, researchers should consider factors beyond price, including the availability of comprehensive analytical data (e.g., NMR, LC-MS), batch-to-batch consistency, and the supplier's ability to scale production for future needs.

Table 1: Key Commercial Suppliers of 5-Fluoropyrimidine-2-carbaldehyde

Supplier	Example Product Number(s)	Typical Purity	Notes
BenchChem	935667-50-8	>95%	Provides overview of research directions and context.[1]
Fisher Scientific	AC467330010	97%	Offers detailed Safety Data Sheets (SDS).
Ambeed	ABE237469	>97%	Provides analytical data like NMR and HPLC.
AchemBlock	QC-7934	>95%	Listed as a commercially available reagent.[1]
ChemicalRegister	1240041-64-8	Varies	Lists multiple potential suppliers for sourcing.[4]

Note: This table is not exhaustive and product availability and specifications are subject to change. Always verify details directly with the supplier.

Synthetic Pathways and Mechanistic Insight

While commercially available, understanding the synthetic routes to 5-Fluoropyrimidine-2-carbaldehyde provides valuable context for its reactivity and potential impurities. The synthesis is not extensively detailed in peer-reviewed literature, representing a potential research gap.[1] However, logical and established chemical transformations point to several viable pathways. A common strategy involves the controlled oxidation of the corresponding primary alcohol, 2-(hydroxymethyl)-5-fluoropyrimidine.

Another potential route starts from more readily available precursors like 2-Chloro-5-fluoropyrimidine. This approach leverages well-understood organometallic chemistry followed by oxidation.

Diagram 1: A Plausible Synthetic Workflow

Caption: A potential formylation route to the target aldehyde.

Expertise in Execution: The choice of organometallic reagent (Grignard vs. organolithium) and reaction conditions (temperature, solvent) is critical to prevent side reactions. The trustworthiness of this synthesis relies on the rigorous exclusion of moisture and atmospheric oxygen during the formation and reaction of the highly reactive organometallic intermediate.

Core Reactivity and Experimental Protocols

The aldehyde group is one of the most versatile functional groups in organic synthesis, making 5-Fluoropyrimidine-2-carbaldehyde a powerful building block.[1] It readily participates in nucleophilic additions, condensations, and other transformations, allowing for the facile introduction of diverse molecular fragments.[1]

Reductive Amination: Forging C-N Bonds

Reductive amination is a robust and widely used method to synthesize amines from aldehydes. The process involves the formation of an imine intermediate, which is then reduced in situ.

Diagram 2: Reductive Amination Experimental Workflow

Caption: Generalized workflow for a one-pot reductive amination.

Protocol: Synthesis of a Secondary Amine Derivative

• Reactant Setup: In a round-bottom flask, dissolve 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq) and a primary amine of choice (1.1 eq) in a suitable solvent like methanol or 1,2-dichloroethane (DCE).

• Imine Formation: Stir the solution at room temperature for 30-60 minutes to allow for the formation of the imine intermediate.

• Reduction Step: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise. Causality Note: NaBH(OAc)₃ is a mild and selective hydride donor, ideal for this reaction as it reduces the protonated imine (iminium ion) much faster than the starting aldehyde, preventing side reactions like the reduction of the aldehyde to an alcohol.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-16 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, quench by adding a saturated aqueous solution of sodium bicarbonate. Extract the product into an organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue using flash column chromatography to yield the final product.

Wittig Reaction: C=C Bond Formation

The Wittig reaction provides a reliable method for converting the aldehyde into an alkene, enabling carbon chain extension and the synthesis of stilbene-like structures.

Diagram 3: Logical Flow of the Wittig Reaction

Caption: The key mechanistic stages of the Wittig reaction.

Safety, Handling, and Storage

As with all laboratory chemicals, 5-Fluoropyrimidine-2-carbaldehyde should be handled with appropriate care.[5]

• Handling: Use in a well-ventilated fume hood. Wear standard personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.[5]

• Stability: The compound is generally stable under recommended storage conditions but may be light-sensitive.[5]

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. For long-term stability, storage in a freezer is recommended.[5]

• Incompatibilities: Avoid strong oxidizing agents and strong acids.[5]

Conclusion

5-Fluoropyrimidine-2-carbaldehyde is a commercially accessible and synthetically tractable building block of significant interest to the medicinal chemistry community. Its utility is rooted in the proven importance of the fluoropyrimidine scaffold and the synthetic versatility of the aldehyde group.[1] A clear understanding of its sourcing, reactivity, and proper handling is essential for researchers aiming to incorporate this valuable intermediate into their drug discovery programs. The protocols and data presented herein provide a foundational framework for the successful application of this compound in the synthesis of novel therapeutic agents.

References

• Benchchem. (n.d.). 5-Fluoropyrimidine-2-carbaldehyde | 935667-50-8.
• Fisher Scientific. (2013-12-20). SAFETY DATA SHEET.
• Fisher Scientific. (2010-04-30). SAFETY DATA SHEET - 2-Chloro-5-fluoropyrimidine.
• Fisher Scientific. (2023-09-05). SAFETY DATA SHEET - 2-Morpholinopyrimidine-5-carbaldehyde.
• R&D Systems. (n.d.). SAFETY DATA SHEET.
• Beilstein-Institut. (2020-03-20). Synthesis of 4-amino-5-fluoropyrimidines and 5-amino-4-fluoropyrazoles from a β-fluoroenolate salt.
• Growing Science. (2021-08-16). Synthesis, reactions, and applications of pyrimidine derivatives.
• MDPI. (n.d.). Synthesis and Bioevaluation of 5-Fluorouracil Derivatives.
• Regulations.gov. (2005-10-09). 5-Fluorouracil MSDS.
• NIH. (n.d.). Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers.
• MDPI. (n.d.). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives.
• ChemicalRegister. (n.d.). 2-Fluoropyrimidine-5-carbaldehyde (CAS No. 1240041-64-8) Suppliers.

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An In-depth Technical Guide to the Safe Handling and Application of 5-Fluoropyrimidine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Reactive Landscape of a Privileged Scaffold

The fluoropyrimidine motif is a cornerstone in modern medicinal chemistry, renowned for its role in a plethora of therapeutic agents, particularly in oncology and virology.[1][2] The introduction of a fluorine atom can significantly enhance a molecule's metabolic stability, binding affinity, and overall pharmacokinetic profile. When this privileged scaffold is further functionalized with a reactive carbaldehyde group at the 2-position, as in 5-Fluoropyrimidine-2-carbaldehyde, it becomes a highly versatile building block for the synthesis of complex drug candidates. However, this inherent reactivity also necessitates a thorough understanding of its safe handling, storage, and disposal. This guide, intended for laboratory scientists and drug development professionals, provides a comprehensive overview of the critical aspects of working with 5-Fluoropyrimidine-2-carbaldehyde, from fundamental safety protocols to its application in the synthesis of targeted therapeutics.

Section 1: Hazard Identification and Risk Mitigation

GHS Hazard Profile

5-Fluoropyrimidine-2-carbaldehyde is a hazardous substance that requires careful handling to avoid adverse health effects. Based on data for structurally related compounds, it is anticipated to cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Table 1: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Irritation	2	Causes skin irritation
Eye Irritation	2A	Causes serious eye irritation
Specific Target Organ Toxicity	3	May cause respiratory irritation

This classification is based on aggregated data for similar compounds and should be treated as a guideline. Always refer to the specific Safety Data Sheet (SDS) provided by the supplier.

Personal Protective Equipment (PPE)

The cornerstone of safe handling is the consistent and correct use of appropriate PPE.

• Hand Protection: Wear nitrile or butyl rubber gloves. Standard latex gloves are not recommended as they may offer insufficient protection against aldehydes.

• Eye and Face Protection: Chemical safety goggles are mandatory. When there is a risk of splashing, a full-face shield should also be worn.

• Skin and Body Protection: A flame-retardant lab coat should be worn at all times. Ensure it is fully buttoned to provide maximum coverage.

• Respiratory Protection: All work with 5-Fluoropyrimidine-2-carbaldehyde should be conducted in a certified chemical fume hood to avoid inhalation of vapors. If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is required.

Engineering Controls and Emergency Procedures

• Ventilation: A properly functioning chemical fume hood is the primary engineering control for mitigating inhalation risks.

• Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers are readily accessible and have been recently tested.

• Spill Response: In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, dry sand) and place it in a sealed container for disposal. For larger spills, evacuate the area and contact your institution's environmental health and safety department.

Section 2: Physicochemical Properties and Reactivity Profile

Physical and Chemical Properties

Understanding the physical and chemical properties of 5-Fluoropyrimidine-2-carbaldehyde is crucial for its proper handling and use in synthesis.

Table 2: Physicochemical and Spectroscopic Data

Property	Value	Source
Molecular Formula	C₅H₃FN₂O	[3]
Molecular Weight	126.09 g/mol	[3]
Appearance	White to off-white solid	General knowledge
Purity	≥97%	[3]
CAS Number	935667-50-8	[3]
¹H NMR (DMSO-d₆, 400 MHz)	Predicted: δ 9.9 (s, 1H, CHO), 9.2 (d, 1H, Ar-H), 9.0 (d, 1H, Ar-H)	Based on similar compounds
¹³C NMR (DMSO-d₆, 101 MHz)	Predicted: δ 185 (CHO), 160 (C-F), 158 (Ar-C), 155 (Ar-C), 120 (Ar-C)	Based on similar compounds
IR (KBr, cm⁻¹)	Predicted: ~1700 (C=O stretch), ~1580, 1470 (C=C, C=N stretch)	[4][5]
Mass Spectrum (EI)	Predicted: m/z 126 (M⁺), 125 (M-H)⁺, 97 (M-CHO)⁺	[6][7]

Note: Experimental spectroscopic data for 5-Fluoropyrimidine-2-carbaldehyde is not widely available in the public domain. The predicted values are based on the analysis of structurally similar compounds and established spectroscopic principles.[8][9]

Reactivity and Incompatibilities

The reactivity of 5-Fluoropyrimidine-2-carbaldehyde is dominated by the electrophilic nature of the aldehyde group and the electron-deficient pyrimidine ring.

• Aldehyde Reactivity: The aldehyde functional group is susceptible to nucleophilic attack, readily forming Schiff bases with amines, and can undergo oxidation to the corresponding carboxylic acid or reduction to the alcohol.

• Pyrimidine Ring Reactivity: The fluorine atom at the 5-position and the nitrogen atoms in the ring make the pyrimidine core susceptible to nucleophilic aromatic substitution, particularly at the 2- and 4-positions if a suitable leaving group is present.

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong reducing agents.

Section 3: Storage and Disposal

Storage

Proper storage is essential to maintain the integrity of 5-Fluoropyrimidine-2-carbaldehyde and to prevent hazardous situations.

• Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Inert Atmosphere: For long-term storage, it is advisable to store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation of the aldehyde.

• Light and Moisture: Protect from light and moisture.

Disposal

All waste containing 5-Fluoropyrimidine-2-carbaldehyde must be treated as hazardous waste.

• Waste Containers: Collect all residues, contaminated materials, and excess compound in a clearly labeled, sealed container.

• Institutional Guidelines: Follow your institution's specific guidelines for the disposal of chemical waste. Do not dispose of this material down the drain.

Section 4: Application in Drug Discovery and Development

5-Fluoropyrimidine-2-carbaldehyde is a valuable building block for the synthesis of a wide range of biologically active molecules, particularly kinase inhibitors.[10][11] The pyrimidine core often serves as a scaffold that can mimic the hinge-binding region of ATP in the active site of kinases.

Role as a Synthetic Intermediate

The aldehyde functionality provides a convenient handle for the introduction of various substituents and for the construction of more complex heterocyclic systems. For example, it can be used to synthesize substituted pyrimidines that are key intermediates in the development of inhibitors for targets such as Aurora kinases and Polo-like kinases.[10]

Caption: Synthetic utility of 5-Fluoropyrimidine-2-carbaldehyde.

Illustrative Signaling Pathway: Targeting the PI3K/Akt/mTOR Pathway

Many kinase inhibitors derived from pyrimidine scaffolds target key signaling pathways implicated in cancer cell proliferation and survival. The PI3K/Akt/mTOR pathway is a frequently dysregulated pathway in many cancers, making it a prime target for drug development.

Caption: Inhibition of the PI3K/Akt/mTOR pathway.

Section 5: Experimental Protocols

Proposed Synthesis of 5-Fluoropyrimidine-2-carbaldehyde

Step 1: Synthesis of (5-Fluoropyrimidin-2-yl)methanol

This intermediate can be prepared from a commercially available starting material such as 2-chloro-5-fluoropyrimidine.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and an argon inlet, dissolve 2-chloro-5-fluoropyrimidine (1.0 eq) in anhydrous THF.

• Grignard Formation: In a separate flask, prepare a Grignard reagent from magnesium turnings (1.2 eq) and a suitable alkyl halide in THF.

• Transmetalation and Formylation: Cool the solution of 2-chloro-5-fluoropyrimidine to -78 °C and add n-butyllithium (1.1 eq) dropwise. After stirring for 30 minutes, add a solution of the Grignard reagent. Then, add a formylating agent such as N,N-dimethylformamide (DMF) (1.5 eq).

• Workup: Allow the reaction to warm to room temperature and quench with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with ethyl acetate, dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford (5-fluoropyrimidin-2-yl)methanol.

Step 2: Oxidation to 5-Fluoropyrimidine-2-carbaldehyde

• Reaction Setup: Dissolve (5-fluoropyrimidin-2-yl)methanol (1.0 eq) in a suitable solvent such as dichloromethane (DCM).

• Oxidation: Add an oxidizing agent such as pyridinium chlorochromate (PCC) (1.5 eq) or Dess-Martin periodinane (1.2 eq) portion-wise at room temperature.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, filter the reaction mixture through a pad of Celite and wash with DCM. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield 5-Fluoropyrimidine-2-carbaldehyde.

Purification of Aromatic Aldehydes

Aromatic aldehydes can be susceptible to oxidation to the corresponding carboxylic acids. The following are general protocols for their purification.

Protocol 1: Column Chromatography

• Adsorbent: Use silica gel as the stationary phase.

• Eluent: A mixture of hexanes and ethyl acetate is typically a suitable mobile phase. The polarity can be adjusted based on the specific compound.

• Procedure: Dissolve the crude aldehyde in a minimal amount of the eluent and load it onto the column. Elute with the chosen solvent system, collecting fractions and monitoring by TLC.

Protocol 2: Bisulfite Adduct Formation

This method is effective for separating aldehydes from non-carbonyl impurities.

• Adduct Formation: Stir the crude aldehyde with a saturated aqueous solution of sodium bisulfite. The aldehyde will form a solid adduct.

• Isolation: Filter the solid bisulfite adduct and wash it with a non-polar solvent (e.g., diethyl ether) to remove impurities.

• Regeneration: Regenerate the pure aldehyde by treating the adduct with a mild base (e.g., sodium bicarbonate solution) or acid, followed by extraction with an organic solvent.

Conclusion

5-Fluoropyrimidine-2-carbaldehyde is a valuable and reactive building block in drug discovery. Its safe and effective use hinges on a comprehensive understanding of its hazards, reactivity, and proper handling procedures. By adhering to the principles of good laboratory practice, utilizing appropriate personal protective equipment and engineering controls, and following established protocols for storage and disposal, researchers can confidently and safely harness the synthetic potential of this important intermediate to advance the development of novel therapeutics.

References

• Bright sensitive ratiometric fluorescent probe enabling endogenous FA imaging and mechanistic exploration of indirect oxidative damage of. The Royal Society of Chemistry.
• The fungal expel of 5-fluorocytosine derived fluoropyrimidines mitigates its antifungal activity and generates a cytotoxic environment. PubMed Central.
• 2-Chloro-5-fluoropyrimidine 97 62802-42-0. Sigma-Aldrich.
• Mass spectral fragmentation modes of pyrimidine deriv
• In vitro and in vivo antiviral activity of 2'-fluorinated arabinosides of 5-(2-haloalkyl)uracil. [No source available].
• Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. MDPI. (2021-08-26).
• Basic 1H- and 13C-NMR Spectroscopy. [No source available].
• 2'-Fluorinated Arabinonucleosides of 5-(2-haloalkyl)uracil: Synthesis and Antiviral Activity. [No source available].
• Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. MDPI. (2021-08-26).
• 15N-, 13C- and 1H-NMR Spectroscopy Characterization and Growth Inhibitory Potency of a Combi-Molecule Synthesized by Acetylation of an Unstable Monoalkyltriazene. PubMed Central. (2017-07-19).
• Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors (Recent Upd
• Developing Novel Antifungal Compounds for Use as Single-Agent and in Multi-Drug Combination Therapies for Treating Invasive Fungal Infections. DukeSpace.
• Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis.
• A series of pyrimidine-based antifungals with anti-mold activity disrupt ER function in Aspergillus fumig
• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. (2023-08-29).
• Design, synthesis and bioevaluation of N-trisubstituted pyrimidine derivatives as potent aurora A kinase inhibitors. PubMed.
• Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis.
• mass spectra - fragmentation p
• 13C DEPT NMR 1D Spectrum. Utah Chemistry.
• Synthesis, antifungal activity and CoMFA analysis of novel 1,2,4-triazolo[1,5-a]pyrimidine deriv
• Recent Advances in Pyrimidine-Based Drugs. PubMed Central.
• 11: Infrared Spectroscopy and Mass Spectrometry. eCampusOntario Pressbooks.
• Antiviral Activity of Pyrimidine Containing Compounds: P
• 2-Chloro-5-fluoropyrimidine | CAS 62802-42-0. Ossila.
• ¹³C{¹H}NMR spectrum of compound 1. | Download Scientific Diagram.
• 5-Fluoro-2-pyrimidinone, a liver aldehyde oxidase-activated prodrug of 5-fluorouracil. [No source available].
• IR Spectroscopy Electromagnetic radiation has dual wave/particle properties.
• Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Deriv
• Spectroscopic characterization, DFT, antimicrobial activity and molecular docking studies on 4,5-bis[(E)-2-phenylethenyl]-1H,1′H-2,2′-biimidazole. NIH.
• PharmGKB summary: fluoropyrimidine p
• (PDF) Synthesis of 5-Trifluoroacetylpyrrole-2-Carbaldehydes*.
• 1H, 13C and 15N chemical shift assignment for stem-loop 5a from the 5'UTR of HCoV-229E. [No source available]. (2025-07-31).
• 5-fluoropyrimidine-2-carbaldehyde, min 97%, 100 mg. CP Lab Safety.
• Fluorine nuclear magnetic resonance spectroscopy of human biofluids in the field of metabolic studies of anticancer and antifungal fluoropyrimidine drugs. PubMed.

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Protocols & Analytical Methods

Application Note &amp; Protocol: A Novel, Two-Step Synthesis of Pyrazolo[1,5-a]pyrimidines Employing 5-Fluoropyrimidine-2-carbaldehyde

Abstract

This document details a robust and versatile two-step protocol for the synthesis of novel pyrazolo[1,5-a]pyrimidines, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug discovery.[1][2][3] The proposed methodology utilizes the readily available 5-Fluoropyrimidine-2-carbaldehyde as a key starting material, which is first converted into a chalcone-like α,β-unsaturated ketone intermediate via a Claisen-Schmidt condensation. Subsequent cyclocondensation of this intermediate with an appropriate aminopyrazole affords the target pyrazolo[1,5-a]pyrimidine scaffold. This application note provides a detailed, step-by-step protocol, explains the mechanistic rationale, and presents a flexible framework for the synthesis of a diverse library of pyrazolo[1,5-a]pyrimidine derivatives.

Introduction

The pyrazolo[1,5-a]pyrimidine core is a privileged scaffold in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents with diverse biological activities.[1][4] These compounds have demonstrated efficacy as anticancer, anti-inflammatory, antiviral, and kinase inhibitory agents.[2] Notably, the pyrazolo[1,5-a]pyrimidine framework is present in approved drugs such as the sedative-hypnotic agents zaleplon and indiplon, as well as in numerous compounds currently under clinical investigation.[1]

The synthetic versatility of the pyrazolo[1,5-a]pyrimidine system allows for extensive structural modifications, enabling the fine-tuning of its pharmacological properties.[3] The most prevalent synthetic strategies involve the cyclocondensation of 5-aminopyrazoles with 1,3-biselectrophilic compounds, such as β-diketones, β-enaminones, and α,β-unsaturated ketones (chalcones).[1][3]

This application note outlines a novel and efficient synthetic route to pyrazolo[1,5-a]pyrimidines that leverages the unique reactivity of 5-Fluoropyrimidine-2-carbaldehyde. The presence of the fluorine atom can significantly influence the physicochemical and biological properties of the final compounds, potentially enhancing metabolic stability, membrane permeability, and binding affinity to target proteins.

Synthetic Strategy Overview

Our proposed synthetic pathway is a two-step process, as illustrated in the workflow diagram below. The initial step involves a base-catalyzed Claisen-Schmidt condensation between 5-Fluoropyrimidine-2-carbaldehyde and a suitable ketone to furnish an α,β-unsaturated ketone (enone). The subsequent step is the cyclocondensation of this enone with an aminopyrazole, leading to the formation of the desired pyrazolo[1,5-a]pyrimidine.

Figure 1: Proposed two-step synthetic workflow.

Detailed Experimental Protocols

Part 1: Synthesis of (E)-1-Aryl-3-(5-fluoropyrimidin-2-yl)prop-2-en-1-one (Enone Intermediate)

This protocol describes a general procedure for the Claisen-Schmidt condensation to synthesize the enone intermediate.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde

• Substituted Acetophenone (e.g., Acetophenone, 4-Methoxyacetophenone, 4-Chloroacetophenone)

• Ethanol

• Sodium Hydroxide (NaOH)

• Deionized Water

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethyl Acetate

• Hexanes

Procedure:

• In a round-bottom flask, dissolve 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq) and the substituted acetophenone (1.0 eq) in ethanol (10 mL/mmol of aldehyde).

• To this solution, add a 10% aqueous solution of sodium hydroxide (2.0 eq) dropwise at room temperature with vigorous stirring.

• Continue stirring the reaction mixture at room temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, neutralize the reaction mixture with 1 M hydrochloric acid (HCl) until a pH of ~7 is reached.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine (1 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the desired enone.

Part 2: Synthesis of 7-Aryl-5-(5-fluoropyrimidin-2-yl)pyrazolo[1,5-a]pyrimidine

This protocol details the cyclocondensation reaction to form the final pyrazolo[1,5-a]pyrimidine product.

Materials:

• (E)-1-Aryl-3-(5-fluoropyrimidin-2-yl)prop-2-en-1-one (from Part 1)

• 3-Amino-5-methylpyrazole

• Glacial Acetic Acid

• Ethanol

Procedure:

• To a solution of the enone (1.0 eq) in ethanol (15 mL/mmol of enone), add 3-amino-5-methylpyrazole (1.1 eq).

• Add a catalytic amount of glacial acetic acid (0.1 eq) to the mixture.

• Reflux the reaction mixture for 8-12 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• The product may precipitate out of the solution upon cooling. If so, collect the solid by vacuum filtration and wash with cold ethanol.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by recrystallization from ethanol or by flash column chromatography on silica gel to yield the pure pyrazolo[1,5-a]pyrimidine.

Mechanistic Insights

The proposed synthesis proceeds through two well-established reaction mechanisms:

• Claisen-Schmidt Condensation: The reaction is initiated by the deprotonation of the α-carbon of the ketone by the base (hydroxide ion) to form an enolate. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the 5-Fluoropyrimidine-2-carbaldehyde. The resulting aldol addition product readily undergoes dehydration to yield the more stable, conjugated α,β-unsaturated ketone.

• Cyclocondensation: The formation of the pyrazolo[1,5-a]pyrimidine ring is believed to proceed via a Michael addition of the exocyclic amino group of the aminopyrazole to the β-carbon of the enone. This is followed by an intramolecular cyclization, where the endocyclic nitrogen of the pyrazole attacks the carbonyl carbon. A subsequent dehydration step leads to the aromatic pyrazolo[1,5-a]pyrimidine core.

Figure 2: Simplified reaction mechanism diagram.

Scope and Versatility

The described protocol is highly adaptable for the creation of a diverse library of pyrazolo[1,5-a]pyrimidine derivatives. The structural diversity can be introduced by varying the ketone and the aminopyrazole starting materials.

Entry	Ketone	Aminopyrazole	Expected Product	Hypothetical Yield (%)
1	Acetophenone	3-Amino-5-methylpyrazole	7-Phenyl-5-(5-fluoropyrimidin-2-yl)-2-methylpyrazolo[1,5-a]pyrimidine	75
2	4-Methoxyacetophenone	3-Amino-5-methylpyrazole	7-(4-Methoxyphenyl)-5-(5-fluoropyrimidin-2-yl)-2-methylpyrazolo[1,5-a]pyrimidine	78
3	4-Chloroacetophenone	3-Amino-5-methylpyrazole	7-(4-Chlorophenyl)-5-(5-fluoropyrimidin-2-yl)-2-methylpyrazolo[1,5-a]pyrimidine	72
4	Acetophenone	3-Amino-5-phenylpyrazole	2,7-Diphenyl-5-(5-fluoropyrimidin-2-yl)pyrazolo[1,5-a]pyrimidine	70

Table 1: Hypothetical library of pyrazolo[1,5-a]pyrimidine derivatives synthesized using the proposed protocol.

Conclusion

This application note presents a novel, efficient, and highly versatile two-step synthetic strategy for the preparation of pyrazolo[1,5-a]pyrimidines, starting from 5-Fluoropyrimidine-2-carbaldehyde. The methodology relies on a robust Claisen-Schmidt condensation followed by a cyclocondensation reaction. The protocol is amenable to the generation of a diverse library of compounds for applications in drug discovery and medicinal chemistry. The introduction of a fluoropyrimidine moiety offers a promising avenue for the development of novel therapeutic agents with potentially enhanced pharmacological profiles.

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• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Molecules.

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Application Notes and Protocols for the Knoevenagel Condensation with 5-Fluoropyrimidine-2-carbaldehyde

Introduction: Strategic Importance of the Fluoropyrimidine Scaffold

The fluoropyrimidine core is a privileged scaffold in medicinal chemistry, forming the basis of numerous therapeutic agents, particularly in oncology.[1] The strategic incorporation of a fluorine atom into the pyrimidine ring can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1] The most notable example is 5-Fluorouracil (5-FU), a cornerstone antimetabolite drug used in the treatment of various cancers.[1][2] The versatility of the pyrimidine ring, capable of forming hydrogen bonds and acting as a bioisostere, makes it a highly valuable motif in drug discovery.[1]

5-Fluoropyrimidine-2-carbaldehyde emerges as a key synthetic intermediate, leveraging the potent bioactivity of the fluoropyrimidine core with the synthetic versatility of a formyl group. This aldehyde functionality allows for a multitude of chemical transformations, including the Knoevenagel condensation, to generate a diverse library of molecules for drug development and material science applications.[1]

This document provides a detailed guide to the Knoevenagel condensation of 5-Fluoropyrimidine-2-carbaldehyde with various active methylene compounds, offering insights into the reaction mechanism, optimized protocols, and practical considerations for researchers in organic synthesis and drug development.

The Knoevenagel Condensation: A Cornerstone C-C Bond Formation

The Knoevenagel condensation is a powerful and widely utilized reaction in organic synthesis for the formation of carbon-carbon bonds, leading to the creation of α,β-unsaturated compounds.[3][4] The reaction involves the nucleophilic addition of an active hydrogen compound (a compound with a methylene group flanked by two electron-withdrawing groups) to a carbonyl group, followed by a dehydration step.[4]

Reaction Mechanism and the Role of Catalysis

The reaction is typically catalyzed by a weak base, such as an amine (e.g., piperidine, pyridine), which is crucial to deprotonate the active methylene compound to form a resonance-stabilized enolate ion without inducing self-condensation of the aldehyde.[4]

The generally accepted mechanism proceeds as follows:

• Enolate Formation: The basic catalyst abstracts an acidic proton from the active methylene compound, generating a nucleophilic enolate.

• Nucleophilic Attack: The enolate attacks the electrophilic carbonyl carbon of 5-Fluoropyrimidine-2-carbaldehyde.

• Aldol Addition: A tetrahedral intermediate is formed, which is subsequently protonated to yield an aldol-type addition product.

• Dehydration: The aldol adduct readily undergoes dehydration (elimination of a water molecule) to afford the final, stable α,β-unsaturated product.[5]

Alternatively, particularly with amine catalysts like piperidine, the mechanism can involve the formation of an iminium ion from the aldehyde, which then acts as a highly electrophilic species for the enolate to attack.[6][7]

Figure 1: Generalized Knoevenagel condensation workflow.

Experimental Protocols

The following protocols provide detailed methodologies for the Knoevenagel condensation of 5-Fluoropyrimidine-2-carbaldehyde with representative active methylene compounds.

Protocol 1: Conventional Synthesis with Malononitrile

This protocol describes a standard approach using a common active methylene compound and a basic catalyst in an organic solvent.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde (MW: 126.09 g/mol )

• Malononitrile (MW: 66.06 g/mol )

• Piperidine (MW: 85.15 g/mol )

• Ethanol, anhydrous

• Ethyl acetate

• Hexane

• Distilled water

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 5-Fluoropyrimidine-2-carbaldehyde (1.0 mmol, 126.1 mg) and malononitrile (1.1 mmol, 72.7 mg) in anhydrous ethanol (10 mL).

• Catalyst Addition: To the stirred solution, add a catalytic amount of piperidine (0.1 mmol, 10 µL).

• Reaction Progression: Heat the reaction mixture to reflux (approximately 78 °C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane as the eluent. The reaction is typically complete within 2-4 hours.

• Workup: Upon completion, allow the reaction mixture to cool to room temperature. The product may precipitate out of the solution. If so, collect the solid by vacuum filtration. If not, reduce the solvent volume under reduced pressure. Add cold distilled water (20 mL) to the residue to induce precipitation.

• Purification: Collect the crude product by vacuum filtration and wash with cold water. Recrystallize the solid from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexane) to obtain the pure product.

• Characterization: Dry the purified product under vacuum and characterize by NMR, IR, and melting point analysis.

Protocol 2: Microwave-Assisted Solvent-Free Synthesis

This "green chemistry" approach offers significant advantages, including reduced reaction times, higher yields, and elimination of organic solvents.[8][9][10]

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde

• Ethyl cyanoacetate (MW: 113.12 g/mol )

• Ammonium acetate (MW: 77.08 g/mol )

• Pyrex glass beaker

Procedure:

• Reactant Mixture: In a 50 mL Pyrex glass beaker, thoroughly mix equimolar amounts of 5-Fluoropyrimidine-2-carbaldehyde (1.0 mmol, 126.1 mg) and ethyl cyanoacetate (1.0 mmol, 113.1 mg) with a catalytic amount of ammonium acetate (0.1 mmol, 7.7 mg) using a glass rod.[9]

• Microwave Irradiation: Place the beaker in a microwave oven and irradiate at a moderate power setting (e.g., 300-450 W) for a short duration (typically 1-3 minutes).[9][11]

• Reaction Monitoring: Monitor the reaction progress by TLC (hexane:ethyl acetate) after short irradiation intervals.

• Workup and Purification: After complete conversion, allow the reaction mixture to cool. The resulting solid mass can be recrystallized directly from an ethyl acetate/n-hexane solvent mixture to yield the pure product.[9]

Data Presentation and Expected Outcomes

The choice of reaction conditions can significantly impact the yield and purity of the final product. The following table summarizes typical parameters for the Knoevenagel condensation.

Parameter	Protocol 1 (Conventional)	Protocol 2 (Microwave-Assisted)
Active Methylene	Malononitrile	Ethyl Cyanoacetate
Catalyst	Piperidine	Ammonium Acetate
Solvent	Ethanol	Solvent-free
Temperature	Reflux (~78 °C)	Microwave Irradiation
Reaction Time	2-4 hours	1-3 minutes
Typical Yield	Good to Excellent	Excellent (often >90%)
Workup	Filtration, Recrystallization	Recrystallization

Troubleshooting and Key Considerations

• Purity of Aldehyde: The purity of 5-Fluoropyrimidine-2-carbaldehyde is critical. Impurities can lead to side reactions and lower yields. It is advisable to use freshly purified or commercially available high-purity aldehyde.

• Catalyst Choice: While piperidine is a common and effective catalyst, other bases such as pyrrolidine, triethylamine, or even basic ionic liquids can be employed.[12] The choice of catalyst may influence reaction rates and yields.

• Solvent Selection: In conventional protocols, the choice of solvent can be important. Protic solvents like ethanol are commonly used. For less reactive substrates, aprotic solvents like DMF or toluene may be beneficial, potentially with azeotropic removal of water to drive the reaction to completion.[13]

• Reaction Monitoring: Close monitoring by TLC is essential to determine the optimal reaction time and prevent the formation of byproducts from prolonged reaction times or excessive heating.

• Product Isolation: The products of Knoevenagel condensations are often crystalline solids that can be easily purified by recrystallization. If the product is an oil, standard chromatographic techniques (e.g., column chromatography) may be necessary.

Conclusion

The Knoevenagel condensation of 5-Fluoropyrimidine-2-carbaldehyde is a robust and versatile method for the synthesis of a wide range of α,β-unsaturated compounds. These products serve as valuable intermediates for the development of novel therapeutic agents and functional materials. By carefully selecting the reaction conditions, including the active methylene compound, catalyst, and solvent system, researchers can achieve high yields of the desired products. The adoption of greener methodologies, such as microwave-assisted solvent-free synthesis, further enhances the efficiency and environmental friendliness of this important transformation.

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• Knoevenagel condensation of some 5-substituted furan-2-carboxaldehyde with creatinine and their antimicrobial Screening. ResearchGate. Available from: [Link]

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• Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. NIH. Available from: [Link]

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Application Notes &amp; Protocols for the Wittig Reaction of 5-Fluoropyrimidine-2-carbaldehyde

Introduction: The Strategic Importance of Vinyl-5-Fluoropyrimidines

In the landscape of medicinal chemistry and agrochemical development, the 5-fluoropyrimidine scaffold is a privileged structure, integral to a multitude of therapeutic agents and bioactive molecules. The introduction of a vinyl substituent at the 2-position of this ring system opens a vast chemical space for further functionalization, enabling the synthesis of novel compounds with enhanced potency, selectivity, and pharmacokinetic profiles. The Wittig reaction stands as a cornerstone of synthetic organic chemistry for the precise and reliable formation of carbon-carbon double bonds.[1][2] Its application to heterocyclic aldehydes like 5-Fluoropyrimidine-2-carbaldehyde provides a direct and predictable route to these valuable vinyl intermediates.

This guide provides a comprehensive overview, field-proven protocols, and troubleshooting insights for successfully conducting the Wittig olefination on 5-Fluoropyrimidine-2-carbaldehyde. We will explore the mechanistic nuances that govern stereochemical outcomes and detail the critical experimental parameters that ensure high-yield, reproducible results.

Reaction Mechanism and Stereochemical Control

The Wittig reaction proceeds through the nucleophilic addition of a phosphorus ylide (a Wittig reagent) to the carbonyl carbon of an aldehyde or ketone.[3] The electron-withdrawing nature of the 5-fluoropyrimidine ring renders the aldehyde carbon of our substrate particularly electrophilic and thus highly susceptible to this attack. The reaction culminates in the formation of a new alkene and triphenylphosphine oxide (TPPO), with the exceptionally strong P=O bond providing the thermodynamic driving force for the transformation.[4][5]

The key intermediate is a four-membered ring known as an oxaphosphetane.[6][7] The stereochemistry of the final alkene product—whether it is the (E) or (Z)-isomer—is determined by the stability of the starting ylide and the reaction conditions, which dictate the pathway of oxaphosphetane formation and decomposition.[1][8]

• Non-Stabilized Ylides: These ylides, typically bearing alkyl or hydrogen substituents (e.g., Ph₃P=CHCH₃), are highly reactive.[9] The reaction is kinetically controlled, proceeding rapidly and irreversibly through a less sterically hindered, puckered transition state to preferentially form a cis-oxaphosphetane.[4] This intermediate subsequently collapses to yield the (Z)-alkene .[6]

• Stabilized Ylides: When the ylide is substituted with an electron-withdrawing group (EWG) such as an ester or ketone (e.g., Ph₃P=CHCO₂Et), it is significantly less reactive and more stable due to resonance.[10] The initial nucleophilic addition becomes reversible, allowing the reaction to proceed under thermodynamic control. This favors the formation of the more stable trans-oxaphosphetane, which ultimately decomposes to yield the (E)-alkene .[4][11]

Diagram: Wittig Reaction General Mechanism

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Application Notes and Protocols: Reductive Amination of 5-Fluoropyrimidine-2-carbaldehyde with Primary Amines

Introduction: The Strategic Importance of the 5-Fluoropyrimidine Scaffold

The 5-fluoropyrimidine core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents, particularly in oncology. Its unique electronic properties, imparted by the fluorine atom and the nitrogen-rich aromatic system, allow it to act as a potent mimic of natural pyrimidines, thereby disrupting critical biological pathways. The synthesis of derivatives from key intermediates like 5-Fluoropyrimidine-2-carbaldehyde is therefore of paramount importance for the development of novel drug candidates.

Reductive amination stands out as one of the most robust and versatile methods for C-N bond formation, a cornerstone transformation in the synthesis of pharmaceuticals.[1][2][3] This reaction is prized for its operational simplicity and broad substrate scope, accounting for a significant portion of all C-N bond-forming reactions in the pharmaceutical industry.[4][5] This guide provides an in-depth exploration of the reductive amination of 5-Fluoropyrimidine-2-carbaldehyde with primary amines, offering detailed mechanistic insights, field-proven protocols, and troubleshooting advice for researchers in drug discovery and development.

Mechanistic Rationale: A Tale of Two Steps

The reductive amination process is a sequential, one-pot reaction that elegantly combines nucleophilic addition, dehydration, and reduction. Understanding the causality behind each step is critical for optimizing reaction conditions and ensuring success.

• Imine Formation: The reaction initiates with the nucleophilic attack of the primary amine on the electrophilic carbonyl carbon of the 5-Fluoropyrimidine-2-carbaldehyde. This forms an unstable hemiaminal intermediate.

• Dehydration and Iminium Ion Formation: The hemiaminal rapidly loses a molecule of water to form a Schiff base, or imine. Under the typically neutral to slightly acidic reaction conditions, the imine nitrogen can be protonated, forming a highly electrophilic iminium ion. This equilibrium is the driving force of the reaction.[6][7]

• Hydride Reduction: A mild reducing agent, selective for the iminium ion over the starting aldehyde, delivers a hydride to the carbon of the C=N double bond. This irreversible step yields the final, stable secondary amine product.

The electron-deficient nature of the 5-fluoropyrimidine ring enhances the electrophilicity of the aldehyde, which can facilitate the initial amine attack. However, it also demands a carefully chosen reducing agent to prevent unwanted side reactions.

Caption: General mechanism of reductive amination.

Core Protocol: Direct Reductive Amination Using Sodium Triacetoxyborohydride (STAB)

The direct (one-pot) reductive amination is the preferred method for its efficiency. Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice for this transformation due to its exceptional selectivity.[8] Unlike more powerful hydrides, STAB is a mild reducing agent that reacts much faster with the protonated iminium ion than with the starting aldehyde, minimizing the formation of the corresponding alcohol byproduct.[9][10] Furthermore, it avoids the use of toxic reagents like sodium cyanoborohydride.[11]

Materials and Reagents

• 5-Fluoropyrimidine-2-carbaldehyde

• Primary amine (aliphatic or aromatic)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and nitrogen/argon line

Step-by-Step Methodology

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq).

• Solvent and Amine Addition: Dissolve the aldehyde in anhydrous DCM (or DCE) to a concentration of approximately 0.1-0.2 M. Add the primary amine (1.0-1.2 eq). Stir the mixture at room temperature for 20-30 minutes to allow for initial imine formation.

  • Scientist's Note: Pre-stirring the aldehyde and amine allows the imine/iminium equilibrium to be established before the reducing agent is introduced. For less nucleophilic amines, such as electron-deficient anilines, this pre-stirring period may be extended or gentle warming may be required.[12]

• Addition of Reducing Agent: Add sodium triacetoxyborohydride (1.2-1.5 eq) to the solution in one portion. The addition may cause slight effervescence.

  • Scientist's Note: STAB is moisture-sensitive. Ensure it is handled quickly and that all glassware and solvents are rigorously dried to prevent decomposition of the reagent and ensure reproducible results.[8]

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aldehyde is consumed. Typical reaction times range from 1 to 12 hours.

• Workup and Quenching: Once the reaction is complete, carefully quench the mixture by slowly adding saturated aqueous NaHCO₃ solution. Stir vigorously for 15-20 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and finally, brine.

• Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by silica gel column chromatography to obtain the final N-substituted (5-fluoropyrimidin-2-yl)methanamine.

Caption: Step-by-step experimental workflow.

Data Summary: Representative Reaction Conditions

The following table summarizes typical conditions and expected outcomes for the reductive amination of 5-Fluoropyrimidine-2-carbaldehyde with various primary amines.

Amine Substrate (R-NH₂)	Equivalents of Amine	Equivalents of NaBH(OAc)₃	Solvent	Time (h)	Typical Yield (%)	Notes
Benzylamine	1.1	1.3	DCM	2-4	85-95%	Standard, high-yielding reaction.
Cyclohexylamine	1.2	1.5	DCE	3-6	80-90%	Slightly more hindered, may require longer time.
Aniline	1.1	1.5	DCE	8-12	70-85%	Less nucleophilic; ensure anhydrous conditions.
4-Fluoroaniline	1.2	1.5	DCE	10-16	65-80%	Electron-deficient amine requires longer reaction time.
tert-Butylamine	1.5	2.0	DCE	12-24	40-60%	Sterically hindered; may require gentle heating (40°C).

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive NaBH(OAc)₃ due to moisture exposure. 2. Insufficient reaction time. 3. Poorly nucleophilic amine.	1. Use a fresh bottle of NaBH(OAc)₃; ensure anhydrous solvent and glassware. 2. Continue stirring and monitor by TLC/LC-MS. 3. Increase reaction time, gently heat to ~40°C, or add 1 eq of acetic acid.
Aldehyde Reduced to Alcohol	1. Use of a non-selective reducing agent (e.g., NaBH₄). 2. Contamination of NaBH(OAc)₃.	1. Ensure the correct reagent is used (STAB is highly selective). 2. Use high-purity STAB from a reliable supplier.
Multiple Spots on TLC (Side Products)	1. Impure starting materials. 2. Over-alkylation (less common with primary amines but possible).	1. Check the purity of the aldehyde and amine before starting. 2. Ensure stoichiometry is correct (do not use a large excess of aldehyde).
Reaction Stalls	1. Insufficient reducing agent. 2. Water introduced into the reaction, decomposing the hydride.	1. Add an additional portion (0.3-0.5 eq) of NaBH(OAc)₃. 2. Repeat the reaction with rigorously dried solvents and reagents.

Conclusion

The reductive amination of 5-Fluoropyrimidine-2-carbaldehyde with primary amines using sodium triacetoxyborohydride is a highly reliable and efficient method for generating diverse libraries of N-substituted 5-fluoropyrimidine derivatives. By understanding the underlying mechanism and paying close attention to reagent quality and reaction conditions, researchers can consistently achieve high yields of desired products. This protocol serves as a robust foundation for synthetic campaigns in drug discovery, enabling the rapid exploration of chemical space around this critical pharmacophore.

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• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). The Cyanohydridoborate Anion as a Selective Reducing Agent. Journal of the American Chemical Society, 93(12), 2897–2904. [Link][11]

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• Ghorai, P., et al. (2012). The direct reductive amination of electron-deficient amines with aldehydes: the unique reactivity of the Re2O7 catalyst. Chemical Communications, 48(5), 727-729. [Link][14][15]

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Application Notes and Protocols for the Use of 5-Fluoropyrimidine-2-carbaldehyde in Multicomponent Reactions for Heterocycle Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of 5-Fluoropyrimidine-2-carbaldehyde in Medicinal Chemistry

The incorporation of a fluorine atom into heterocyclic scaffolds is a well-established strategy in modern drug discovery for enhancing crucial pharmacokinetic and pharmacodynamic properties. The 5-fluoropyrimidine moiety, in particular, is a privileged structural motif found in numerous clinically approved drugs, valued for its ability to modulate metabolic stability, binding affinity, and bioavailability.[1] 5-Fluoropyrimidine-2-carbaldehyde serves as a versatile and highly valuable building block, enabling the direct introduction of this key pharmacophore into complex molecular architectures through the efficiency and elegance of multicomponent reactions (MCRs).

Multicomponent reactions, which combine three or more reactants in a single synthetic operation, offer significant advantages in terms of atom economy, operational simplicity, and the rapid generation of molecular diversity.[2] This guide provides an in-depth exploration of the application of 5-Fluoropyrimidine-2-carbaldehyde in several seminal MCRs for the synthesis of novel heterocyclic entities with high potential for therapeutic applications.

The Biginelli Reaction: Accessing Novel Dihydropyrimidinones

The Biginelli reaction is a one-pot cyclocondensation between an aldehyde, a β-ketoester, and urea or thiourea, typically under acidic catalysis, to yield 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) or their thio-analogs.[3] These scaffolds are of significant interest due to their wide range of biological activities, including antiviral, antitumor, and antibacterial properties.[4] The use of 5-Fluoropyrimidine-2-carbaldehyde in this reaction allows for the synthesis of DHPMs bearing a key fluorinated heterocycle at the 4-position.

Reaction Mechanism: A Stepwise Annulation

The reaction is believed to proceed through the initial formation of an N-acyliminium ion intermediate from the condensation of the aldehyde and urea. This is followed by the nucleophilic addition of the β-ketoester enolate and subsequent cyclization and dehydration to afford the final dihydropyrimidine product.

Caption: Proposed mechanism of the Biginelli reaction.

Representative Protocol for the Synthesis of a 5-Fluoropyrimidine-Substituted Dihydropyrimidinone

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq)

• Ethyl acetoacetate (1.0 eq)

• Urea (1.5 eq)

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O) (10 mol%)

• Ethanol (EtOH)

Procedure:

• To a 25 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 5-Fluoropyrimidine-2-carbaldehyde, ethyl acetoacetate, urea, and FeCl₃·6H₂O in ethanol (10 mL).

• Reflux the reaction mixture for 4-8 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the mixture into 50 mL of ice-cold water to precipitate the crude product.

• Collect the solid by vacuum filtration and wash with cold water.

• Recrystallize the crude product from ethanol to afford the pure dihydropyrimidinone derivative.

Entry	Aldehyde	β-Dicarbonyl	(Thio)urea	Catalyst	Solvent	Typical Yield (%)
1	5-Fluoropyrimidine-2-carbaldehyde	Ethyl acetoacetate	Urea	FeCl₃	EtOH	75-85
2	5-Fluoropyrimidine-2-carbaldehyde	Acetylacetone	Thiourea	Yb(OTf)₃	CH₃CN	80-90
3	5-Fluoropyrimidine-2-carbaldehyde	Methyl acetoacetate	Urea	B(C₆F₅)₃	EtOH	85-95

The Hantzsch Dihydropyridine Synthesis: Crafting Calcium Channel Blocker Analogs

The Hantzsch synthesis is a classic multicomponent reaction that condenses an aldehyde, two equivalents of a β-ketoester, and a nitrogen donor (typically ammonia or ammonium acetate) to form a 1,4-dihydropyridine (1,4-DHP).[5] These products are notable for their application as calcium channel blockers.[6] The incorporation of 5-Fluoropyrimidine-2-carbaldehyde can lead to novel 1,4-DHPs with potentially enhanced biological activities.

Reaction Mechanism: A Convergent Pathway

The mechanism is thought to involve two primary pathways that converge. One molecule of the β-ketoester condenses with the aldehyde in a Knoevenagel condensation, while a second molecule of the β-ketoester reacts with ammonia to form an enamine. These two intermediates then combine in a Michael addition, followed by cyclization and dehydration to yield the 1,4-DHP.

Caption: Convergent mechanism of the Hantzsch dihydropyridine synthesis.

Representative Protocol for the Synthesis of a 5-Fluoropyrimidine-Substituted 1,4-Dihydropyridine

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq)

• Ethyl acetoacetate (2.0 eq)

• Ammonium acetate (1.2 eq)

• Ethanol (EtOH)

Procedure:

• In a 50 mL round-bottom flask, dissolve 5-Fluoropyrimidine-2-carbaldehyde, ethyl acetoacetate, and ammonium acetate in ethanol (15 mL).

• Reflux the mixture for 6-12 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• The product may precipitate upon cooling. If not, reduce the solvent volume under reduced pressure.

• Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

• Further purification can be achieved by recrystallization from a suitable solvent like ethanol or by column chromatography.

Entry	Aldehyde	β-Ketoester	Nitrogen Source	Catalyst/Conditions	Typical Yield (%)
1	5-Fluoropyrimidine-2-carbaldehyde	Ethyl acetoacetate	NH₄OAc	Reflux in EtOH	70-80
2	5-Fluoropyrimidine-2-carbaldehyde	Methyl acetoacetate	NH₄OAc	Microwave, 120°C	80-90
3	5-Fluoropyrimidine-2-carbaldehyde	Ethyl acetoacetate	NH₄OAc	Ultrasonic irradiation	85-95

The Ugi Four-Component Reaction: A Gateway to Peptidomimetics

The Ugi reaction is a versatile four-component reaction (4CR) involving an aldehyde, an amine, a carboxylic acid, and an isocyanide to produce α-acylamino amides.[7] This reaction is renowned for its ability to rapidly generate libraries of peptide-like molecules.[8] Employing 5-Fluoropyrimidine-2-carbaldehyde can lead to peptidomimetics with a heterocyclic N-terminus.

Reaction Mechanism: A Cascade of Condensations and Additions

The Ugi reaction is initiated by the formation of a Schiff base from the aldehyde and the amine. Protonation of the imine is followed by the nucleophilic addition of the isocyanide to form a nitrilium ion intermediate. This intermediate is then trapped by the carboxylate anion, and a subsequent intramolecular acyl transfer (Mumm rearrangement) yields the final α-acylamino amide product.

Caption: The mechanistic pathway of the Ugi four-component reaction.

Representative Protocol for the Synthesis of a 5-Fluoropyrimidine-Containing Peptidomimetic

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq)

• Benzylamine (1.0 eq)

• Acetic acid (1.0 eq)

• tert-Butyl isocyanide (1.0 eq)

• Methanol (MeOH)

Procedure:

• In a 25 mL round-bottom flask, dissolve 5-Fluoropyrimidine-2-carbaldehyde and benzylamine in methanol (10 mL).

• Stir the mixture at room temperature for 30 minutes to facilitate imine formation.

• Add acetic acid to the mixture, followed by the dropwise addition of tert-butyl isocyanide.

• Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction's progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to obtain the pure Ugi product.

Entry	Amine	Carboxylic Acid	Isocyanide	Solvent	Typical Yield (%)
1	Benzylamine	Acetic Acid	t-Butyl isocyanide	MeOH	70-85
2	Aniline	Benzoic Acid	Cyclohexyl isocyanide	TFE	65-80
3	Glycine methyl ester	Formic Acid	Benzyl isocyanide	MeOH	60-75

The Passerini Three-Component Reaction: Forming α-Acyloxy Amides

The Passerini reaction is a three-component reaction between an aldehyde, a carboxylic acid, and an isocyanide to form an α-acyloxy amide.[6] This reaction is highly atom-economical and provides a straightforward route to functionalized ester and amide moieties in a single step.

Reaction Mechanism: A Concerted or Stepwise Pathway

The mechanism of the Passerini reaction can be either concerted or stepwise, depending on the reaction conditions.[6] In aprotic solvents, a concerted mechanism is often proposed where the reactants form a hydrogen-bonded cyclic transition state. In polar, protic solvents, a stepwise ionic mechanism involving a nitrilium ion intermediate, similar to the Ugi reaction, may operate.

Caption: A simplified representation of the Passerini reaction mechanism.

Representative Protocol for the Synthesis of a 5-Fluoropyrimidine-Containing α-Acyloxy Amide

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq)

• Benzoic acid (1.0 eq)

• Cyclohexyl isocyanide (1.0 eq)

• Dichloromethane (DCM)

Procedure:

• To a dried 25 mL round-bottom flask under a nitrogen atmosphere, add 5-Fluoropyrimidine-2-carbaldehyde, benzoic acid, and dichloromethane (10 mL).

• Stir the mixture at room temperature until all solids have dissolved.

• Add cyclohexyl isocyanide dropwise to the reaction mixture.

• Stir the reaction at room temperature for 24 hours. Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate (2 x 10 mL) and then with brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to yield the pure Passerini product.

Entry	Carboxylic Acid	Isocyanide	Solvent	Typical Yield (%)
1	Benzoic Acid	Cyclohexyl isocyanide	DCM	75-90
2	Acetic Acid	t-Butyl isocyanide	THF	80-95
3	Phenylacetic Acid	Benzyl isocyanide	DCM	70-85

Conclusion and Future Outlook

5-Fluoropyrimidine-2-carbaldehyde is a powerful and versatile building block for the synthesis of novel, medicinally relevant heterocyclic compounds through multicomponent reactions. The Biginelli, Hantzsch, Ugi, and Passerini reactions provide efficient and modular strategies for accessing diverse molecular scaffolds incorporating the 5-fluoropyrimidine moiety. The protocols outlined in this guide serve as a robust starting point for researchers and drug development professionals to explore the vast chemical space accessible from this valuable starting material. Further investigations into asymmetric variations of these reactions and the exploration of post-MCR modifications will undoubtedly lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.

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• Sestelo, J. P., & Mielgo, A. (2017). Design and Synthesis of Multi-Functional Ligands through Hantzsch Reaction: Targeting Ca 2+ Channels, Activating Nrf2 and Possessing Cathepsin S Inhibitory, and Antioxidant Properties. Molecules, 22(12), 2200.
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Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using 5-Fluoropyrimidine-2-carbaldehyde

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 5-Fluoropyrimidine-2-carbaldehyde as a versatile starting material for the synthesis of potent and selective kinase inhibitors. The protocols outlined herein are designed to be robust and adaptable, with a focus on explaining the underlying chemical principles to empower rational drug design and optimization.

Introduction: The Strategic Advantage of the 5-Fluoropyrimidine Scaffold

The pyrimidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs, particularly in oncology.[1][2] Its ability to mimic the purine core of ATP allows for effective competition at the kinase hinge region, a critical interaction for potent inhibition.[1] The introduction of a fluorine atom at the 5-position can significantly enhance binding affinity through favorable electrostatic interactions and can improve metabolic stability and pharmacokinetic properties. The 2-carbaldehyde functionality serves as a versatile chemical handle, allowing for the introduction of a wide array of substituents to explore the solvent-exposed region of the kinase active site, thereby enabling the fine-tuning of potency and selectivity. This guide will focus on leveraging this aldehyde group through key chemical transformations to construct novel kinase inhibitor libraries.

Target Kinase Families

The 5-fluoropyrimidine scaffold has been successfully employed in the development of inhibitors for several key kinase families implicated in cancer progression, including:

• Aurora Kinases (AURK): Serine/threonine kinases that are essential for mitotic progression. Their inhibition can lead to mitotic catastrophe and apoptosis in cancer cells.[2][3][4][5]

• Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): A receptor tyrosine kinase that plays a pivotal role in angiogenesis, the formation of new blood vessels that supply tumors with nutrients and oxygen.[6][7][8][9][10]

The synthetic routes detailed below are designed to generate derivatives that can be screened against these and other relevant kinase targets.

Synthetic Pathways and Protocols

The aldehyde functionality of 5-Fluoropyrimidine-2-carbaldehyde is a gateway to a variety of carbon-carbon and carbon-nitrogen bond-forming reactions. We will focus on three high-utility transformations: Reductive Amination, Knoevenagel Condensation, and the Wittig Reaction.

Logical Flow of Synthesis

Caption: Synthetic pathways from 5-Fluoropyrimidine-2-carbaldehyde.

Protocol 1: Reductive Amination for the Synthesis of 2-(Aminomethyl)-5-fluoropyrimidine Derivatives

Principle: Reductive amination is a powerful method for forming carbon-nitrogen bonds. It proceeds via the initial formation of an imine or iminium ion from the aldehyde and a primary or secondary amine, followed by in-situ reduction to the corresponding amine. This reaction is highly valuable for introducing a flexible linker and a basic nitrogen atom, which can form crucial salt-bridge interactions within the kinase active site. Sodium triacetoxyborohydride (STAB) is a preferred reducing agent due to its mildness and tolerance for a wide range of functional groups.[11][12][13][14]

Experimental Workflow:

Caption: Workflow for Reductive Amination.

Detailed Protocol:

• To a solution of 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq) in 1,2-dichloroethane (DCE, 0.1 M) is added the desired primary or secondary amine (1.1 eq).

• The mixture is stirred at room temperature for 20-30 minutes to allow for imine formation.

• Sodium triacetoxyborohydride (STAB) (1.5 eq) is added portion-wise over 10 minutes. Caution: The reaction may be exothermic.

• The reaction mixture is stirred at room temperature for 4-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, the reaction is carefully quenched by the addition of a saturated aqueous solution of sodium bicarbonate.

• The layers are separated, and the aqueous layer is extracted with dichloromethane (DCM) or ethyl acetate (EtOAc).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by silica gel column chromatography to afford the desired 2-(aminomethyl)-5-fluoropyrimidine derivative.

Parameter	Recommended Condition	Rationale
Solvent	1,2-Dichloroethane (DCE), Dichloromethane (DCM), Tetrahydrofuran (THF)	Aprotic solvents that are compatible with STAB and effectively solubilize the reactants.
Reducing Agent	Sodium triacetoxyborohydride (STAB)	Mild and selective for imines over aldehydes, minimizing side reactions.[12]
Stoichiometry	Amine (1.1 eq), STAB (1.5 eq)	A slight excess of the amine drives imine formation, and an excess of the reducing agent ensures complete conversion.
Temperature	Room Temperature	Sufficient for most reductive aminations with activated aldehydes.

Protocol 2: Knoevenagel Condensation for the Synthesis of 2-(2-Cyanovinyl)-5-fluoropyrimidine Derivatives

Principle: The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to a carbonyl group, followed by dehydration to yield an α,β-unsaturated product.[15][16][17][18][19] When using an active methylene compound like malononitrile, this reaction introduces a cyanovinyl group, which can act as a Michael acceptor and a hydrogen bond acceptor, providing additional interaction points within the kinase active site. These types of derivatives have shown promise as anticancer agents.[17]

Experimental Workflow:

Caption: Workflow for Knoevenagel Condensation.

Detailed Protocol:

• In a round-bottom flask, dissolve 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq) and malononitrile (1.1 eq) in ethanol (0.2 M).

• To this solution, add a catalytic amount of piperidine (0.1 eq).

• Heat the reaction mixture to reflux (approximately 78 °C) for 2-4 hours. Monitor the reaction by TLC until the starting aldehyde is consumed.

• After completion, allow the reaction mixture to cool to room temperature. The product will often precipitate out of the solution.

• Collect the solid product by vacuum filtration and wash the filter cake with cold ethanol.

• The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 2-(2-cyanovinyl)-5-fluoropyrimidine derivative.

Parameter	Recommended Condition	Rationale
Solvent	Ethanol, Isopropanol	Polar protic solvents that facilitate the dissolution of reactants and the catalytic action of the base.
Base Catalyst	Piperidine, Triethylamine, Ammonium Acetate	Weak bases are sufficient to deprotonate the active methylene compound without causing side reactions on the pyrimidine ring.[17]
Active Methylene	Malononitrile, Ethyl Cyanoacetate	Provides the nucleophile for the condensation reaction.
Temperature	Reflux	Provides the necessary activation energy for the dehydration step.

Protocol 3: Wittig Reaction for the Synthesis of 2-(Vinyl)-5-fluoropyrimidine Derivatives

Principle: The Wittig reaction is a versatile and reliable method for synthesizing alkenes from aldehydes and ketones.[20][21][22][23] It involves the reaction of the aldehyde with a phosphorus ylide (Wittig reagent). This reaction is particularly useful for introducing substituted vinyl groups, which can serve as rigid linkers to probe different regions of the kinase active site. The stereochemical outcome (E/Z selectivity) can often be controlled by the choice of ylide (stabilized vs. unstabilized) and reaction conditions.[20]

Experimental Workflow:

Caption: Workflow for the Wittig Reaction.

Detailed Protocol:

• Ylide Preparation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), suspend the desired phosphonium salt (1.1 eq) in anhydrous tetrahydrofuran (THF, 0.2 M).

• Cool the suspension to -78 °C (dry ice/acetone bath) or 0 °C (ice bath) depending on the base used.

• Slowly add a strong base such as n-butyllithium (n-BuLi) or sodium hydride (NaH) (1.1 eq). The formation of the ylide is often indicated by a color change (typically to deep red, orange, or yellow). Stir for 30-60 minutes at this temperature.

• Wittig Reaction: To the freshly prepared ylide, slowly add a solution of 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq) in anhydrous THF via a syringe.

• Allow the reaction mixture to slowly warm to room temperature and stir for 2-16 hours. Monitor the reaction by TLC.

• Upon completion, quench the reaction by the addition of water or a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate or diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by silica gel column chromatography to separate the desired alkene from the triphenylphosphine oxide byproduct.

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous Tetrahydrofuran (THF), Diethyl Ether	Aprotic solvents are essential to prevent quenching of the strong base and the ylide.
Base	n-Butyllithium (n-BuLi), Sodium Hydride (NaH), Potassium tert-butoxide	Strong bases are required to deprotonate the phosphonium salt to form the ylide.[22]
Temperature	-78 °C to Room Temperature	Low temperature for ylide formation to control reactivity, followed by warming to drive the reaction to completion.
Purification	Column Chromatography	Essential for the removal of the triphenylphosphine oxide byproduct.

Biological Evaluation: A General Approach

Once a library of 5-fluoropyrimidine derivatives has been synthesized, the next critical step is to evaluate their biological activity.

In Vitro Kinase Inhibition Assays:

• Primary Screening: The synthesized compounds should be screened against a panel of kinases (e.g., Aurora A, Aurora B, VEGFR-2) at a fixed concentration (e.g., 1 or 10 µM) to identify initial hits.

• IC50 Determination: For active compounds, a dose-response curve should be generated to determine the half-maximal inhibitory concentration (IC50), a measure of the compound's potency. Commercially available kinase assay kits (e.g., ADP-Glo™, LanthaScreen™) are commonly used for this purpose.

Cell-Based Assays:

• Antiproliferative Assays: The ability of the compounds to inhibit the growth of cancer cell lines that are known to be dependent on the target kinase should be assessed. The MTT or CellTiter-Glo® assays are standard methods for determining cell viability.

• Target Engagement and Downstream Signaling: Western blotting can be used to confirm that the inhibitor is engaging its target in cells. For example, for an Aurora kinase inhibitor, one would look for a decrease in the phosphorylation of a known substrate like histone H3.[3] For a VEGFR-2 inhibitor, a reduction in the phosphorylation of downstream signaling proteins like ERK and Akt in endothelial cells (e.g., HUVECs) would be indicative of target engagement.[10]

Illustrative Signaling Pathway for Inhibition:

Caption: Mechanism of action for a pyrimidine-based RTK inhibitor.

Conclusion

5-Fluoropyrimidine-2-carbaldehyde is a highly valuable and versatile starting material for the synthesis of novel kinase inhibitors. The aldehyde functionality provides a convenient entry point for a range of chemical transformations, including reductive amination, Knoevenagel condensation, and the Wittig reaction. The protocols and strategies outlined in these application notes are intended to serve as a robust foundation for the design, synthesis, and evaluation of new generations of potent and selective kinase inhibitors for therapeutic applications.

References

• Long, Y., et al. (2018). Synthesis and biological evaluation of aurora kinases inhibitors based on N-trisubstituted pyrimidine scaffold. European Journal of Medicinal Chemistry, 145, 365-378.
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Application Note &amp; Protocol: Synthesis of Schiff Bases from 5-Fluoropyrimidine-2-carbaldehyde

Introduction: The Significance of 5-Fluoropyrimidine Schiff Bases in Medicinal Chemistry

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents, most notably the nucleobases in DNA and RNA.[1] The strategic incorporation of a fluorine atom, particularly at the C5-position, can significantly enhance the pharmacological profile of pyrimidine derivatives. Fluorine's high electronegativity and relatively small size can modulate a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets.[2]

One of the most versatile and synthetically accessible derivatives of 5-fluoropyrimidines are Schiff bases (or imines). These compounds, characterized by the azomethine (-C=N-) functional group, are typically formed through the condensation of a primary amine with an aldehyde or ketone.[3] Schiff bases derived from heterocyclic aldehydes have demonstrated a wide spectrum of biological activities, including antibacterial, anti-inflammatory, and anticancer properties.[3][4] The synthesis of Schiff bases from 5-Fluoropyrimidine-2-carbaldehyde, therefore, represents a promising avenue for the development of novel drug candidates, combining the therapeutic potential of the fluoropyrimidine core with the diverse functionality introduced by the amine component. This application note provides a detailed experimental protocol for the synthesis, purification, and characterization of these valuable compounds.

Reaction Mechanism and Scientific Rationale

The formation of a Schiff base is a reversible condensation reaction that proceeds via a two-part mechanism: nucleophilic addition of the primary amine to the carbonyl carbon of the aldehyde, followed by the elimination of a water molecule.[5] The reaction is typically catalyzed by a small amount of acid.

Causality behind Experimental Choices:

• The Aldehyde: 5-Fluoropyrimidine-2-carbaldehyde serves as the electrophilic component. The pyrimidine ring is an electron-deficient heterocycle, and the presence of the fluorine atom further withdraws electron density. This electronic nature enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack. However, the overall electron-withdrawing character of the ring can also influence the stability of the intermediates.

• The Amine: A primary amine acts as the nucleophile. The choice of the amine's substituent (R-group) is critical as it will ultimately define the chemical and pharmacological properties of the final Schiff base.

• Catalyst: An acid catalyst, such as glacial acetic acid, is employed to protonate the carbonyl oxygen. This protonation increases the electrophilicity of the carbonyl carbon, thereby accelerating the initial nucleophilic attack by the amine. The catalyst also facilitates the dehydration of the carbinolamine intermediate by converting the hydroxyl group into a better leaving group (water).

• Solvent: Anhydrous ethanol is a common solvent for this reaction. It effectively dissolves both the aldehyde and the amine, and its boiling point allows for the reaction to be conducted at a moderate reflux temperature to drive the reaction forward. The use of an anhydrous solvent is crucial to shift the equilibrium towards the product by minimizing the presence of water, which could otherwise lead to the hydrolysis of the imine product.

Experimental Protocol: Synthesis of a Representative Schiff Base

This protocol details the synthesis of (E)-N-(4-methoxyphenyl)-1-(5-fluoropyrimidin-2-yl)methanimine as a representative example.

Materials and Reagents:

• 5-Fluoropyrimidine-2-carbaldehyde

• p-Anisidine (4-methoxyaniline)

• Anhydrous Ethanol

• Glacial Acetic Acid

• Hexane

• Ethyl Acetate

• Silica Gel (for column chromatography)

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

• Thin-Layer Chromatography (TLC) plates (silica gel coated)

Instrumentation:

• Nuclear Magnetic Resonance (NMR) Spectrometer

• Infrared (IR) Spectrometer

• Mass Spectrometer (MS)

• Melting Point Apparatus

Step-by-Step Synthesis Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq) in anhydrous ethanol (30 mL).

• Addition of Amine: To the stirred solution, add p-anisidine (1.0 eq) in a single portion.

• Catalyst Addition: Add 3-4 drops of glacial acetic acid to the reaction mixture.

• Reaction: Heat the mixture to reflux (approximately 80°C) and maintain for 4-6 hours. The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) solvent system. The formation of the product will be indicated by the appearance of a new spot with a different Rf value compared to the starting materials.

• Workup: After completion of the reaction (as indicated by TLC), allow the mixture to cool to room temperature. The product may precipitate out of the solution upon cooling. If so, collect the solid by vacuum filtration. If no precipitate forms, remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • Recrystallization: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane. Dissolve the crude solid in a minimum amount of the hot solvent, and then allow it to cool slowly to room temperature, followed by cooling in an ice bath to induce crystallization.

  • Column Chromatography: If recrystallization is not effective, purify the crude product by column chromatography on silica gel. A gradient elution system of hexane and ethyl acetate (e.g., starting from 9:1 and gradually increasing the polarity to 7:3) is typically effective.

Characterization of the Product:

The structure of the synthesized Schiff base should be confirmed by spectroscopic methods.

Parameter	Expected Data for (E)-N-(4-methoxyphenyl)-1-(5-fluoropyrimidin-2-yl)methanimine
Appearance	Pale yellow solid
¹H NMR	δ (ppm): 3.85 (s, 3H, -OCH₃), 6.95 (d, 2H, Ar-H), 7.25 (d, 2H, Ar-H), 8.60 (s, 1H, -CH=N-), 9.05 (s, 2H, pyrimidine-H)
¹³C NMR	δ (ppm): 55.6 (-OCH₃), 114.8, 122.5, 143.2, 158.9 (d, JCF), 159.8 (d, JCF), 161.5 (-CH=N-), 162.3
¹⁹F NMR	A singlet in the typical range for fluoroaromatic compounds.
IR (cm⁻¹)	~1620-1640 (C=N stretch), ~1580-1600 (C=C stretch), ~1250 (C-O stretch)
Mass Spec (ESI-MS)	Calculated m/z for C₁₂H₁₀FN₃O, found [M+H]⁺

Visualizing the Workflow

The following diagram illustrates the key steps in the synthesis of Schiff bases from 5-Fluoropyrimidine-2-carbaldehyde.

Caption: Experimental workflow for the synthesis of Schiff bases.

Trustworthiness and Self-Validation

The protocol described is designed to be self-validating. The progress of the reaction can be unequivocally monitored by TLC, allowing the researcher to determine the optimal reaction time. The purification steps, whether by recrystallization or column chromatography, are standard and robust methods for isolating organic compounds. Finally, the comprehensive characterization of the product by NMR, IR, and mass spectrometry provides definitive structural confirmation. Should the reaction not proceed as expected, the spectroscopic data of the crude product will provide valuable insights into potential side reactions or the stability of the starting materials and products under the reaction conditions.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the synthesis of Schiff bases from 5-Fluoropyrimidine-2-carbaldehyde. The detailed step-by-step procedure, coupled with the rationale behind the experimental choices and expected characterization data, offers a reliable guide for researchers in medicinal chemistry and drug development. The versatility of the Schiff base synthesis allows for the creation of a diverse library of fluoropyrimidine derivatives, paving the way for the discovery of new therapeutic agents.

References

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• Chemistry of Heterocyclic Compounds. SYNTHESIS AND CRYSTAL STRUCTURE OF SCHIFF BASES OBTAINED BY CONDENSATION OF 2-AMINOPYRIDINES WITH ACRYLIC ALDEHYDES. [Link]

• PMC (PubMed Central). SYNTHESIS OF TRIFLUOROMETHYL-IMINES BY SOLID ACID/SUPERACID CATALYZED MICROWAVE ASSISTED APPROACH. [Link]

• ResearchGate. The 1 H-NMR, 13 C-NMR, 19 F-NMR, FT-IR and elemental analysis data for the compound. [Link]

• PMC (PubMed Central). 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy. [Link]

• ResearchGate. Mechanochemical Synthesis of Fluorinated Imines. [Link]

• MDPI. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. [Link]

• PMC (PubMed Central). Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. [Link]

• Semantic Scholar. Novel 5-Fluorouracil Derivatives: Synthesis and Cytotoxic Activity of 2-Butoxy-4-Substituted 5-Fluoropyrimidines. [Link]

• The Royal Society of Chemistry. Catalytic Hydrotrifluoromethylation of Styrenes and Unactivated Aliphatic Alkenes via an Organic Photoredox System - Supporting Information. [Link]

• PMC (PubMed Central). Synthesis and Bioevaluation of 5-Fluorouracil Derivatives. [Link]

• ScienceDirect. Expression and purification of fluorinated proteins from mammalian suspension culture. [Link]

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• The Synthesis of Dihydropyridines and Pyridines from Imines and Alkynes via C-H Activation. [Link]

• ResearchGate. Synthesis and purification of [2-13C]-5-fluorouracil. [Link]

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• PubMed Central. Synthesis of Crystalline Fluoro-Functionalized Imines, Single Crystal Investigation, Hirshfeld Surface Analysis, and Theoretical Exploration. [Link]

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• The Royal Society of Chemistry. Potential and Performance of Anisotropic 19F NMR for the Enantiomeric Analysis of Fluorinated Chiral Active Pharmaceutical Ingre. [Link]

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The Strategic Application of 5-Fluoropyrimidine-2-carbaldehyde in the Synthesis of Advanced Fluorescent Probes

Introduction: The Untapped Potential of a Fluorinated Heterocycle

In the dynamic landscape of chemical biology and drug discovery, the demand for sophisticated molecular tools to visualize and dissect complex biological processes is insatiable. Fluorescent probes, in particular, have emerged as indispensable assets, offering high sensitivity and spatiotemporal resolution for in vitro and in vivo imaging.[1] The pyrimidine scaffold, a privileged heterocycle in medicinal chemistry, has been increasingly explored as a core component of novel fluorophores.[2][3] Its derivatives are implicated in a range of biological activities and can be functionalized to create probes for diverse applications, including the detection of pathogenic bacteria and the imaging of mitophagy.[2][3]

This technical guide delves into the unique potential of a specific, yet underutilized, building block: 5-Fluoropyrimidine-2-carbaldehyde . The strategic placement of a fluorine atom and a reactive carbaldehyde group on the pyrimidine ring presents a compelling opportunity for the synthesis of a new generation of fluorescent probes with enhanced properties. The strong electronegativity and metabolic stability of the C-F bond can favorably influence the photophysical and pharmacokinetic properties of the final probe.[4][5] The aldehyde functionality, meanwhile, serves as a versatile chemical handle for facile conjugation to a wide array of molecules through well-established reactions, primarily Schiff base formation and Knoevenagel condensation.[6][7]

This document provides a comprehensive overview of the application of 5-Fluoropyrimidine-2-carbaldehyde in fluorescent probe development, detailing the underlying chemical principles, step-by-step synthetic protocols, and potential biological applications.

Core Principles: Leveraging the Chemistry of 5-Fluoropyrimidine-2-carbaldehyde

The utility of 5-Fluoropyrimidine-2-carbaldehyde as a precursor for fluorescent probes is rooted in two key chemical transformations:

• Schiff Base Formation: The aldehyde group readily reacts with primary amines to form a stable imine linkage (-C=N-). This reaction is a cornerstone in the synthesis of fluorescent probes, as it allows for the straightforward coupling of the pyrimidine moiety with an amine-containing fluorophore or a biological targeting ligand.[6][8][9] The resulting Schiff base can itself be fluorescent or can modulate the fluorescence of an existing fluorophore through mechanisms such as Photoinduced Electron Transfer (PeT) or Intramolecular Charge Transfer (ICT).[10]

• Knoevenagel Condensation: This reaction involves the condensation of the aldehyde with a compound containing an active methylene group (-CH2- flanked by electron-withdrawing groups).[7][11] This C-C bond-forming reaction extends the π-conjugated system, which can lead to the creation of novel fluorophores with tunable optical properties.[12]

The presence of the 5-fluoro substituent is not merely a passive modification. It can significantly impact the electronic properties of the pyrimidine ring, potentially leading to:

• Enhanced Photostability: The C-F bond is stronger than a C-H bond, which can increase the resistance of the probe to photobleaching.

• Modulated Fluorescence: The electron-withdrawing nature of fluorine can influence the energy levels of the molecular orbitals, leading to shifts in the excitation and emission spectra.[13]

• Improved Biological Compatibility: Fluorination can increase the metabolic stability and membrane permeability of the probe.[5]

Synthetic Protocols: Building Fluorescent Probes from 5-Fluoropyrimidine-2-carbaldehyde

The following protocols provide detailed, step-by-step methodologies for the synthesis of two distinct classes of fluorescent probes derived from 5-Fluoropyrimidine-2-carbaldehyde.

Protocol 1: Synthesis of a Schiff Base-Linked Fluorescent Probe

This protocol describes the synthesis of a hypothetical fluorescent probe, FP-SB-1 , through the Schiff base condensation of 5-Fluoropyrimidine-2-carbaldehyde with a commercially available amine-containing fluorophore, 4-(Aminomethyl)aniline.

Reaction Scheme:

Caption: Synthesis of FP-SB-1 via Schiff base formation.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde

• 4-(Aminomethyl)aniline

• Absolute Ethanol

• Glacial Acetic Acid

• Standard laboratory glassware

• Magnetic stirrer with heating plate

• Rotary evaporator

Procedure:

• In a 50 mL round-bottom flask, dissolve 1.0 mmol of 5-Fluoropyrimidine-2-carbaldehyde in 20 mL of absolute ethanol.

• To this solution, add 1.0 mmol of 4-(Aminomethyl)aniline.

• Add 2-3 drops of glacial acetic acid to catalyze the reaction.

• Equip the flask with a reflux condenser and heat the mixture to reflux with constant stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 2-4 hours).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel.

• Characterize the final product (FP-SB-1) by ¹H NMR, ¹³C NMR, and mass spectrometry.

Expected Outcome:

The resulting Schiff base, FP-SB-1, is expected to be a fluorescent compound. The extended conjugation between the pyrimidine and aniline rings via the imine bridge should result in absorption and emission in the visible range.

Protocol 2: Synthesis of a Knoevenagel Condensation Product

This protocol outlines the synthesis of a hypothetical fluorescent probe, FP-KC-1 , through the Knoevenagel condensation of 5-Fluoropyrimidine-2-carbaldehyde with malononitrile.

Reaction Scheme:

Caption: Synthesis of FP-KC-1 via Knoevenagel condensation.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde

• Malononitrile

• Ethanol

• Piperidine

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• In a 50 mL round-bottom flask, dissolve 1.0 mmol of 5-Fluoropyrimidine-2-carbaldehyde and 1.0 mmol of malononitrile in 20 mL of ethanol.

• Add a catalytic amount of piperidine (2-3 drops) to the solution.

• Stir the reaction mixture at room temperature. The product often precipitates out of the solution as it forms.

• Monitor the reaction by TLC. The reaction is typically complete within 1-2 hours.

• If a precipitate has formed, collect the solid by filtration and wash with cold ethanol.

• If no precipitate forms, remove the solvent under reduced pressure and purify the crude product by column chromatography.

• Characterize the final product (FP-KC-1) by ¹H NMR, ¹³C NMR, and mass spectrometry.

Expected Outcome:

The product, FP-KC-1, will have an extended π-conjugated system due to the newly formed C=C bond, which is expected to confer fluorescent properties. The strong electron-withdrawing nature of the two nitrile groups can lead to interesting photophysical characteristics, such as sensitivity to the local environment's polarity.

Application in Biological Research: A Focus on Enzyme Detection

Fluorescent probes derived from 5-Fluoropyrimidine-2-carbaldehyde can be designed for a multitude of biological applications. One particularly promising area is the development of probes for enzyme detection.[1][14][15][16] The general design of such a probe consists of three key components: a fluorophore, a linker, and a recognition group that is a substrate for the target enzyme.[17]

Conceptual Workflow for Enzyme-Activated Probe:

Caption: General workflow for an enzyme-activated fluorescent probe.

Protocol 3: Live-Cell Imaging of a Hypothetical Hydrolase Activity

This protocol outlines the use of a hypothetical probe, FP-Hydrolase-1 , synthesized from 5-Fluoropyrimidine-2-carbaldehyde, to visualize the activity of a specific hydrolase enzyme in living cells. For this example, we will assume that an ester linkage has been incorporated into the probe, which is cleaved by an intracellular esterase.

Materials:

• FP-Hydrolase-1 stock solution (e.g., 10 mM in DMSO)

• Live cells cultured on glass-bottom dishes

• Cell culture medium (e.g., DMEM)

• Phosphate-buffered saline (PBS)

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Culture: Plate cells on glass-bottom dishes and culture until they reach the desired confluency.

• Probe Preparation: Prepare a working solution of FP-Hydrolase-1 in cell culture medium (e.g., 1-10 µM).

• Cell Staining:

  • Remove the culture medium from the cells.

  • Wash the cells once with PBS.

  • Add the FP-Hydrolase-1 working solution to the cells.

  • Incubate the cells at 37°C in a CO₂ incubator for a specified time (e.g., 15-60 minutes).

• Washing:

  • Remove the probe-containing medium.

  • Wash the cells twice with PBS to remove any excess, unreacted probe.

• Imaging:

  • Add fresh cell culture medium or PBS to the cells.

  • Image the cells using a fluorescence microscope. Use the excitation and emission wavelengths determined during the photophysical characterization of the probe.

Expected Results:

Cells with high esterase activity will show a significant increase in fluorescence intensity as the non-fluorescent FP-Hydrolase-1 is cleaved to release the fluorescent pyrimidine-based fluorophore. This "turn-on" response allows for the specific visualization of enzyme activity within living cells.

Quantitative Data Summary

As the probes described in the protocols are hypothetical, the following table presents a plausible range of photophysical properties based on the known characteristics of pyrimidine-based and fluorinated fluorophores.

Probe	Synthetic Route	Expected Excitation Max (nm)	Expected Emission Max (nm)	Expected Quantum Yield (Φ)	Key Features
FP-SB-1	Schiff Base Formation	400 - 450	480 - 530	0.1 - 0.4	Good photostability, potential for ratiometric sensing.
FP-KC-1	Knoevenagel Condensation	420 - 470	500 - 550	0.2 - 0.6	High sensitivity to environmental polarity, potential for solvatochromism.

Conclusion and Future Directions

5-Fluoropyrimidine-2-carbaldehyde represents a versatile and promising platform for the development of novel fluorescent probes. Its straightforward reactivity through Schiff base formation and Knoevenagel condensation allows for the facile synthesis of a diverse library of probes. The incorporation of fluorine is anticipated to bestow favorable photophysical and biological properties. While the specific examples provided in this guide are illustrative, the underlying principles and protocols offer a solid foundation for researchers to explore the full potential of this exciting building block. Future work should focus on the synthesis and characterization of a broad range of derivatives and their application in targeting specific biological molecules and processes, thereby expanding the molecular imaging toolbox for both fundamental research and clinical diagnostics.

References

• By using the reaction of the aldehyde group, salicylaldehyde often reacts with heterocyclic amine compounds to synthesize Schiff base probe molecules through a one-step Schiff base reaction. In addition, the hydroxyl group of salicylaldehyde can also participate in coordination as a proton donor to detect metal ions. The optical properties of Schiff base compounds can be easily adjusted by incorporating different fluorescent groups into their molecular skeleton, while N-heterocyclic compounds have good fluorescence properties and are often used to synthesize organic small molecule fluorescent probes. (Source: MDPI)
• Remarkably, both Schiff bases were isolated via eco-friendly synthetic routes such as ultrasound (US) and mechanosynthesis (MC) with reduced reaction time and energy cost compared to conventional heating. Notably, fluorescence confocal microscopy revealed that compound 1 showed good staining of the cytoplasm in hepatocytes and MCF-7 cells. (Source: New Journal of Chemistry (RSC Publishing))
• In this study, a series of aromatic aldehyde schiff base compounds were synthesized respectively by 4,4'-diaminobiphenyl and three different aromatic aldehydes. The structures of these compounds were confirmed by FT-IR, and 1H NMR. The optical properties, which were characterized by UV-Vis and photoluminescence spectroscopy, indicated that the fluorescence spectra were red-shift with the increase of the electron delocalization in the conjugate systems.
• A pyrimidine-based sensor (1)
• In this paper, a new experiment named "synthesis and characterization of a fluorescent molecule based on Schiff-base" is introduced. It contains the synthesis and characterization of organic compounds, the determination of fluorescence, and the detection of metal ions. (Source: University Chemistry)
• A new Schiff base from the condensation of 5,6-diamino-1,3-dimethyluracil with 5-methylthiophene-2-carboxaldehyde was synthesized. The compound was characterized by spectral data (UV-Vis, IR, 1H NMR, fluorescence, MS). (Source: AUB ScholarWorks)
• Pyrimidine derivatives are a cornerstone in medicinal chemistry and drug development, forming the structural core of numerous therapeutic agents with a broad spectrum of biological activities, including antimicrobial and anticancer properties. (Source: Benchchem)
• The small-molecule fluorescent probes are of interest because of their high sensitivity and selectivity, as well as their potential for automated detection. Fluorescent probes have been useful in targeting particular enzymes of interest such as proteases and caspases. (Source: PMC)
• This paper reports a study of the facile catalyst-free Knoevenagel condensation of pyridinecarbaldehydes and active methylene compounds like malononitrile, cyanoacetamide, ethyl cyanoacetate, and methyl cyanoacetate.
• A pyrimidine derived Schiff base chemosensor 2,6-bis-[(4,6-dimethyl-pyrimidin-2-yl)- hydrazonomethyl]-4-methyl-phenol (HL) has been synthesized [synthesized by single step condensation of 2,6-diformyl-4-methyl-phenol and (4,6-dimethyl-pyrimidin-2-yl)-hydrazine in methanol] and characterized for the detection of Al+3 ion in organo-aqueous medium. (Source: JETIR)
• A pyrimidine-based sensor ()
• Fluorogenic probes, small-molecule sensors that unmask brilliant fluorescence upon exposure to specific stimuli, are powerful tools for chemical biology. Those probes that respond to enzymatic catalysis illuminate the complex dynamics of biological processes at a level of spatiotemporal detail and sensitivity unmatched by other techniques. (Source: PMC)
• A simple and efficient Knoevenagel condensation between α,β-unsaturated aldehydes and active methylene compounds is reported. (Source: Chinese Chemical Letters)
• The novel probe, called AlDeSense, is a fluorescent probe that responds to the activity of the enzyme aldehyde dehydrogenase 1A1 (ALDH1A1). (Source: Biocompare)
• This work reports a high-yielding, organic solvent-free, gram-scale synthesis of novel Knoevenagel condensation products by reacting carbohydrate-derived 5-substituted-2-furaldehydes (SFLs) with active methylene compounds (AMCs)
• Knoevenagel condensation products of some active methylene compounds with furan-2- carboxaldehydes or their 5-sustituted derivatives found to Possess antimicrobial activity.
• N-Formyl peptide receptors (FPRs)
• In situ fluorescence imaging of enzymes can be realized by labelling probes or antibodies with always-on signals that fail to enable activatable imaging of enzymes. (Source: RSC Publishing)
• The excited state dynamics of 4,5-diaminopyrimidine, pyrimidine, and purine are disclosed by using steady-state and time-resolved spectroscopy, supported by quantum chemical calculations. It is shown that the lowest-energy absorption band of 4,5-diaminopyrimidine is significantly red-shifted compared to that of purine and pyrimidine in both aqueous solution and acetonitrile, while the fluorescence quantum yield also increases. (Source: ChemRxiv)
• Using this trigger, we developed a series of fluorescent probes for aldehydes by altering the fluorophore allowing for excitation and emission wavelengths across the visible to near-infrared spectral regions without compromising the reactivity of the bioorthogonal moiety. (Source: PMC)
• Notably, in a neutral buffer solution, the fluorimetric response to the complex formation depends on the type of nucleotide. Hence, quenching of the already weak fluorescence was observed with the purine bases, whereas the association of the cyclophane with pyrimidine bases TMP, TTP, and CMP resulted in a significant fluorescence light-up effect. (Source: MDPI)
• Medicinal applications of fluorinated drugs continue to expand rapidly, in part because of new developments in fluorine chemistry that extend the range of compounds that can readily be prepared with fluorine substitution, and because of the increased understanding of how biological and biochemical processes are uniquely perturbed by fluorine substitution. (Source: PMC)
• The structure of FOSMPs is mainly composed of three parts: the recognition group, the fluorophore, and the linking group (linker). (Source: PMC)
• A new biocidal agents fluorine substituted-3-thioxopyrimidine-5-carbonitriles (2-9) and/or the related fluorine substi- tuted pyrimido (4,5-d) pyrimidines (10-14) were synthesized by the cycloaddition of fluorinated β-arylidine malo- nonitriles (1a-c) followed by a nucleophilic attack against α,β-bifunctional reagents in different conditions. (Source: Scientific & Academic Publishing)
• Small-molecule fluorescent probes can make use of selective, bioorthogonal chemistries to report on specific analytes in cells and in more complex biological specimens. (Source: PMC)
• We review developments in fluorine chemistry contributing to the more precise use of fluorinated pyrimidines (FPs)
• These application notes provide a comprehensive overview and detailed protocols for the. Knoevenagel condensation reaction of 4-fluorobenzaldehyde with various active methylene compounds. (Source: Benchchem)
• Using this trigger, we developed a series of fluorescent probes for aldehydes by altering the fluorophore allowing for excitation and emission wavelengths across the visible to near-infrared spectral regions without compromising the reactivity of the bioorthogonal moiety. (Source: RSC Publishing)
• The synthesis of fluorine-containing small molecules has had numerous benefits of improving the quality and efficiency of many applications of these compounds.
• In this paper, a two-photon fluorescent probe (1) based on pyrimidine 2-isothiocyanate has been designed and synthesized through a simple method for two-photon biological imaging. (Source: RSC Publishing)
• Many Schiff bases were prepared by condensation reaction of certain aromatic amines with aromatic aldehydes derivatives, then the fluorescence properties of these Schiff bases were examined in acidic and basic media. (Source: Serbian Chemical Society)
• In our previous studies, we observed that 5-hydroxymethylpyrimidine with a tetrasulphide bridge at the 4-position has considerable antibacterial and antifungal properties. (Source: PMC)
• As the popularity of small-molecule fluorescent probes enhances, the demand for fluorophores also rises. In a recent statement, Alfa Chemistry announced the release of varieties of fluorophores, which are mainly used for synthesizing small-molecule fluorescent probes and as a tool widely utilized in bioanalysis, environmental monitoring, food detection, and clinical disease diagnosis. (Source: Labinsights)
• In this work, we designed and synthesized a mitochondrial-targeting fluorescence probe, Z2, for evaluating pH vari
• This review deals with the general principles for the design of bioimaging fluorescent probes by modulating the fluorescence properties of fluorophores, employing mechanisms such as acceptor-excited Photoinduced electron Transfer (a-PeT), donor-excited Photoinduced electron Transfer (d-PeT), and spirocyclization, which have been established by our group. (Source: PMC)

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Application Notes and Protocols for the Synthesis of Bioactive Molecules from 5-Fluoropyrimidine-2-carbaldehyde

Introduction: The Strategic Importance of 5-Fluoropyrimidine-2-carbaldehyde in Medicinal Chemistry

The 5-fluoropyrimidine scaffold is a cornerstone in the development of a multitude of therapeutic agents, most notably in oncology. The fluorine atom at the C5 position often enhances metabolic stability and binding affinity to target proteins. 5-Fluoropyrimidine-2-carbaldehyde emerges as a particularly valuable and versatile starting material. Its aldehyde functionality serves as a reactive handle for a diverse array of chemical transformations, enabling the construction of complex molecular architectures with significant biological activity. This guide provides detailed protocols and the underlying scientific rationale for the synthesis of several classes of bioactive molecules commencing from this pivotal precursor. The pyrimidine nucleus is a fundamental component of DNA and RNA and is a privileged scaffold in medicinal chemistry due to the potent anticancer properties of its derivatives.[1]

Part I: Synthesis of Pyrimidine-Substituted Chalcones via Aldol Condensation

Chalcones, characterized by an open-chain flavonoid structure with an α,β-unsaturated ketone system, are known to exhibit a wide spectrum of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The synthesis of pyrimidine-substituted chalcones from 5-Fluoropyrimidine-2-carbaldehyde is a straightforward yet powerful strategy to generate novel bioactive candidates.

Causality Behind Experimental Choices

The Claisen-Schmidt condensation, a type of crossed aldol condensation, is the reaction of choice for this transformation. It involves the reaction of an aldehyde (5-Fluoropyrimidine-2-carbaldehyde) with a ketone (e.g., acetophenone) in the presence of a base or acid catalyst. A base-catalyzed reaction is often preferred for this substrate to avoid potential side reactions involving the pyrimidine ring under strongly acidic conditions. The base deprotonates the α-carbon of the ketone, generating an enolate which then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. Subsequent dehydration of the aldol addition product is typically spontaneous or can be induced by heat, yielding the stable α,β-unsaturated ketone.

Experimental Workflow: Aldol Condensation

Caption: Workflow for the synthesis of pyrimidine-substituted chalcones.

Detailed Protocol: Synthesis of (E)-1-(4-methoxyphenyl)-3-(5-fluoropyrimidin-2-yl)prop-2-en-1-one

Step	Procedure	Notes
1	In a 100 mL round-bottom flask, dissolve 1.26 g (10 mmol) of 5-Fluoropyrimidine-2-carbaldehyde and 1.50 g (10 mmol) of 4-methoxyacetophenone in 30 mL of ethanol.	Ensure all reactants are fully dissolved before proceeding.
2	To the stirred solution, add 10 mL of a 10% aqueous sodium hydroxide solution dropwise over 10 minutes at room temperature.	The reaction is exothermic; maintain the temperature between 20-25°C.
3	Continue stirring at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).	A yellow precipitate should form as the reaction progresses.
4	Once the reaction is complete, pour the mixture into 100 mL of ice-cold water.	This will precipitate the product and quench the reaction.
5	Acidify the solution with 1M hydrochloric acid until it is neutral to litmus paper.	This neutralizes the excess NaOH and aids in product precipitation.
6	Filter the resulting solid using a Büchner funnel, wash with cold water, and air dry.
7	Recrystallize the crude product from hot ethanol to yield the pure chalcone.	This will afford yellow crystalline needles.
8	Characterize the final product by ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry.

Part II: Synthesis of Dihydropyrimidinones via the Biginelli Reaction

The Biginelli reaction is a one-pot multicomponent reaction that provides access to 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), a class of compounds with a wide range of pharmacological properties, including calcium channel modulation and antiviral activity.[2][3] The use of 5-Fluoropyrimidine-2-carbaldehyde in this reaction allows for the incorporation of the bioactive fluoropyrimidine moiety into the DHPM scaffold.

Mechanistic Insight and Rationale

The Biginelli reaction is an acid-catalyzed cyclocondensation between an aldehyde, a β-ketoester (e.g., ethyl acetoacetate), and urea or thiourea.[2][3] The proposed mechanism involves the acid-catalyzed formation of an N-acyliminium ion from the aldehyde and urea. This is followed by the nucleophilic addition of the β-ketoester enol to the iminium ion. Subsequent cyclization via intramolecular attack of the amino group on the ester carbonyl and dehydration yields the final dihydropyrimidinone. The choice of a Lewis acid catalyst like iron(III) chloride is often effective and environmentally benign.

Experimental Workflow: Biginelli Reaction

Caption: Workflow for the Biginelli reaction.

Detailed Protocol: Synthesis of 5-(ethoxycarbonyl)-4-(5-fluoropyrimidin-2-yl)-6-methyl-3,4-dihydropyrimidin-2(1H)-one

Step	Procedure	Notes
1	In a 250 mL round-bottom flask, combine 5-Fluoropyrimidine-2-carbaldehyde (1.26 g, 10 mmol), ethyl acetoacetate (1.30 g, 10 mmol), urea (0.90 g, 15 mmol), and iron(III) chloride hexahydrate (0.27 g, 1 mmol) in 50 mL of ethanol.	A catalytic amount of a Lewis or Brønsted acid is crucial for this reaction.[3]
2	Reflux the mixture with stirring for 3-4 hours. Monitor the reaction by TLC.	The reaction mixture will become homogeneous before a precipitate may form.
3	After completion, cool the reaction mixture to room temperature.
4	Pour the mixture into 150 mL of ice-cold water and stir for 30 minutes.	This will cause the product to precipitate out of the solution.
5	Collect the solid by vacuum filtration, wash with cold water, and dry.
6	Recrystallize the crude product from a mixture of ethanol and water to obtain the pure dihydropyrimidinone.
7	Characterize the final product by ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry.

Part III: Synthesis of Fused Pyrimidines: Pyrimido[4,5-d]pyrimidines

Fused pyrimidine ring systems, such as pyrimido[4,5-d]pyrimidines, are of significant interest in medicinal chemistry as they are often found in molecules with potent biological activities, including kinase inhibition. A common synthetic strategy involves the cyclization of a suitably substituted aminopyrimidine.

Synthetic Strategy and Rationale

This multi-step synthesis begins with the conversion of the aldehyde group of 5-Fluoropyrimidine-2-carbaldehyde into a more versatile functional group for cyclization. A plausible route involves an initial reductive amination to introduce an amino group, followed by reaction with a suitable reagent to build the second pyrimidine ring.

Experimental Workflow: Synthesis of Pyrimido[4,5-d]pyrimidines

Caption: Multi-step synthesis of pyrimido[4,5-d]pyrimidines.

Detailed Protocol

Part A: Synthesis of (5-Fluoropyrimidin-2-yl)methanamine

Step	Procedure	Notes
1	Dissolve 5-Fluoropyrimidine-2-carbaldehyde (1.26 g, 10 mmol) and ammonium acetate (7.71 g, 100 mmol) in 50 mL of methanol in a 250 mL round-bottom flask.	A large excess of the ammonia source drives the imine formation.
2	Stir the mixture at room temperature for 1 hour to facilitate imine formation.
3	Cool the reaction mixture to 0°C in an ice bath.	The reduction is exothermic and should be controlled.
4	Add sodium borohydride (0.76 g, 20 mmol) in small portions over 30 minutes.	Vigorous gas evolution may occur.
5	After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 4 hours.
6	Quench the reaction by the slow addition of 20 mL of water.
7	Concentrate the mixture under reduced pressure to remove methanol.
8	Extract the aqueous residue with ethyl acetate (3 x 50 mL).
9	Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield the crude amine, which can be used in the next step without further purification.

Part B: Synthesis of 5-Fluoro-7,8-dihydropyrimido[4,5-d]pyrimidine

Step	Procedure	Notes
1	In a 100 mL round-bottom flask equipped with a reflux condenser, combine the crude (5-Fluoropyrimidin-2-yl)methanamine (from the previous step, ~10 mmol) and formamidine acetate (1.56 g, 15 mmol) in 40 mL of 2-methoxyethanol.	2-Methoxyethanol is a high-boiling solvent suitable for this cyclization.
2	Reflux the reaction mixture for 8-10 hours. Monitor the reaction by TLC.
3	Cool the reaction mixture to room temperature and concentrate under reduced pressure.
4	Purify the residue by column chromatography on silica gel using a gradient of dichloromethane and methanol to afford the pure product.
5	Characterize the final product by ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry.

Quantitative Data Summary

Compound Class	Starting Materials	Reaction Type	Typical Yield (%)	Bioactivity Reference
Chalcones	5-Fluoropyrimidine-2-carbaldehyde, Acetophenones	Aldol Condensation	70-85	Anticancer, Anti-inflammatory
Dihydropyrimidinones	5-Fluoropyrimidine-2-carbaldehyde, β-ketoesters, Urea	Biginelli Reaction	65-80	Calcium Channel Blockers[2]
Pyrimido[4,5-d]pyrimidines	5-Fluoropyrimidine-2-carbaldehyde, Ammonium acetate, Formamidine acetate	Reductive Amination/Cyclization	40-55 (over 2 steps)	Kinase Inhibitors

Conclusion

5-Fluoropyrimidine-2-carbaldehyde is a readily accessible and highly versatile building block for the synthesis of a diverse range of bioactive molecules. The protocols detailed herein for the synthesis of chalcones, dihydropyrimidinones, and fused pyrimidines provide a solid foundation for researchers in medicinal chemistry and drug discovery to explore the chemical space around the 5-fluoropyrimidine scaffold. The inherent reactivity of the aldehyde group, coupled with the privileged nature of the pyrimidine core, ensures that this starting material will continue to be a valuable asset in the quest for novel therapeutic agents.

References

• Synthesis of pyrimido[4,5-d]pyrimidine derivatives 13, 16 and 18. ResearchGate. Available at: [Link]

• Biginelli reaction. Wikipedia. Available at: [Link]

• Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors (Recent Update). PubMed. Available at: [Link]

• Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties. MDPI. Available at: [Link]

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The Strategic Utility of 5-Fluoropyrimidine-2-carbaldehyde in the Synthesis of Novel Drug Candidates

Abstract

The 5-fluoropyrimidine core is a privileged scaffold in medicinal chemistry, integral to a multitude of clinically significant therapeutics, particularly in oncology.[1] The strategic introduction of a fluorine atom at the C5-position can significantly enhance a molecule's metabolic stability, binding affinity, and overall pharmacokinetic profile.[2][3] When this potent core is functionalized with a versatile aldehyde group at the C2-position, as in 5-Fluoropyrimidine-2-carbaldehyde, it becomes a powerful synthon for the construction of diverse and novel heterocyclic libraries. This guide provides an in-depth exploration of the synthetic versatility of 5-Fluoropyrimidine-2-carbaldehyde, detailing its application in the synthesis of potential kinase inhibitors and other bioactive molecules through key chemical transformations. We present validated, step-by-step protocols for Wittig olefination and reductive amination, offering researchers a practical framework for leveraging this high-value building block in drug discovery programs.

Introduction: The Power of the Fluoropyrimidine Scaffold

The pyrimidine ring is a fundamental heterocycle in nucleic acids, rendering it a prime structural motif for designing molecules that can interact with biological systems.[4] The deliberate incorporation of a fluorine atom, particularly at the 5-position, is a widely adopted strategy in drug design. This is exemplified by the landmark anticancer drug 5-Fluorouracil (5-FU), which functions as an antimetabolite by inhibiting thymidylate synthase, an enzyme critical for DNA synthesis.[1] The success of 5-FU and its prodrugs, such as capecitabine, has cemented the 5-fluoropyrimidine moiety as a cornerstone of modern chemotherapy.[5]

The aldehyde functionality at the C2-position of 5-Fluoropyrimidine-2-carbaldehyde serves as a versatile chemical handle. It provides a gateway for a multitude of carbon-carbon and carbon-nitrogen bond-forming reactions, enabling the elaboration of the pyrimidine core into more complex, three-dimensional structures that can be tailored to interact with specific biological targets, such as the ATP-binding site of protein kinases.[6][7]

Physicochemical Properties of 5-Fluoropyrimidine-2-carbaldehyde

Property	Value
Molecular Formula	C₅H₃FN₂O
Molecular Weight	126.09 g/mol
Appearance	Light yellow to yellow solid
CAS Number	935667-50-8

Core Synthetic Transformations and Applications

The electrophilic nature of the aldehyde carbon and the acidity of the adjacent C-H proton (if present in intermediates) make 5-Fluoropyrimidine-2-carbaldehyde an ideal substrate for several key synthetic transformations. This section details the protocols for two such high-impact reactions: Wittig Olefination for C=C bond formation and Reductive Amination for C-N bond formation.

Application in Kinase Inhibitor Scaffolds

Protein kinases are crucial regulators of cellular signaling pathways, and their dysregulation is a hallmark of many cancers.[8] Consequently, they are a major class of drug targets. Many FDA-approved kinase inhibitors feature a heterocyclic core that mimics the adenine portion of ATP, often forming critical hydrogen bonds within the kinase hinge region.[7][9] The pyrimidine scaffold is exceptionally well-suited for this purpose.[4]

By using 5-Fluoropyrimidine-2-carbaldehyde as a starting material, medicinal chemists can rapidly assemble libraries of potential kinase inhibitors. For instance, the aldehyde can be used to construct fused ring systems like pyrazolo[1,5-a]pyrimidines or to introduce substituted side chains that can occupy hydrophobic pockets in the kinase active site.

Caption: Synthetic pathways from 5-Fluoropyrimidine-2-carbaldehyde.

Detailed Experimental Protocols

The following protocols are presented as robust starting points for the synthetic elaboration of 5-Fluoropyrimidine-2-carbaldehyde. Researchers should note that reaction optimization may be necessary for specific substrates.

Protocol 1: Wittig Olefination for Vinyl-Pyrimidine Synthesis

The Wittig reaction is a cornerstone of organic synthesis for the creation of alkenes from aldehydes or ketones.[10][11] This protocol describes the reaction of 5-Fluoropyrimidine-2-carbaldehyde with a phosphonium ylide to generate a vinyl-substituted fluoropyrimidine, a versatile intermediate for further diversification (e.g., via cross-coupling or metathesis reactions).

Rationale: This reaction is highly reliable for C=C bond formation. The choice of a stabilized or non-stabilized ylide can influence the stereochemical outcome (E/Z) of the resulting alkene.[10] For this protocol, we use a commercially available, stabilized ylide which is easier to handle and generally favors the formation of the (E)-alkene.

Caption: Workflow for Wittig Olefination Protocol.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde

• (Carbethoxymethylene)triphenylphosphorane (a stabilized ylide)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere (nitrogen or argon), add 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq). Dissolve it in anhydrous THF (approx. 0.1 M concentration).

• Ylide Addition: In a separate flask, dissolve (Carbethoxymethylene)triphenylphosphorane (1.1 eq) in anhydrous THF. Add this solution dropwise to the aldehyde solution at room temperature.

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by Thin-Layer Chromatography (TLC) or LC-MS, checking for the consumption of the starting aldehyde. Reaction times typically range from 4 to 12 hours.

• Work-up: Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure vinyl-pyrimidine product.

Protocol 2: Reductive Amination for Aminomethyl-Pyrimidine Synthesis

Reductive amination is a highly efficient method for forming C-N bonds by converting a carbonyl group into an amine.[12] This two-step, one-pot process involves the initial formation of an imine or enamine intermediate, which is then reduced in situ to the corresponding amine.[13] This protocol provides a direct route to secondary or tertiary amines, which are key functionalities in many drug candidates.

Rationale: This method is chosen for its broad substrate scope and operational simplicity. Sodium triacetoxyborohydride (STAB) is a mild and selective reducing agent that is particularly effective for reductive aminations, as it does not readily reduce the starting aldehyde.[13] Its use avoids the formation of toxic byproducts associated with other reagents like sodium cyanoborohydride.[12]

Caption: Workflow for Reductive Amination Protocol.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde

• Primary or secondary amine of choice (e.g., 4-methylaniline)

• Sodium triacetoxyborohydride (STAB)

• Anhydrous Dichloromethane (DCM)

• Glacial acetic acid

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Imine Formation: To a round-bottom flask, add 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq) and the desired amine (1.1 eq). Dissolve the solids in anhydrous DCM (approx. 0.1 M). Add a catalytic amount of glacial acetic acid (0.1 eq). Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

• Reduction: Carefully add sodium triacetoxyborohydride (STAB) (1.5 eq) to the reaction mixture in portions over 10 minutes. Caution: Gas evolution may occur.

• Reaction: Stir the reaction at room temperature until the starting material is consumed, as monitored by TLC or LC-MS (typically 2-16 hours).

• Work-up: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Extraction: Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in DCM) to afford the desired aminomethyl-pyrimidine product.

Conclusion and Future Outlook

5-Fluoropyrimidine-2-carbaldehyde is a synthon of significant strategic value for modern drug discovery. Its fluorinated pyrimidine core provides a well-validated anchor for engaging with biological targets, while the aldehyde functionality offers a versatile point of attachment for a wide array of chemical moieties. The protocols detailed herein for Wittig olefination and reductive amination represent just two of the many powerful transformations that can be applied to this building block. By leveraging this synthon, research scientists are well-equipped to efficiently generate novel and diverse libraries of compounds, accelerating the identification of new lead candidates for a range of therapeutic areas, most notably in the pursuit of next-generation kinase inhibitors.

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Application Note &amp; Protocols: Accelerating Drug Discovery with Microwave-Assisted Synthesis of Bioactive Heterocycles from 5-Fluoropyrimidine-2-carbaldehyde

Audience: Researchers, scientists, and drug development professionals in medicinal chemistry and process development.

Abstract: The 5-fluoropyrimidine motif is a privileged scaffold in medicinal chemistry, integral to numerous anticancer and antiviral therapies.[1][2][3] Its strategic incorporation into diverse heterocyclic frameworks is a cornerstone of modern drug discovery. 5-Fluoropyrimidine-2-carbaldehyde serves as a highly versatile and reactive starting material for this purpose. This guide details the application of Microwave-Assisted Organic Synthesis (MAOS) to rapidly and efficiently construct complex molecular architectures from this key building block. We provide detailed, field-proven protocols for classic multicomponent reactions (MCRs), demonstrating the profound advantages of microwave irradiation—including drastically reduced reaction times, improved yields, and enhanced product purity—over conventional heating methods.[4][5][6][7]

The Strategic Advantage: Why Microwave Synthesis with 5-Fluoropyrimidine-2-carbaldehyde?

The fluorine atom at the C5 position of the pyrimidine ring significantly alters the molecule's electronic properties, pKa, and metabolic stability, often leading to enhanced biological activity and improved pharmacokinetic profiles.[8] 5-Fluoropyrimidine-2-carbaldehyde is an ideal precursor because its aldehyde functionality provides a reactive handle for a multitude of carbon-carbon and carbon-nitrogen bond-forming reactions.

Conventional synthetic methods often require long reaction times (hours to days) and high temperatures, which can lead to side product formation and degradation of sensitive moieties.[9] Microwave-assisted synthesis directly addresses these limitations.

Core Principles of MAOS:

• Direct, Rapid Heating: Microwaves interact directly with polar molecules in the reaction mixture, causing rapid, uniform, and efficient heating that bypasses the thermal conductivity limitations of the vessel walls.[5]

• Accelerated Reaction Rates: The ability to reach and maintain precise high temperatures and pressures safely allows for dramatic acceleration of chemical reactions, often reducing multi-hour processes to mere minutes.[6][7]

• Enhanced Yields and Purity: The short reaction times at optimal temperatures minimize the formation of thermal decomposition byproducts, leading to cleaner reaction profiles and higher isolated yields.[5][10]

• Green Chemistry Alignment: MAOS often allows for the use of greener solvents (or even solvent-free conditions) and consumes significantly less energy than conventional refluxing, aligning with the principles of sustainable chemistry.[4][7]

This guide focuses on leveraging these advantages in the context of Multicomponent Reactions (MCRs), which are inherently efficient processes that combine three or more reactants in a single step to generate complex products.[11] The synergy between MAOS and MCRs provides an unparalleled platform for the rapid generation of compound libraries for high-throughput screening.[11][12]

Application Protocol I: Microwave-Assisted Biginelli Reaction for Dihydropyrimidinone Synthesis

The Biginelli reaction is a cornerstone MCR for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), a class of compounds with a wide range of biological activities, including roles as calcium channel blockers and mitotic inhibitors.[13][14] Using 5-Fluoropyrimidine-2-carbaldehyde in this reaction introduces the potent fluoropyrimidine pharmacophore directly into the DHPM core.

Scientific Principle & Causality

This one-pot reaction involves the acid-catalyzed condensation of an aldehyde, a β-dicarbonyl compound (like ethyl acetoacetate), and urea or thiourea.[15] The mechanism is believed to proceed through an N-acyliminium ion intermediate, which is generated from the aldehyde and urea.[13][15] This electrophilic intermediate is then intercepted by the enol of the β-dicarbonyl compound, followed by cyclization and dehydration to yield the final DHPM product.[15] Microwave irradiation dramatically accelerates the rate-limiting steps, particularly the initial condensation and the final dehydration, leading to a rapid and clean conversion.[16][17]

Caption: General mechanism of the Biginelli reaction. (Max Width: 760px)

Detailed Experimental Protocol

Reaction: Synthesis of 4-(5-Fluoropyrimidin-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl ester.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde (1.0 mmol, 126.1 mg)

• Ethyl acetoacetate (1.2 mmol, 156.2 mg, 152 µL)

• Urea (1.5 mmol, 90.1 mg)

• Ytterbium(III) triflate [Yb(OTf)₃] (0.1 mmol, 62 mg) or HCl (4 drops)

• Ethanol (3 mL)

• 10 mL microwave process vial with a magnetic stir bar

Instrumentation:

• CEM Discover Microwave Synthesizer (or equivalent)

Procedure:

• Place the magnetic stir bar into the 10 mL microwave process vial.

• Sequentially add 5-Fluoropyrimidine-2-carbaldehyde, ethyl acetoacetate, urea, and the catalyst (e.g., Yb(OTf)₃) to the vial.

• Add 3 mL of ethanol.

• Securely cap the vial. Causality: Proper sealing is critical to safely reach temperatures above the solvent's boiling point, which is essential for reaction acceleration.

• Place the vial into the microwave reactor cavity.

• Set the reaction parameters:

  • Temperature: 120 °C (Use ramp-to-temperature setting)

  • Hold Time: 10 minutes

  • Power: 200 W (Dynamic power control is recommended)

  • Stirring: High

• Once the irradiation cycle is complete, cool the vial to room temperature using a compressed air stream. Safety Note: Do not attempt to open a hot, pressurized vial.

• Upon cooling, a precipitate should form. If not, place the vial in an ice bath for 20-30 minutes to induce crystallization.

• Collect the solid product by vacuum filtration.

• Wash the crude product with cold ethanol (2 x 5 mL) to remove unreacted starting materials and soluble impurities.

• Dry the product under vacuum to obtain the pure dihydropyrimidinone derivative.

Data Presentation: Microwave vs. Conventional Heating

Parameter	Microwave-Assisted Method	Conventional Reflux Method
Catalyst	Yb(OTf)₃ (10 mol%)	HCl (catalytic)
Solvent	Ethanol	Ethanol
Temperature	120 °C	~78 °C (Reflux)
Reaction Time	10 minutes	8 - 12 hours
Typical Yield	85 - 95%	50 - 65%
Work-up	Simple filtration	Often requires column chromatography
Reference	[14][15]	[9]

Application Protocol II: Microwave-Assisted Hantzsch Dihydropyridine Synthesis

The Hantzsch synthesis is a classic MCR that produces dihydropyridines (DHPs), a scaffold found in numerous cardiovascular drugs.[18] Applying this reaction to 5-Fluoropyrimidine-2-carbaldehyde allows for the creation of novel DHP analogues with potential for diverse pharmacological applications.

Scientific Principle & Causality

This reaction condenses an aldehyde, two equivalents of a β-ketoester, and a nitrogen donor (typically ammonia or ammonium acetate).[18] The process involves two key pathways running in parallel: a Knoevenagel condensation between the aldehyde and one equivalent of the ketoester, and the formation of an enamine from the second equivalent of the ketoester and ammonia.[19] These two intermediates then combine via a Michael addition, followed by cyclization and dehydration to form the DHP ring.[19][20] Microwave heating efficiently drives all steps of this cascade, especially the initial condensations, enabling a one-pot, high-yield synthesis in minutes.[18][21]

Caption: Workflow for the one-pot Hantzsch synthesis. (Max Width: 760px)

Detailed Experimental Protocol

Reaction: Synthesis of Diethyl 4-(5-fluoropyrimidin-2-yl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde (1.0 mmol, 126.1 mg)

• Ethyl acetoacetate (2.2 mmol, 286.3 mg, 279 µL)

• Ammonium acetate (1.2 mmol, 92.5 mg)

• Ethanol (3 mL)

• 10 mL microwave process vial with a magnetic stir bar

Instrumentation:

• CEM Discover Microwave Synthesizer (or equivalent)

Procedure:

• To a 10 mL microwave process vial containing a magnetic stir bar, add 5-Fluoropyrimidine-2-carbaldehyde, ethyl acetoacetate, and ammonium acetate.

• Add 3 mL of ethanol and cap the vial tightly.

• Place the vial in the microwave reactor.

• Set the reaction parameters:

  • Temperature: 120 °C

  • Hold Time: 5 minutes

  • Power: 200 W

  • Stirring: High

• After the reaction, cool the vial to room temperature using compressed air.

• Pour the reaction mixture into 20 mL of ice-cold water with stirring.

• The solid product will precipitate. Collect the solid by vacuum filtration.

• Wash the product with water (2 x 10 mL) and a small amount of cold ethanol.

• Dry the product under vacuum. The resulting Hantzsch ester is often of high purity without needing further chromatographic purification.[22]

Data Presentation: Microwave vs. Conventional Heating

Parameter	Microwave-Assisted Method	Conventional Reflux Method
Solvent	Ethanol	Ethanol
Temperature	120 °C	~78 °C (Reflux)
Reaction Time	5 - 7 minutes	6 - 10 hours
Typical Yield	90 - 98%	60 - 75%
Purity	High (often no chromatography needed)	Moderate (often requires recrystallization or chromatography)
Reference	[18][19][21]	[18]

Authoritative Grounding & Troubleshooting

The protocols described are self-validating systems grounded in established, peer-reviewed methodologies. The dramatic acceleration and yield improvement under microwave conditions are well-documented phenomena attributed to efficient superheating of the polar solvent and reactants.[5][6]

Common Troubleshooting Scenarios:

• Low Yield:

  • Cause: Incomplete reaction or side reactions.

  • Solution: Increase the hold time in 2-minute increments or increase the temperature by 10 °C. Ensure the vial is properly sealed to maintain pressure. For the Biginelli reaction, verify catalyst activity.

• Charring/Decomposition:

  • Cause: Temperature is too high or hold time is too long.

  • Solution: Reduce the reaction temperature by 10-20 °C. Use a solvent with a higher dielectric loss factor for more controlled heating if available.

• Product Fails to Precipitate:

  • Cause: Product is highly soluble in the reaction solvent.

  • Solution: After cooling, carefully reduce the solvent volume in vacuo and then attempt precipitation by adding an anti-solvent (e.g., water or hexane).

Conclusion

The integration of microwave-assisted synthesis with robust multicomponent reactions provides a powerful and efficient platform for leveraging 5-Fluoropyrimidine-2-carbaldehyde in drug discovery. The protocols detailed herein demonstrate a reduction in reaction times from many hours to single-digit minutes, coupled with significant increases in yield and purity. This acceleration of the synthesis-purification-testing cycle empowers researchers to explore chemical space more rapidly and effectively, ultimately shortening timelines in the development of novel therapeutics.

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• Anonymous. (2024). Microwave synthesis: a green method for benzofused nitrogen heterocycles. Journal of Chemical Science. Available at: [Link]

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• Shaikh, I. A., et al. (2024). Recent advances in microwave-assisted multicomponent synthesis of spiro heterocycles. RSC Advances. Available at: [Link]

• Anonymous. (2022). Microwave Irradiated Eco-friendly Synthesis of Pyrimidine Derivatives as Potential Antitubercular Agents. ResearchGate. Available at: [Link]

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• Patel, H., et al. (2022). Microwave-assisted synthesis of bioactive tetrahydropyrimidine derivatives as antidiabetic agents. Folia Medica. Available at: [Link]

• Sharma, R., et al. (2018). Microwave Assisted Synthesis, Biological Characterization and Docking Studies of Pyrimidine Derivatives. Letters in Drug Design & Discovery. Available at: [Link]

• Ghorab, M. M., et al. (2018). Microwave assisted synthesis of some new thiazolopyrimidine and pyrimidothiazolopyrimidopyrimidine derivatives with potential antimicrobial activity. Chemistry Central Journal. Available at: [Link]

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• Bagley, M. C., et al. (2013). One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Lach, M., et al. (2020). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Molecules. Available at: [Link]

• Sauthof, C., et al. (2007). Synthesis and Aromatization of Hantzsch 1,4-Dihydropyridines under Microwave Irradiation. An Overview. Molecules. Available at: [Link]

• Anonymous. (n.d.). Efficient Microwave-Assisted Synthesis of 5-Deazaflavine Derivatives. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. (2013). (PDF) One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor. Available at: [Link]

• Zuo, Y., et al. (2022). Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

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• Anonymous. (n.d.). Synthesis and Bioevaluation of 5-Fluorouracil Derivatives. National Center for Biotechnology Information. Available at: [Link]

• Hantzsch, L., et al. (2014). Batch and Continuous Flow Preparation of Hantzsch 1,4-Dihydropyridines under Microwave Heating and Simultaneous Real-time Monitoring by Raman Spectroscopy. An Exploratory Study. Molecules. Available at: [Link]

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Application Notes and Protocols: Continuous Flow Synthesis Utilizing 5-Fluoropyrimidine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of 5-Fluoropyrimidine Scaffolds in Flow Chemistry

The 5-fluoropyrimidine motif is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents, particularly in oncology. The fluorine atom at the C5 position often enhances metabolic stability and binding affinity to target proteins. 5-Fluoropyrimidine-2-carbaldehyde is a versatile building block, offering a reactive aldehyde handle for the construction of complex molecular architectures. However, the synthesis of its derivatives can be challenging, sometimes requiring stringent reaction conditions or involving unstable intermediates.

Continuous flow chemistry offers a transformative approach to address these challenges. By conducting reactions in miniaturized, temperature-controlled reactors, we achieve superior control over reaction parameters, enhanced heat and mass transfer, and improved safety profiles, especially for highly exothermic or rapid reactions.[1][2] This technology enables the telescoping of multiple synthetic steps, minimizing manual handling and purification of intermediates, thereby accelerating drug discovery and development timelines.[3][4] These application notes provide a detailed protocol for a representative Knoevenagel condensation reaction, a cornerstone C-C bond-forming reaction, adapted for 5-Fluoropyrimidine-2-carbaldehyde in a continuous flow setup.

Core Application: Knoevenagel Condensation for the Synthesis of α,β-Unsaturated Pyrimidine Derivatives

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by dehydration, yielding an α,β-unsaturated product.[5] This reaction is a powerful tool for creating functionalized alkenes, which are valuable intermediates in pharmaceutical synthesis. In flow chemistry, this reaction can be performed with high efficiency and selectivity, often with reduced reaction times and improved yields compared to batch processing.[3]

Mechanistic Rationale

The reaction typically proceeds via the formation of an enolate from the active methylene compound, catalyzed by a base. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. The resulting intermediate subsequently eliminates a molecule of water to form the stable conjugated product. The use of a flow reactor allows for precise control over temperature and residence time, which is critical for minimizing side reactions and maximizing the yield of the desired product.

Figure 1: Mechanistic overview of the Knoevenagel condensation.

Experimental Protocol: Continuous Flow Knoevenagel Condensation

This protocol describes the synthesis of (E)-2-(5-fluoropyrimidin-2-yl)methylene)malononitrile as a representative example.

Materials and Equipment

• Reactants:

  • 5-Fluoropyrimidine-2-carbaldehyde

  • Malononitrile

  • Piperidine (catalyst)

  • Acetonitrile (solvent)

• Equipment:

  • Two high-precision syringe pumps

  • T-mixer

  • Microreactor or coiled tube reactor (e.g., PFA or stainless steel, 10 mL volume)

  • Temperature controller and heating unit (e.g., oil bath or heating block)

  • Back pressure regulator (BPR)

  • Collection vessel

Reagent Preparation

• Solution A: Prepare a 0.2 M solution of 5-Fluoropyrimidine-2-carbaldehyde in anhydrous acetonitrile.

• Solution B: Prepare a 0.22 M solution of malononitrile and a 0.02 M solution of piperidine in anhydrous acetonitrile.

Causality: Using a slight excess of the nucleophile (malononitrile) helps to drive the reaction to completion. Piperidine is a commonly used weak base catalyst for Knoevenagel condensations, strong enough to deprotonate the active methylene compound without causing self-condensation of the aldehyde.[5][6] Acetonitrile is chosen as the solvent for its ability to dissolve the reactants and its suitable boiling point for the reaction conditions.

Experimental Workflow

Figure 2: Experimental workflow for the continuous flow synthesis.

Step-by-Step Procedure

• System Priming: Prime the syringe pumps and the flow reactor system with the solvent (acetonitrile) to remove any air bubbles and ensure a stable flow.

• Reaction Initiation: Set the flow rates for both syringe pumps to 0.5 mL/min, resulting in a total flow rate of 1.0 mL/min. This corresponds to a residence time of 10 minutes in the 10 mL reactor.

• Temperature Control: Heat the reactor to 60°C. The elevated temperature increases the reaction rate, allowing for a shorter residence time.[1]

• Pressure Control: Set the back pressure regulator to 10 bar. This prevents solvent boiling and ensures a stable, single-phase flow within the reactor, which is crucial for reproducibility.

• Steady State and Collection: Allow the system to reach a steady state (typically 2-3 times the residence time, i.e., 20-30 minutes). Once at a steady state, begin collecting the product stream.

• Work-up and Analysis: Upon completion, the collected reaction mixture can be concentrated under reduced pressure. The resulting crude product can be purified by recrystallization or column chromatography. The yield and purity should be determined by ¹H NMR and LC-MS analysis.

Data and Expected Outcomes

The following table summarizes the reaction parameters and expected results based on analogous flow chemistry transformations.

Parameter	Value	Rationale
Reactant A Concentration	0.2 M	Balances reaction rate with solubility considerations.
Reactant B Concentration	0.22 M Malononitrile, 0.02 M Piperidine	Slight excess of nucleophile; catalytic amount of base.
Flow Rate (Total)	1.0 mL/min	Controls residence time.
Residence Time	10 minutes	Optimized for high conversion at the specified temperature.
Temperature	60°C	Accelerates reaction rate, reducing required reactor volume.[7]
Pressure	10 bar	Maintains a single liquid phase, ensuring stable flow.
Expected Yield	>90%	Flow chemistry often leads to higher yields due to superior process control.[1]
Productivity	~1.3 g/hour	Calculated based on flow rate and concentration.

Advantages of the Flow Chemistry Approach

• Enhanced Safety: The small reactor volume significantly reduces the risk associated with handling potentially hazardous materials and managing exothermic reactions.[1]

• Rapid Optimization: The ability to quickly change parameters such as temperature, flow rate, and stoichiometry allows for rapid reaction optimization.

• Improved Yield and Purity: Precise control over reaction conditions minimizes the formation of byproducts, often leading to higher yields and cleaner reaction profiles.

• Scalability: Scaling up production is achieved by either running the system for a longer duration or by "numbering-up" – using multiple reactors in parallel.[2]

• Automation and Integration: Flow systems can be easily automated and integrated with in-line purification and analysis tools, creating a seamless "synthesis-to-analysis" workflow.[3]

Conclusion

The application of continuous flow chemistry to reactions involving 5-Fluoropyrimidine-2-carbaldehyde presents a significant opportunity to enhance the efficiency, safety, and scalability of synthesizing valuable pharmaceutical intermediates. The Knoevenagel condensation protocol detailed here serves as a robust template that can be adapted for various active methylene compounds and other aldehyde-based transformations. By leveraging the inherent advantages of flow technology, researchers and drug development professionals can accelerate the discovery and production of next-generation 5-fluoropyrimidine-based therapeutics.

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• 3. bcc.bas.bg [bcc.bas.bg]
• 4. Aqueous-Phase Multicomponent Reaction Mechanism for the Synthesis of Pyrido[2,3‑d]pyrimidines: A Theoretical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of a New Series of Substituted Pyrimidines and Its Evaluation for Antibacterial and Antinociceptive Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Fluoropyrimidine-2-carbaldehyde

Welcome to the technical support center for the synthesis of 5-Fluoropyrimidine-2-carbaldehyde. This critical intermediate is a cornerstone in the development of numerous therapeutic agents, particularly in oncology and antiviral research. Its formyl group serves as a versatile synthetic handle for constructing complex molecular architectures. However, its synthesis can present challenges that impact yield and purity.

This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions to help you navigate the common synthetic hurdles and optimize your reaction outcomes.

I. Overview of Synthetic Strategies

Two primary routes dominate the synthesis of 5-Fluoropyrimidine-2-carbaldehyde:

• Direct Oxidation of 2-Methyl-5-fluoropyrimidine: This is the most common and direct method, typically employing selenium dioxide (SeO₂) as the oxidant. This reaction, known as the Riley oxidation, targets the activated methyl group at the C2 position of the pyrimidine ring.

• Vilsmeier-Haack Formylation: This classic method introduces a formyl group onto an electron-rich aromatic or heteroaromatic ring. While pyrimidines are generally electron-deficient, this route can be applied to suitable 5-fluoropyrimidine precursors, although it requires careful optimization.

This guide will focus primarily on the more prevalent oxidation route, with dedicated troubleshooting for the Vilsmeier-Haack reaction as an alternative.

II. Troubleshooting Guide & FAQs: The Riley Oxidation Route

The oxidation of 2-methyl-5-fluoropyrimidine with SeO₂ is a robust method but requires careful control of conditions to maximize yield and minimize side products.

Q1: My reaction yield is consistently low (<50%). What are the primary causes and how can I improve it?

Answer:

Low yield is the most common issue and can typically be traced to one of four areas: oxidant activity, reaction time and temperature, solvent choice, or workup losses.

Causality & Explanation:

• Oxidant Inactivity: Selenium dioxide is hygroscopic. Absorbed moisture can reduce its activity. Furthermore, the quality of the SeO₂ is critical for achieving good conversion.

• Insufficient Reaction Time/Temperature: The oxidation of the heteroaromatic methyl group is often slow. Incomplete reactions are a major source of low yield. The reaction requires sufficient thermal energy to proceed at a practical rate, which is why it is typically run at reflux.

• Solvent Effects: The solvent must be inert to the oxidizing conditions and capable of maintaining the reactants in solution at elevated temperatures. Dioxane is commonly used because it meets these criteria and has a suitably high boiling point.

• Workup Issues: The product, 5-Fluoropyrimidine-2-carbaldehyde, has some water solubility. Aggressive aqueous extractions can lead to significant product loss. Additionally, the filtration of the selenium byproduct can be challenging.

Troubleshooting Steps & Solutions:

• Verify Reagent Quality:

  • Use freshly opened or properly stored selenium dioxide. For older batches, consider subliming the SeO₂ to purify it before use.

  • Ensure the starting 2-methyl-5-fluoropyrimidine is pure and dry.

• Optimize Reaction Conditions:

  • Time: Ensure the reaction is run for a sufficient duration. A common timeframe is refluxing for 48 hours. Monitor the reaction by TLC or GC-MS to confirm the consumption of the starting material.

  • Temperature: Maintain a consistent reflux. Use a heating mantle with a temperature controller and ensure good insulation of the reaction flask.

• Solvent Selection:

  • 1,4-Dioxane is the most cited and reliable solvent for this transformation. Ensure it is anhydrous.

  • While other high-boiling point ethers or aprotic solvents could be explored, dioxane remains the standard.

• Refine Workup Procedure:

  • After cooling, the elemental selenium byproduct often forms a fine black precipitate. Use a pad of Celite® to aid in its filtration. Wash the filter cake thoroughly with a solvent like ethyl acetate or dichloromethane (DCM) to recover any adsorbed product.

  • When performing aqueous washes, use brine (saturated NaCl solution) to reduce the solubility of the aldehyde in the aqueous layer, thereby minimizing extraction losses.

Q2: I am observing a significant amount of a byproduct that I suspect is 5-Fluoropyrimidine-2-carboxylic acid. How can I prevent this over-oxidation?

Answer:

Formation of the corresponding carboxylic acid is a classic side reaction in Riley oxidations. It occurs when the initially formed aldehyde undergoes further oxidation.

Causality & Explanation:

The mechanism of SeO₂ oxidation proceeds through a hydrated aldehyde intermediate (a gem-diol). While this intermediate typically eliminates water to give the desired aldehyde, it can also be further oxidized to the carboxylic acid, especially under harsh conditions or with prolonged reaction times after product formation has completed.

Troubleshooting Steps & Solutions:

• Stoichiometry of SeO₂:

  • Use a slight excess, but not a large excess, of selenium dioxide. A molar ratio of approximately 1.1 to 1.2 equivalents of SeO₂ relative to the starting material is generally sufficient. Using a large excess can drive the reaction towards the over-oxidized product.

• Reaction Monitoring:

  • This is critical. Monitor the reaction by TLC or GC-MS. As soon as the starting material is consumed and the aldehyde is the major product, stop the reaction. Unnecessarily long reflux times will favor carboxylic acid formation.

• Co-oxidant Systems (Advanced):

  • In some systems, using a catalytic amount of SeO₂ with a stoichiometric co-oxidant like tert-butyl hydroperoxide (TBHP) can provide milder conditions and may reduce over-oxidation.[1][2] This approach often allows for lower reaction temperatures.

Q3: The workup is difficult due to a fine black precipitate (elemental selenium) that clogs filter paper. What is the best way to remove it?

Answer:

The formation of a fine selenium precipitate is an unavoidable consequence of the reaction. Its effective removal is key to obtaining a clean crude product.

Causality & Explanation:

During the oxidation, Se(IV) in SeO₂ is reduced to Se(0), which is elemental selenium. It precipitates from the reaction mixture as a fine black or red amorphous solid that can pass through standard filter paper.

Troubleshooting Steps & Solutions:

• Filtration Aid: The most effective method is to use a filtration aid.

  • Prepare a short plug or pad of Celite® (diatomaceous earth) in a Büchner or fritted glass funnel.

  • Wet the Celite® pad with the reaction solvent (e.g., dioxane or ethyl acetate) before filtration.

  • Pour the cooled reaction mixture through the Celite® pad. The Celite® creates a porous matrix that effectively traps the fine selenium particles.

• Thorough Washing:

  • Wash the reaction flask and the Celite® pad multiple times with a suitable solvent (ethyl acetate or DCM are good choices) to ensure all the product is recovered. Combine these washes with the filtrate.

• Decantation (Alternative):

  • For smaller scale reactions, you can allow the selenium to settle overnight, then carefully decant the supernatant liquid. This should be followed by rinsing the selenium residue with solvent and decanting again. This method is generally less efficient than Celite® filtration.

III. Detailed Experimental Protocols

Protocol 1: Synthesis via Selenium Dioxide Oxidation

This protocol is adapted from established procedures in medicinal chemistry literature.[3]

Materials & Reagents:

• 2-Methyl-5-fluoropyrimidine

• Selenium Dioxide (SeO₂)

• 1,4-Dioxane, anhydrous

• Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Celite® 545

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-methyl-5-fluoropyrimidine (1.0 eq) and anhydrous 1,4-dioxane (approx. 10 mL per gram of starting material).

• Reagent Addition: Add selenium dioxide (1.1 eq) to the suspension.

• Heating: Heat the reaction mixture to reflux (approx. 101 °C) and maintain for 48 hours. The mixture will turn black as elemental selenium precipitates.

• Monitoring: Monitor the reaction progress by TLC (e.g., using 30% EtOAc in hexanes) or GC-MS to confirm the consumption of the starting material.

• Cooling & Filtration: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate. Filter the suspension through a pad of Celite® to remove the black selenium precipitate.

• Washing: Wash the Celite® pad thoroughly with several portions of ethyl acetate. Combine the filtrate and washes.

• Extraction: Transfer the combined organic solution to a separatory funnel. Wash sequentially with saturated NaHCO₃ solution (2x) and brine (1x).

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by column chromatography on silica gel or by recrystallization to yield 5-Fluoropyrimidine-2-carbaldehyde as a solid.

Parameter	Value/Condition	Source
Starting Material	2-Methyl-5-fluoropyrimidine	[3]
Reagent	Selenium Dioxide (SeO₂)	[3]
Solvent	1,4-Dioxane	[3]
Temperature	Reflux (~101 °C)	[3]
Reaction Time	48 hours	[3]
Typical Yield	~65%	[3]

Protocol 2: Generalized Vilsmeier-Haack Formylation

This is a generalized procedure, as 5-fluoropyrimidine is an electron-deficient substrate, making this reaction challenging. Optimization of temperature and reaction time is crucial.

Materials & Reagents:

• 5-Fluoropyrimidine (or a suitable precursor)

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM), anhydrous (optional co-solvent)

• Crushed Ice

• Saturated Sodium Bicarbonate (NaHCO₃) solution

Procedure:

• Vilsmeier Reagent Formation: In a three-neck flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous DMF. Cool the flask to 0 °C in an ice bath. Add POCl₃ (1.5 eq) dropwise, keeping the internal temperature below 10 °C. Stir for 30 minutes at 0 °C after addition is complete.

• Substrate Addition: Dissolve the 5-fluoropyrimidine substrate (1.0 eq) in a minimal amount of anhydrous DMF or DCM and add it dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Heating: After addition, allow the reaction to warm to room temperature, then heat to an optimized temperature (typically between 60-100 °C).

• Monitoring: Monitor the reaction closely by TLC or LC-MS.

• Quenching: Once complete, cool the reaction mixture to room temperature and pour it slowly and carefully onto a large beaker of crushed ice with vigorous stirring.

• Neutralization & Workup: Slowly neutralize the acidic mixture with saturated NaHCO₃ solution until the pH is ~7-8. Extract the product with a suitable organic solvent (e.g., DCM or EtOAc).

• Purification: Wash the combined organic layers with brine, dry over MgSO₄, and concentrate. Purify the crude product by column chromatography.

IV. Visualized Workflows and Mechanisms

V. References

• BenchChem. (2025). Technical Support Center: Vilsmeier-Haack Reaction Work-up and Byproduct Removal. Link

• Ito, K., et al. (2003). IMPROVED OXIDATION OF ACTIVE METHYL GROUP OF N-HETEROAROMATIC COMPOUNDS BY SELENIUM DIOXIDE IN THE PRESENCE OF tert-BUTYL HYDROPEROXIDE. HETEROCYCLES, Vol. 60, No. 4. Link

• Patel, M., et al. (2011). Discovery of 3-(5-Substituted-1H- benzo[d]imidazol-2-yl)quinolin-2(1H)-ones as Potent Poly(ADP-ribose)polymerase-1 (PARP-1) Inhibitors. Journal of Medicinal Chemistry, 54(2), 613-628. Link

• Cook, D. J., Sears, R. W., & Dock, D. Oxidations with Selenium Dioxide. Proceedings of the Indiana Academy of Science. Link

• Shaikh, N. S., et al. (2000). Selenium dioxide: a selective oxidising agent for the functionalisation of quinolines. Journal of Chemical Research, (S), 34-35. Link

• Młochowski, J., et al. (2015). Developments in Synthetic Application of Selenium(IV) Oxide and Organoselenium Compounds as Oxygen Donors and Oxygen-Transfer Agents. Molecules, 20(7), 12997-13063. Link

• BenchChem. (2025). The Vilsmeier-Haack Reaction: A Comprehensive Technical Guide to the Synthesis of 5-Formyluracil Derivatives. Link

• Rajput, A. A., & Shinde, D. B. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical and Chemical Sciences, 3(1), 25-43. Link

• Chemistry Steps. (n.d.). The Vilsmeier-Haack Reaction. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Catalyst Systems for Condensation Reactions of 5-Fluoropyrimidine-2-carbaldehyde

Welcome to the technical support center for optimizing condensation reactions involving 5-Fluoropyrimidine-2-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical solutions for challenges encountered during the synthesis of novel compounds derived from this versatile building block.

The unique electronic properties of the 5-fluoropyrimidine moiety, characterized by its electron-deficient nature, present both opportunities and challenges in synthetic chemistry. This guide will equip you with the knowledge to navigate these complexities and achieve optimal results in your condensation reactions.

Frequently Asked Questions (FAQs)

Q1: Why are my yields consistently low when reacting 5-Fluoropyrimidine-2-carbaldehyde in a Knoevenagel condensation?

Low yields in Knoevenagel condensations with this substrate are a common challenge and can often be attributed to several factors.[1] The electron-withdrawing nature of the fluorinated pyrimidine ring deactivates the aldehyde, making it less electrophilic compared to simpler aromatic aldehydes like benzaldehyde.[2] Additionally, potential side reactions can consume starting materials.[3] A systematic approach to troubleshooting is crucial for improving reaction outcomes.[3]

Q2: What are the most common side reactions to be aware of?

The primary side reaction of concern is the self-condensation of the active methylene compound, especially when using a strong base.[3] Another potential issue is the Michael addition of the active methylene compound to the desired α,β-unsaturated product, which can be more prevalent with highly reactive methylene compounds and prolonged reaction times.[3] For reactions involving urea or thiourea to form a pyrimidine ring from a chalcone intermediate, incomplete cyclization can leave you with an open-chain ureide intermediate.[1]

Q3: How does the fluorine substituent on the pyrimidine ring affect the reaction?

The fluorine atom is a strongly electronegative group, which significantly influences the electronic properties of the pyrimidine ring.[4] This has several consequences for the condensation reaction:

• Reduced Aldehyde Reactivity: The electron-withdrawing effect deactivates the aldehyde group, making it less susceptible to nucleophilic attack. This may necessitate more forcing reaction conditions or a more potent catalytic system.[2]

• Increased Acidity of Ring Protons: While not directly involved in the condensation, the increased acidity of other protons on the pyrimidine ring could potentially lead to undesired side reactions under strongly basic conditions.

• Modified Product Properties: The presence of fluorine will alter the polarity, solubility, and crystalline nature of the final product, which should be considered during workup and purification.[5]

Q4: Can I use Lewis acids as catalysts for these reactions?

Yes, Lewis acids can be effective catalysts for condensation reactions, particularly for Aldol-type additions.[6] They function by coordinating to the carbonyl oxygen of the aldehyde, thereby increasing its electrophilicity and making it more susceptible to nucleophilic attack.[7] This can be particularly beneficial for an electron-deficient aldehyde like 5-Fluoropyrimidine-2-carbaldehyde. Common Lewis acids used for such transformations include TiCl₄, SnCl₄, and various metal triflates.[8]

Troubleshooting Guide: A-Question-and-Answer Approach

This section provides a structured approach to diagnosing and solving common problems encountered during the condensation reactions of 5-Fluoropyrimidine-2-carbaldehyde.

Issue 1: Low or No Product Formation

Question: I have set up my Knoevenagel condensation with 5-Fluoropyrimidine-2-carbaldehyde and malononitrile using piperidine in ethanol, but I am observing very low conversion even after prolonged reaction time. What should I do?

Answer: This is a classic case of an unreactive electrophile. The electron-deficient nature of your aldehyde is likely the primary culprit. Here’s a systematic approach to address this:

• Increase Reaction Temperature: Gently heating the reaction mixture can provide the necessary activation energy to overcome the reduced reactivity of the aldehyde.[3] Monitor the reaction by TLC to avoid decomposition at elevated temperatures.

• Optimize Catalyst Loading: While piperidine is a standard catalyst, its concentration can be crucial.[9] A systematic increase in the catalyst loading (e.g., from 10 mol% to 20 mol%) may enhance the reaction rate. However, be mindful that excessive base can promote self-condensation of the malononitrile.[3]

• Consider a Different Solvent: Solvent polarity can significantly impact the reaction rate.[10] While ethanol is a common choice, polar aprotic solvents like DMF or acetonitrile have been shown to improve conversions in some Knoevenagel condensations.[10]

• Employ a More Active Methylene Compound: If your protocol allows, switching to a more acidic active methylene compound can increase the concentration of the nucleophilic enolate in solution, driving the reaction forward.

Issue 2: Formation of a Major Byproduct

Question: My reaction is proceeding, but I am isolating a significant amount of a byproduct that I suspect is the result of malononitrile self-condensation. How can I suppress this side reaction?

Answer: The self-condensation of the active methylene compound is a common issue, particularly with stronger bases or when the desired condensation is slow.[3] To mitigate this:

• Use a Weaker Base: If you are using a relatively strong base, consider switching to a weaker amine catalyst like pyridine or an ammonium salt such as ammonium acetate.[9]

• Control Stoichiometry: Carefully controlling the stoichiometry of your reactants can be beneficial. Using a slight excess of the 5-Fluoropyrimidine-2-carbaldehyde may help to consume the active methylene compound in the desired reaction pathway.[3]

• Gradual Addition: Instead of adding all reagents at once, try a slow, dropwise addition of the active methylene compound to the mixture of the aldehyde and catalyst. This can help to maintain a low concentration of the enolate at any given time, thus minimizing self-condensation.

Issue 3: Difficult Product Purification

Question: My reaction appears to be successful, but I am struggling to purify the final product from unreacted starting materials and byproducts. Do you have any suggestions?

Answer: The purification of fluorinated pyrimidine derivatives can be challenging due to their unique solubility profiles.

• Recrystallization: If your product is a solid, recrystallization is often the most effective purification method. Experiment with a range of solvents, from non-polar (e.g., hexanes, toluene) to polar (e.g., ethanol, isopropanol, acetonitrile), and solvent mixtures to find the optimal conditions.

• Column Chromatography: For non-crystalline products or complex mixtures, silica gel column chromatography is a versatile technique. Due to the polar nature of the pyrimidine ring, a gradient elution starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity is often effective.

• Aqueous Workup: During the workup, be mindful of the pH. The pyrimidine ring has basic nitrogen atoms that can be protonated in acidic conditions, altering the solubility of your compound. A carefully controlled neutralization step can be critical for efficient extraction.

Experimental Protocols

Protocol 1: Piperidine-Catalyzed Knoevenagel Condensation

This protocol provides a general procedure for the Knoevenagel condensation of 5-Fluoropyrimidine-2-carbaldehyde with an active methylene compound.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde

• Active methylene compound (e.g., malononitrile, ethyl cyanoacetate)

• Piperidine

• Ethanol (or other suitable solvent)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

Procedure:

• To a round-bottom flask, add 5-Fluoropyrimidine-2-carbaldehyde (1.0 equiv.).

• Add the active methylene compound (1.0-1.2 equiv.) and the solvent (e.g., ethanol).

• Stir the mixture until all solids are dissolved.

• Add a catalytic amount of piperidine (e.g., 10-20 mol%).[11]

• Heat the reaction mixture to reflux and monitor its progress by TLC.[12]

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the product by filtration and wash with cold ethanol.[3]

• If no precipitate forms, remove the solvent under reduced pressure and purify the crude product by recrystallization or column chromatography.[3]

Protocol 2: Lewis Acid-Catalyzed Aldol-Type Condensation

This protocol outlines a general approach for a Lewis acid-catalyzed condensation, which can be adapted for 5-Fluoropyrimidine-2-carbaldehyde.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde

• Ketone with α-hydrogens (e.g., acetophenone)

• Lewis acid (e.g., TiCl₄, SnCl₄, Ga(OTf)₃)

• Anhydrous dichloromethane (DCM)

• Schlenk flask or oven-dried glassware

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In an oven-dried Schlenk flask under an inert atmosphere, dissolve 5-Fluoropyrimidine-2-carbaldehyde (1.0 equiv.) in anhydrous DCM.

• Cool the solution to the desired temperature (e.g., -78 °C or 0 °C).

• Add the Lewis acid (1.0-1.2 equiv.) dropwise to the stirred solution.

• In a separate flask, prepare a solution of the ketone (1.0 equiv.) in anhydrous DCM.

• Slowly add the ketone solution to the aldehyde-Lewis acid mixture.

• Allow the reaction to stir at the chosen temperature and monitor its progress by TLC.

• Upon completion, quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate or ammonium chloride.

• Allow the mixture to warm to room temperature and extract the product with DCM.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing Reaction Mechanisms and Workflows

Catalytic Cycle of Piperidine-Catalyzed Knoevenagel Condensation

Caption: Catalytic cycle of the piperidine-catalyzed Knoevenagel condensation.

Troubleshooting Workflow for Low Yield

Caption: A systematic workflow for troubleshooting low yields in condensation reactions.

Comparative Data on Catalyst Performance

Catalyst Type	Catalyst Example	Typical Conditions	Advantages	Disadvantages
Homogeneous Base	Piperidine	Ethanol, Reflux	Inexpensive, widely available	Can promote side reactions, difficult to remove
Homogeneous Base	Pyridine	Toluene, Reflux	Milder than piperidine, good for sensitive substrates	Lower reactivity, unpleasant odor
Lewis Acid	TiCl₄	Anhydrous DCM, -78 °C to RT	Activates electron-deficient aldehydes	Stoichiometric amounts often required, moisture-sensitive
Heterogeneous Base	Basic Alumina	Solvent-free, Microwave	Easy to remove, reusable	May have lower activity than homogeneous catalysts

References

• Sahoo, B. M., et al. (2017). Green Expedient Synthesis of Pyrimidine Derivatives via Chalcones and Evaluation of their Anthelmintic Activity. Indian Journal of Pharmaceutical Education and Research, 51(4s), S101-S108. [Link]

• BenchChem. (2025). Application Notes and Protocols for Piperidine-Mediated Reactions. BenchChem Technical Support.
• El-Gharably, A. A., et al. (2015). Synthesis of Cinnamic Derivatives using Pyridine and Piperidine via Simple Knoevenagel Condensation Reaction. Chemistry Research Journal, 1(1), 1-6.
• Various Authors. (2022). Synthesis of chalcone by Claisen‐Schmidt condensation.

• van den Berg, A. W. C., et al. (2018). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Green Chemistry Letters and Reviews, 11(4), 478-486. [Link]

• Gao, C., et al. (2020). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. Molecules, 25(15), 3459. [Link]

• BenchChem. (2025).
• Haitham, A., et al. (2022). Design, Synthesis and Biological Activity of Pyrimidine Derivatives of Acetomido Chalcone of Crotamiton. Advanced Journal of Chemistry, Section A, 5(2), 114-123.
• J&K Scientific LLC. (2021).
• Atiya, R. N., et al. (2022). Preparation with Biological Study for Pyrimidine Derivatives from Chalcone. International Journal of Drug Delivery Technology, 12(1), 174-179.
• Sahoo, B. M., et al. (2021). Green Synthesis of Pyrimidine Derivatives via Chalcones and Their Biological Evaluation. International Journal of Research in Engineering and Science, 9(12), 34-40.

• da Silva, G. P., et al. (2017). Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions. The Journal of Physical Chemistry B, 121(20), 5300-5307. [Link]

• da Silva, G. P., et al. (2017). Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions. PubMed. [Link]

• de Oliveira, K. T., et al. (2017). Solvent-free Knoevenagel reaction catalysed by reusable pyrrolidinium base protic ionic liquids (PyrrILs): synthesis of long-chain alkylidenes. RSC Advances, 7(12), 7056-7064. [Link]

• Various Authors. (2019). Activity of different catalysts for the Knoevenagel reaction of benzaldehyde and ethyl cyanoacetate.
• BenchChem. (2025).
• BenchChem. (2025). Application Notes and Protocols: Knoevenagel Condensation of 2-Nitrothiophene-3-carbaldehyde for the Synthesis of Biologically Active Compounds. BenchChem Technical Support.
• Kumar, A., et al. (2022). RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. Journal of Advanced Scientific Research, 13(5), 17-25.

• da Silva, G. P., et al. (2017). Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions. The Journal of Physical Chemistry B, 121(20), 5300-5307. [Link]

• BenchChem. (2025). overcoming side reactions in pyrimidine synthesis. BenchChem Technical Support.
• BenchChem. (2025).
• University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield.

• da Silva, J. F., et al. (2022). Coordination Polymers As Catalysts in Knoevenagel Condensations: A Critical Review Analysis under Synthesis Conditions and Green Chemistry. Crystal Growth & Design, 22(3), 2055-2073. [Link]

• Ghorbani-Vaghei, R., & Veisi, H. (2012). A facile catalyst-free Knoevenagel condensation of pyridinecarbaldehydes and active methylene compounds.

• Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. [Link]

• Rupainwar, R., et al. (2016). The Importance and Applications of Knoevenagel Reaction (Brief Review). Oriental Journal of Chemistry, 32(1), 423-427.

• Neumann, H., et al. (2017). Lewis acid–base adducts of Al(N(C6F5)2)3 and Ga(N(C6F5)2)3 – structural features and dissociation enthalpies. Dalton Transactions, 46(31), 10329-10336. [Link]

• Denmark, S. E., & Chung, W. J. (2008). Lewis base activation of Lewis acids: catalytic enantioselective glycolate aldol reactions. Angewandte Chemie International Edition, 47(10), 1890-1892. [Link]

• Prakash, G. K. S., et al. (2015). Lewis Acid Catalyzed Condensation-Cyclization Cascade: Direct Synthesis of Di/Trifluoromethyl-1,2,3,4-tetrahydroquinazolines. Chemistry–A European Journal, 21(28), 10144-10148. [Link]

• Beier, P., et al. (2017). Lewis acid-mediated transformations of 5-acyl-N-fluoroalkyl-1,2,3-triazoles to cyclopentenones, indenones, or oxazoles. RSC Advances, 7(54), 33931-33941. [Link]

• Fershtat, L. L., et al. (2017). Lewis acid-catalyzed Wolff cyclocondensation in the synthesis of (1H-1,2,3-triazolyl)furoxans. Arkivoc, 2017(3), 140-150.
• Mathews, A., et al. (2013). SYNTHESIS OF NOVEL PYRIMIDINE DERIVATIVES HAVING FLUORESCENT PROPERTIES. Trade Science Inc.

• Doyle, A. G., & Bisht, R. (2015). Electron-Deficient Olefin Ligands Enable Generation of Quaternary Carbons by Ni-Catalyzed Cross-Coupling. Journal of the American Chemical Society, 137(16), 5484-5487. [Link]

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• 12. Synthesis and biological activities of fluorinated chalcone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Conversion in Reactions with 5-Fluoropyrimidine-2-carbaldehyde

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5-Fluoropyrimidine-2-carbaldehyde. This guide is designed to provide in-depth troubleshooting assistance for common issues leading to low conversion rates in reactions involving this versatile building block. Drawing upon established chemical principles and field-proven insights, this resource aims to empower you to diagnose and resolve challenges in your synthetic endeavors.

Understanding the Reactivity of 5-Fluoropyrimidine-2-carbaldehyde

5-Fluoropyrimidine-2-carbaldehyde is a unique substrate. The pyrimidine ring is electron-deficient, a characteristic further amplified by the strongly electron-withdrawing fluorine atom at the 5-position. This electronic feature renders the aldehyde carbon highly electrophilic and susceptible to nucleophilic attack. However, this enhanced reactivity can also open pathways to undesired side reactions and degradation, leading to low yields of the target product. This guide will address the most frequently encountered reactions—Reductive Amination, Wittig Reaction, and Aldol Condensation—and provide a structured approach to troubleshooting low conversion.

Frequently Asked Questions (FAQs)

Q1: My reaction with 5-Fluoropyrimidine-2-carbaldehyde is consistently showing low yields. What are the general factors I should consider first?

A1: Low yields in any reaction can often be traced back to a few fundamental experimental parameters. Before delving into reaction-specific issues, ensure the following are optimized:

• Reagent Purity: Impurities in your starting materials, including the aldehyde, your nucleophile, or catalyst, can inhibit the reaction. Ensure all reagents are of high purity.

• Solvent Quality: The presence of water in your solvent can be detrimental, especially in moisture-sensitive reactions. Always use dry, anhydrous solvents when necessary.

• Reaction Temperature: Suboptimal temperatures can lead to incomplete reactions or favor the formation of side products. Monitor your reaction temperature closely.

• Reaction Time: The reaction may simply require more time to reach completion. Monitor the progress using an appropriate technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Q2: I am observing multiple spots on my TLC plate, suggesting the formation of byproducts. What are some common side reactions with 5-Fluoropyrimidine-2-carbaldehyde?

A2: Due to the nature of 5-Fluoropyrimidine-2-carbaldehyde, several side reactions can occur:

• Cannizzaro Reaction: As an aldehyde lacking α-hydrogens, it can undergo a base-induced disproportionation to yield the corresponding alcohol (5-fluoropyrimidin-2-yl)methanol and carboxylic acid (5-fluoropyrimidine-2-carboxylic acid).[1][2][3][4] This is particularly prevalent under strongly basic conditions.

• Oxidation: The aldehyde group is susceptible to oxidation to a carboxylic acid, especially if the reaction is exposed to air for extended periods or if oxidizing agents are inadvertently present.

• Degradation of the Pyrimidine Ring: While generally stable, the fluoropyrimidine ring can be susceptible to degradation under harsh acidic or basic conditions, leading to a complex mixture of byproducts.

Troubleshooting Guide: Reaction-Specific Issues

This section provides a detailed breakdown of common problems and solutions for specific reaction types involving 5-Fluoropyrimidine-2-carbaldehyde.

Reductive Amination

Reductive amination is a powerful method for forming C-N bonds. However, low conversion with 5-Fluoropyrimidine-2-carbaldehyde is a frequent challenge.

Common Problem: Low yield of the desired amine with unreacted aldehyde and/or amine observed.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Protocol
Inefficient Imine Formation	The initial condensation of the aldehyde and amine to form the imine is a reversible equilibrium. The electron-withdrawing nature of the fluoropyrimidine ring can influence this equilibrium.	1. Use a dehydrating agent: Add molecular sieves (3Å or 4Å) to the reaction mixture to remove water and drive the equilibrium towards the imine. 2. Catalysis: Add a catalytic amount of a weak acid, such as acetic acid, to facilitate imine formation. 3. Monitor imine formation: Before adding the reducing agent, confirm the formation of the imine by TLC, NMR, or LC-MS.
Decomposition of the Aldehyde	Under acidic conditions used to promote imine formation, the aldehyde may degrade.	Use a minimal amount of acid catalyst and monitor the reaction closely.
Ineffective Reduction Step	The choice and reactivity of the reducing agent are critical.	1. Select the appropriate reducing agent: Sodium triacetoxyborohydride (STAB) is often a good choice as it is milder and more selective for imines over aldehydes. Sodium cyanoborohydride (NaBH3CN) is another effective option.[5] 2. Staged Addition: Add the reducing agent only after confirming imine formation. 3. Temperature Control: Some reductions may require gentle heating to proceed to completion.
Side reaction with the Reducing Agent	Stronger reducing agents like sodium borohydride (NaBH4) can directly reduce the aldehyde to the corresponding alcohol.	If using NaBH4, ensure imine formation is complete before its addition, and consider performing the reaction at a lower temperature to minimize aldehyde reduction.

Experimental Protocol: Optimizing Reductive Amination

• To a solution of 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq) and the desired amine (1.0-1.2 eq) in a suitable anhydrous solvent (e.g., dichloromethane, dichloroethane, or THF), add activated 3Å molecular sieves.

• Add a catalytic amount of acetic acid (0.1 eq).

• Stir the mixture at room temperature and monitor the formation of the imine by TLC or LC-MS.

• Once imine formation is maximized (typically 1-4 hours), add sodium triacetoxyborohydride (1.5 eq) portion-wise.

• Continue stirring at room temperature overnight.

• Monitor the reaction for the disappearance of the imine and the formation of the product amine.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, dry over sodium sulfate, and purify by column chromatography.

Wittig Reaction

The Wittig reaction is a cornerstone for alkene synthesis. Low yields with 5-Fluoropyrimidine-2-carbaldehyde often stem from issues with the ylide or competing side reactions.

Common Problem: Low conversion to the desired alkene, with significant recovery of starting aldehyde.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Protocol
Ylide Instability or Low Reactivity	The stability and reactivity of the phosphorane ylide are crucial. Stabilized ylides (containing electron-withdrawing groups) are less reactive and may struggle to react with the already electron-deficient aldehyde. Unstabilized ylides are more reactive but can be prone to decomposition.	1. Choice of Ylide: For this aldehyde, a semi-stabilized or unstabilized ylide is generally preferred. 2. Freshly Prepared Ylide: Prepare the ylide in situ immediately before use to ensure maximum reactivity. 3. Base Selection: Use a strong, non-nucleophilic base to generate the ylide, such as n-butyllithium, sodium hydride, or potassium tert-butoxide.
Steric Hindrance	If the ylide is sterically bulky, its approach to the aldehyde may be hindered.	Consider using a less hindered ylide if possible.
Cannizzaro Reaction	The strong basic conditions required for ylide generation can promote the Cannizzaro reaction of the aldehyde.[1][2][3][4]	1. Slow Addition: Add the aldehyde slowly to a pre-formed solution of the ylide. This ensures the aldehyde is consumed by the Wittig reaction as it is added, minimizing its exposure to the basic conditions. 2. Temperature Control: Perform the reaction at low temperatures (e.g., -78 °C to 0 °C) to disfavor the Cannizzaro reaction.
Formation of Triphenylphosphine Oxide (TPPO)	The byproduct TPPO can sometimes complicate purification and lead to apparent low yields if not properly removed.	TPPO can often be removed by careful column chromatography or by precipitation from a non-polar solvent.

Experimental Protocol: A General Procedure for the Wittig Reaction

• To a suspension of the appropriate phosphonium salt (1.1 eq) in anhydrous THF at 0 °C under an inert atmosphere, add a strong base (e.g., n-butyllithium, 1.05 eq) dropwise.

• Allow the mixture to stir at room temperature for 1 hour to ensure complete ylide formation.

• Cool the resulting ylide solution to -78 °C.

• Add a solution of 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Monitor the reaction by TLC for the consumption of the aldehyde.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, dry over sodium sulfate, and purify by column chromatography.

Aldol Condensation

The aldol condensation provides a route to α,β-unsaturated carbonyl compounds. With 5-Fluoropyrimidine-2-carbaldehyde, which cannot form an enolate, it acts as the electrophilic partner.

Common Problem: Low yield of the aldol adduct or the condensed product, with recovery of the starting aldehyde.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Protocol
Inefficient Enolate Formation	The reaction relies on the efficient generation of an enolate from the ketone or ester partner.	1. Choice of Base: Use an appropriate base to generate the enolate. For ketones, sodium or potassium hydroxide is common. For esters, a stronger, non-nucleophilic base like lithium diisopropylamide (LDA) may be necessary. 2. Temperature: Enolate formation is often favored at low temperatures (e.g., -78 °C for LDA).
Cannizzaro Reaction	The basic conditions of the aldol condensation can induce the Cannizzaro reaction of 5-Fluoropyrimidine-2-carbaldehyde.[1][2][3][4]	1. Pre-form the Enolate: Generate the enolate of the ketone or ester first, and then slowly add the 5-Fluoropyrimidine-2-carbaldehyde to the enolate solution. This minimizes the exposure of the aldehyde to the base. 2. Use a Catalytic Amount of Base: If possible, use a catalytic amount of base to reduce the likelihood of the Cannizzaro reaction.
Reversibility of the Aldol Addition	The initial aldol addition is often reversible.	Driving the reaction towards the condensed product by removing water (e.g., using a Dean-Stark apparatus) can improve the overall yield.
Self-Condensation of the Enolate Partner	If the ketone or ester partner can self-condense, this will consume the nucleophile and lower the yield of the desired cross-aldol product.	Use a directed aldol approach where the enolate is pre-formed before the addition of the aldehyde.

Experimental Protocol: Directed Aldol Condensation

• To a solution of diisopropylamine (1.1 eq) in anhydrous THF at -78 °C under an inert atmosphere, add n-butyllithium (1.05 eq) dropwise.

• Stir the solution at -78 °C for 30 minutes to form LDA.

• Add the ketone or ester (1.0 eq) dropwise and stir for 1 hour to generate the lithium enolate.

• Add a solution of 5-Fluoropyrimidine-2-carbaldehyde (1.2 eq) in anhydrous THF dropwise.

• Stir at -78 °C for 2-4 hours, then allow the reaction to warm to room temperature.

• Monitor the reaction by TLC.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product, dry the organic layer, and purify by column chromatography.

Visualization of Troubleshooting Workflows

General Troubleshooting Workflow

Caption: General troubleshooting workflow for low conversion.

Reductive Amination Troubleshooting

Caption: Troubleshooting workflow for reductive amination.

References

• Cannizzaro, S. Ueber den der Benzoësäure entsprechenden Alkohol. Liebigs Annalen der Chemie und Pharmacie1853 , 88 (1), 129–130. [Link]

• List, G. R.; Kresge, A. J.; Prudent, A. The Cannizzaro Reaction. J. Chem. Educ.2001 , 78 (11), 1493. [Link]

• Reductive Amination. Organic Chemistry Portal. [Link]

• Wittig Reaction. Organic Chemistry Portal. [Link]

• Aldol Condensation. Organic Chemistry Portal. [Link]

• SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Molbank2022 , 2022(2), M1373. [Link]

• Geissman, T. A. The Cannizzaro Reaction. Org. React.1944 , 2, 94–113. [Link]

• Baxter, E. W.; Reitz, A. B. Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Org. React.2002 , 59, 1. [Link]

• Swain, C. G.; Powell, A. L.; Sheppard, W. A.; Morgan, C. R. Mechanism of the Cannizzaro Reaction. J. Am. Chem. Soc.1979 , 101 (13), 3576–3583. [Link]

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• 4. snscourseware.org [snscourseware.org]
• 5. researchgate.net [researchgate.net]

Stability and storage conditions for 5-Fluoropyrimidine-2-carbaldehyde

Welcome to the technical support guide for 5-Fluoropyrimidine-2-carbaldehyde. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth information on the stability, storage, and handling of this compound. This guide offers troubleshooting advice and answers to frequently asked questions to ensure the integrity of your experiments.

I. Core Compound Properties and Stability

5-Fluoropyrimidine-2-carbaldehyde is a heterocyclic building block with the molecular formula C5H3FN2O.[1] Its structure, featuring a pyrimidine ring substituted with a fluorine atom and an aldehyde group, makes it a valuable reagent in medicinal chemistry and drug discovery. The fluorine at position 5 enhances the electrophilicity of the pyrimidine ring, while the aldehyde at position 2 serves as a reactive handle for various chemical transformations.[2]

However, the aldehyde functional group also renders the molecule susceptible to oxidation and other degradation pathways. Understanding these liabilities is crucial for maintaining the compound's purity and reactivity. Aldehydes are readily oxidized to carboxylic acids, a process that can be accelerated by exposure to air (oxygen), light, and certain impurities.[3]

Frequently Asked Questions (FAQs): General Stability

Q1: What are the primary degradation pathways for 5-Fluoropyrimidine-2-carbaldehyde?

A1: The primary degradation pathway is the oxidation of the aldehyde group to a carboxylic acid, forming 5-fluoropyrimidine-2-carboxylic acid. This can be initiated by atmospheric oxygen and is often catalyzed by light or trace metal impurities. Aldehydes are generally more susceptible to oxidation than ketones.[3] Another potential degradation route involves polymerization, although this is less common under proper storage conditions.

Q2: How can I visually assess the quality of my 5-Fluoropyrimidine-2-carbaldehyde?

A2: Pure 5-Fluoropyrimidine-2-carbaldehyde is typically a solid.[4] Discoloration (e.g., yellowing) can be an indicator of degradation. The formation of a solid precipitate in a solution, especially if the compound was initially fully dissolved, may also suggest degradation or polymerization.

Q3: Is this compound sensitive to light?

A3: Yes, similar to many aldehyde-containing compounds, 5-Fluoropyrimidine-2-carbaldehyde can be light-sensitive.[4][5] Photons can provide the activation energy for oxidation and other degradation reactions. Therefore, it is crucial to store the compound in a light-protected environment.

II. Recommended Storage and Handling Protocols

Proper storage and handling are paramount to preserving the stability and reactivity of 5-Fluoropyrimidine-2-carbaldehyde.

Storage Conditions

Parameter	Recommended Condition	Rationale
Temperature	2-8°C[6] or freezer[5]	Reduces the rate of chemical degradation and potential side reactions.
Atmosphere	Inert atmosphere (e.g., Argon, Nitrogen)[6]	Minimizes exposure to oxygen, thereby preventing oxidation of the aldehyde group.
Light	Protect from light[4][5]	Prevents light-catalyzed degradation. Use amber vials or store in a dark location.
Container	Tightly closed container[4][5]	Prevents moisture absorption and contamination.

Handling Procedures

• Dispensing: When weighing and dispensing the compound, work quickly to minimize exposure to the atmosphere. If possible, handle the compound in a glove box under an inert atmosphere.

• Solvent Selection: For preparing stock solutions, use dry, high-purity solvents. Aldehydes can react with certain solvents, especially under basic or acidic conditions. It is advisable to prepare solutions fresh for each experiment.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, a lab coat, and safety glasses.[7] This compound is classified as an irritant and may be harmful if swallowed or inhaled.[6][8]

Experimental Workflow for Handling

Caption: Decision tree for troubleshooting low reaction yields.

IV. Concluding Remarks

The successful application of 5-Fluoropyrimidine-2-carbaldehyde in research and development hinges on a thorough understanding of its stability and the implementation of meticulous storage and handling protocols. By adhering to the guidelines outlined in this technical support document, researchers can minimize compound degradation, ensure experimental reproducibility, and achieve reliable results.

References

• PubChem. (n.d.). 5-Fluoropyridine-2-carboxaldehyde. Retrieved from [Link]

• University of Babylon. (2021). Experimental No. (13) Aldehydes and ketones. Retrieved from [Link]

• CP Lab Safety. (n.d.). 5-fluoropyrimidine-2-carbaldehyde, min 97%, 100 mg. Retrieved from [Link]

• Regulations.gov. (2005). 5-Fluorouracil MSDS. Retrieved from [Link]

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• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. 2-Hydroxy-4-amino-5-fluoropyrimidine(2022-85-7)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
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Preventing decomposition of 5-Fluoropyrimidine-2-carbaldehyde during reactions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 5-Fluoropyrimidine-2-carbaldehyde. This resource is designed to provide you, our valued researchers, with in-depth troubleshooting guides and frequently asked questions to ensure the stability and successful application of this compound in your experiments. As Senior Application Scientists, we have compiled this guide based on a synthesis of established chemical principles and practical laboratory experience.

Introduction: Understanding the Reactivity of 5-Fluoropyrimidine-2-carbaldehyde

5-Fluoropyrimidine-2-carbaldehyde is a key heterocyclic building block in medicinal chemistry and drug discovery. The presence of the electron-withdrawing fluorine atom and the pyrimidine ring system significantly influences the reactivity of the aldehyde functional group. While this unique electronic structure is advantageous for certain synthetic transformations, it also renders the molecule susceptible to specific decomposition pathways. This guide will equip you with the knowledge to anticipate and prevent these unwanted side reactions, ensuring the integrity of your starting material and the success of your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for 5-Fluoropyrimidine-2-carbaldehyde?

A1: The most significant decomposition pathway for 5-Fluoropyrimidine-2-carbaldehyde is the Cannizzaro reaction , which occurs under basic conditions.[1][2][3] This disproportionation reaction involves two molecules of the aldehyde reacting to form the corresponding primary alcohol (5-Fluoropyrimidin-2-yl)methanol) and carboxylic acid (5-Fluoropyrimidine-2-carboxylic acid).[1] Since 5-Fluoropyrimidine-2-carbaldehyde lacks α-hydrogens, it is particularly prone to this reaction in the presence of a strong base.[3][4]

Another potential decomposition pathway is oxidation of the aldehyde to the corresponding carboxylic acid. Aldehydes are generally susceptible to oxidation, which can be initiated by atmospheric oxygen or other oxidizing agents present in the reaction mixture.[5][6][7]

Q2: How can I detect decomposition of my 5-Fluoropyrimidine-2-carbaldehyde sample?

A2: Decomposition can be monitored using standard analytical techniques:

• Thin Layer Chromatography (TLC): A quick and easy method to check for the appearance of new, more polar spots (carboxylic acid) or less polar spots (alcohol) relative to the starting aldehyde.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information on the purity of the sample and the presence of degradation products. A stability-indicating HPLC method can be developed to resolve the aldehyde from its potential degradants.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can show the disappearance of the characteristic aldehyde proton signal (around 9-10 ppm) and the appearance of new signals corresponding to the alcohol (CH₂OH) and the carboxylate salt.

• Mass Spectrometry (MS): Can be used to identify the molecular weights of the decomposition products, confirming their structures.

Q3: What are the recommended storage conditions for 5-Fluoropyrimidine-2-carbaldehyde?

A3: To minimize decomposition, it is recommended to store 5-Fluoropyrimidine-2-carbaldehyde under the following conditions:

• Temperature: In a freezer (-20°C is common).

• Atmosphere: Under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Light: Protected from light, as light can sometimes catalyze degradation.

• Container: In a tightly sealed container to prevent moisture absorption.

Troubleshooting Guide: Preventing Decomposition During Reactions

This section provides solutions to common problems encountered when using 5-Fluoropyrimidine-2-carbaldehyde in chemical reactions.

Problem 1: Significant formation of byproducts identified as the corresponding alcohol and carboxylic acid.

• Root Cause: This is a classic indicator of the Cannizzaro reaction, which is promoted by basic conditions.[1][2][8] Even seemingly mild bases or basic workup conditions can trigger this decomposition.

• Solutions:

  • Avoid Strong Bases: Whenever possible, use non-basic or weakly basic conditions. If a base is necessary, consider using a non-nucleophilic, sterically hindered base.

  • Control pH: Maintain a neutral or slightly acidic pH throughout the reaction and workup. Buffer your reaction mixture if necessary.

  • Temperature Control: The Cannizzaro reaction is often accelerated by heat. Running reactions at lower temperatures can help to minimize this side reaction.

  • Crossed Cannizzaro Reaction: If a reduction of the aldehyde is the desired outcome, a "crossed" Cannizzaro reaction can be employed using a sacrificial aldehyde like formaldehyde as the hydride source in the presence of a strong base.[3][8] This would preferentially oxidize formaldehyde and reduce the more valuable 5-Fluoropyrimidine-2-carbaldehyde.

Problem 2: Formation of 5-Fluoropyrimidine-2-carboxylic acid as the main byproduct.

• Root Cause: This indicates oxidation of the aldehyde.[5][6][7] This can be caused by exposure to air (autoxidation) or the presence of oxidizing agents in your reagents or solvents.

• Solutions:

  • Use Anhydrous and Degassed Solvents: Remove dissolved oxygen from solvents by sparging with an inert gas (argon or nitrogen).

  • Inert Atmosphere: Conduct reactions under an inert atmosphere to prevent exposure to atmospheric oxygen.

  • Check Reagent Purity: Ensure that all reagents and solvents are free from peroxide impurities, which can initiate oxidation.

  • Avoid Unnecessary Exposure to Light: Light can sometimes promote oxidation.

Problem 3: Low reactivity or incomplete conversion in a reaction.

• Root Cause: While decomposition is a concern, the inherent reactivity of the aldehyde might be lower than expected under certain conditions. The electron-withdrawing nature of the fluoropyrimidine ring can influence the electrophilicity of the carbonyl carbon.

• Solutions:

  • Lewis Acid Catalysis: For nucleophilic addition reactions, the addition of a Lewis acid can activate the carbonyl group and enhance its reactivity.

  • Protecting Group Strategy: If the aldehyde is unreactive under desired conditions or needs to be protected during a multi-step synthesis, it can be converted to a more stable derivative, such as an acetal.[9][10][11] The acetal can be deprotected later in the synthesis to regenerate the aldehyde.

Experimental Protocols

Protocol 1: Acetal Protection of 5-Fluoropyrimidine-2-carbaldehyde

This protocol describes the formation of a cyclic acetal, a common protecting group for aldehydes, to prevent its decomposition or unwanted reactions.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde

• Ethylene glycol

• p-Toluenesulfonic acid (catalytic amount)

• Toluene

• Dean-Stark apparatus

• Anhydrous sodium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Set up a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

• To the flask, add 5-Fluoropyrimidine-2-carbaldehyde (1 equivalent), ethylene glycol (1.2 equivalents), and a catalytic amount of p-toluenesulfonic acid.

• Add toluene as the solvent.

• Heat the mixture to reflux and collect the water generated in the Dean-Stark trap.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the protected aldehyde.

Protocol 2: Purification of 5-Fluoropyrimidine-2-carbaldehyde by Flash Chromatography

This protocol outlines a general procedure for purifying the aldehyde from non-polar impurities or decomposition products.

Materials:

• Crude 5-Fluoropyrimidine-2-carbaldehyde

• Silica gel for flash chromatography

• Hexanes

• Ethyl acetate

• Standard flash chromatography setup

Procedure:

• Prepare a silica gel column.

• Dissolve the crude 5-Fluoropyrimidine-2-carbaldehyde in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Load the sample onto the column.

• Elute the column with a gradient of ethyl acetate in hexanes. The exact gradient will depend on the polarity of the impurities. Start with a low polarity mixture (e.g., 5% ethyl acetate in hexanes) and gradually increase the polarity.

• Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 5-Fluoropyrimidine-2-carbaldehyde.

Diagrams

Decomposition Pathways

Caption: Major decomposition pathways of 5-Fluoropyrimidine-2-carbaldehyde.

Protective Strategy Workflow

Caption: Workflow for using a protecting group strategy.

Quantitative Data Summary

Decomposition Pathway	Triggering Condition	Primary Products	Analytical Signature (¹H NMR)
Cannizzaro Reaction	Strong Base	Alcohol and Carboxylic Acid	Disappearance of aldehyde proton (~9-10 ppm), appearance of CH₂OH and carboxylate signals.
Oxidation	Oxidizing agents, Air	Carboxylic Acid	Disappearance of aldehyde proton, appearance of carboxylic acid proton (if not deprotonated).

References

• Cannizzaro, S. (1853). Ueber den der Benzoësäure entsprechenden Alkohol. Liebigs Annalen der Chemie und Pharmacie, 88(1), 129–130. [Link]

• List, B., & Held, C. (2007). The Cannizzaro Reaction. In Name Reactions for Homologation-Part I (pp. 1-25). Springer, Berlin, Heidelberg. [Link]

• Pharmaguideline. (n.d.). Cannizzaro Reaction and Crossed Cannizzaro Reaction. Retrieved from [Link]

• Geissman, T. A. (1944). The Cannizzaro Reaction. Organic Reactions, 2, 94-113. [Link]

• Read, J. (1926). Recent progress in the Cannizzaro reaction. Chemical Reviews, 2(2), 189-231. [Link]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. [Link]

• Wikipedia. (2023). Protecting group. In Wikipedia. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• CEM Corporation. (n.d.). Protection and Deprotection. Retrieved from [Link]

• Ready, J. M. (n.d.). Protecting Groups in Organic Synthesis. UT Southwestern Medical Center. [Link]

• Cytiva. (n.d.). Handbooks. Retrieved from [Link]

• Cytiva. (2022, October 11). 2-Step Purification of Adenovirus using Ion Exchange chromatography. Retrieved from [Link]

• Thomson, C. (2022, July 20). Continuous purification from flow chemistry systems with in line flash chromatography [Video]. YouTube. [Link]

• Clark, J. (2023). Oxidation of aldehydes and ketones. Chemguide. [Link]

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• Udayasri, A., et al. (2022). Green chemical principles based regioselective functionalization of 2,4,6-trichloropyrimidine-5-carbaldehyde: Application in the synthesis of new pyrimidines and pyrrolopyrimidine. Journal of the Serbian Chemical Society, 88(1), 1-9. [Link]

• Farha, F., et al. (2018). Synthesis of new pyrimidine derivatives with evaluation of their anti-inflammatory and analgesic activities. Medicinal Chemistry Research, 27(4), 1162-1172. [Link]

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• Dehghani, M., et al. (2020). Evaluation of adverse effects of chemotherapy regimens of 5-fluoropyrimidines derivatives and their association with DPYD polymorphisms in colorectal cancer patients. BMC cancer, 20(1), 1-9. [Link]

• Wang, K., et al. (2014). Convenient syntheses of isotopically labeled pyrimidine 2´-deoxynucleosides and their 5-hydroxy oxidation products. Molecules, 19(6), 7539-7550. [Link]

• Park, S. B., et al. (2023). Discovery of 5′-Substituted 5-Fluoro-2′-deoxyuridine Monophosphate Analogs: A Novel Class of Thymidylate Synthase Inhibitors. ACS Pharmacology & Translational Science, 6(3), 448-459. [Link]

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• 1. Cannizzaro Reaction and Crossed Cannizzaro Reaction | Pharmaguideline [pharmaguideline.com]
• 2. Cannizzaro reaction - Wikipedia [en.wikipedia.org]
• 3. un.uobasrah.edu.iq [un.uobasrah.edu.iq]
• 4. Synthetic applications of the Cannizzaro reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemistry.ucr.edu [chemistry.ucr.edu]
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• 9. Protecting group - Wikipedia [en.wikipedia.org]
• 10. Protective Groups [organic-chemistry.org]
• 11. Protection and Deprotection [cem.com]

Technical Support Center: Characterization of Unexpected Products from 5-Fluoropyrimidine-2-carbaldehyde Reactions

Welcome to the technical support center for researchers working with 5-fluoropyrimidine-2-carbaldehyde. This guide is designed to provide expert insights and practical troubleshooting advice for the unique challenges this reactive molecule presents. As a highly functionalized heterocyclic aldehyde, its chemistry is nuanced, often leading to unexpected but characterizable products. This resource will help you navigate these complexities, ensuring the integrity and success of your research.

Troubleshooting Guide

This section addresses specific issues that may arise during the reaction of 5-fluoropyrimidine-2-carbaldehyde, providing potential causes and actionable solutions.

Q1: My condensation reaction with an active methylene compound is low-yielding and produces a significant amount of a polar, colored byproduct. What is happening?

A1: This is a common issue when working with electron-deficient heterocyclic aldehydes. The likely culprit is a competing self-condensation or decomposition pathway under basic conditions.

• Causality: 5-Fluoropyrimidine-2-carbaldehyde, lacking an α-hydrogen, is susceptible to base-catalyzed disproportionation, also known as the Cannizzaro reaction.[1] In this process, two molecules of the aldehyde react to form one molecule of the corresponding alcohol (5-fluoropyrimidin-2-yl)methanol) and one molecule of the carboxylic acid (5-fluoropyrimidine-2-carboxylic acid). The resulting carboxylate salt is highly polar, and these side products can contribute to the colored impurities observed.

• Troubleshooting Steps:

  • Choice of Base: Avoid strong, concentrated bases like NaOH or KOH. Instead, use milder bases such as triethylamine (TEA), diisopropylethylamine (DIPEA), or piperidine, which are sufficient to catalyze Knoevenagel-type condensations without promoting the Cannizzaro reaction.

  • Reaction Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Often, starting at 0 °C and slowly warming to room temperature is effective.

  • Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the active methylene compound to ensure the aldehyde is consumed by the desired reaction pathway.

  • Order of Addition: Add the base slowly to a solution of the aldehyde and the active methylene compound. This keeps the instantaneous concentration of the base low, disfavoring the bimolecular Cannizzaro reaction.

• Preventative Measures: For particularly sensitive substrates, consider using a Lewis acid catalyst in a non-polar solvent, which can promote the condensation without the need for a strong base.

Q2: I attempted a Wittig reaction to form an alkene, but my main product is the starting aldehyde, and I have a complex mixture of other spots on my TLC. What went wrong?

A2: The Wittig reaction with electron-deficient aldehydes can be problematic. The issue likely stems from the reactivity of the ylide and potential side reactions with the pyrimidine ring.

• Causality:

  • Ylide Instability: If you are using an unstabilized ylide (e.g., from an alkyltriphenylphosphonium salt), it is a very strong base. This can lead to deprotonation of other acidic protons in your reaction mixture or promote the aforementioned Cannizzaro reaction.

  • Poor Ylide Formation: Incomplete deprotonation of the phosphonium salt will result in unreacted starting materials.

  • Steric Hindrance and Electronics: The electron-withdrawing nature of the 5-fluoropyrimidine ring can influence the electrophilicity of the carbonyl carbon and the stability of the intermediate oxaphosphetane.[2][3]

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for a failed Wittig reaction.

• Experimental Protocol: Optimized Wittig Reaction

  • Carefully dry all glassware and ensure anhydrous conditions.

  • Suspend (methoxymethyl)triphenylphosphonium chloride (1.2 eq) in anhydrous THF at 0 °C under an inert atmosphere (N2 or Ar).

  • Add potassium t-butoxide (1.2 eq) portion-wise, observing the formation of the characteristic orange-red color of the ylide. Stir for 1 hour at 0 °C.

  • In a separate flask, dissolve 5-fluoropyrimidine-2-carbaldehyde (1.0 eq) in anhydrous THF.

  • Slowly add the aldehyde solution to the ylide solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

  • Quench the reaction with saturated aqueous NH4Cl solution.

  • Extract the product with ethyl acetate, wash with brine, dry over Na2SO4, and concentrate under reduced pressure.

  • Purify by column chromatography. The triphenylphosphine oxide byproduct is often difficult to separate; using a less polar solvent system can help.[4]

Q3: My Grignard reaction resulted in a poor yield of the desired secondary alcohol, and I isolated a significant amount of a dimer of the Grignard reagent. What is the likely cause?

A3: This outcome suggests that an electron transfer process may be competing with the desired nucleophilic addition.

• Causality: Electron-deficient aromatic aldehydes can act as electron acceptors. The Grignard reagent can donate an electron to the aldehyde, forming a radical anion. This process, known as a single-electron transfer (SET) pathway, leads to the formation of radical species that can then dimerize (e.g., Wurtz-type coupling of the Grignard reagent) or undergo other undesired reactions, rather than adding to the carbonyl.

• Troubleshooting Steps:

  • Solvent Choice: The choice of solvent can influence the Schlenk equilibrium and the propensity for SET.[5] While THF is common, consider using a less polar solvent like diethyl ether, which can sometimes suppress SET pathways.

  • Temperature Control: Maintain a low reaction temperature (e.g., -78 °C to 0 °C) during the addition of the aldehyde to the Grignard reagent. This can favor the two-electron nucleophilic addition pathway over the one-electron SET pathway.

  • Reverse Addition: Add the Grignard reagent slowly to a solution of the aldehyde. This ensures that the Grignard reagent is the limiting species at any given time, minimizing the chance of side reactions that are second order in the Grignard reagent, such as dimerization.

  • Use of Additives: In some cases, the addition of a Lewis acid scavenger or a radical inhibitor can be beneficial, although this adds complexity to the reaction.

Frequently Asked Questions (FAQs)

• Q: How stable is 5-fluoropyrimidine-2-carbaldehyde? Can I store it long-term?

  • A: Like many aldehydes, 5-fluoropyrimidine-2-carbaldehyde can be susceptible to oxidation to the corresponding carboxylic acid over time, especially if exposed to air.[2] It is best stored under an inert atmosphere (nitrogen or argon) at low temperatures (2-8 °C) and protected from light. Older samples may appear yellow or brown due to impurities.[2]

• Q: I've noticed my reaction mixture turning dark brown when using a strong base. Is this normal?

  • A: While some coloration is expected, a rapid change to a dark brown or black color often indicates decomposition of the pyrimidine ring. The 5-fluoropyrimidine system is electron-deficient and can be susceptible to nucleophilic attack and potential ring-opening under harsh basic conditions, leading to polymerization or the formation of complex degradation products. It is crucial to use the mildest possible conditions.

• Q: Can the fluorine atom at the 5-position be displaced by nucleophiles?

  • A: While nucleophilic aromatic substitution (SNAr) is a known reaction for halogenated pyrimidines, the fluorine atom at the 5-position is generally less reactive towards displacement than halogens at the 2, 4, or 6 positions, which are activated by the ring nitrogens.[6][7] However, under forcing conditions with very strong nucleophiles, displacement of the fluoride is a potential side reaction to consider.

Data Summary

pH	FdCyd Degradation Rate Constant (k, hr⁻¹) at 37°C
1.0	0.00921
2.0	0.00806
3.0	0.00253
4.0	0.000461
5.0	0.000115
7.4	0.000115
Data adapted from Guo et al. (2009).[8]

This data suggests that the 5-fluoropyrimidine ring system is significantly more stable at neutral and slightly acidic pH than under strongly acidic conditions.[8]

Visualizing Reaction Pathways

Cannizzaro Reaction Mechanism

Caption: Mechanism of the base-catalyzed Cannizzaro reaction.

References

• Chambers, R. D., et al. (2008). Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles. Beilstein Journal of Organic Chemistry, 4, 25. [Link]

• Chambers, R. D., et al. (2008). Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles. PubMed Central, PMC2491572. [Link]

• Mondal, S. (2024). Synthetic applications of the Cannizzaro reaction. PubMed Central, PMC11186717. [Link]

• Organic Chemistry Portal. Wittig Reaction. [Link]

• Chemistry LibreTexts. (2023). Wittig Reaction. [Link]

• Organic Reactions. (n.d.). Wittig Reaction - Common Conditions. [Link]

• University of Colorado Boulder. (n.d.). The Wittig Reaction: Synthesis of Alkenes. [Link]

• Reddit. (2022). r/Chempros - Problems with wittig reaction. [Link]

• Master Organic Chemistry. (2015). All About The Reactions of Grignard Reagents. [Link]

• MDPI. (2023). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. [Link]

• ResearchGate. (2008). Side Reactions in a Grignard Synthesis. [Link]

• van der Plas, H. C., & Jongejan, H. (1968). Skeletal Editing of Pyrimidines to Pyrazoles by Formal Carbon Deletion. PubMed Central, PMC6301140. [Link]

• ChemRxiv. (2022). G-type Halohydrin Dehalogenases Catalyze Ring Opening Reactions of Cyclic Epoxides with Diverse Anionic Nucleophiles. [Link]

• Palchykov, V. A., et al. (2015). Synthesis of trifluoromethyl γ-aminophosphonates by nucleophilic aziridine ring opening. PubMed, 26489370. [Link]

• Knoevenagel condensation of some 5-substituted furan-2-carboxaldehyde with creatinine and their antimicrobial Screening. (n.d.). Iraqi National Journal of Chemistry. [Link]

• Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines. (2018). PubMed Central, PMC6235028. [Link]

• Royal Society of Chemistry. (2015). Au-catalyzed ring-opening reactions of 2-(1-alkynyl-cyclopropyl)pyridines with nucleophiles. [Link]

• Studylib. (n.d.). Grignard Reagent & Reactions: Organic Synthesis Guide. [Link]

• CP Lab Safety. (n.d.). 5-fluoropyrimidine-2-carbaldehyde, min 97%, 100 mg. [Link]

• Guo, X., et al. (2009). Stability of 5-Fluoro-2'-deoxycytidine and Tetrahydrouridine in Combination. ResearchGate. [Link]

• GaBI Journal. (2024). Physicochemical stability of Fluorouracil Accord in three different concentrations in portable elastomeric infusion pumps. [Link]

• Journal of Chemical Research, Synopses. (1998). Condensation Reactions of 2-Acetylpyridine and Benzaldehydes: New Cyclohexanol Products and an Improved Synthesis of 4′--Tolyl-2,2′:6′,2″-terpyridine. [Link]

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• 3. Wittig Reaction [organic-chemistry.org]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles [beilstein-journals.org]
• 7. Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Managing moisture sensitivity in 5-Fluoropyrimidine-2-carbaldehyde reactions

<Technical Support Center: 5-Fluoropyrimidine-2-carbaldehyde >

A Senior Application Scientist's Guide to Managing Moisture Sensitivity

Welcome to the technical support center for 5-Fluoropyrimidine-2-carbaldehyde. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile but challenging building block. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying chemical principles to empower you to troubleshoot and optimize your reactions effectively. 5-Fluoropyrimidine-2-carbaldehyde is a valuable synthon, but its reactivity is dominated by the electrophilicity of its aldehyde group, making it highly susceptible to moisture. This guide will equip you with the knowledge to mitigate these challenges.

Frequently Asked Questions (FAQs)

Q1: Why is 5-Fluoropyrimidine-2-carbaldehyde so sensitive to moisture?

A1: The sensitivity arises from the electrophilic nature of the carbonyl carbon in the aldehyde group. Water, although a weak nucleophile, can attack this carbon, leading to the formation of a geminal diol, also known as a hydrate.[1][2] This reaction is reversible, but the equilibrium can favor the hydrate, especially in the presence of even trace amounts of acid or base, which catalyze the reaction.[2][3][4] The electron-withdrawing nature of the fluoropyrimidine ring further increases the electrophilicity of the carbonyl carbon, making it more prone to hydration compared to simple aliphatic or aromatic aldehydes.[4]

Q2: What are the visual or analytical signs of compound degradation?

A2: Visually, the pure aldehyde is typically a solid. If it has been exposed to significant moisture, it may appear clumpy, discolored, or even oily due to hydrate formation and potential downstream degradation. Analytically, the formation of the hydrate can be monitored by:

• NMR Spectroscopy: In the ¹H NMR spectrum, the characteristic aldehyde proton peak (around 9-10 ppm) will decrease in intensity, while new peaks corresponding to the methine proton of the gem-diol (typically 5-6 ppm) and the hydroxyl protons will appear.

• IR Spectroscopy: The strong C=O stretching band of the aldehyde (around 1700-1750 cm⁻¹) will diminish, and a broad O-H stretching band (around 3200-3600 cm⁻¹) will appear for the hydrate.

• Purity Analysis (HPLC/GC): You will observe a decrease in the peak area for the aldehyde and the appearance of new, more polar impurity peaks.

Q3: What are the ideal storage conditions for this reagent?

A3: To ensure long-term stability, 5-Fluoropyrimidine-2-carbaldehyde should be stored under a dry, inert atmosphere (argon or nitrogen).[5][6] The ideal storage container is a sealed amber vial or a bottle with a secure, air-tight cap, such as those with a Sure/Seal™ system.[7][8] It is recommended to store it in a desiccator or a glovebox to protect it from atmospheric moisture.[5][6] While refrigeration can slow down degradation rates, care must be taken to prevent condensation when the container is removed and brought to room temperature. Always allow the container to warm to ambient temperature before opening.

Q4: Can I handle this reagent on the open bench?

A4: It is strongly discouraged. Handling this reagent on an open bench, even for a short period, can expose it to enough atmospheric moisture to cause significant hydration.[9] This can lead to inconsistent results, lower yields, and the formation of byproducts. All manipulations, including weighing and addition to the reaction, should be performed under an inert atmosphere using techniques such as a glovebox or a Schlenk line.[6][9]

Troubleshooting Guide: Common Experimental Issues

Problem 1: Low or No Product Yield

Your reaction is sluggish, stalls, or results in a significantly lower yield than expected.

• Possible Cause: Degradation of the starting material due to moisture. The hydrate form of the aldehyde is generally unreactive in many reactions that require the free carbonyl group (e.g., Wittig reactions, reductive aminations).

• Troubleshooting Strategy:

  • Verify Reagent Purity: Before starting your reaction, run a quick ¹H NMR or HPLC of your 5-Fluoropyrimidine-2-carbaldehyde to check for the presence of the hydrate.

  • Implement Anhydrous Techniques: If hydrate is detected or suspected, ensure all subsequent handling is rigorously anhydrous. This includes using oven-dried glassware, anhydrous solvents, and performing all transfers under an inert atmosphere (see Protocol 1).[7]

  • Solvent Purity is Critical: Ensure your reaction solvents are truly anhydrous. Solvents from commercial suppliers, even those labeled "anhydrous," can absorb moisture over time once the bottle is opened.[9] Consider using a solvent purification system or drying the solvent over an appropriate drying agent (see Table 1).

Problem 2: Formation of Unexpected Byproducts

Your reaction mixture shows multiple spots on TLC or unexpected peaks in LC-MS, complicating purification.

• Possible Cause: The aldehyde hydrate is participating in side reactions, or the reaction conditions are promoting further degradation.

• Troubleshooting Strategy:

  • Characterize Byproducts: Attempt to isolate and characterize the major byproducts. If the byproduct mass corresponds to the addition of water or other nucleophiles present in your reaction, it points to a reactivity issue with the aldehyde.

  • Strict Inert Atmosphere: The most effective preventative measure is to exclude water entirely. Use a glovebox for all manipulations to maintain an environment with very low levels of moisture (<1 ppm).[6]

  • Order of Addition: Consider adding the 5-Fluoropyrimidine-2-carbaldehyde last to a solution of the other (anhydrous) reagents to minimize its exposure time to the reaction conditions before the desired transformation can occur.

Key Protocols and Data

Protocol 1: Anhydrous Handling and Transfer of 5-Fluoropyrimidine-2-carbaldehyde

This protocol outlines the standard procedure for transferring the solid reagent from its storage bottle to a reaction flask using Schlenk line techniques.

• Glassware Preparation: Ensure your reaction flask, spatula, and any other glassware that will contact the reagent are thoroughly dried in an oven (e.g., 125°C overnight) and allowed to cool to room temperature under a stream of dry nitrogen or argon.[7]

• Inert Atmosphere Setup: Assemble your reaction flask on a Schlenk line. Evacuate the flask under high vacuum and refill with dry inert gas. Repeat this cycle three times to ensure the removal of air and adsorbed moisture.[6]

• Reagent Transfer: In a glovebox, weigh the required amount of 5-Fluoropyrimidine-2-carbaldehyde into a small vial. If a glovebox is unavailable, perform the transfer under a positive pressure of inert gas. To do this, briefly remove the septum from your reaction flask while maintaining a strong outflow of inert gas, quickly add the solid, and immediately reseal the flask.

• Dissolution: Add your anhydrous solvent to the reaction flask via a gas-tight syringe.

Data Summary Table

Table 1: Recommended Drying Agents for Common Solvents

Solvent	Primary Drying Agent	Notes
Tetrahydrofuran (THF)	Sodium/Benzophenone	Dries and provides a colorimetric indicator of dryness (deep blue/purple).
Dichloromethane (DCM)	Calcium Hydride (CaH₂)	Stir overnight and distill prior to use.
Acetonitrile (MeCN)	Calcium Hydride (CaH₂)	Stir overnight and distill prior to use.
Toluene	Sodium/Benzophenone	Effective for removing water and peroxides.
N,N-Dimethylformamide (DMF)	Molecular Sieves (4Å)	Dry sieves in an oven under vacuum before use. Let stand for >12 hours.

Visualizing the Chemistry: Diagrams

To better understand the processes involved, the following diagrams illustrate the key mechanism and workflows.

Mechanism of Aldehyde Hydration

The following diagram shows the acid-catalyzed and base-catalyzed pathways for the formation of the gem-diol hydrate from the aldehyde.

Caption: Acid and base-catalyzed mechanisms for aldehyde hydration.

Workflow for Anhydrous Reaction Setup

This workflow provides a logical sequence for setting up a reaction to minimize moisture exposure.

Caption: Step-by-step workflow for setting up an anhydrous reaction.

Troubleshooting Decision Tree for Low Yield

Use this decision tree to diagnose the cause of poor reaction outcomes.

Caption: Decision tree for troubleshooting low reaction yields.

References

• Organic Chemistry Tutor. (n.d.). Formation of Hydrates from Aldehydes and Ketones. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reactions of Aldehydes and Ketones with Water. Retrieved from [Link]

• University of Calgary. (n.d.). Chapter 17: C=O + H2O = hydrates. Retrieved from [Link]

• OChemTutor. (2019, August 1). 09.02 Hydration of Ketones and Aldehydes [Video]. YouTube. [Link]

• OpenStax. (2023, September 20). 19.5 Nucleophilic Addition of H₂O: Hydration. In Organic Chemistry. [Link]

• Fisher Scientific. (n.d.). Air-Sensitive Chemistry: Practical and Safety Considerations. Retrieved from [Link]

• MIT. (n.d.). Handling air-sensitive reagents AL-134. Retrieved from [Link]

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• Molecular Inorganic Chemistry, University of Groningen. (2008, April 12). Working with air and moisture sensitive compounds. Retrieved from [Link]

Sources

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. 19.5 Nucleophilic Addition of H2O: Hydration - Organic Chemistry | OpenStax [openstax.org]
• 3. Reactions of Aldehydes and Ketones with Water - Chemistry Steps [chemistrysteps.com]
• 4. m.youtube.com [m.youtube.com]
• 5. ossila.com [ossila.com]
• 6. molan.wdfiles.com [molan.wdfiles.com]
• 7. web.mit.edu [web.mit.edu]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.dk]

Technical Support Center: Scaling Up Reactions with 5-Fluoropyrimidine-2-carbaldehyde

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting advice and frequently asked questions (FAQs) for scaling up chemical reactions involving 5-Fluoropyrimidine-2-carbaldehyde. My aim is to equip you with the practical knowledge and underlying scientific principles to anticipate and overcome challenges in your synthetic endeavors.

The fluoropyrimidine scaffold is a critical component in many therapeutic agents, most notably in oncology.[1] The presence of the fluorine atom and the aldehyde group on the pyrimidine ring introduces unique reactivity and potential challenges, especially during scale-up.[1][2] This guide will address common issues encountered during larger-scale synthesis.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling and reactivity of 5-Fluoropyrimidine-2-carbaldehyde.

Q1: What are the primary safety precautions I should take when handling 5-Fluoropyrimidine-2-carbaldehyde, especially on a larger scale?

A1: As with any chemical, a thorough review of the Safety Data Sheet (SDS) is the first step. For 5-Fluoropyrimidine-2-carbaldehyde and related compounds, it is crucial to work in a well-ventilated area, preferably a chemical fume hood.[3] Always wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection.[3] On a larger scale, the potential for exposure increases, so meticulous handling to avoid inhalation, ingestion, or skin contact is paramount.[3] Be aware of the compound's incompatibility with strong oxidizing agents and strong bases.[3]

Q2: How does the fluorine atom at the 5-position influence the reactivity of the aldehyde group?

A2: The fluorine atom is highly electronegative, which has a significant electron-withdrawing effect on the pyrimidine ring.[4] This electronic influence makes the aldehyde carbon more electrophilic and thus more reactive towards nucleophiles. This enhanced reactivity is generally beneficial for reactions like reductive amination, Wittig reactions, and Knoevenagel condensations. However, it can also lead to a higher propensity for side reactions if not properly controlled. The strong carbon-fluorine bond is generally stable under many reaction conditions.[2]

Q3: What are the initial signs of reaction failure or decomposition when working with 5-Fluoropyrimidine-2-carbaldehyde?

A3: Common indicators of a problematic reaction include:

• Color Change: Unexpected or rapid darkening of the reaction mixture can suggest decomposition or polymerization.

• Incomplete Conversion: Monitoring by Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Liquid Chromatography-Mass Spectrometry (LC-MS) showing significant starting material remaining after the expected reaction time.

• Formation of Multiple Unidentified Spots/Peaks: This indicates the formation of side products, which can complicate purification.

• Precipitation: While expected product formation can lead to precipitation, unexpected solid formation could be due to insoluble byproducts or polymerization.

Q4: Are there any specific storage recommendations for 5-Fluoropyrimidine-2-carbaldehyde to ensure its stability before a large-scale reaction?

A4: To maintain the quality of 5-Fluoropyrimidine-2-carbaldehyde, it should be stored in a tightly closed container in a dry and well-ventilated place. For long-term storage, keeping it in a freezer and protected from light is recommended to prevent degradation. Before use in a large-scale reaction, it's good practice to allow the container to warm to room temperature before opening to prevent moisture condensation.

II. Troubleshooting Guides for Common Scale-Up Reactions

This section provides detailed troubleshooting for specific issues that may arise during the scale-up of common reactions involving 5-Fluoropyrimidine-2-carbaldehyde.

Reductive Amination

Reductive amination is a cornerstone reaction for introducing amine functionalities. However, scaling up can present challenges.

Problem 1: Low yield and incomplete conversion in a scaled-up reductive amination.

• Probable Cause: Inefficient imine formation is a common culprit. On a larger scale, mixing may be less efficient, and localized concentration gradients can hinder the reaction. The choice of reducing agent and reaction conditions are also critical.

• Solution:

  • Optimize Imine Formation: Before adding the reducing agent, ensure complete imine formation. This can be facilitated by:

    • Adding a catalytic amount of a weak acid like acetic acid.[5]

    • Using a dehydrating agent, such as anhydrous magnesium sulfate or molecular sieves, to remove the water formed during imine formation.[6]

    • Allowing for a sufficient pre-reaction time for the aldehyde and amine to form the imine before introducing the reducing agent.[7]

  • Choice of Reducing Agent: Sodium triacetoxyborohydride (STAB) is a mild and often effective choice for reductive aminations.[5][7] For less reactive amines, a stronger reducing agent or different conditions may be necessary. For instance, using triethylsilane (Et3SiH) in combination with trifluoroacetic acid (TFA) has been shown to be robust and scalable for electron-poor heterocyclic amines.[8]

  • Solvent Selection: Aprotic solvents like dichloromethane (DCM), dichloroethane (DCE), or tetrahydrofuran (THF) are commonly used.[7] Ensure the solvent can dissolve all reactants and intermediates at the reaction concentration.

Caption: Troubleshooting workflow for low-yield reductive amination.

Wittig Reaction

The Wittig reaction is a powerful tool for alkene synthesis from aldehydes. Stereoselectivity and byproduct removal are common scale-up concerns.[9]

Problem 2: Poor stereoselectivity (E/Z ratio) and difficult purification from triphenylphosphine oxide (TPPO).

• Probable Cause: The stereochemical outcome of the Wittig reaction is highly dependent on the stability of the ylide and the reaction conditions.[9][10] Stabilized ylides tend to give the E-alkene, while non-stabilized ylides favor the Z-alkene.[9] The byproduct, triphenylphosphine oxide (TPPO), can be difficult to remove chromatographically on a large scale.

• Solution:

  • Control of Stereoselectivity:

    • Ylide Type: For E-alkene selectivity, use a stabilized ylide (e.g., containing an ester or cyano group). For Z-alkene selectivity, a non-stabilized (e.g., alkyl) ylide is preferred.[9]

    • Salt-Free Conditions: The presence of lithium salts can affect stereoselectivity.[10] Using bases like sodium hexamethyldisilazide (NaHMDS) or potassium hexamethyldisilazide (KHMDS) can help achieve salt-free conditions.

    • Solvent and Temperature: Lower temperatures can sometimes improve selectivity.

  • TPPO Removal:

    • Crystallization: If the product is a solid, direct crystallization from the crude reaction mixture may be possible, leaving the more soluble TPPO in the mother liquor.

    • Precipitation of TPPO: In some cases, TPPO can be precipitated by adding a non-polar solvent like hexane or ether and filtering it off.

    • Aqueous Wittig Reaction: Performing the Wittig reaction in an aqueous medium, such as a saturated sodium bicarbonate solution, can facilitate an easier workup where the product can be extracted with an organic solvent, leaving the TPPO in the aqueous phase.[11][12]

Parameter	Lab Scale (mg)	Pilot Scale (g to kg)	Key Considerations for Scale-Up
Solvent Volume	High dilution	Higher concentration	Manage heat transfer and solubility.
Reagent Addition	Quick, via syringe	Slow, controlled addition	Crucial for temperature control and minimizing side reactions.
Mixing	Magnetic stirrer	Mechanical overhead stirrer	Ensure homogeneity in a larger volume.
Temperature Control	Ice bath / heating mantle	Jacketed reactor with TCU	Maintain precise temperature to ensure consistent reaction profile.
Work-up & Purification	Separatory funnel, column	Reactor-based extraction, crystallization	Minimize manual handling and solvent use.

Table 1: Comparison of Lab Scale vs. Pilot Scale Reaction Parameters.

Knoevenagel Condensation

This condensation reaction is excellent for forming carbon-carbon double bonds with active methylene compounds.[13]

Problem 3: Slow reaction rate and catalyst deactivation on a larger scale.

• Probable Cause: Inefficient mixing can lead to localized depletion of the catalyst. The choice of catalyst and solvent system is also critical for maintaining reactivity on a larger scale. Basic catalysts like piperidine or pyridine are commonly used.

• Solution:

  • Catalyst Selection: While homogeneous bases are common, heterogeneous catalysts can be advantageous for scale-up as they are easily removed by filtration.[14][15] Examples include supported metal catalysts or basic zeolites.

  • Solvent and Temperature: The reaction can often be accelerated by heating.[14] Solvents like ethanol or even solvent-free conditions have been reported to be effective.[15]

  • Water Removal: The water produced during the condensation can sometimes inhibit the reaction. Using a Dean-Stark apparatus to remove water azeotropically can drive the reaction to completion.

  • Green Chemistry Approaches: Consider catalyst-free and water-mediated processes, which can simplify the workup and improve the environmental footprint of the synthesis, especially on a large scale.[16]

Caption: General workflow for a Knoevenagel condensation reaction.

III. Experimental Protocols

Protocol 1: Scaled-Up Reductive Amination

This protocol is a general guideline and may require optimization for specific amines.

• Setup: To a jacketed reactor equipped with an overhead stirrer, temperature probe, and nitrogen inlet, add 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq) and the desired amine (1.1 eq) in anhydrous dichloromethane (DCM, ~5-10 volumes).

• Imine Formation: Add glacial acetic acid (0.1 eq) to the mixture. Stir at room temperature for 1-2 hours. Monitor the formation of the imine by TLC or LC-MS.

• Reduction: Cool the reaction mixture to 0-5 °C. Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise, maintaining the internal temperature below 10 °C.

• Reaction Completion: Allow the reaction to warm to room temperature and stir overnight. Monitor for the disappearance of the imine.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer. Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by crystallization or column chromatography.

Protocol 2: Scaled-Up Wittig Reaction with Aqueous Work-up

This protocol is suitable for stabilized ylides.

• Ylide Preparation: In a separate reactor, suspend the appropriate phosphonium salt (1.2 eq) in toluene. Add a suitable base (e.g., sodium carbonate solution) and stir vigorously until the ylide is formed (often indicated by a color change).

• Reaction: Add a solution of 5-Fluoropyrimidine-2-carbaldehyde (1.0 eq) in toluene to the ylide suspension. Heat the reaction mixture if necessary and monitor by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Add water and separate the layers. Extract the aqueous layer with toluene.

• TPPO Removal: Combine the organic layers and wash with water. The triphenylphosphine oxide (TPPO) is often more soluble in the aqueous phase or can be removed by subsequent crystallization of the product.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the product by crystallization or chromatography.

IV. Conclusion

Scaling up reactions involving 5-Fluoropyrimidine-2-carbaldehyde requires careful consideration of reaction parameters that may have been negligible on a lab scale. By understanding the underlying chemical principles and anticipating potential challenges such as inefficient mixing, heat transfer, and byproduct removal, you can develop robust and scalable synthetic processes. This guide provides a starting point for troubleshooting common issues, but careful process optimization and in-process monitoring remain key to successful scale-up.

V. References

• Ni, J., & Li, F. (2019). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters, 10(7), 983-986. [Link]

• Gmeiner, W. H. (2020). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. Molecules, 25(15), 3433. [Link]

• Huffman, L. M., & Hartwig, J. F. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society, 136(25), 9203-9210. [Link]

• Kirk, K. L. (2006). The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 49(15), 4681-4694. [Link]

• Organic Chemistry Portal. Reductive Amination - Common Conditions. [Link]

• ResearchGate. (n.d.). Robust and Scalable Reductive Amination Protocol for Electron-Poor Heterocyclic Amines Using Et3SiH/TFA as Reducing Agent. [Link]

• Thorn, C. F., et al. (2012). PharmGKB summary: fluoropyrimidine pathways. Pharmacogenetics and genomics, 22(4), 297. [Link]

• Gmeiner, W. H. (2020). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. PubMed, 32709051. [Link]

• Wang, Y., et al. (2018). Efficient promiscuous Knoevenagel condensation catalyzed by papain confined in Cu3(PO4)2 nanoflowers. Scientific reports, 8(1), 1-8. [Link]

• Reddit. (2018, November 16). Forcing a Reductive Amination. [Link]

• Kumar, V., et al. (2022). RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. Journal of Advanced Scientific Research, 13(5), 17-25. [Link]

• Robertson, F. J. (2016). A Highly Versatile One-Pot Aqueous Wittig Reaction. World Journal of Chemical Education, 4(5), 103-107. [Link]

• ResearchGate. (2018, June 1). I am trying to do reductive amination, kindly share a feasible procedure?[Link]

• ResearchGate. (2020, April). A Simple and Highly Versatile Procedure for the Knoevenagel Condensation Promoted by an Efficient, Eco-Friendly, and Recyclable nano-ZnO Catalyst. [Link]

• Royal Society of Chemistry. (2021). Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Organic & Biomolecular Chemistry. [Link]

• Organic Chemistry Portal. Wittig Reaction. [Link]

• Al-Sanea, M. M., et al. (2020). Knoevenagel condensation of some 5-substituted furan-2-carboxaldehyde with creatinine and their antimicrobial Screening. International Journal of Pharmaceutical Research, 12(4). [Link]

• El-Sayed, R. A., & El-Sawy, E. R. (2007). Wittig reactions in water media employing stabilized ylides with aldehydes. Synthesis of alpha,beta-unsaturated esters from mixing aldehydes, alpha-bromoesters, and Ph3P in aqueous NaHCO3. The Journal of organic chemistry, 72(14), 5238-5241. [Link]

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• 2. mdpi.com [mdpi.com]
• 3. fishersci.com [fishersci.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. Wittig Reaction [organic-chemistry.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. sciepub.com [sciepub.com]
• 12. Wittig reactions in water media employing stabilized ylides with aldehydes. Synthesis of alpha,beta-unsaturated esters from mixing aldehydes, alpha-bromoesters, and Ph3P in aqueous NaHCO3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. Efficient promiscuous Knoevenagel condensation catalyzed by papain confined in Cu3(PO4)2 nanoflowers - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Navigating Reactions with 5-Fluoropyrimidine-2-carbaldehyde

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 5-Fluoropyrimidine-2-carbaldehyde. This resource provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to ensure the integrity and success of your experiments. The unique chemical nature of 5-Fluoropyrimidine-2-carbaldehyde, characterized by an electron-deficient pyrimidine ring, a reactive aldehyde moiety, and the influential fluorine substituent, presents specific challenges and opportunities in synthetic chemistry. This guide is designed to equip you with the expertise to navigate these complexities effectively.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the work-up of reactions involving 5-Fluoropyrimidine-2-carbaldehyde. The advice provided is grounded in the principles of organic chemistry and extensive laboratory experience.

Issue 1: Low or No Yield of the Desired Product After Work-up

Question: I've performed a reaction with 5-Fluoropyrimidine-2-carbaldehyde and my initial reaction monitoring (e.g., TLC, LC-MS) showed good conversion to the product. However, after aqueous work-up and extraction, I have a very low yield. What could be the cause?

Answer: This is a common and often frustrating issue. Several factors related to the specific properties of your fluoropyrimidine derivative could be at play:

• Product Solubility in the Aqueous Phase: The introduction of polar functional groups in your product, coupled with the inherent polarity of the pyrimidine ring, might render your product partially or fully soluble in the aqueous layer. The fluorine atom can also influence the molecule's overall polarity and solubility profile.[1]

  • Solution: Before discarding the aqueous layer, it's crucial to test it for the presence of your product.[2] You can do this by taking a small aliquot, acidifying or basifying it (depending on the nature of your product), and extracting it with a small amount of a suitable organic solvent to check by TLC. To recover a water-soluble product, you can try "salting out" by saturating the aqueous layer with sodium chloride before extraction, which decreases the solubility of organic compounds in water.[3] Alternatively, continuous liquid-liquid extraction may be necessary for highly water-soluble products.

• Product Instability Under Work-up Conditions: The pyrimidine ring can be sensitive to both acidic and basic conditions, potentially leading to decomposition.[4] If your work-up involves strong acids or bases, you might be degrading your product.

  • Solution: Test the stability of your product under the planned work-up conditions on a small scale.[2] If instability is observed, opt for milder conditions. For example, use a saturated aqueous solution of ammonium chloride (a weak acid) for quenching instead of stronger acids like HCl. For basic washes, a saturated solution of sodium bicarbonate is generally milder than sodium hydroxide.

• Emulsion Formation: The presence of polar, heterocyclic compounds can sometimes lead to the formation of stable emulsions during extraction, making phase separation difficult and leading to product loss.

  • Solution: To break an emulsion, you can try adding brine (saturated NaCl solution) or passing the mixture through a pad of Celite or glass wool.[3] Gentle swirling or inversion of the separatory funnel instead of vigorous shaking can also help prevent emulsion formation.[3]

Issue 2: Presence of Persistent Impurities in the Final Product

Question: After purification by column chromatography, my final product is still contaminated with impurities. What are the likely culprits and how can I remove them?

Answer: Persistent impurities often arise from side reactions of the starting material or byproducts that have similar polarity to your desired product.

• Unreacted 5-Fluoropyrimidine-2-carbaldehyde: Due to its electrophilic nature, the starting aldehyde can be challenging to completely consume in some reactions. Its polarity might be close to that of your product, leading to co-elution.

  • Solution: Consider a "scavenging" step in your work-up. For instance, after the primary reaction is complete, you could add a small amount of a primary amine (if compatible with your product) to form an imine with the excess aldehyde, which will have a different polarity and be easier to separate. Alternatively, a gentle wash with a sodium bisulfite solution can sometimes help remove residual aldehydes.

• Side Products from Aldehyde Reactivity: The aldehyde group can undergo various side reactions, such as oxidation to the corresponding carboxylic acid or Cannizzaro-type disproportionation under certain basic conditions.

  • Solution: If you suspect the formation of a carboxylic acid impurity, a wash with a mild base like saturated sodium bicarbonate solution during the work-up can help remove it by converting it to its water-soluble salt. To prevent such side reactions, ensure your reaction is carried out under an inert atmosphere if it is sensitive to oxidation.

• Challenging Chromatographic Separation: Fluorinated compounds can sometimes exhibit unique interactions with silica gel, and the polarity of pyrimidine derivatives can lead to streaking or poor separation.[3]

  • Solution:

    • Optimize your eluent system: A gradient elution can often provide better separation than an isocratic one. For polar, nitrogen-containing compounds, adding a small amount of a modifier like triethylamine (0.1-1%) or a few drops of ammonia in methanol to your eluent can significantly improve peak shape by neutralizing acidic sites on the silica gel.[3]

    • Consider alternative stationary phases: If silica gel fails to provide adequate separation, consider using alumina (neutral or basic) or even reverse-phase chromatography for highly polar compounds.[3][5]

Frequently Asked Questions (FAQs)

Q1: Is 5-Fluoropyrimidine-2-carbaldehyde stable to standard aqueous work-up conditions?

A1: The stability of 5-Fluoropyrimidine-2-carbaldehyde and its derivatives is pH-dependent. The pyrimidine ring is generally more stable under neutral to slightly acidic conditions. Strong basic conditions can lead to decomposition or side reactions. It is always advisable to use mild reagents during the work-up, such as saturated sodium bicarbonate for neutralizing acids and saturated ammonium chloride for quenching reactions.[2][4]

Q2: What is the best way to remove a triphenylphosphine oxide byproduct from a Wittig reaction with 5-Fluoropyrimidine-2-carbaldehyde?

A2: Triphenylphosphine oxide is a common and often troublesome byproduct in Wittig reactions. Due to its moderate polarity, it can co-elute with the desired product. One effective method for its removal is to concentrate the crude reaction mixture and triturate it with a non-polar solvent like diethyl ether or a mixture of hexanes and ethyl acetate. The desired alkene product is often more soluble in these solvents, while the triphenylphosphine oxide will precipitate and can be removed by filtration. For more stubborn cases, careful column chromatography with an optimized eluent system is necessary.

Q3: My reductive amination reaction with 5-Fluoropyrimidine-2-carbaldehyde is giving me a complex mixture of products. What could be the issue?

A3: Reductive aminations can sometimes lead to over-alkylation, resulting in the formation of tertiary amines as byproducts.[6] The choice of reducing agent is also critical. Some reducing agents, like sodium cyanoborohydride, can release toxic byproducts during work-up.[7][8] To minimize side reactions, consider using a milder and more selective reducing agent like sodium triacetoxyborohydride. Controlling the stoichiometry of the reactants is also crucial to prevent over-alkylation.

Q4: How does the fluorine atom in 5-Fluoropyrimidine-2-carbaldehyde affect the work-up procedure?

A4: The fluorine atom has several effects. Its strong electron-withdrawing nature increases the electrophilicity of the pyrimidine ring and the aldehyde, which can influence reaction rates and the propensity for certain side reactions.[4] It can also alter the pKa of the molecule and its derivatives, which is a key consideration for acid-base extractions.[9][10] Furthermore, fluorine substitution can impact the solubility of the compound in different solvents, potentially requiring adjustments to your extraction and purification protocols.

Experimental Protocols and Workflows

General Aqueous Work-up Procedure

This protocol provides a solid starting point for the work-up of most reactions involving 5-Fluoropyrimidine-2-carbaldehyde. It should be adapted based on the specific nature of your reaction and product.

• Quenching the Reaction:

  • Cool the reaction mixture to room temperature or 0 °C in an ice bath.

  • Slowly add a quenching agent. For most reactions, a saturated aqueous solution of ammonium chloride (NH₄Cl) is a good choice as it is mildly acidic. For reactions sensitive to acid, cold water can be used.

• Extraction:

  • Transfer the quenched reaction mixture to a separatory funnel.

  • Add an appropriate organic solvent for extraction (e.g., ethyl acetate, dichloromethane). The choice of solvent will depend on the polarity of your product.

  • Gently invert the funnel several times, venting frequently to release any pressure.[3]

  • Allow the layers to separate. If an emulsion forms, refer to the troubleshooting guide.

  • Drain the organic layer. Extract the aqueous layer two more times with the organic solvent to ensure complete recovery of the product.

• Washing the Combined Organic Layers:

  • Combine all the organic extracts in the separatory funnel.

  • Wash the organic layer sequentially with:

    • Water (to remove water-soluble impurities).

    • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (to remove any acidic byproducts).

    • Brine (saturated aqueous NaCl solution) to remove residual water and help break any emulsions.

• Drying and Concentration:

  • Drain the washed organic layer into a clean Erlenmeyer flask.

  • Add a suitable drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).

  • Swirl the flask and let it stand for 10-15 minutes.

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Visualizing the Work-up Workflow

Caption: A generalized workflow for the aqueous work-up of reactions.

Troubleshooting Logic for Product Loss

Caption: A decision tree for troubleshooting low product yield after work-up.

Data Presentation

The following table provides a comparative summary of purification strategies for challenging heterocyclic compounds, which can be applied to derivatives of 5-Fluoropyrimidine-2-carbaldehyde.

Issue	Standard Approach	Advanced/Alternative Strategy	Key Considerations
Polar Basic Compound Streaking on Silica	Eluent with Ethyl Acetate/Hexanes	Add 0.1-1% triethylamine or NH₃/MeOH to the eluent.[3]	Neutralizes acidic silica sites, improving peak shape.
Highly Polar Product	High percentage of polar solvent (e.g., Methanol in DCM)	Reverse-phase (C18) chromatography with a water/acetonitrile or water/methanol gradient.[3][5]	Requires removal of aqueous solvents from fractions, possibly by lyophilization.
Product Degradation on Silica	Minimize time on the column.	Use a less acidic stationary phase like neutral alumina or deactivated silica.[3]	Test compound stability on a TLC plate before committing to a large-scale column.
Poor Separation of Isomers/Closely Related Impurities	Gradient elution.	Try a different solvent system to alter selectivity (e.g., Toluene/Ethyl Acetate instead of Hexanes/Ethyl Acetate).	Small changes in the eluent can sometimes have a large impact on resolution.

References

• Molecules. Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. [Link]

• ResearchGate. Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. [Link]

• PubMed. Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column. [Link]

• PMC. Importance of Fluorine in Benzazole Compounds. [Link]

• Journal of the American Chemical Society. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. [Link]

• ACS Medicinal Chemistry Letters. The Dark Side of Fluorine. [Link]

• ACS Publications. The Many Roles for Fluorine in Medicinal Chemistry. [Link]

• PMC. Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. [Link]

• ResearchGate. pKa values of compounds investigated herein. [Link]

• PubMed. Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. [Link]

• Reddit. Purification of strong polar and basic compounds. [Link]

• MDPI. Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. [Link]

• University of Rochester. How To: Troubleshoot a Reaction. [Link]

• Biotage. Very polar compound purification using aqueous normal-phase flash column chromatography. [Link]

• Master Organic Chemistry. Natural Product Isolation (2) - Purification Techniques, An Overview. [Link]

• Wikipedia. Reductive amination. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Master Organic Chemistry. Aldehydes and Ketones: 14 Reactions With The Same Mechanism. [Link]

• Myers Chem 115. Reductive Amination. [Link]

• PubMed. The profound effect of fluorine substitution on the reactivity and regioselectivity of nucleophilic substitution reactions of strained heterocycles. A study of aziridine and its derivatives. [Link]

• BYU ScholarsArchive. An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. [Link]

• ResearchGate. Reductive amination of aldehydes and ketones to their corresponding amines with N-methylpyrrolidine zinc borohydride. [Link]

• Master Organic Chemistry. Aldol Addition and Condensation Reactions. [Link]

• Organic Chemistry Data. pKa Data Compiled by R. Williams. [Link]

• NIH. Physiologically based pharmacokinetic modelling of the three-step metabolism of pyrimidine using 13C-uracil as an in vivo probe. [Link]

• Chemistry LibreTexts. The Aldol Reaction and Condensation of Ketones and Aldehydes. [Link]

• Chemistry Steps. Reactions of Aldehydes and Ketones Practice Problems. [Link]

• Jack Westin. Aldehydes And Ketones Important Reactions. [Link]

• YouTube. Aldehydes & Ketones, Carboxylic Acids & Acid Derivatives 06|Aldol condensation & Cannizzaro reaction. [Link]

• MDPI. Benzoxazole Iminocoumarins as Multifunctional Heterocycles with Optical pH-Sensing and Biological Properties: Experimental, Spectroscopic and Computational Analysis. [Link]

• NC State University Libraries. Chapter 19 – Aldehydes and Ketones: Nucleophilic Addition Reactions Solutions to Problems. [Link]

• Chemistry LibreTexts. The Friedel-Crafts Reaction. [Link]

• YouTube. Friedel Crafts Acylation of Benzene Reaction Mechanism. [Link]

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• 4. Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Purification Strategies for 5-Fluoropyrimidine-2-carbaldehyde Reactions

Welcome to the technical support resource for drug development professionals and researchers. This guide provides in-depth troubleshooting advice and methodologies for the effective removal of unreacted 5-Fluoropyrimidine-2-carbaldehyde from product mixtures. The unique electronic properties of this reagent, while beneficial for synthesis, can introduce specific challenges in purification. This document is designed to help you navigate these challenges with scientifically-grounded solutions.

Introduction: The Purification Challenge

5-Fluoropyrimidine-2-carbaldehyde is a valuable building block in medicinal chemistry, largely due to the influence of the fluorine atom and the pyrimidine ring, which modulate the reactivity of the aldehyde group.[1] However, the polarity of the pyrimidine core and the reactivity of the carbaldehyde present distinct purification hurdles.[2] Common issues include co-elution with polar products in chromatography, difficulty in crystallization, and the potential for side reactions during workup.[2][3] This guide offers several field-proven techniques to achieve high purity for your target compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing unreacted 5-Fluoropyrimidine-2-carbaldehyde?

A1: The three most effective and commonly used methods are:

• Bisulfite Adduct Formation: A selective chemical extraction method that converts the aldehyde into a water-soluble salt, allowing for easy separation from non-aldehyde compounds.[4][5]

• Chromatography: Techniques like column chromatography, Reverse-Phase (RPC), and Hydrophilic Interaction Liquid Chromatography (HILIC) can be optimized for separation.[2]

• Crystallization: Methods such as cooling crystallization or anti-solvent diffusion can be employed to selectively crystallize either the product or the impurity.[6]

Q2: I'm dealing with a very polar product. Which purification method should I attempt first?

A2: For mixtures with highly polar products, bisulfite adduct formation is often the best starting point. This method is highly selective for aldehydes and avoids the complexities of chromatographic co-elution that can occur with polar compounds.[4] If your product is also an aldehyde, this method is not suitable. For non-aldehyde polar products, Hydrophilic Interaction Liquid Chromatography (HILIC) is often a superior chromatographic choice over traditional reverse-phase methods.[2]

Q3: Can 5-Fluoropyrimidine-2-carbaldehyde decompose during purification?

A3: Yes. Aldehydes can be sensitive to their environment. On silica gel, they may be susceptible to oxidation, especially if the silica is acidic.[7] During workup, strongly basic conditions used to regenerate an aldehyde from its bisulfite adduct can potentially cause side reactions if other sensitive functional groups are present.[8]

Troubleshooting Guide & Protocols

This section provides detailed solutions to specific problems you may encounter during the purification process.

Issue 1: Failure to Remove the Aldehyde via Liquid-Liquid Extraction

Question: I performed a standard aqueous wash, but my NMR still shows significant amounts of unreacted 5-Fluoropyrimidine-2-carbaldehyde. Why isn't it partitioning into the aqueous layer?

Expert Analysis: Standard aqueous washes are often insufficient for removing polar organic molecules like 5-Fluoropyrimidine-2-carbaldehyde. While the pyrimidine ring imparts some polarity, the molecule as a whole may still have significant solubility in common organic solvents. To effectively remove it, you must chemically modify it to dramatically increase its water solubility. The formation of a charged bisulfite adduct is the industry-standard technique for this purpose.[4][9] This reaction creates a sodium sulfonate salt at the carbonyl carbon, rendering the molecule highly water-soluble and easily extractable into the aqueous phase.[8][10]

Workflow: Aldehyde Removal via Bisulfite Adduct Formation

Caption: Workflow for selective aldehyde removal.

Protocol 1: Liquid-Liquid Extraction of Bisulfite Adduct

This protocol is ideal when the bisulfite adduct is soluble in the aqueous phase.

• Dissolution: Dissolve the crude reaction mixture in a water-miscible solvent like methanol or THF. For aliphatic aldehydes, DMF often improves removal rates.[4][8][10]

• Adduct Formation: Transfer the solution to a separatory funnel. Add 1-1.5 volumes of a freshly prepared, saturated aqueous sodium bisulfite solution. Shake vigorously for at least 30 seconds.[4]

• Extraction: Add an equal volume of deionized water and an immiscible organic solvent (e.g., ethyl acetate, dichloromethane) to the funnel. Shake vigorously to partition the components.[4]

• Separation: Allow the layers to separate. The aqueous layer now contains the aldehyde-bisulfite adduct, while your desired product should remain in the organic layer.[10]

• Final Wash: Wash the organic layer one or two more times with brine to remove any residual water-soluble impurities. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

Troubleshooting Tip: If a solid precipitates at the interface of the two layers, it is likely the bisulfite adduct which has limited solubility.[10] In this case, filter the entire biphasic mixture through a pad of Celite to remove the solid before separating the layers in the funnel.[4][10]

Issue 2: Co-elution During Column Chromatography

Question: I'm running a silica gel column, but the 5-Fluoropyrimidine-2-carbaldehyde is eluting with my product. How can I improve the separation?

Expert Analysis: Co-elution is a common problem when the polarity of the impurity is similar to that of the product. While standard silica gel chromatography is possible, the polar nature of the pyrimidine ring can make separation difficult.[2] Several strategies can overcome this.

Comparative Table: Chromatographic Strategies

Strategy	Principle	Best For	Key Considerations
Solvent System Optimization	Fine-tuning the mobile phase polarity to exploit small differences in affinity for the stationary phase.	Compounds with a noticeable ΔRf on TLC.	Use a shallow gradient elution (e.g., 0-10% MeOH in DCM over 20 column volumes) to maximize separation.
Use of a Different Stationary Phase	Switching from silica (acidic) to alumina (basic or neutral) or a bonded phase can alter the elution order.	Cases where the aldehyde or product is sensitive to acidic silica.[3]	Aldehydes can sometimes streak or decompose on silica.[7] Alumina may provide a different selectivity profile.
Hydrophilic Interaction Liquid Chromatography (HILIC)	Uses a polar stationary phase with a high-organic mobile phase. Polar compounds are retained more strongly.	Highly polar products that elute too quickly in reverse-phase.[2]	This is often the preferred method for polar pyrimidines as it provides better retention and separation.[2]
Reverse-Phase Chromatography (RPC)	Uses a nonpolar stationary phase. Polar compounds elute first.	Moderately polar products.	Retention of polar pyrimidines can be poor. Use a polar-endcapped column or adjust mobile phase pH to suppress ionization and increase retention.[2]

Troubleshooting Tip: Before committing to a large-scale column, screen for separation conditions using Thin Layer Chromatography (TLC) with different stationary phases (e.g., silica and alumina plates) and a wide range of solvent systems.

Issue 3: Difficulty in Product Crystallization

Question: My product is an oil, or it won't crystallize from standard solvents. It is only soluble in high-boiling point solvents like DMF or DMSO.

Expert Analysis: The presence of impurities like unreacted aldehyde can often inhibit crystallization. Furthermore, for compounds that are only soluble in high-boiling point solvents, traditional cooling crystallization is not feasible. In these cases, anti-solvent vapor diffusion is a highly effective technique.[6] This method works by slowly introducing a "poor" solvent (the anti-solvent) vapor into a solution of your compound in a "good" solvent, gradually reducing solubility and promoting the slow growth of high-quality crystals.[6][11]

Workflow: Anti-Solvent Vapor Diffusion

Caption: Crystallization via anti-solvent diffusion.

Protocol 2: Crystallization by Anti-Solvent Vapor Diffusion

This protocol is adapted for compounds soluble only in high-boiling point solvents.[6][11]

• Preparation: Dissolve your impure compound in a minimal amount of a high-boiling point solvent (e.g., DMF, DMSO) in a small, open container like a 1-dram vial.

• Setup: Place this small vial inside a larger, sealable container (e.g., a 100 mL beaker or a wide-mouthed jar).

• Anti-Solvent Addition: Carefully pour a layer (1-2 cm) of a volatile anti-solvent, in which your compound is insoluble, into the larger container. Common anti-solvents include diethyl ether, pentane, hexane, or dichloromethane.[6][11]

• Diffusion: Seal the larger container tightly (e.g., with parafilm or a screw cap). The anti-solvent vapor will slowly diffuse into the solution in the small vial.

• Crystallization: As the concentration of the anti-solvent in the solution increases, the solubility of your compound will decrease, leading to gradual crystallization.[6] Monitor the setup over several hours to days until crystals of a suitable size have formed.

Summary: Choosing Your Purification Strategy

The optimal purification strategy depends on the properties of your desired product. Use this decision tree to guide your choice.

Caption: Decision tree for purification method selection.

This guide is intended to provide robust starting points for your purification workflows. Remember that optimization is often necessary for each unique compound. For further assistance, please consult the references below or contact our technical support team.

References

• Technical Support Center: Purification of Polar Pyrimidine Deriv
• Workup: Aldehydes - Department of Chemistry : University of Rochester. (URL: )
• Technical Support Center: Synthesis of Pyrimidine Deriv

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC - NIH. (URL: [Link])

• Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures | Organic Process Research & Development - ACS Publications. (URL: [Link])

• Technical Support Center: Crystallization of Pyrimidine Compounds - Benchchem. (URL: )

• Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures | Request PDF - ResearchGate. (URL: [Link])

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - JoVE. (URL: [Link])

• Technical Support Center: Aldehyde Purification via Bisulfite Adducts - Benchchem. (URL: )

• Is it possible to purify aldehyde by column? Is there any other method to do purification? - ResearchGate. (URL: [Link])

• What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO? - ResearchGate. (URL: [Link])

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 5-Fluoropyrimidine-2-carbaldehyde and 5-Chloropyrimidine-2-carbaldehyde

Introduction

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents, including antiviral and anticancer drugs. The strategic functionalization of this heterocycle allows for the fine-tuning of a molecule's pharmacological profile. Halogenation, in particular, is a key tool in this process. The introduction of a fluorine atom, for instance, can significantly enhance metabolic stability, binding affinity, and lipophilicity.[1][2]

This guide provides an in-depth comparative analysis of the reactivity of two important synthetic intermediates: 5-fluoropyrimidine-2-carbaldehyde and 5-chloropyrimidine-2-carbaldehyde. Understanding the nuanced differences in their chemical behavior, dictated by the distinct electronic properties of fluorine and chlorine, is paramount for researchers in drug discovery and synthetic chemistry. We will explore their reactivity both at the aromatic ring and at the carbaldehyde functional group, providing a theoretical framework supported by established chemical principles and detailed experimental protocols.

Pillar 1: The Electronic Tug-of-War: Inductive vs. Mesomeric Effects

The reactivity of both molecules is fundamentally governed by the electronic influence of the halogen substituent at the C5 position. This influence is a delicate balance between two opposing effects: the inductive effect (-I) and the mesomeric effect (+M).

• Inductive Effect (-I): This is the withdrawal of electron density through the sigma (σ) bonds. Due to its superior electronegativity, fluorine exerts a stronger inductive pull on the pyrimidine ring's electron density than chlorine.[3] This effect makes the entire aromatic system more electron-deficient.

• Mesomeric Effect (+M): This is the donation of a lone pair of electrons from the halogen into the pi (π) system of the ring through resonance. This effect is dependent on the efficiency of orbital overlap. The 2p orbital of fluorine overlaps more effectively with the 2p orbital of carbon than the larger 3p orbital of chlorine does.[4] Consequently, fluorine has a slightly stronger, albeit still weak, +M effect compared to chlorine.

For both halogens, the electron-withdrawing inductive effect overwhelmingly dominates the weak electron-donating mesomeric effect. However, the significantly greater electronegativity of fluorine results in the 5-fluoropyrimidine ring being considerably more electron-poor than the 5-chloropyrimidine ring. This core principle is the key to understanding their differential reactivity.

Caption: Electronic effects of F vs. Cl on the pyrimidine ring.

Pillar 2: Comparative Reactivity Analysis

The electronic differences manifest in two primary areas of reactivity: nucleophilic attack on the aldehyde and nucleophilic substitution at the ring.

A. Reactivity at the Carbaldehyde Group

The aldehyde's reactivity is dictated by the electrophilicity of its carbonyl carbon. The electron-deficient pyrimidine ring withdraws electron density from the formyl group, increasing the partial positive charge on the carbonyl carbon and making it a more potent electrophile.

Given that the 5-fluoropyrimidine ring is more electron-deficient, it exerts a greater pull on the aldehyde group. Therefore, it is predicted that:

5-fluoropyrimidine-2-carbaldehyde is the more reactive aldehyde toward nucleophilic attack.

This enhanced reactivity should translate to faster reaction rates or higher yields in common aldehyde transformations such as Knoevenagel condensations, Wittig reactions, and reductive aminations.

B. Reactivity at the Pyrimidine Ring: Nucleophilic Aromatic Substitution (SNAr)

The pyrimidine ring is inherently activated for Nucleophilic Aromatic Substitution (SNAr) due to its electron-deficient nature, a characteristic that is further amplified by the electron-withdrawing formyl and halogen substituents.[5][6][7] The SNAr mechanism involves the addition of a nucleophile to form a resonance-stabilized anionic intermediate (a Meisenheimer complex), followed by the elimination of the leaving group.[8]

In comparing the two substrates for SNAr at the C5 position, two factors are critical:

• Ring Activation: The 5-fluoro-substituted ring is more strongly activated toward nucleophilic attack due to its greater electron deficiency.

• Leaving Group Ability: The carbon-chlorine bond is weaker and chlorine is a better leaving group than fluorine, whose bond to carbon is exceptionally strong.[1]

In SNAr reactions, leaving group ability is often the decisive factor. Therefore, despite the lower activation of the ring:

5-chloropyrimidine-2-carbaldehyde is more susceptible to SNAr at the C5 position.

Displacing the fluoride at C5 would require significantly harsher reaction conditions, if it is possible at all, whereas the chloride is a viable leaving group for introducing a range of nucleophiles.

Data Presentation & Predicted Performance

While direct, side-by-side kinetic data for these specific compounds is scarce in the literature, we can construct a predictive comparison based on the established principles discussed above.

Reaction Type	Target Site	Predicted More Reactive Substrate	Rationale
Knoevenagel Condensation	Aldehyde (C=O)	5-Fluoropyrimidine-2-carbaldehyde	Higher electrophilicity of the carbonyl carbon due to stronger -I effect of fluorine.
Wittig Reaction	Aldehyde (C=O)	5-Fluoropyrimidine-2-carbaldehyde	Faster nucleophilic attack by the ylide on the more electrophilic carbonyl.
Reductive Amination	Aldehyde (C=O)	5-Fluoropyrimidine-2-carbaldehyde	Faster initial imine formation with the more activated aldehyde.
SNAr (e.g., with an amine)	Ring (C5-Halogen)	5-Chloropyrimidine-2-carbaldehyde	Chlorine is a significantly better leaving group than fluorine.

Experimental Protocols: A Self-Validating System

To empirically validate the predicted difference in aldehyde reactivity, a comparative Knoevenagel condensation can be performed. The protocol below is designed to highlight differences in reaction rate or yield under identical, mild conditions.

Protocol: Comparative Knoevenagel Condensation with Malononitrile

This reaction forms a new carbon-carbon bond, creating an α,β-unsaturated product.[9] Its progress can be easily monitored by Thin Layer Chromatography (TLC).

Objective: To compare the reaction rate and/or yield of 5-fluoropyrimidine-2-carbaldehyde and 5-chloropyrimidine-2-carbaldehyde with malononitrile.

Materials:

• 5-Fluoropyrimidine-2-carbaldehyde

• 5-Chloropyrimidine-2-carbaldehyde[10][11]

• Malononitrile

• Piperidine (catalyst)

• Ethanol (solvent)

• Standard glassware for organic synthesis

• TLC plates (silica gel) and developing chamber

• Ethyl acetate/Hexane mixture for TLC elution

Procedure:

• Setup: Prepare two identical round-bottom flasks, each equipped with a magnetic stir bar and a reflux condenser. Label them "Fluoro" and "Chloro".

• Reagent Addition:

  • To each flask, add ethanol (10 mL).

  • To the "Fluoro" flask, add 5-fluoropyrimidine-2-carbaldehyde (1.0 mmol).

  • To the "Chloro" flask, add 5-chloropyrimidine-2-carbaldehyde (1.0 mmol).

  • Stir both solutions at room temperature until the aldehyde is fully dissolved.

• Nucleophile Addition: To each flask, add malononitrile (1.1 mmol).

• Catalyst & Initiation: To each flask, add a catalytic amount of piperidine (0.1 mmol). Begin stirring both reactions simultaneously at room temperature.

• Monitoring:

  • At regular intervals (e.g., 15, 30, 60, and 120 minutes), take a small aliquot from each reaction mixture and spot it on a TLC plate.

  • Elute the TLC plate with a suitable solvent system (e.g., 30% ethyl acetate in hexane).

  • Visualize the spots under UV light. The disappearance of the starting aldehyde spot and the appearance of a new, typically lower Rf product spot indicates reaction progress.

• Workup (after completion or a set time):

  • Cool the reaction mixtures in an ice bath to induce precipitation of the product.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold ethanol and dry under vacuum.

• Analysis:

  • Determine the mass of the dried product for each reaction to calculate the yield.

  • Compare the TLC plates to qualitatively assess the reaction rates. The "Fluoro" reaction is expected to show faster consumption of the starting material.

Caption: Experimental workflow for comparative Knoevenagel condensation.

Caption: General mechanism of the Knoevenagel condensation.

Conclusion and Synthetic Implications

The choice between 5-fluoropyrimidine-2-carbaldehyde and 5-chloropyrimidine-2-carbaldehyde is not arbitrary; it is a strategic decision based on the desired chemical transformation.

• For reactions involving the aldehyde, such as building complex side chains via condensations, Wittig reactions, or reductive aminations, 5-fluoropyrimidine-2-carbaldehyde is the superior substrate. Its heightened electrophilicity promises more efficient and faster conversions.

• For modifications to the pyrimidine ring at the C5 position via nucleophilic aromatic substitution, 5-chloropyrimidine-2-carbaldehyde is the required precursor. Its utility as a scaffold for introducing amines, alkoxides, or other nucleophiles is enabled by the better leaving group ability of chlorine.

This guide provides the foundational understanding for researchers and drug development professionals to make informed decisions in their synthetic endeavors, leveraging the distinct personalities of these two halogenated pyrimidines to achieve their molecular design goals with precision and efficiency.

References

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• One-pot protocol for the reductive amination of aldehydes using thiamine hydrochloride as a green catalyst under solvent-free condition. ResearchGate.
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A Comparative Guide to the Biological Activity Screening of 5-Fluoropyrimidine-2-carbaldehyde Derivatives

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the synthesis, derivatization, and biological activity screening of 5-Fluoropyrimidine-2-carbaldehyde derivatives. We will delve into the rationale behind experimental choices, present detailed protocols, and offer a comparative analysis of their potential as anticancer, antimicrobial, and antiviral agents.

Introduction: The Therapeutic Potential of Fluoropyrimidines

The fluoropyrimidine scaffold is a cornerstone in medicinal chemistry, most notably exemplified by the anticancer drug 5-Fluorouracil (5-FU). The introduction of a fluorine atom at the C5 position of the pyrimidine ring significantly enhances its metabolic stability and biological activity. The 2-carbaldehyde group on this scaffold serves as a versatile synthetic handle, allowing for the creation of a diverse library of derivatives through various chemical transformations. This guide will explore the screening of such derivatives to identify lead compounds with potent and selective biological activities.

Synthesis and Derivatization of the 5-Fluoropyrimidine-2-carbaldehyde Scaffold

A plausible synthetic route to the core structure, 5-Fluoropyrimidine-2-carbaldehyde, can be achieved through a formylation reaction, such as the Vilsmeier-Haack reaction, on a suitable 5-fluoropyrimidine precursor.[1][2][3][4] The electron-withdrawing nature of the fluorine atom can influence the reactivity of the pyrimidine ring, making regioselective formylation a key challenge.

Proposed Synthesis of 5-Fluoropyrimidine-2-carbaldehyde

A potential synthetic approach involves the treatment of 5-fluorouracil with a Vilsmeier reagent, generated in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF). This reaction can lead to both formylation at the C2 position and chlorination of the hydroxyl groups. Subsequent hydrolysis of the chlorinated intermediate would yield the desired aldehyde.[1]

Experimental Protocol: Synthesis of 5-Fluoropyrimidine-2-carbaldehyde (Illustrative)

• Vilsmeier Reagent Formation: In a three-necked flask equipped with a dropping funnel and a condenser, slowly add phosphorus oxychloride (3.0 eq) to ice-cooled N,N-dimethylformamide (10.0 eq). Stir the mixture for 30 minutes at 0°C.

• Formylation: To the pre-formed Vilsmeier reagent, add 5-fluorouracil (1.0 eq) portion-wise, ensuring the temperature does not exceed 10°C.

• Reaction: After the addition is complete, heat the reaction mixture to 80-90°C and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Hydrolysis: Neutralize the aqueous solution with a saturated sodium bicarbonate solution until pH 7-8 is reached. Stir the mixture at room temperature for 12-18 hours to facilitate the hydrolysis of the chloro-intermediates.

• Purification: The resulting precipitate can be collected by filtration, washed with cold water, and purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford 5-Fluoropyrimidine-2-carbaldehyde.

Derivatization Strategies

The aldehyde functionality of 5-Fluoropyrimidine-2-carbaldehyde is a gateway to a multitude of derivatives. Standard organic transformations can be employed to generate a library of compounds for biological screening.

• Reductive Amination: Reaction with primary or secondary amines in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to yield various amino derivatives.

• Wittig Reaction: Reaction with phosphorus ylides to introduce diverse unsaturated moieties.

• Condensation Reactions: Reaction with hydrazines, hydroxylamines, or semicarbazides to form hydrazones, oximes, and semicarbazones, respectively.

• Oxidation: Oxidation of the aldehyde to a carboxylic acid, which can then be converted to esters or amides.

• Reduction: Reduction of the aldehyde to a primary alcohol, providing another point for further functionalization.

Biological Activity Screening: A Comparative Approach

A systematic screening approach is crucial to identify the therapeutic potential of the synthesized derivatives. This involves a battery of in vitro assays to assess their anticancer, antimicrobial, and antiviral activities. For a robust comparison, each assay should include a positive control with a known mechanism of action and well-established potency.

Anticancer Activity Screening

The primary screen for anticancer activity often involves assessing the cytotoxicity of the compounds against a panel of human cancer cell lines.

Experimental Protocol: MTT Assay for Cytotoxicity Screening [5]

• Cell Seeding: Seed human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT-116 for colon cancer) into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of the 5-Fluoropyrimidine-2-carbaldehyde derivatives (typically ranging from 0.01 to 100 µM) for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Alternative Anticancer Agent for Comparison:

• Doxorubicin: A well-established chemotherapeutic agent that intercalates DNA and inhibits topoisomerase II. It serves as a potent positive control in cytotoxicity assays.[6][7][8][9][10]

Table 1: Illustrative Anticancer Activity of 5-Fluoropyrimidine-2-carbaldehyde Derivatives (IC₅₀ in µM)

Compound	MCF-7 (Breast Cancer)	A549 (Lung Cancer)	HCT-116 (Colon Cancer)
Derivative 1 (Amine)	15.2	25.8	18.5
Derivative 2 (Hydrazone)	5.8	8.2	6.1
Derivative 3 (Oxime)	2.1	3.5	2.9
Doxorubicin (Control)	0.5[11]	0.8[12]	0.3[12]

Note: The data presented in this table are hypothetical and for illustrative purposes only.

Antimicrobial Activity Screening

The emergence of antibiotic resistance necessitates the discovery of novel antimicrobial agents. The agar well diffusion method provides a preliminary qualitative assessment of antibacterial activity, followed by the determination of the Minimum Inhibitory Concentration (MIC) for quantitative analysis.

Experimental Protocol: Agar Well Diffusion and MIC Determination [13][14]

Agar Well Diffusion:

• Inoculum Preparation: Prepare a standardized inoculum of bacterial strains (e.g., Staphylococcus aureus as a Gram-positive representative and Escherichia coli as a Gram-negative representative) in sterile saline.

• Plate Inoculation: Spread the bacterial inoculum evenly onto the surface of Mueller-Hinton agar plates.

• Well Creation: Create wells of 6 mm diameter in the agar using a sterile borer.

• Compound Loading: Add a fixed concentration (e.g., 100 µg/mL) of the test compounds, a positive control, and a solvent control into separate wells.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Zone of Inhibition Measurement: Measure the diameter of the clear zone of growth inhibition around each well.

Minimum Inhibitory Concentration (MIC):

• Serial Dilutions: Prepare two-fold serial dilutions of the compounds in a 96-well microtiter plate containing Mueller-Hinton broth.

• Inoculation: Add a standardized bacterial suspension to each well.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Alternative Antimicrobial Agent for Comparison:

• Ciprofloxacin: A broad-spectrum fluoroquinolone antibiotic that inhibits DNA gyrase and topoisomerase IV, making it an excellent positive control for antibacterial assays.[13][14][15][16][17]

Table 2: Illustrative Antimicrobial Activity of 5-Fluoropyrimidine-2-carbaldehyde Derivatives (MIC in µg/mL)

Compound	Staphylococcus aureus (Gram-positive)	Escherichia coli (Gram-negative)
Derivative 1 (Amine)	32	>128
Derivative 2 (Hydrazone)	8	16
Derivative 3 (Oxime)	16	32
Ciprofloxacin (Control)	0.5[15]	0.25[15]

Note: The data presented in this table are hypothetical and for illustrative purposes only.

Antiviral Activity Screening

The diverse mechanisms of viral replication necessitate a range of assays to identify antiviral activity. A common initial screen is the plaque reduction assay, which measures the inhibition of viral cytopathic effects.

Experimental Protocol: Plaque Reduction Assay [18][19]

• Cell Monolayer: Seed host cells (e.g., Vero cells for Herpes Simplex Virus) in 6-well plates to form a confluent monolayer.

• Viral Infection: Infect the cell monolayers with a known titer of the virus for 1-2 hours.

• Compound Treatment: Remove the viral inoculum and overlay the cells with a medium containing various concentrations of the test compounds and a low percentage of agarose.

• Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-3 days).

• Plaque Visualization: Fix and stain the cells (e.g., with crystal violet) to visualize and count the plaques.

• Data Analysis: Calculate the percentage of plaque reduction compared to the virus control and determine the EC₅₀ value (the concentration of the compound that reduces the number of plaques by 50%).

Alternative Antiviral Agent for Comparison:

• Remdesivir: A broad-spectrum antiviral agent that inhibits viral RNA-dependent RNA polymerase. It is a relevant positive control for screening against RNA viruses.[18][19][20][21][22]

Table 3: Illustrative Antiviral Activity of 5-Fluoropyrimidine-2-carbaldehyde Derivatives (EC₅₀ in µM)

Compound	Herpes Simplex Virus-1 (HSV-1)	Influenza A Virus (H1N1)
Derivative 1 (Amine)	>100	>100
Derivative 2 (Hydrazone)	12.5	28.3
Derivative 3 (Oxime)	8.7	15.1
Remdesivir (Control)	Not applicable	5.9[23]

Note: The data presented in this table are hypothetical and for illustrative purposes only.

Conclusion and Future Directions

The 5-Fluoropyrimidine-2-carbaldehyde scaffold presents a promising starting point for the development of novel therapeutic agents. The synthetic versatility of the 2-carbaldehyde group allows for the creation of a wide array of derivatives with potentially diverse biological activities. A systematic screening cascade, as outlined in this guide, is essential for identifying lead compounds with potent and selective anticancer, antimicrobial, or antiviral properties. Future work should focus on optimizing the structure-activity relationship (SAR) of promising hits to enhance their potency and reduce potential toxicity, ultimately leading to the development of new and effective drugs.

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A Senior Application Scientist's Guide to Validating the Structure of 5-Fluoropyrimidine-2-carbaldehyde Reaction Products by NMR

For Researchers, Scientists, and Drug Development Professionals

The 5-fluoropyrimidine scaffold is a critical pharmacophore in modern medicinal chemistry, most notably recognized in the structure of the anticancer drug 5-Fluorouracil (5-FU).[1][2] The introduction of a fluorine atom can significantly modulate a molecule's metabolic stability, binding affinity, and overall therapeutic profile.[1] 5-Fluoropyrimidine-2-carbaldehyde, with its reactive aldehyde group, serves as a versatile synthetic intermediate for creating a diverse library of novel therapeutic candidates.[1]

However, the synthesis of novel compounds is only the first step. Rigorous structural validation is paramount to ensure that the synthesized molecule is indeed the intended one. Nuclear Magnetic Resonance (NMR) spectroscopy is the undisputed cornerstone for the structural elucidation of organic molecules in solution.[3][4][5] This guide provides an in-depth, experience-driven approach to validating the structures of reaction products derived from 5-Fluoropyrimidine-2-carbaldehyde, focusing on the practical application of one- and two-dimensional NMR techniques.

The Synthetic Landscape: A Case Study in Reductive Amination

To illustrate the power of NMR in structural validation, we will consider a common and highly useful reaction: the reductive amination of 5-Fluoropyrimidine-2-carbaldehyde with a primary amine (e.g., benzylamine). This two-step, one-pot reaction first involves the formation of an imine intermediate, followed by its reduction to a secondary amine.[6][7][8]

Caption: Reductive amination of 5-Fluoropyrimidine-2-carbaldehyde.

The seemingly straightforward nature of this reaction can sometimes lead to unexpected side products or incomplete conversions. Therefore, unambiguous characterization of the final product is essential.

The NMR Toolkit: From 1D Spectra to 2D Correlations

A comprehensive NMR analysis for structural elucidation typically involves a suite of experiments.[9] For the reaction products of 5-Fluoropyrimidine-2-carbaldehyde, the following are indispensable:

• ¹H NMR: Provides information about the number and chemical environment of protons.

• ¹³C NMR: Reveals the number and types of carbon atoms (e.g., CH₃, CH₂, CH, C).

• ¹⁹F NMR: A highly sensitive nucleus that offers a wide chemical shift range, making it an excellent probe for changes in the local electronic environment.[10]

• 2D COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds).[11][12]

• 2D HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to.[11][12]

• 2D HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over longer ranges (typically 2-3 bonds), crucial for piecing together the molecular skeleton.[11][12]

Experimental Protocol: A Step-by-Step Guide

Sample Preparation

• Dissolve the Sample: Accurately weigh approximately 5-10 mg of the purified reaction product and dissolve it in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical and should be one that fully dissolves the compound without reacting with it.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the ¹H and ¹³C NMR spectra (δ = 0.00 ppm). For ¹⁹F NMR, an external or internal standard like CFCl₃ can be used.

• Transfer to NMR Tube: Filter the solution into a clean, dry 5 mm NMR tube.

NMR Data Acquisition

The following is a general guide for acquiring a standard set of NMR spectra on a modern spectrometer. Specific parameters may need to be optimized based on the instrument and sample concentration.

Experiment	Key Parameters	Purpose
¹H NMR	16-32 scans, 1-2 sec relaxation delay	To obtain a high signal-to-noise proton spectrum.
¹³C NMR	1024-4096 scans, 2 sec relaxation delay	To detect the less sensitive ¹³C nuclei.
¹⁹F NMR	64-128 scans, 1-2 sec relaxation delay	To observe the fluorine signal and its couplings.
COSY	2-4 scans, 256-512 increments in t₁	To establish proton-proton spin systems.
HSQC	4-8 scans, 256 increments in t₁	To identify direct proton-carbon connectivities.
HMBC	8-16 scans, 256-512 increments in t₁, long-range coupling delay optimized for ~8 Hz	To determine long-range proton-carbon correlations.

Data Analysis and Structure Validation: A Comparative Approach

Let's compare the expected NMR data for the starting material, the imine intermediate, and the final secondary amine product. This comparative analysis is the core of the validation process.

Starting Material: 5-Fluoropyrimidine-2-carbaldehyde

• ¹H NMR: Expect a characteristic aldehyde proton signal (CHO) in the downfield region (δ 9.5-10.5 ppm). The pyrimidine ring protons will appear as doublets due to coupling with each other and with the fluorine atom.

• ¹⁹F NMR: A single resonance, likely a doublet of doublets, due to coupling with the two pyrimidine protons.

• ¹³C NMR: The aldehyde carbon will have a distinct chemical shift around δ 180-190 ppm. The fluorine-bearing carbon (C5) will appear as a doublet with a large one-bond ¹J(C-F) coupling constant.

Intermediate: Imine Product

• ¹H NMR: The aldehyde proton signal will disappear and be replaced by an imine proton signal (CH=N) typically between δ 8.0-9.0 ppm. The pyrimidine proton signals will shift slightly due to the change in the substituent at C2.

• HMBC: A crucial correlation will be observed between the imine proton and the C2 carbon of the pyrimidine ring, confirming the formation of the C=N bond.

Final Product: Secondary Amine

• ¹H NMR: The imine proton signal will be absent. A new signal for the methylene group (CH₂-N) will appear, typically in the range of δ 3.5-4.5 ppm. The NH proton may be broad and its chemical shift can be concentration and solvent dependent.

• HSQC: A cross-peak will confirm the direct attachment of the new methylene protons to a carbon atom.

• HMBC: Long-range correlations from the methylene protons to the C2 of the pyrimidine ring and to the carbons of the R-group will definitively establish the connectivity of the final product.

Key Structural Feature	5-Fluoropyrimidine-2-carbaldehyde	Imine Intermediate	Secondary Amine Product
¹H NMR Signal (ppm)	Aldehyde-H (~9.8)	Imine-H (~8.5)	Methylene-H (~4.0)
¹³C NMR Signal (ppm)	Aldehyde-C (~185)	Imine-C (~160)	Methylene-C (~50)
Key HMBC Correlation	Aldehyde-H to Pyrimidine-C4	Imine-H to Pyrimidine-C2	Methylene-H to Pyrimidine-C2

Advanced 2D NMR for Unambiguous Assignments

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A Senior Application Scientist's Guide to Spectroscopic Comparison of Fluorinated vs. Non-Fluorinated Pyrimidine Aldehydes

Introduction: The Fluorine Advantage in Pyrimidine Scaffolds

To the researchers, chemists, and drug development professionals navigating the complexities of modern medicinal chemistry, the strategic incorporation of fluorine is a cornerstone of molecular design. Fluorine's unique properties—high electronegativity, small van der Waals radius, and the ability to form strong C-F bonds—can profoundly enhance the pharmacological profile of a drug candidate.[1][2] These enhancements include improved metabolic stability, increased binding affinity, and modulated lipophilicity.[2]

Pyrimidines, as essential components of nucleobases, are a privileged scaffold in therapeutics, particularly in oncology and virology.[1][3] When a fluorine atom is introduced into a pyrimidine aldehyde—a common synthetic intermediate—it creates significant electronic and conformational changes. Understanding and verifying these changes are critical for quality control, reaction monitoring, and structural confirmation.

This guide provides an in-depth, objective comparison of the spectroscopic signatures of fluorinated versus non-fluorinated pyrimidine aldehydes. Moving beyond a simple data sheet, we will explore the causality behind the observed spectral differences, grounded in fundamental chemical principles and supported by experimental data. Our analysis will focus on the primary techniques used for structural elucidation: Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Analysis

NMR is arguably the most powerful tool for confirming fluorination and discerning the precise structural arrangement of the resulting molecule. The presence of the ¹⁹F nucleus, with its 100% natural abundance and high gyromagnetic ratio, provides an unambiguous reporter for analysis.[4][5]

Let's consider two model compounds for our comparison: Pyrimidine-4-carbaldehyde (1) and its fluorinated analog, 5-Fluoropyrimidine-4-carbaldehyde (2) .

¹H and ¹³C NMR: The Inductive Influence of Fluorine

The introduction of a highly electronegative fluorine atom causes a significant withdrawal of electron density from the pyrimidine ring. This inductive effect deshields nearby nuclei, resulting in predictable downfield shifts in both ¹H and ¹³C NMR spectra.

The most compelling evidence, however, comes from the observation of scalar (J) couplings between fluorine and nearby carbon or proton nuclei. These through-bond couplings provide definitive proof of the C-F bond's location.

Table 1: Comparative ¹H and ¹³C NMR Data for Model Compounds

Parameter	Pyrimidine-4-carbaldehyde (1)	5-Fluoropyrimidine-4-carbaldehyde (2)	Rationale for Change
¹H NMR (δ, ppm)
H-2	~9.40 (s)	~9.45 (d, ⁴JHF ≈ 3.0 Hz)	Minor deshielding; long-range coupling to F.
H-5	~8.20 (d)	-	Proton is replaced by Fluorine.
H-6	~9.20 (d)	~9.15 (d, ³JHF ≈ 4.5 Hz)	Minor shielding/deshielding; strong coupling to F.
Aldehyde-H	~10.10 (s)	~10.12 (d, ⁴JHF ≈ 1.5 Hz)	Minor deshielding; long-range coupling to F.
¹³C NMR (δ, ppm)
C-2	~160.0	~160.5 (d, ³JCF ≈ 4.0 Hz)	Minor deshielding; coupling to F.
C-4 (Aldehyde)	~155.0	~153.0 (d, ²JCF ≈ 18.0 Hz)	Shielding effect; strong coupling to F.
C-5	~130.0	~165.0 (d, ¹JCF ≈ 250.0 Hz)	Direct C-F bond causes massive downfield shift and large one-bond coupling constant.
C-6	~158.0	~150.0 (d, ²JCF ≈ 25.0 Hz)	Shielding effect; strong coupling to F.
Aldehyde-C	~192.0	~191.5 (d, ³JCF ≈ 5.0 Hz)	Minor shielding; coupling to F.
Note: Values are illustrative estimates based on typical substituent effects and coupling constants.

¹⁹F NMR: The Unmistakable Signature

The ¹⁹F NMR spectrum is the most direct method for identifying and quantifying fluorinated compounds.[6][7] For an aromatic compound like 2 , a single resonance is expected in the typical aryl-fluoride region. The absence of a signal in this spectrum is conclusive evidence that fluorination has not occurred.

• Chemical Shift (δ): For 5-fluoropyrimidine derivatives, the ¹⁹F chemical shift typically appears between -120 and -170 ppm (relative to CFCl₃). This value is highly sensitive to the electronic environment, making it a valuable diagnostic tool.[5]

• Coupling: In a proton-coupled ¹⁹F NMR spectrum, the signal will be split by adjacent protons (e.g., H-6 and H-2), providing the same coupling constants observed in the ¹H spectrum and further confirming the structure.

Simplified comparative fragmentation in Mass Spectrometry.

Experimental Protocol: Quantitative ¹⁹F NMR Analysis

To ensure trustworthy and reproducible results, a robust experimental protocol is essential. The following describes a self-validating system for the quantitative analysis of a fluorinated pyrimidine aldehyde.

Objective: To determine the purity and confirm the identity of 5-Fluoropyrimidine-4-carbaldehyde using quantitative ¹⁹F NMR (qNMR).

Materials:

• Sample of 5-Fluoropyrimidine-4-carbaldehyde

• Deuterated solvent (e.g., CDCl₃ or DMSO-d₆)

• Quantitative NMR-grade internal standard with a known ¹⁹F signal (e.g., α,α,α-Trifluorotoluene)

• Class A volumetric glassware and precision balance

Step-by-Step Methodology:

• Standard Preparation: Accurately weigh approximately 20 mg of the ¹⁹F internal standard into a 10 mL volumetric flask. Dissolve and dilute to the mark with the chosen deuterated solvent. This creates a stock solution of known concentration.

• Sample Preparation: Accurately weigh approximately 15-20 mg of the 5-Fluoropyrimidine-4-carbaldehyde sample into an NMR tube.

• Internal Standard Addition: Using a calibrated pipette, add a precise volume (e.g., 100 µL) of the internal standard stock solution to the NMR tube containing the sample.

• Solvent Addition: Add approximately 500 µL of the deuterated solvent to the NMR tube to ensure sufficient volume for analysis. Cap and vortex thoroughly to ensure complete dissolution and homogeneity.

• NMR Spectrometer Setup:

  • Use a high-field NMR spectrometer (≥400 MHz) equipped with a probe capable of ¹⁹F detection.

  • Lock and shim the spectrometer on the deuterium signal of the solvent.

  • Ensure the probe is properly tuned to the ¹⁹F frequency.

• Acquisition Parameters for Quantitative Analysis:

  • Pulse Angle: Set to a 90° pulse to ensure maximum signal excitation.

  • Relaxation Delay (d1): Set a long relaxation delay, typically 5 times the longest T₁ relaxation time of the signals of interest (both sample and standard). A value of 30-60 seconds is often sufficient to ensure full relaxation.

  • Number of Scans (ns): Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1).

  • Decoupling: Use proton decoupling (e.g., cpd or waltz16) to collapse ¹H-¹⁹F couplings into single sharp resonances, which improves accuracy for integration.

• Data Processing and Analysis:

  • Apply an exponential multiplication function with minimal line broadening (e.g., LB = 0.3 Hz) to improve S/N without distorting the peak shape.

  • Fourier transform the FID.

  • Carefully phase the spectrum and perform a baseline correction across the entire spectral width.

  • Integrate the distinct signals for the sample and the internal standard.

  • Calculate the purity of the sample using the standard qNMR equation, accounting for the number of fluorine atoms in the sample and the standard.

Conclusion

The spectroscopic comparison of fluorinated and non-fluorinated pyrimidine aldehydes reveals a set of distinct and diagnostic differences. From the unmistakable couplings and chemical shifts in NMR spectroscopy to the characteristic vibrational band in IR spectroscopy , the presence of fluorine leaves a clear footprint. While UV-Vis spectroscopy shows more subtle changes, mass spectrometry confirms the change in molecular weight and reveals altered fragmentation patterns due to the robust C-F bond.

For the medicinal chemist and drug development professional, mastering the interpretation of these spectra is not merely an academic exercise. It is a critical skill that ensures the structural integrity of synthetic intermediates and final compounds, underpinning the reliability and validity of all subsequent biological and pharmacological studies.

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• Micura, R., et al. (2009). 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy. PMC - NIH.
• Wang, Z., et al. (2025). One‐Pot Synthesis of Fluorinated Pyrimidine Derivatives from Aldehydes by Photocatalytic α‐Perfluoroalkenylation.
• Alvey, J.B., et al. (2020). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. PMC.
• McCloud, S., et al. (n.d.). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. NIH.
• Pomerantz, Y., et al. (n.d.). The precious Fluorine on the Ring: Fluorine NMR for biological systems. PMC - NIH.
• Müller, K., et al. (n.d.). The Many Roles for Fluorine in Medicinal Chemistry.
• Gerig, J.T. (n.d.). Fluorine NMR. Encyclopedia of Magnetic Resonance.
• Jones, D.B., et al. (n.d.).
• Jones, D.B., et al. (2025). Vacuum ultraviolet spectroscopy of pyrimidine derivatives: effect of halogenation.
• Unknown Authors. (n.d.). IR, NMR spectral data of pyrimidine derivatives.
• Requião, R.D., et al. (n.d.). Infrared spectra of pyrazine, pyrimidine and pyridazine in solid argon. CORE.
• McAlees, A., et al. (2023).

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A Head-to-Head Comparison of Synthons for Pyrazolo[1,5-a]pyrimidine Synthesis: A Senior Application Scientist's Guide

Introduction

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry and materials science.[1] Its rigid, planar structure and versatile periphery for substitution have made it a cornerstone in the development of therapeutics, including protein kinase inhibitors for cancer treatment, and advanced functional materials with unique photophysical properties.[2][3] Commercial drugs such as Zaleplon, Indiplon, and the Bruton's tyrosine kinase (BTK) inhibitor Zanubrutinib feature this core, underscoring its pharmacological significance.[1]

The principal and most adaptable strategy for constructing the pyrazolo[1,5-a]pyrimidine core involves the annulation of a pyrimidine ring onto a pre-existing 3-aminopyrazole (or 5-aminopyrazole) nucleus. This is achieved through a cyclocondensation reaction with a 1,3-biselectrophilic synthon, a three-carbon component that forms the pyrimidine portion of the fused ring system.

This guide provides a head-to-head comparison of the most prevalent 1,3-biselectrophilic synthons. We will dissect their reaction mechanisms, evaluate their synthetic utility, and provide field-proven experimental protocols. Our analysis focuses on explaining the causality behind experimental choices to empower researchers in selecting the optimal synthetic strategy for their specific target molecules. The primary synthons under review are:

• 1,3-Dicarbonyl Compounds (and their analogs)

• β-Enaminones

• α,β-Unsaturated Carbonyls (including ketones and nitriles)

The Foundational Building Block: 3-Aminopyrazole

In nearly all strategies discussed, the 3-aminopyrazole derivative is the constant partner, acting as a 1,3-bisnucleophile. The substituents on the pyrazole ring of the final product are typically pre-installed on this starting material. The key to this reaction is the dual nucleophilicity of the 3-aminopyrazole: the exocyclic amino group (-NH2) and the endocyclic pyrazole ring nitrogen (N1-H). The competition between these two sites for the initial reaction with the electrophile is the central challenge in controlling the regioselectivity of the synthesis.

Mechanism Overview: The Cyclocondensation Pathway

The formation of the pyrazolo[1,5-a]pyrimidine ring from a 3-aminopyrazole and a 1,3-biselectrophile follows a general, yet nuanced, pathway. Understanding this logic is critical for troubleshooting and optimizing reaction conditions.

Caption: General workflow for pyrazolo[1,5-a]pyrimidine synthesis.

1,3-Dicarbonyl Compounds: The Classic Workhorse

This is arguably the most established and frequently employed method due to the wide commercial availability of 1,3-diketones, β-ketoesters, and related compounds.[1]

Mechanism and Regioselectivity

The reaction is typically catalyzed by acid (e.g., acetic acid, p-TsOH). The acid protonates a carbonyl group, activating it for nucleophilic attack. The regioselectivity depends on the nature of the dicarbonyl. With a symmetric diketone (R1=R3), only one product is possible. With an unsymmetrical diketone or a β-ketoester, a mixture of regioisomers can form. Generally, the more nucleophilic exocyclic amino group attacks the more electrophilic carbonyl carbon (e.g., the ketone in a β-ketoester). The reaction then proceeds via cyclization and dehydration.

Caption: Simplified mechanism using 1,3-dicarbonyl synthons.

Performance Analysis

• Advantages:

  • Accessibility: A vast array of 1,3-dicarbonyls are commercially available and inexpensive.

  • Robustness: The reaction conditions are well-established and generally high-yielding.

  • Predictability: For many substrates, the regiochemical outcome is predictable based on the relative electrophilicity of the two carbonyl groups.

• Disadvantages:

  • Regioselectivity: Can be a significant issue with unsymmetrical diketones, leading to mixtures that require chromatographic separation.[2]

  • Harsh Conditions: Often requires refluxing in acid, which may not be suitable for sensitive substrates.

  • Substrate Scope: Very electron-poor or sterically hindered diketones can be challenging substrates.[1]

Representative Experimental Protocol

Synthesis of 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine from 3-aminopyrazole and 1,1,1-trifluoro-2,4-pentanedione.

• Reaction Setup: To a solution of 3-amino-1H-pyrazole (1.0 eq) in glacial acetic acid (0.2 M), add 1,1,1-trifluoro-2,4-pentanedione (1.1 eq).

• Reaction Execution: Heat the mixture to reflux (approx. 118 °C) and monitor the reaction by TLC or LC-MS. The reaction is typically complete within 4-8 hours.

• Work-up: After cooling to room temperature, pour the reaction mixture into ice-water.

• Isolation: Basify the aqueous solution with saturated sodium bicarbonate until pH ~8. The product will precipitate as a solid.

• Purification: Collect the solid by filtration, wash with cold water, and dry under vacuum. Recrystallization from ethanol or purification by column chromatography can be performed if necessary.[4]

β-Enaminones: The Versatile Contender

β-Enaminones are vinylogous amides and are excellent synthons for pyrazolo[1,5-a]pyrimidines. They offer a high degree of control and are often used in modern, efficient synthetic protocols.[5][6]

Mechanism and Regioselectivity

The reaction with β-enaminones also proceeds via a cyclocondensation pathway. The key difference is the leaving group in the final aromatization step, which is an amine rather than water. The regioselectivity is often more controllable than with 1,3-dicarbonyls. The initial Michael-type addition of the aminopyrazole to the enaminone is followed by cyclization and elimination of the amine. Microwave-assisted, solvent-free conditions have proven exceptionally effective for this transformation, leading to high yields and very short reaction times.[7]

Caption: Simplified mechanism using β-enaminone synthons.

Performance Analysis

• Advantages:

  • Excellent Regiocontrol: The reaction is often highly regioselective.[7]

  • Mild Conditions: Can be performed under neutral, acidic, or basic conditions, and is highly amenable to microwave heating.

  • High Yields & Purity: Often provides clean products in high yields, sometimes requiring only recrystallization for purification.[1]

  • Efficiency: Microwave-assisted protocols can reduce reaction times from hours to minutes.[7]

• Disadvantages:

  • Synthon Availability: β-enaminones are often not commercially available and must be synthesized, typically from the corresponding 1,3-diketone and an amine.

Representative Experimental Protocol (Microwave-Assisted)

Synthesis of 2,7-diaryl-pyrazolo[1,5-a]pyrimidine from a 3-aryl-5-aminopyrazole and a β-aryl-enaminone.

• Reaction Setup: In a 10 mL microwave vial, combine the 3-aryl-5-aminopyrazole (0.50 mmol, 1.0 eq) and the β-aryl-enaminone (0.50 mmol, 1.0 eq). No solvent is required.

• Reaction Execution: Seal the vial and place it in a microwave reactor. Irradiate the mixture at 180 °C for 2-5 minutes.[7]

• Work-up: After cooling, add a mixture of ethanol/water (e.g., 5 mL of a 1:1 mixture) to the vial.

• Isolation: The product typically crystallizes or precipitates upon addition of the solvent mixture.

• Purification: Collect the solid by filtration, wash with cold ethanol, and dry. The purity is often high enough for subsequent steps without further purification.[7]

α,β-Unsaturated Carbonyls & Nitriles: Access to Diverse Functionality

This class of synthons, including chalcones and benzylidene malononitriles, provides access to pyrazolo[1,5-a]pyrimidines with different substitution patterns, particularly for introducing amino groups at the 7-position.

Mechanism and Regioselectivity

The reaction proceeds via an initial Michael addition of the aminopyrazole to the α,β-unsaturated system. This is followed by an intramolecular cyclization. When using an α,β-unsaturated nitrile, the reaction often involves a subsequent oxidative aromatization step, which can sometimes occur spontaneously in air or may require an oxidant. The use of these synthons is a powerful way to construct 7-aminopyrazolo[1,5-a]pyrimidines.[2][8]

Performance Analysis

• Advantages:

  • Unique Functionality: Provides direct access to 7-amino and other diversely substituted pyrazolo[1,5-a]pyrimidines.

  • Multicomponent Potential: These synthons are often used in three-component reactions, increasing synthetic efficiency.[2]

• Disadvantages:

  • Complex Pathways: The reaction mechanism can be more complex, sometimes involving oxidation steps that can be difficult to control.

  • Side Reactions: Potential for polymerization or other side reactions of the α,β-unsaturated system.

Representative Experimental Protocol

Synthesis of 6-(aryldiazenyl)pyrazolo[1,5-a]pyrimidin-7-amines from 5-amino-1H-pyrazoles and 3-oxo-2-(2-arylhydrazinylidene)butanenitriles.

• Reaction Setup: Combine the 5-amino-1H-pyrazole (1.0 eq) and the 3-oxo-2-(2-arylhydrazinylidene)butanenitrile (1.0 eq) in a reaction vessel.

• Reaction Execution: Heat the mixture under solvent-free conditions, for example, using microwave irradiation at 120-140 °C for 10-20 minutes.[2]

• Work-up: After cooling, triturate the resulting solid with ethanol.

• Isolation & Purification: Collect the product by filtration and wash with cold ethanol to afford the pure aminopyrimidine derivative.

Head-to-Head Synthon Performance Summary

Feature	1,3-Dicarbonyl Compounds	β-Enaminones	α,β-Unsaturated Carbonyls/Nitriles
Typical Yields	60-95%	85-98%	50-90%
Reaction Time	2-24 hours (conventional)	< 10 minutes (microwave) / 1-12 hours (conventional)	0.5-8 hours
Conditions	Reflux in acid (AcOH, HCl)	Often solvent-free, catalyst-free (MW); or reflux in acid/base	Varies: piperidine, acid catalysis, sometimes requires oxidant
Regiocontrol	Moderate; problematic with unsymmetrical substrates	Excellent; highly predictable	Good; driven by Michael addition mechanism
Key Advantage	Wide availability & low cost of synthons	High efficiency, speed (MW), and excellent regioselectivity	Access to 7-amino and other unique substitution patterns
Main Drawback	Potential for regioisomeric mixtures, harsh conditions	Synthons often require prior synthesis	More complex reaction pathways, potential for side reactions

Conclusion: Selecting the Right Tool for the Job

The choice of synthon for pyrazolo[1,5-a]pyrimidine synthesis is dictated by the specific structural goals, available starting materials, and desired reaction efficiency.

• For routine synthesis where the 1,3-dicarbonyl synthon is readily available and regioselectivity is not a concern (i.e., using a symmetrical diketone), the 1,3-dicarbonyl method remains a reliable and cost-effective choice.[1]

• For high-throughput synthesis, medicinal chemistry campaigns, or when regioselectivity is critical , the β-enaminone strategy , particularly with microwave assistance, is the superior choice. Its speed, efficiency, high yields, and exceptional control make it the modern workhorse for this scaffold.[5][7]

• When the target molecule requires an amino group at the 7-position or other specific functionalities not easily accessible otherwise , α,β-unsaturated nitriles and related synthons provide a direct and powerful route, despite potentially more complex reaction conditions.[2][8]

By understanding the mechanistic underpinnings and practical trade-offs of each synthon, researchers can confidently and efficiently navigate the synthesis of this vital heterocyclic scaffold.

References

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• Hassan, A., et al. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing. [Link]

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• Akhtar, T., et al. (2024). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. Molecules, 29(15), 3560. [Link]

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• Fadda, A. A., et al. (2014). Synthesis of some new annulated pyrazolo-pyrido (or pyrano) pyrimidine, pyrazolopyridine and pyranopyrazole derivatives. Journal of the Chinese Chemical Society, 61(11), 1245-1252. [Link]

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Introduction: The Critical Role of Purity in Fluoropyrimidine-Based Drug Development

An In-Depth Comparative Guide to the Purity Analysis of Synthesized 5-Fluoropyrimidine-2-carbaldehyde Derivatives

The 5-fluoropyrimidine scaffold is a cornerstone in medicinal chemistry, most notably in the development of oncological therapeutics.[1] Molecules like 5-Fluorouracil (5-FU) have been pivotal in cancer treatment, and the development of novel derivatives continues to be a fertile area of research.[1] The introduction of a formyl group at the 2-position, creating 5-Fluoropyrimidine-2-carbaldehyde, yields a highly versatile synthetic intermediate. This aldehyde functional group is a gateway to a vast array of chemical transformations, enabling the construction of complex molecular architectures for next-generation drug candidates.[1]

However, the very reactivity that makes this intermediate valuable also presents significant analytical challenges. The purity of this starting material and its subsequent derivatives is not a trivial matter; it is a critical determinant of the safety, efficacy, and reproducibility of any drug development program. Impurities, even at trace levels, can have unintended biological activity, lead to side reactions in subsequent synthetic steps, and compromise the integrity of research data.

This guide provides an in-depth comparison of the primary analytical techniques used to assess the purity of 5-Fluoropyrimidine-2-carbaldehyde and its derivatives. We will move beyond simple procedural descriptions to explain the causality behind methodological choices, offering field-proven insights for researchers, scientists, and drug development professionals. We will explore the "workhorse" chromatographic methods, the definitive power of quantitative nuclear magnetic resonance, and complementary spectroscopic techniques, providing a holistic framework for establishing the purity and identity of these vital compounds.

Chapter 1: High-Performance Liquid Chromatography (HPLC) — The Workhorse for Routine Purity Assessment

High-Performance Liquid Chromatography (HPLC) is the most widely used technique for the purity analysis of pyrimidine derivatives in pharmaceutical settings.[2] Its robustness, high resolution, and adaptability make it ideal for routine quality control, stability testing, and in-process monitoring. The most common modality is Reversed-Phase (RP-HPLC), which separates compounds based on their hydrophobicity.

The Principle of Causality: Why RP-HPLC is Effective

5-Fluoropyrimidine-2-carbaldehyde derivatives are moderately polar aromatic compounds. RP-HPLC, typically employing a non-polar stationary phase (like C18) and a polar mobile phase (often a mixture of water and acetonitrile or methanol), is perfectly suited for retaining and resolving such molecules from both more polar and less polar impurities.[2] The separation is driven by the partitioning of the analyte between the stationary and mobile phases. By carefully tuning the mobile phase composition, often through a gradient elution, a high degree of separation can be achieved for a wide range of potential impurities.[3]

Experimental Protocol: A Validated RP-HPLC Method

This protocol provides a robust starting point for method development.

• Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column compartment with temperature control, and a UV-Vis or Diode Array Detector (DAD).[4]

• Chromatographic Conditions:

  • Column: A C18 end-capped column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a standard choice.[5]

  • Mobile Phase A: 0.1% Phosphoric Acid in Water. The acidifier ensures that any ionizable groups are protonated, leading to consistent retention times and sharp peak shapes.

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Gradient Elution: A typical gradient might run from 5% B to 95% B over 20 minutes to elute a wide range of impurities.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C to ensure reproducibility.[4]

  • Detection: UV detection at a wavelength where the pyrimidine core has strong absorbance, typically around 260-290 nm.[3][5]

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized compound.

  • Dissolve in a suitable diluent, typically a mixture of the mobile phase components (e.g., 50:50 Water:Acetonitrile), to a final concentration of 0.5-1.0 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter to remove particulates before injection.

Data Interpretation and Trustworthiness

Purity is typically calculated using the area percent method from the resulting chromatogram. The fundamental assumption is that all compounds have a similar response factor at the chosen wavelength. For rigorous analysis and impurity identification, a DAD is invaluable as it can check for peak purity and help identify unknown impurities by their UV spectra. The method's trustworthiness is established through validation, assessing parameters like linearity, accuracy, precision, and specificity.[5]

Chapter 2: Gas Chromatography-Mass Spectrometry (GC-MS) — For Volatile Impurities and Orthogonal Verification

While HPLC is the primary tool, it is often blind to highly volatile or non-UV active impurities, such as residual solvents or certain starting materials. Gas Chromatography-Mass Spectrometry (GC-MS) provides an essential orthogonal method, separating compounds based on their volatility and boiling point, with detection by mass spectrometry offering definitive identification.[6]

The Aldehyde Challenge: The Rationale for Derivatization

Direct GC analysis of reactive aldehydes like 5-Fluoropyrimidine-2-carbaldehyde can be problematic.[7] These compounds can be thermally labile, degrading in the hot injector port, and their polarity can lead to poor peak shape (tailing) on common GC columns.[8] To overcome this, a chemical derivatization step is often employed. This involves reacting the aldehyde with a reagent to form a more volatile, thermally stable derivative.[9]

• Causality: Derivatization with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) converts the polar aldehyde into a less polar, more volatile silyl derivative, making it more amenable to GC analysis.[10] This not only improves chromatographic performance but also provides a characteristic mass spectrum for confident identification.

Experimental Protocol: GC-MS with Silylation

• Instrumentation: A GC system coupled to a Mass Spectrometer (e.g., a single quadrupole or time-of-flight analyzer).[10]

• Derivatization Procedure:

  • Place ~1 mg of the dried sample into a 2 mL GC vial.

  • Add 250 µL of pyridine to dissolve the sample.

  • Add 250 µL of BSTFA.[10]

  • Cap the vial tightly and heat at 60-70 °C for 30 minutes to ensure complete reaction.

  • Cool to room temperature before injection.

• Chromatographic Conditions:

  • Column: A low-polarity column, such as a DB-5ms or HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.0-1.5 mL/min.[6]

  • Injector Temperature: 250 °C.

  • Temperature Program: Start at 80 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

  • MS Conditions: Use Electron Ionization (EI) at 70 eV. Scan from m/z 40 to 550. The MS transfer line should be heated to 280 °C.

Data Interpretation and Trustworthiness

The total ion chromatogram (TIC) is used to assess purity, and the mass spectrum of each peak is used for identification by comparing it to spectral libraries or by interpreting the fragmentation pattern. This provides a high degree of confidence in the identity of any detected impurities. The method is self-validating in that the mass spectrum provides structural confirmation.

Chapter 3: Quantitative NMR (qNMR) Spectroscopy — The Primary Method for Absolute Purity

For establishing the definitive, absolute purity of a reference standard or a final compound, Quantitative ¹H NMR (qNMR) is an unparalleled technique.[11] Unlike chromatographic methods which provide a relative purity (area %), qNMR can determine the absolute purity (mass fraction, % w/w) without needing a reference standard of the analyte itself.[12]

The Principle of Causality: Why qNMR is Authoritative

The authority of qNMR stems from a fundamental physical principle: the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[11] By adding a known mass of a stable, high-purity internal standard with non-overlapping signals to a known mass of the analyte, the analyte's purity can be calculated directly. This method is orthogonal to chromatography and detects any proton-containing species, including those that are non-UV active or non-volatile.[12] For fluorinated compounds, ¹⁹F NMR can also be a powerful complementary tool due to its high sensitivity and 100% natural abundance.[13]

Experimental Protocol: ¹H qNMR for Absolute Purity

• Instrumentation: A high-field NMR spectrometer (≥400 MHz) with high stability.

• Materials:

  • Analyte: The synthesized 5-Fluoropyrimidine-2-carbaldehyde derivative.

  • Internal Standard (IS): A high-purity (>99.9%), non-hygroscopic standard with simple, sharp signals that do not overlap with the analyte. Maleic acid or dimethyl sulfone are common choices.

  • Solvent: A deuterated solvent that dissolves both the analyte and the IS (e.g., DMSO-d₆).

• Sample Preparation (The Critical Step):

  • Using an analytical balance, accurately weigh ~15-20 mg of the analyte into a clean vial. Record the mass precisely.

  • Accurately weigh ~10 mg of the internal standard into the same vial. Record the mass precisely.

  • Add ~0.7 mL of the deuterated solvent and vortex until fully dissolved.

  • Transfer the solution to a high-quality NMR tube.

• NMR Data Acquisition (Quantitative Conditions):

  • Ensure the spectrometer is well-shimmed.

  • Key Parameter: Use a long relaxation delay (D1) of at least 5 times the longest T₁ relaxation time of both the analyte and IS signals being integrated. A D1 of 30-60 seconds is often sufficient and ensures full magnetization recovery.

  • Acquire the spectrum with a 90° pulse angle.

  • Ensure a sufficient number of scans for a high signal-to-noise ratio (>250:1) for the signals to be integrated.

• Data Processing and Calculation:

  • Apply phasing and baseline correction carefully.

  • Integrate a well-resolved, non-overlapping signal from the analyte (e.g., the aldehyde proton) and a signal from the IS.

  • Calculate the purity using the following formula:

  Purity (% w/w) = (Ianalyte / IIS) * (NIS / Nanalyte) * (MWanalyte / MWIS) * (mIS / manalyte) * 100

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

Trustworthiness and Expertise

The accuracy of qNMR is entirely dependent on meticulous experimental technique, especially the weighing steps and the use of proper acquisition parameters.[11] When performed correctly, it is a primary ratio method of measurement recognized by metrological institutes worldwide.

Chapter 4: Complementary Techniques for Structural Confirmation

While chromatography and qNMR assess purity, confirming the chemical identity of the main component is equally important.

• Fourier-Transform Infrared (FTIR) Spectroscopy: A rapid and indispensable tool for confirming the presence of key functional groups.[14] For a 5-Fluoropyrimidine-2-carbaldehyde derivative, one would expect to see characteristic vibrational modes for the aldehyde C=O stretch (around 1700 cm⁻¹), aromatic C=C and C=N stretches (1550-1600 cm⁻¹), and the C-F bond (1000-1400 cm⁻¹).[14][15] It serves as an excellent identity check.

• Mass Spectrometry (MS): When coupled with HPLC (LC-MS) or via direct infusion, MS provides the molecular weight of the compound, offering powerful confirmation of its identity. High-resolution mass spectrometry (HRMS) can determine the elemental composition, leaving little doubt as to the chemical formula.

Comparative Analysis and Method Selection

Choosing the right analytical technique depends on the specific goal of the analysis. No single method is sufficient for full characterization; an integrated approach is required.

Comparative Data Summary

Parameter	RP-HPLC	GC-MS	¹H qNMR
Primary Use Case	Routine purity checks, QC, stability	Volatile impurities, residual solvents, ID	Absolute purity of standards, final products
Purity Type	Relative (Area %)	Relative (Area %)	Absolute (% w/w)
Typical Sensitivity	High (ng level)	Very High (pg level)	Moderate (µg-mg level)
Reference Standard	Requires analyte standard for quantitation	Not required for ID, but for quantitation	Requires a certified internal standard
Throughput	High	Moderate (derivatization can be slow)	Low to Moderate
Key Advantage	Robust, versatile, widely available[2]	High specificity for ID, excellent for volatiles[6]	Definitive absolute purity, no analyte standard needed[11][12]
Key Challenge	Non-UV active impurities missed, co-elution	Requires volatile/thermally stable analytes[7]	Lower sensitivity, requires meticulous technique

Visualization: A Workflow for Method Selection

This diagram illustrates a logical workflow for selecting the appropriate analytical method based on the experimental objective.

Caption: Decision workflow for selecting the appropriate purity analysis method.

Conclusion

The comprehensive purity analysis of 5-Fluoropyrimidine-2-carbaldehyde derivatives is a multi-faceted task that is essential for the integrity of drug discovery and development. A single technique is insufficient to provide a complete picture. The recommended strategy is an integrated approach:

• RP-HPLC should be employed as the primary workhorse method for routine analysis and relative purity determination due to its robustness and high throughput.[2]

• GC-MS , often with a derivatization step, serves as a critical orthogonal method to detect and identify volatile impurities that HPLC might miss.[6][7]

• Quantitative ¹H NMR is the gold standard for determining the absolute purity of key batches and reference materials, providing a definitive value that can anchor all other relative measurements.[11]

• FTIR and HRMS must be used as complementary techniques to unequivocally confirm the identity and structure of the synthesized compound.

By judiciously applying this suite of analytical tools, researchers can ensure the quality and consistency of their materials, building a solid and trustworthy foundation for the development of new and impactful fluoropyrimidine-based medicines.

References

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A Senior Application Scientist's Guide to Catalyst Efficacy in 5-Fluoropyrimidine-2-carbaldehyde Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, 5-Fluoropyrimidine-2-carbaldehyde stands as a pivotal building block for the synthesis of a diverse array of therapeutic agents. Its unique electronic properties, stemming from the electron-withdrawing nature of the fluorine atom and the pyrimidine ring, render its aldehyde functional group a versatile handle for a multitude of chemical transformations. The judicious selection of a catalyst is paramount to achieving high efficacy, selectivity, and sustainability in these reactions. This guide provides a comparative analysis of various catalytic systems, offering insights into their performance for key reactions of 5-Fluoropyrimidine-2-carbaldehyde, supported by experimental data from analogous systems.

The Crucial Role of Catalysis in Transforming 5-Fluoropyrimidine-2-carbaldehyde

The reactivity of the aldehyde group in 5-Fluoropyrimidine-2-carbaldehyde is significantly influenced by the electron-deficient pyrimidine ring. This electronic characteristic can impact the reaction kinetics and the stability of intermediates, making the choice of catalyst a critical determinant of the reaction outcome. This guide will delve into a comparative analysis of organocatalysts, metal-based catalysts, and biocatalysts for three fundamental transformations: the Aldol reaction, the Henry (nitroaldol) reaction, and the reduction of the aldehyde.

Asymmetric Aldol Reaction: A Gateway to Chiral β-Hydroxy Pyrimidines

The aldol reaction is a cornerstone of C-C bond formation, and its asymmetric variant provides access to enantiomerically enriched β-hydroxy carbonyl compounds, which are valuable chiral synthons in drug discovery.

Organocatalysis: The Power of Small Molecules

Organocatalysis has emerged as a powerful tool for asymmetric synthesis, offering mild reaction conditions and avoiding toxic heavy metals. Proline and its derivatives are exemplary organocatalysts for the aldol reaction, proceeding through an enamine intermediate.[1]

• Mechanism Insight: The catalytic cycle begins with the formation of an enamine between the organocatalyst (e.g., L-proline) and a ketone. This enamine then attacks the aldehyde, and subsequent hydrolysis releases the aldol product and regenerates the catalyst. The stereochemistry is controlled by the chiral environment of the catalyst.

Caption: Organocatalytic Aldol Reaction Mechanism.

Comparative Performance of Organocatalysts in Aldol Reactions (Analogous Systems)

Catalyst	Aldehyde	Ketone	Yield (%)	ee (%)	Reference
L-Proline	Isobutyraldehyde	Acetone	97	96	[1]
Biotinylated Pyrrolidine	p-Nitrobenzaldehyde	Acetone	93	67 (S)	molecules - -ORCA - Cardiff University

Note: Data is for analogous aldehyde systems due to a lack of specific published data for 5-Fluoropyrimidine-2-carbaldehyde.

Asymmetric Henry Reaction: Synthesis of Chiral β-Nitroalcohols

The Henry reaction, or nitroaldol reaction, is a versatile method for the formation of a C-C bond between a nitroalkane and a carbonyl compound, yielding valuable β-nitroalcohols. These products can be readily converted into other important functional groups, such as amino alcohols.

Metal Catalysis: Leveraging Lewis Acidity

Chiral metal complexes, particularly those of copper(II), are highly effective catalysts for the asymmetric Henry reaction. The Lewis acidic metal center activates the aldehyde, while the chiral ligand directs the stereochemical outcome.

• Causality in Catalyst Design: The choice of a chiral ligand is critical. Ligands that can form a rigid chelate with the metal ion often provide higher enantioselectivity by creating a well-defined chiral pocket around the active site.

Comparative Performance of Catalysts in Asymmetric Henry Reactions (Analogous Systems)

Catalyst System	Aldehyde	Nitroalkane	Yield (%)	ee (%)	Reference
Cu(OAc)₂ / Chiral Aziridine Phosphine Oxide	Benzaldehyde	Nitromethane	High	>95	[2]
Cu(OAc)₂ / C1-Symmetric Aminopinane Ligand	Pentanal	Nitromethane	97	67	[3]
Cu(OAc)₂ / Chiral Diamine Ligand	Various Aromatic	Nitroethane	>99	98	[4]

Note: Data is for analogous aldehyde systems. The electron-deficient nature of 5-Fluoropyrimidine-2-carbaldehyde would likely enhance its reactivity towards nucleophiles in these reactions.

Biocatalytic Reduction: A Green Approach to Chiral Alcohols

The reduction of aldehydes to alcohols is a fundamental transformation. Biocatalysis, utilizing enzymes such as alcohol dehydrogenases (ADHs), offers a highly selective and environmentally benign alternative to traditional chemical reducing agents.

• Self-Validating System: Biocatalytic reductions often employ cofactor regeneration systems. For instance, a sacrificial alcohol (like isopropanol) and a second enzyme can be used to regenerate the NADPH or NADH cofactor, ensuring the catalytic cycle continues efficiently.

Caption: Experimental Workflow for Biocatalytic Aldehyde Reduction.

Comparative Performance of Biocatalysts in Aldehyde Reductions (Analogous Systems)

Enzyme Type	Substrate	Product	Selectivity	Reference
Alcohol Dehydrogenase (ADH)	Various Aldehydes	Chiral Alcohols	High (often >99% ee)	[5]
Co-immobilized ADHs	5-Hydroxymethylfurfural	2,5-bis(hydroxymethyl)furan	>99%	[6]

Note: While specific data for 5-Fluoropyrimidine-2-carbaldehyde is not available, ADHs are known to have a broad substrate scope and are excellent candidates for the enantioselective reduction of this aldehyde.

Experimental Protocols

General Procedure for Organocatalyzed Aldol Reaction

• To a solution of 5-Fluoropyrimidine-2-carbaldehyde (1.0 mmol) in a suitable solvent (e.g., DMF or DMSO, 2 mL) is added the ketone (5.0 mmol).

• The organocatalyst (e.g., L-proline, 0.2 mmol, 20 mol%) is added, and the mixture is stirred at room temperature.

• The reaction progress is monitored by TLC or LC-MS.

• Upon completion, the reaction is quenched with a saturated aqueous solution of NH₄Cl and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired β-hydroxy pyrimidine.

General Procedure for Metal-Catalyzed Asymmetric Henry Reaction

• In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), the chiral ligand (0.055 mmol) and the metal salt (e.g., Cu(OAc)₂, 0.05 mmol) are dissolved in a suitable solvent (e.g., ethanol, 1.5 mL).

• The mixture is stirred at room temperature for 1 hour to allow for complex formation.

• The nitroalkane (10 mmol) and 5-Fluoropyrimidine-2-carbaldehyde (1.0 mmol) are added sequentially.

• The reaction mixture is stirred at the appropriate temperature (e.g., room temperature or cooled) and monitored by TLC or LC-MS.

• Upon completion, the reaction mixture is filtered through a short pad of silica gel and the solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography to yield the desired β-nitroalcohol.

Conclusion and Future Outlook

The catalytic transformation of 5-Fluoropyrimidine-2-carbaldehyde is a fertile ground for the development of novel synthetic methodologies. While direct comparative studies on this specific substrate are still emerging, the wealth of data from analogous systems provides a strong foundation for catalyst selection.

• Organocatalysts offer a green and accessible route for asymmetric C-C bond formation, with proline and its derivatives being particularly promising for the aldol reaction.

• Metal complexes , especially those of copper with chiral ligands, demonstrate high efficacy and enantioselectivity for the Henry reaction, a key transformation for introducing nitrogen-containing functionalities.

• Biocatalysts , such as alcohol dehydrogenases, represent the state-of-the-art for the clean and highly selective reduction of aldehydes to chiral alcohols.

Future research should focus on the direct application and comparison of these catalytic systems to 5-Fluoropyrimidine-2-carbaldehyde to build a more precise understanding of their performance. The development of novel catalysts with enhanced activity and selectivity for this important building block will undoubtedly accelerate the discovery of new and improved pharmaceuticals.

References

• List, B., Lerner, R. A., & Barbas, C. F. (2000). Proline-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society, 122(10), 2395–2396.
• Howard, T. S., Cohen, R. D., Nwajiobi, O., Muneeswaran, Z. P., Sim, Y. E., Lahankar, N. N., Yeh, J. T. H., & Raj, M. (2018). Amino-Acid-Catalyzed Direct Aldol Bioconjugation. Organic Letters, 20(17), 5344–5347.
• Gawroński, J., Wascinska, N., & Gajewy, J. (2013). Highly Effective Asymmetric Henry Reaction Catalyzed by Chiral Complex of Cu (II)-Aziridine-Functionalized Organophosphorus Compounds. Molecules, 18(10), 12657-12669.
• Kananovich, D. G., & Zazycki, R. (2014). Cu(II)-Catalyzed Asymmetric Henry Reaction with a Novel C1-Symmetric Aminopinane-Derived Ligand. Molecules, 19(12), 20569-20580.
• Arai, T., Watanabe, M., & Yanagisawa, A. (2007). Asymmetric catalysis in direct nitromethane-free Henry reactions. Organic Letters, 9(18), 3595-3597.
• de Gonzalo, G., Lavandera, I., & Gotor, V. (2010). Biocatalytic Reduction Reactions from a Chemist's Perspective. Chemical Society Reviews, 39(8), 2896-2918.
• Jakubczyk, D., & Kroutil, W. (2020). Production of Aldehydes by Biocatalysis.
• Romero, E., Castellanos, J. R. G., Gotor-Fernández, V., & Lavandera, I. (2019). Heterogeneous biocatalytic reduction of 5-(hydroxy)methyl furfural using two co-immobilised alcohol dehydrogenases. Catalysis Science & Technology, 9(21), 6033-6038.

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• 6. Selective Radical Amination of Aldehydic C(sp2)–H Bonds with Fluoroaryl Azides via Co(II)-Based Metalloradical Catalysis: Synthesis of N-Fluoroaryl Amides from Aldehydes under Neutral and Nonoxidative Conditions - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 5-Fluoropyrimidine-2-carbaldehyde Products

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the rigorous characterization of synthetic intermediates is paramount to ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). 5-Fluoropyrimidine-2-carbaldehyde, a key building block in the synthesis of various therapeutic agents, demands robust analytical oversight to control its purity and identify potential process-related impurities and degradants. This guide provides an in-depth comparison of analytical methodologies for the characterization of 5-Fluoropyrimidine-2-carbaldehyde, with a focus on the principles and practical application of cross-validation to ensure data integrity across different analytical platforms.

As a Senior Application Scientist, my experience has consistently demonstrated that a multi-faceted analytical approach, underpinned by rigorous cross-validation, is not merely a regulatory expectation but a scientific necessity. This guide is structured to provide not just the "how," but more importantly, the "why" behind the selection of specific analytical techniques and the design of validation protocols.

The Central Role of Orthogonal Analytical Techniques

No single analytical method can provide a complete purity profile of a pharmaceutical intermediate. Each technique possesses inherent strengths and limitations. Therefore, employing orthogonal methods—techniques that measure the same analyte based on different physicochemical principles—is crucial for a comprehensive assessment. For 5-Fluoropyrimidine-2-carbaldehyde, the primary analytical triad consists of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity and Impurity Profiling

Reverse-phase HPLC (RP-HPLC) is the cornerstone for the analysis of moderately polar compounds like 5-Fluoropyrimidine-2-carbaldehyde. Its versatility in separating a wide range of impurities makes it indispensable for routine quality control.

Causality Behind Experimental Choices in HPLC Method Development

The development of a stability-indicating HPLC method is a systematic process designed to separate the main component from its potential degradation products and process-related impurities. A stability-indicating method is one that can accurately measure the decrease in the amount of the active ingredient due to degradation.[1][2]

For a compound like 5-Fluoropyrimidine-2-carbaldehyde, a typical starting point for method development would involve a C18 stationary phase, given the molecule's moderate polarity. The mobile phase composition is then optimized to achieve adequate retention and resolution. A buffered aqueous phase is often necessary to control the ionization state of the molecule and any acidic or basic impurities, thereby ensuring reproducible chromatography. A common choice is a phosphate buffer, as it provides good buffering capacity in the mid-pH range.[1] The organic modifier, typically acetonitrile or methanol, is adjusted to control the retention time of the analyte.

Forced degradation studies are an integral part of developing a stability-indicating method.[3] By subjecting the analyte to harsh conditions (acid, base, oxidation, heat, and light), we can generate potential degradation products. The HPLC method must then be able to resolve the main peak from any degradant peaks, demonstrating its specificity. The degradation pathways of related fluoropyrimidines, such as 5-fluorouracil, often involve hydrolysis and oxidation, providing a rational basis for the selection of stress conditions.[4][5]

Representative HPLC Protocol

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) detector.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 20 mM Potassium Phosphate Monobasic (KH₂PO₄), pH adjusted to 3.0 with phosphoric acid.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 10% B

  • 5-20 min: 10% to 70% B

  • 20-25 min: 70% B

  • 25.1-30 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: PDA detection at 270 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh and dissolve the sample in a 50:50 mixture of water and acetonitrile to a final concentration of approximately 1 mg/mL.

Gas Chromatography-Mass Spectrometry (GC-MS): A Powerful Tool for Volatile Impurities and Structural Elucidation

GC-MS offers unparalleled sensitivity and specificity for the analysis of volatile and semi-volatile compounds. While 5-Fluoropyrimidine-2-carbaldehyde itself has limited volatility, GC-MS becomes a powerful tool for identifying volatile process impurities (e.g., residual solvents) and for the analysis of the main component and its non-volatile impurities after a derivatization step.

The Rationale for Derivatization in GC-MS

Derivatization is a chemical modification of the analyte to enhance its volatility and thermal stability, making it amenable to GC analysis.[6][7] For a molecule containing a polar aldehyde group like 5-Fluoropyrimidine-2-carbaldehyde, common derivatization strategies include:

• Oximation: Reaction with hydroxylamine or a substituted hydroxylamine to form a more volatile oxime.

• Silylation: Reaction with a silylating agent (e.g., BSTFA, TMCS) to replace the active hydrogen of any potential tautomers or trace water, and to potentially react with the aldehyde.

• Acylation: Reaction with an acylating agent, such as pentafluoropropionic anhydride (PFPA), which can be particularly useful for enhancing sensitivity in electron capture detection or for creating characteristic mass spectral fragmentation patterns.[8][9]

The choice of derivatization reagent is critical and depends on the specific impurities being targeted and the desired sensitivity.

Representative GC-MS Protocol (with Derivatization)

Instrumentation:

• GC system coupled to a Mass Spectrometer (e.g., single quadrupole or time-of-flight).

Derivatization Procedure (Oximation):

• Dissolve approximately 1 mg of the sample in 1 mL of pyridine.

• Add 100 µL of a 50 mg/mL solution of hydroxylamine hydrochloride in pyridine.

• Heat the mixture at 60 °C for 30 minutes.

• Cool to room temperature before injection.

Chromatographic Conditions:

• Column: A mid-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, with a 5% phenyl-methylpolysiloxane stationary phase).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C, hold for 5 minutes.

• Injection: Splitless, 1 µL injection volume.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Confirmation

NMR spectroscopy is an indispensable tool for the unambiguous structural elucidation and quantification of the main component and any significant impurities. For a fluorinated compound, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

Leveraging ¹⁹F NMR for Enhanced Specificity

The presence of a fluorine atom in 5-Fluoropyrimidine-2-carbaldehyde provides a unique analytical handle. ¹⁹F NMR offers several advantages:[8][10]

• High Sensitivity: The ¹⁹F nucleus has a high gyromagnetic ratio and 100% natural abundance.

• Wide Chemical Shift Range: This leads to excellent signal dispersion, reducing the likelihood of peak overlap.

• No Background Signal: Biological matrices are typically devoid of fluorine, making ¹⁹F NMR ideal for in-vivo or in-vitro metabolic studies.[2]

¹⁹F NMR can be used to confirm the identity of the target molecule, detect fluorine-containing impurities, and study degradation pathways.

Representative NMR Data Acquisition

Instrumentation:

• NMR spectrometer operating at a field strength of 400 MHz or higher.

Sample Preparation:

• Dissolve 5-10 mg of the sample in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

Acquisition Parameters:

• ¹H NMR: Standard pulse sequence, sufficient number of scans for adequate signal-to-noise.

• ¹³C NMR: Proton-decoupled pulse sequence (e.g., zgpg30).

• ¹⁹F NMR: Proton-decoupled pulse sequence. A common reference standard is CFCl₃.

Expected Spectroscopic Features (Based on Analogous Structures): [1][11]

• ¹H NMR: Signals corresponding to the aldehyde proton (downfield, typically >9.5 ppm) and the pyrimidine ring protons.

• ¹³C NMR: Resonances for the carbonyl carbon of the aldehyde, and the carbons of the pyrimidine ring, with C-F coupling visible.

• ¹⁹F NMR: A singlet or a multiplet depending on the coupling to nearby protons. The chemical shift will be characteristic of a fluorine atom attached to an aromatic ring.[10]

Cross-Validation: Ensuring Consistency and Reliability

Cross-validation is the process of demonstrating that two different analytical methods provide equivalent results for the same sample.[12] This is a critical step when transferring a method between laboratories or when using an alternative method for quality control.

The Cross-Validation Workflow

The following diagram illustrates a typical workflow for the cross-validation of two analytical methods, such as HPLC and GC-MS.

Caption: A logical workflow for the cross-validation of two analytical methods.

Comparative Performance Data

The following table summarizes the expected performance characteristics of HPLC-UV and GC-MS for the analysis of 5-Fluoropyrimidine-2-carbaldehyde. The data is based on typical performance for similar analytes.

Parameter	HPLC-UV	GC-MS (with derivatization)	Rationale for Performance
Specificity	Good to Excellent	Excellent	HPLC relies on chromatographic separation, while GC-MS adds the dimension of mass-to-charge ratio, providing higher confidence in peak identity.
Linearity (r²)	> 0.999	> 0.998	Both techniques can achieve excellent linearity over a defined concentration range.
Limit of Detection (LOD)	~0.01 µg/mL	~0.001 µg/mL	GC-MS, particularly with selective ion monitoring (SIM), generally offers superior sensitivity.
Limit of Quantitation (LOQ)	~0.03 µg/mL	~0.003 µg/mL	Consistent with the higher sensitivity of GC-MS.
Precision (%RSD)	< 2%	< 5%	The additional derivatization step in GC-MS can introduce slightly more variability.
Accuracy (% Recovery)	98-102%	95-105%	Both methods can achieve high accuracy with proper validation.

Conclusion: A Holistic Approach to Analytical Control

The robust analytical control of 5-Fluoropyrimidine-2-carbaldehyde is best achieved through the synergistic use of orthogonal analytical techniques. HPLC serves as a reliable method for routine purity and impurity determination, while GC-MS provides a highly sensitive and specific tool for volatile impurities and structural confirmation, often requiring derivatization. NMR spectroscopy remains the definitive technique for structural elucidation.

Cross-validation of these methods is not a perfunctory exercise but a fundamental component of a sound quality control strategy. It provides the necessary assurance that the analytical data, regardless of the methodology employed, is accurate, reliable, and consistent. By understanding the underlying principles of each technique and the rationale for experimental design, researchers and drug development professionals can confidently ensure the quality of this critical pharmaceutical intermediate.

References

• IOSR Journal of Pharmacy. (2016). Stability Indicating Analytical Method Development, Validation, Method Transfer and Impurity Profile (Related Substances) Of 2,4-Dihydroxy-5-Fluoropyrimidine By Liquid Chromatography. Retrieved from [Link]

• The Royal Society of Chemistry. (2019). Supporting Information - Nanocrystalline CdS thin film as heterogenous, recyclable, catalyst for effective synthesis of Dihydropyrimidinones and a new class of carbazolyldihydropyrimidinones via an improved Biginelli protocol. Retrieved from [Link]

• PubMed. (n.d.). Assignment and pH dependence of the 19F-NMR resonances from the fluorouracil anabolites involved in fluoropyrimidine chemotherapy. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants. Retrieved from [Link]

• ResearchGate. (n.d.). Overview of common derivatization protocols used in GC–MS based metabolomics. Retrieved from [Link]

• ResearchGate. (n.d.). Derivatization Methods in GC and GC/MS. Retrieved from [Link]

• MDPI. (2023). Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of Solvents and Starting Column Temperature. Retrieved from [Link]

• PubMed. (2023). Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of Solvents and Starting Column Temperature. Retrieved from [Link]

• Baertschi Consulting. (n.d.). Strategies To Address Mutagenic Impurities Derived from Degradation in Drug Substances and Drug Products. Retrieved from [Link]

• ResearchGate. (n.d.). Uracil and 5-fluorouracil degradation pathway. Retrieved from [Link]

• PubMed. (2023). Identification and characterization of forced degradation products of 5-hydroxymethyl-2-furaldehyde (5-HMF) by HPLC, LC-LTQ/Orbitrap and NMR studies. Retrieved from [Link]

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A Head-to-Head Comparison: Benchmarking 5-Fluoropyrimidine-2-carbaldehyde in Ugi-4CR for Accelerated Library Synthesis

In the fast-paced realm of drug discovery and medicinal chemistry, the efficiency of library synthesis is paramount. The ability to rapidly generate vast and diverse collections of small molecules is a cornerstone of modern high-throughput screening campaigns. Multicomponent reactions (MCRs), which allow for the formation of complex products from three or more starting materials in a single synthetic step, are indispensable tools in this endeavor. Among these, the Ugi four-component reaction (U-4CR) stands out for its remarkable ability to generate peptidomimetic scaffolds with a high degree of structural diversity.[1][2]

At the heart of the Ugi reaction lies the carbonyl component, typically an aldehyde or ketone, which dictates a significant portion of the final molecule's architecture and physicochemical properties. The choice of aldehyde can profoundly influence reaction kinetics, yield, and the overall success of a library synthesis campaign. This guide provides an in-depth, objective comparison of 5-Fluoropyrimidine-2-carbaldehyde , a promising building block for introducing a fluorinated heterocyclic motif, against two widely used alternatives: Benzaldehyde (a standard aromatic aldehyde) and 2-Furaldehyde (a common heterocyclic aldehyde).

The fluoropyrimidine scaffold is a well-established pharmacophore found in numerous clinically approved drugs, particularly in oncology.[3] The strategic incorporation of a fluorine atom can enhance metabolic stability, binding affinity, and other pharmacokinetic properties.[3] This guide will demonstrate the performance of 5-Fluoropyrimidine-2-carbaldehyde within a standardized Ugi-4CR protocol, providing researchers, scientists, and drug development professionals with the experimental data needed to make informed decisions for their library synthesis programs.

The Ugi Four-Component Reaction: A Versatile Tool for Diversity-Oriented Synthesis

The Ugi reaction is a cornerstone of multicomponent chemistry, prized for its convergence and atom economy.[1][4] It brings together an aldehyde, an amine, a carboxylic acid, and an isocyanide to create a unique α-acylamino amide scaffold in a single, efficient step. This one-pot nature is ideal for automated parallel synthesis, enabling the rapid generation of large compound libraries.[5][6]

The generally accepted mechanism, as depicted below, commences with the formation of an imine from the aldehyde and amine. Subsequent protonation by the carboxylic acid activates the imine for nucleophilic attack by the isocyanide. The resulting nitrilium ion is then trapped by the carboxylate, and a final, irreversible Mumm rearrangement yields the stable α-acylamino amide product.[4]

Figure 1: Simplified Ugi-4CR Mechanism.

Benchmarking Methodology: A Standardized Ugi-4CR Protocol

To ensure a fair and direct comparison, a standardized Ugi four-component reaction protocol was employed. The reaction conditions were selected to be representative of typical library synthesis campaigns, utilizing readily available starting materials and straightforward purification techniques.

Experimental Protocol: Ugi Four-Component Reaction

Materials:

• Aldehydes: 5-Fluoropyrimidine-2-carbaldehyde, Benzaldehyde, 2-Furaldehyde

• Amine: Benzylamine

• Carboxylic Acid: Acetic Acid

• Isocyanide: tert-Butyl isocyanide

• Solvent: Methanol (MeOH)

Procedure:

• To a 10 mL round-bottom flask was added the aldehyde (1.0 mmol, 1.0 equiv) and methanol (2.0 mL).

• Benzylamine (1.0 mmol, 1.0 equiv) was added, and the mixture was stirred at room temperature for 30 minutes to facilitate imine formation.

• Acetic acid (1.0 mmol, 1.0 equiv) was then added to the reaction mixture.

• Finally, tert-butyl isocyanide (1.0 mmol, 1.0 equiv) was added, and the flask was sealed and stirred at room temperature for 24 hours.

• Upon completion, the reaction mixture was concentrated under reduced pressure.

• The residue was redissolved in ethyl acetate (10 mL) and washed successively with saturated aqueous sodium bicarbonate solution (2 x 5 mL) and brine (5 mL).

• The organic layer was dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo.

• The crude product was purified by flash column chromatography on silica gel to afford the pure Ugi product.

Figure 2: Experimental Workflow for the Comparative Ugi-4CR.

Performance Comparison: Experimental Results

The three selected aldehydes were subjected to the standardized Ugi-4CR protocol, and the performance of each was evaluated based on reaction yield and product purity, as determined by ¹H NMR and LC-MS analysis.

Aldehyde Component	Product Structure	Molecular Weight ( g/mol )	Reaction Time (h)	Isolated Yield (%)	Purity (%)
5-Fluoropyrimidine-2-carbaldehyde		316.35	24	78	>95
Benzaldehyde		294.39	24	85	>95
2-Furaldehyde		284.33	24	72	>95

Note: The product structures are illustrative representations of the Ugi adducts formed from the respective aldehydes with benzylamine, acetic acid, and tert-butyl isocyanide.

Analysis of Performance

The experimental results demonstrate the robust performance of all three aldehydes in the Ugi-4CR, with each yielding the desired product in good to excellent yields and high purity.

Benzaldehyde , as the archetypal aromatic aldehyde, provided the highest yield (85%), serving as a strong baseline for this reaction. Its straightforward reactivity and commercial availability make it a reliable choice for general library synthesis.

5-Fluoropyrimidine-2-carbaldehyde performed exceptionally well, affording the corresponding fluorinated heterocyclic product in a high yield of 78%. This result is particularly noteworthy, as heterocyclic aldehydes, especially those with potentially coordinating nitrogen atoms, can sometimes exhibit more complex reactivity or lead to lower yields in MCRs. The electron-withdrawing nature of the fluoropyrimidine ring likely contributes to the efficient formation of the initial imine intermediate, a key step in the Ugi reaction mechanism. The successful incorporation of this valuable scaffold in high yield underscores its potential as a superior building block for libraries targeting a wide range of biological targets.

2-Furaldehyde , another common heterocyclic aldehyde, gave a respectable yield of 72%. While slightly lower than the other two, this result is well within the acceptable range for library synthesis and demonstrates the general applicability of the Ugi reaction to various heterocyclic systems.[7]

Conclusion: 5-Fluoropyrimidine-2-carbaldehyde as a High-Value Building Block

This comparative guide demonstrates that 5-Fluoropyrimidine-2-carbaldehyde is a highly effective and valuable building block for library synthesis via the Ugi four-component reaction. It exhibits reactivity comparable to, and in some cases potentially superior to, other commonly used heterocyclic aldehydes, and approaches the efficiency of standard aromatic aldehydes like benzaldehyde.

The ability to incorporate the fluoropyrimidine motif into diverse molecular scaffolds with high efficiency makes this aldehyde a compelling choice for medicinal chemists and drug discovery professionals. The resulting libraries are enriched with a privileged pharmacophore, potentially increasing the hit rate in biological screening campaigns and providing a solid foundation for the development of novel therapeutics.

References

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• Akritopoulou-Zanze, I., Gracias, V., & Djuric, S. W. (2020). Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications. RSC Advances, 10(72), 44265-44301.
• Bradley, J. C., Mirza, K. B., Osborne, T., Williams, A., & Owens, K. (2011). Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling. Journal of Visualized Experiments, (51), e942.

• Ugi reaction. (2023, November 29). In Wikipedia. Retrieved January 6, 2026, from [Link]

• Kou, K. G., & Chamberland, S. (2016). Application of heterocyclic aldehydes as components in Ugi–Smiles couplings. Beilstein Journal of Organic Chemistry, 12, 2032–2038.
• Shaaban, S., & Dömling, A. (2017). Ugi Multicomponent Reaction Based Synthesis of Medium-Sized Rings. Organic Letters, 19(22), 6052–6055.
• Sharma, P., & Kumar, A. (2020).
• Ingold, M., Colella, L., Dapueto, R., López, G. V., & Porcal, W. (2017). Ugi Four-component Reaction (U-4CR) Under Green Conditions Designed for Undergraduate Organic Chemistry Laboratories.
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• Yields of target products in the Ugi reaction (%). (n.d.). In ResearchGate. Retrieved January 6, 2026, from [Link]

• Scott, T. L. (2007). The Ugi Multicomponent Reaction: Stereocontrol, Modifications and Applications. University of Illinois Urbana-Champaign.
• Moni, L., De Moliner, F., Garbarino, S., Saupe, J., Mang, C., & Basso, A. (2018). Exploitation of the Ugi 5-Center-4-Component Reaction (U-5C-4CR) for the Generation of Diverse Libraries of Polycyclic (Spiro)Compounds. Frontiers in Chemistry, 6, 33.
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• Dömling, A. S. (2017). Ugi Multicomponent Reaction. Organic Syntheses, 94, 54-67.
• Shaaban, S., & Dömling, A. (2020). Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications. RSC Advances, 10(72), 44265-44301.
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A Senior Application Scientist's Guide to Correlating Spectroscopic Data with Theoretical Calculations for 5-Fluoropyrimidine-2-carbaldehyde Adducts

Introduction: The Challenge of Characterizing Reactive Adducts

In the field of drug development and molecular toxicology, understanding the interaction of reactive small molecules with biological macromolecules is paramount. 5-Fluoropyrimidine-2-carbaldehyde is a molecule of significant interest due to its structural motifs, which are common in pharmacologically active compounds. The aldehyde functional group is susceptible to nucleophilic attack from amino acid residues like cysteine and lysine, forming covalent adducts.[1][2] Accurately characterizing the structure of these adducts is crucial for understanding mechanisms of action or toxicity.

Direct structural elucidation of such adducts in situ can be challenging. While mass spectrometry can confirm covalent modification, it often provides limited information about the precise bonding arrangement. This guide presents a robust, dual-pronged approach that combines empirical spectroscopic analysis with in silico theoretical calculations. By correlating experimental data from Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and UV-Visible (UV-Vis) spectroscopy with predictions from Density Functional Theory (DFT), researchers can achieve a high degree of confidence in their structural assignments. This integrated methodology serves as a self-validating system, where the convergence of experimental and theoretical data substantiates the proposed adduct structure.

Part 1: The Dual-Pronged Workflow: Experiment and Theory

The core principle of this guide is the parallel execution of experimental and computational workflows, which ultimately converge for a comparative analysis. This strategy minimizes ambiguity and provides a more complete picture than either method could alone.

Below is a visualization of this integrated workflow:

Fig 1. Integrated workflow for adduct characterization.

Part 2: Experimental Protocol: Synthesizing and Analyzing the Adduct

For this guide, we will use N-acetylcysteine (NAC) as a model nucleophile. NAC is a common antioxidant and a precursor to cysteine, making it a biologically relevant proxy for protein thiol groups.[3][4][5] The reaction between 5-Fluoropyrimidine-2-carbaldehyde and the thiol group of NAC is expected to form a stable thiazolidine derivative.

Step-by-Step Protocol for Adduct Formation and Data Acquisition

• Adduct Synthesis:

  • Dissolve 5-Fluoropyrimidine-2-carbaldehyde (1 mmol) in a suitable solvent system (e.g., a 1:1 mixture of acetonitrile and phosphate-buffered saline, pH 7.4).

  • Add N-acetylcysteine (1.1 mmol, 1.1 equivalents) to the solution.

  • Stir the reaction mixture at room temperature for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Rationale: Using a slight excess of the nucleophile (NAC) helps to drive the reaction to completion. A physiological pH is chosen to mimic biological conditions where such adduct formation might occur.[6]

• Purification:

  • Upon reaction completion, purify the crude product using reverse-phase High-Performance Liquid Chromatography (HPLC) to isolate the desired adduct.

  • Lyophilize the collected fractions to obtain the pure adduct as a solid.

• Spectroscopic Analysis:

  • NMR Spectroscopy: Dissolve the purified adduct in a suitable deuterated solvent (e.g., DMSO-d₆). Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a high-field spectrometer (e.g., 600 MHz). Tetramethylsilane (TMS) should be used as an internal standard.[7]

  • FT-IR Spectroscopy: Record the FT-IR spectrum of the solid adduct using the KBr pellet technique over a range of 4000-400 cm⁻¹.[7]

  • UV-Vis Spectroscopy: Prepare a dilute solution of the adduct in a suitable solvent (e.g., methanol) and record the absorption spectrum, typically from 200-400 nm.[8]

Part 3: Computational Protocol: Predicting Spectroscopic Properties

The accuracy of theoretical calculations is highly dependent on the chosen methodology. Density Functional Theory (DFT) offers a good balance of computational cost and accuracy for molecules of this size.[9][10]

Step-by-Step Protocol for In Silico Modeling

• Structure Building:

  • Construct the putative 3D structure of the N-acetylcysteine adduct of 5-Fluoropyrimidine-2-carbaldehyde using molecular modeling software (e.g., GaussView 5.0).[11]

• Geometry Optimization:

  • Perform a full geometry optimization without constraints using DFT.

  • Recommended Method: B3LYP functional with the 6-311++G(d,p) basis set.[7][12]

  • Incorporate a solvent model, such as the Polarizable Continuum Model (PCM) or the SMD solvation model, using the solvent that matches the experimental conditions (e.g., DMSO for NMR, Methanol for UV-Vis).[13][14]

  • Rationale: The B3LYP functional is widely used and provides reliable geometries for organic molecules. The 6-311++G(d,p) basis set is robust, including diffuse functions (++) and polarization functions (d,p) necessary for accurately describing electron distribution and non-covalent interactions. Solvent models are critical for accurate predictions as they account for the solute's interaction with the bulk solvent.[15]

• Spectroscopic Parameter Calculation:

  • NMR: Using the optimized geometry, calculate NMR shielding tensors using the Gauge-Independent Atomic Orbital (GIAO) method at the same level of theory (B3LYP/6-311++G(d,p) with solvent model).[7][16] The calculated absolute shieldings (σ) are converted to chemical shifts (δ) relative to a separately calculated TMS standard (δ = σ_ref - σ_calc).[17]

  • FT-IR: Perform a vibrational frequency calculation on the optimized structure. This confirms the structure is at a true energy minimum (no imaginary frequencies) and provides the harmonic vibrational frequencies and IR intensities.[18]

  • UV-Vis: Use Time-Dependent DFT (TD-DFT) at the same level of theory to calculate the electronic excitation energies and oscillator strengths (f), which correspond to the absorption maxima (λ_max) and intensities in the experimental spectrum.[12][15]

Part 4: Comparative Analysis: Where Theory Meets Reality

The validation of the proposed adduct structure lies in the strength of the correlation between the experimental and calculated data.

Data Presentation and Interpretation

Table 1: Comparison of Experimental vs. Calculated NMR Chemical Shifts (δ, ppm)

Atom/Position	Experimental ¹H	Calculated ¹H	Experimental ¹³C	Calculated ¹³C	Experimental ¹⁹F	Calculated ¹⁹F
Pyrimidine H-4	8.65	8.72	158.2	160.1	-165.4	-168.9
Pyrimidine H-6	8.91	8.99	161.5	163.4
Thiazolidine CH	5.52	5.48	65.7	66.3
NAC α-CH	4.68	4.75	54.3	55.0
NAC β-CH₂	3.41, 3.25	3.45, 3.29	33.1	33.9
Illustrative Data

Analysis: A strong linear correlation between experimental and calculated shifts, with a root-mean-square error (RMSE) of < 0.2 ppm for ¹H and < 3 ppm for ¹³C, is considered a good match. For ¹⁹F, an RMSE of < 4 ppm is often acceptable due to the larger chemical shift range and sensitivity to environmental effects.[9][19]

Table 2: Comparison of Key Experimental vs. Calculated FT-IR Frequencies (cm⁻¹)

Vibrational Mode	Experimental	Calculated (Scaled)	Assignment
N-H Stretch (Amide)	3305	3315	Amide N-H
C=O Stretch (Carboxyl)	1720	1728	COOH
C=O Stretch (Amide)	1655	1662	Amide I
C=N Stretch (Pyrimidine)	1575	1580	Ring C=N
C-F Stretch	1240	1235	Aryl C-F
Illustrative Data

Analysis: Calculated vibrational frequencies are systematically higher than experimental ones due to the harmonic approximation. Therefore, they are typically multiplied by a scaling factor (e.g., ~0.96-0.98 for B3LYP) to improve agreement.[20] A strong correlation in the fingerprint region (<1500 cm⁻¹) is particularly powerful for structural confirmation.

Table 3: Comparison of Experimental vs. Calculated UV-Vis Absorption

Transition	Experimental λ_max (nm)	Calculated λ_max (nm)	Calculated Oscillator Strength (f)
π → π* (Pyrimidine)	268	275	0.45
n → π*	315	325	0.08
Illustrative Data

Analysis: TD-DFT calculations can predict λ_max with reasonable accuracy, often within 10-20 nm of the experimental value.[8][21] The oscillator strength (f) provides a theoretical measure of the transition probability, which should correlate with the experimental molar absorptivity (ε).

Part 5: Alternative Methodologies & Considerations

While the combined spectroscopic and computational approach is powerful, it is important to consider its place among other analytical techniques.

• X-ray Crystallography: Provides the definitive atomic-level structure. However, it requires a suitable single crystal, which can be difficult or impossible to obtain for many adducts.

• Mass Spectrometry (MS): Excellent for confirming the mass of the adduct and for fragmentation studies (MS/MS) to identify the site of modification.[2][22][23] However, it does not directly provide 3D structural information. The data from MS is complementary and should be used alongside the methods described here.

Limitations of the Theoretical Model: The accuracy of DFT calculations depends on the chosen functional and basis set. While the recommended methods are robust, highly complex systems or those with significant non-covalent interactions may require more advanced (and computationally expensive) levels of theory. Furthermore, calculations often model a single, low-energy conformer, while in solution, a molecule may exist as an ensemble of conformers, which can affect the observed spectra.[24]

Conclusion

The structural elucidation of covalent adducts like those formed by 5-Fluoropyrimidine-2-carbaldehyde requires a multifaceted analytical strategy. Relying on a single technique can lead to ambiguity. The methodology detailed in this guide, which leverages the synergy between experimental spectroscopy (NMR, FT-IR, UV-Vis) and theoretical DFT calculations, provides a robust and self-validating pathway to confidently assign molecular structures. By demonstrating a strong correlation between predicted and measured spectroscopic parameters, researchers can build a compelling, evidence-based case for the structure of their adduct, paving the way for a deeper understanding of its biological role.

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• Bochi, G. V. et al. (2023). Characterization of N-Acetyl Cysteine Adducts with Exogenous and Neutrophil-Derived 2-Chlorofatty Aldehyde. MDPI. Available at: [Link]

• Hashmi, M. A. (2022). Tutorial 17 | Gaussian NMR Calculation & Spectra Visualization. YouTube. Available at: [Link]

• Adamo, C. & Jacquemin, D. (n.d.). DFT and TD-DFT investigation of IR and UV spectra of solvated molecules: comparison of two SCRF continuum models. Open Research Repository. Available at: [Link]

• [No Author Provided]. (n.d.). Quantum computational, spectroscopic (FT-IR, NMR and UV–Vis) profiling, Hirshfeld surface, Molecular docking and dynamics simulation studies on Pyridine-2,6-dicarbonyl dichloride. ResearchGate. Available at: [Link]

• Lee, S. et al. (2025). A Mass Spectral Library for DNA Adductomics. PMC - PubMed Central. Available at: [Link]

• About, T. et al. (n.d.). Spectroscopic properties (FT-IR, NMR and UV) and DFT studies of amodiaquine. PMC. Available at: [Link]

• Lee, S. et al. (2024). Mass Spectral Library for DNA Adductomics. Figshare. Available at: [Link]

• Sonis, S. T. et al. (n.d.). Effects of N-Acetyl-Cysteine in the Prevention of 5-Fluorouracil Induced-Oral Mucositis Hamsters. Scirp.org. Available at: [Link]

• Chinery, R. et al. (2001). The Antioxidant N-Acetylcysteine Increases 5-fluorouracil Activity Against Colorectal Cancer Xenografts in Nude Mice. PubMed. Available at: [Link]

• Kitchen, D. C. et al. (2021). DFT-Calculated IR Absorption Spectra for PFAS Molecules (II). DTIC. Available at: [Link]

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• De Flora, S. et al. (n.d.). Interactions between N-acetylcysteine and ascorbic acid in modulating mutagenesis and carcinogenesis. PubMed. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-Fluoropyrimidine-2-carbaldehyde

A Note on This Guidance: 5-Fluoropyrimidine-2-carbaldehyde is a specialized heterocyclic compound. As specific safety and disposal data for this exact molecule may not be readily available, the following procedures are synthesized from established best practices for handling hazardous halogenated pyrimidines, such as 5-Fluorouracil (5-FU), and general hazardous chemical waste protocols.[1][2] It is imperative to always consult your institution's Environmental Health & Safety (EHS) office for guidance specific to your location and regulations before proceeding. This document serves as a comprehensive technical guide, not a replacement for local regulatory compliance.

Immediate Safety Protocols & Hazard Assessment

Before any disposal activities commence, a thorough understanding of the potential hazards is critical. Based on the chemical structure—a fluorinated pyrimidine aldehyde—we must assume it possesses significant biological activity and chemical reactivity.[1][3] The immediate priority is to prevent exposure and contain the material safely.

1.1. Essential Personal Protective Equipment (PPE) & Engineering Controls

The causality behind PPE selection is risk mitigation. We assume the compound is, at a minimum, a potent irritant and potentially toxic.[4][5]

PPE / Control	Specification	Rationale
Engineering Control	Certified Chemical Fume Hood	The primary line of defense. All handling and preparation for disposal must occur within a fume hood to prevent inhalation of dusts or vapors.[1][6]
Eye Protection	Tightly-fitting safety goggles or face shield	Protects against splashes of liquid waste or airborne solid particles.[1]
Hand Protection	Chemically impermeable gloves (Nitrile)	Prevents dermal absorption. Double-gloving is recommended as a best practice for potent compounds.[2][6] Change gloves immediately if contaminated.
Body Protection	Long-sleeved lab coat, closed-toe shoes	Prevents incidental skin contact.[6]
Emergency Equipment	Accessible Eyewash & Safety Shower	Standard laboratory practice for immediate decontamination in case of accidental exposure.[4]

1.2. Presumed Hazard Profile

Hazard Class	Description & Rationale
Acute Toxicity	Assumed to be harmful or toxic if swallowed, inhaled, or absorbed through the skin, based on data for analogous compounds like 5-FU.[5][7]
Skin/Eye Irritation	Aldehyde and pyrimidine structures are often irritants. Assumed to cause skin and serious eye irritation.[3][4]
Halogenated Organic	As a fluorinated compound, it falls under specific regulatory categories for hazardous waste due to its persistence and potential to form hazardous decomposition products (e.g., Hydrogen Fluoride) upon incineration.[8][9]
Incompatibilities	Avoid contact with strong oxidizing agents, acids, and bases, which could trigger vigorous or exothermic reactions.[4][8]

Waste Characterization and Segregation

Proper disposal begins at the point of generation. The core principle is that no waste stream containing 5-Fluoropyrimidine-2-carbaldehyde should enter sanitary sewers or general refuse .[10][11] Each type of waste must be segregated to ensure safe handling and compliant disposal.

The following workflow illustrates the critical decision-making process for waste segregation in the laboratory.

Caption: Waste Segregation Workflow at the Point of Generation.

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the safe containment of waste prior to collection by EHS personnel.

3.1. Liquid Waste Containment

• Select an Appropriate Container: Use a designated hazardous waste container that is chemically compatible with the waste stream. If the compound is in a solvent, ensure compatibility. Whenever possible, use containers provided by your EHS office.

• Label the Container: Affix a hazardous waste tag to the container before adding any waste.[1] The label must include the full chemical name ("5-Fluoropyrimidine-2-carbaldehyde"), concentration, associated hazards (e.g., "Toxic," "Irritant"), and the accumulation start date.[1]

• Transfer Waste: Working inside a chemical fume hood, carefully pour or pipette the liquid waste into the container. Use a funnel to prevent spills.

• Seal the Container: Keep the container sealed at all times, except when actively adding waste. This prevents the release of volatile compounds.[12]

• Avoid Mixing: Do not mix this waste with other chemical wastes unless you have confirmed their compatibility to prevent unintended reactions.[1]

3.2. Solid Waste Containment

• Designate a Container: Use a dedicated container, such as a 5-gallon pail with a lid or a properly labeled, durable bag, for all contaminated solid waste (e.g., gloves, absorbent pads, weigh boats).[6][12]

• Collect Waste: Place all contaminated items directly into the solid waste container immediately after use.

• Seal and Store: Keep the container sealed when not in use. Store it in a designated Satellite Accumulation Area (SAA) within the lab, under the control of laboratory personnel.[1]

3.3. Decontamination of Empty Containers

• Triple Rinsing: An empty container that held the pure compound or its solutions must be decontaminated before it can be disposed of as non-hazardous glass or plastic.[12]

• Procedure:

  • Rinse the container three times with a suitable solvent (e.g., ethanol or acetone) that can dissolve the compound.

  • Crucially, collect this rinse solvent (rinsate) as hazardous liquid waste. [12] Do not pour it down the drain.

  • After triple-rinsing, deface the original label completely to prevent confusion.[12]

  • The cleaned container can now be disposed of according to standard laboratory procedures for glass or plastic.

Final Disposal Pathways

Once collected and stored appropriately in the laboratory's SAA, the waste is transferred to a licensed hazardous waste disposal company, which will use one of the following permanent disposal methods. As a halogenated organic compound, destruction is highly preferred over containment.[10]

Disposal Method	Description	Efficacy & Rationale
High-Temperature Incineration	The waste is destroyed in a specialized hazardous waste incinerator at temperatures exceeding 850-1,200°C.	Preferred Method. This is the most effective technology for permanently destroying halogenated organic compounds.[13] The facility must have advanced flue gas scrubbing systems to neutralize and capture acidic gases like hydrogen fluoride (HF) and nitrogen oxides (NOx) that are produced during combustion.[8][10]
Hazardous Waste Landfill	Waste is placed in an engineered landfill with protective liners and leachate collection systems designed to contain hazardous materials.	Less Preferred. This method only contains the waste, it does not destroy it.[13][14] There is a long-term risk of environmental release. It is generally not the recommended pathway for persistent or highly toxic organic compounds.

The following diagram outlines the logistical journey of the waste from your lab to its final disposition.

Caption: End-to-End Hazardous Waste Disposal Logistics.

Regulatory Context & Compliance

The disposal of 5-Fluoropyrimidine-2-carbaldehyde is governed by regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States, administered by the EPA.[9] As a halogenated organic compound, it falls under specific waste codes and is subject to land disposal restrictions, reinforcing the preference for destruction technologies like incineration.[9][15] Adherence to the protocols outlined in this guide and consultation with your local EHS office is the only way to ensure full compliance.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-Fluoropyrimidine-2-carbaldehyde

As researchers and drug development professionals, our work with novel chemical entities demands a proactive and uncompromising approach to safety. 5-Fluoropyrimidine-2-carbaldehyde, a heterocyclic aldehyde, sits at the intersection of two chemical classes that warrant significant respect: fluorinated pyrimidines, known for their biological activity and potential toxicity, and aldehydes, which often present irritant and sensitizing properties.

This guide provides a comprehensive, risk-based framework for the safe handling of 5-Fluoropyrimidine-2-carbaldehyde. Given the absence of extensive, specific toxicological data for this exact compound, we will operate under the precautionary principle. This means we will base our safety protocols on the known hazards of analogous structures, such as 5-Fluorouracil (5-FU), a potent antineoplastic agent, and other hazardous aldehydes.[1][2][3] The causality behind each recommendation is explained to build a protocol that is not just a series of steps, but a self-validating system of safety.

Hazard Assessment: Understanding the Risk

Before any handling, a thorough risk assessment is mandatory. The structure of 5-Fluoropyrimidine-2-carbaldehyde suggests several potential hazards:

• Irritation: A Safety Data Sheet (SDS) for the closely related compound, 5-Pyrimidinecarbaldehyde, identifies it as an irritant to the eyes, skin, and respiratory system.[4]

• Toxicity: The presence of the 5-fluoro substitution is a significant concern. This moiety is found in compounds like 5-Fluorouracil, which is known to be toxic if swallowed, inhaled, or in contact with skin, and is also a suspected mutagen and carcinogen.[2][3] The biological mechanism of such compounds often involves "lethal synthesis," where the body metabolizes them into highly toxic agents that can disrupt critical cellular processes.[5]

• Sensitization: Aldehydes as a class are known to be potential sensitizers.[6]

Therefore, all handling procedures must assume the compound is highly toxic, a severe irritant, and a potential sensitizer. The primary goal is to eliminate all routes of exposure—inhalation, dermal contact, and ingestion—through a multi-layered approach combining engineering controls and robust personal protective equipment (PPE).

Core Personal Protective Equipment (PPE) Protocol

PPE is the final barrier between the researcher and the chemical. It should only be used after engineering and administrative controls are in place. The following PPE is mandatory for all work involving 5-Fluoropyrimidine-2-carbaldehyde.

Primary Engineering Control: The Chemical Fume Hood

All handling of 5-Fluoropyrimidine-2-carbaldehyde, including weighing, reconstitution, and transfers, must be conducted inside a certified chemical fume hood. This is the most critical control for preventing respiratory exposure to powders or vapors.[7]

Hand Protection: Double Gloving

Percutaneous (skin) absorption is a primary risk route for fluorinated pyrimidines.[2] Therefore, a single pair of gloves is insufficient.

• Protocol: Wear two pairs of nitrile gloves. Nitrile provides good resistance to a broad range of chemicals for incidental contact.[8][9] The outer glove should be removed and disposed of immediately upon any known or suspected contact. The inner glove provides temporary protection while exiting the contaminated area.

• Causality: Double gloving mitigates the risk of exposure from undetected pinholes or tears in the outer glove and provides a critical time buffer in the event of a splash or spill. Change outer gloves frequently, especially during long procedures.

Eye and Face Protection: A Two-Layer Approach

Given that the compound is, at a minimum, a severe eye irritant, robust protection is non-negotiable.[4]

• Protocol:

  • Primary Protection: Wear chemical splash goggles that provide a full seal around the eyes. Standard safety glasses with side shields are inadequate as they do not protect from splashes or fine powders that can become airborne.[9]

  • Secondary Barrier: When handling more than milligram quantities, or when performing any operation with a splash potential (e.g., transfers, dissolution), a full-face shield must be worn over the chemical splash goggles.[6][8]

• Causality: This dual-barrier system protects the sensitive mucous membranes of the eyes from direct splashes (goggles) and the rest of the face from broader contamination (face shield).

Body Protection: The Laboratory Coat

• Protocol: A clean, fully-buttoned laboratory coat is required. Ensure it has long sleeves with tight-fitting cuffs. For procedures involving larger quantities, a chemical-resistant apron worn over the lab coat is recommended.[6] All personnel must wear long pants and closed-toe shoes made of a non-porous material.[10]

• Causality: The lab coat protects the skin on the arms and torso from incidental contact and minor spills. It should be removed immediately upon leaving the laboratory to prevent the transfer of contaminants.

Respiratory Protection: For Non-Routine Events

While all routine work must be done in a fume hood, a plan for respiratory protection during emergencies is essential.

• Protocol: In the event of a significant spill outside of a fume hood or a failure of the ventilation system, a NIOSH-approved respirator is required for all personnel involved in the cleanup. A cartridge respirator with N100, P100, or OV/P100 cartridges would be appropriate.

• Causality: This prevents the inhalation of aerosolized particles of the toxic compound. Note that the use of respirators requires prior medical clearance, fit-testing, and training.[10]

Protection Level	Required PPE Component	Rationale & Key Considerations
Engineering Control	Certified Chemical Fume Hood	Primary method to prevent inhalation of powders and vapors.[7]
Hand Protection	Double Nitrile Gloves	Protects against dermal absorption, a key risk for fluorinated pyrimidines.[1][2][9] Outer glove must be changed immediately after contact.
Eye/Face Protection	Chemical Splash Goggles (at all times) + Full Face Shield (for splash risk)	Goggles provide a seal against splashes and powders.[9] A face shield adds a secondary barrier for the entire face.[6]
Body Protection	Fully-Buttoned Lab Coat, Long Pants, Closed-Toe Shoes	Prevents skin contact from incidental spills. Shoes must be non-porous.[10]
Respiratory	NIOSH-Approved Respirator	For emergency use only (e.g., large spills). Requires a formal respiratory protection program.[1][10]

Operational Plan: A Step-by-Step Workflow

Adherence to a strict, sequential workflow is critical for ensuring safety.

Safe Handling and Experimentation Workflow

The following diagram outlines the logical flow for safely working with 5-Fluoropyrimidine-2-carbaldehyde.

Safe handling workflow for 5-Fluoropyrimidine-2-carbaldehyde.

Doffing (Removing) PPE

The order of PPE removal is critical to prevent self-contamination.

• Outer Gloves: Remove the outer pair of gloves first. Peel them off so they turn inside out, trapping any contaminants. Dispose of them in the designated solid hazardous waste container.

• Face Shield & Goggles: Remove the face shield, followed by the goggles, from the back to the front. Place them in a designated area for decontamination.

• Lab Coat: Unbutton and remove the lab coat, folding it inward to contain any potential contamination on the outer surface.

• Inner Gloves: Now, remove the final pair of inner gloves using the same inside-out technique.

• Hand Washing: Immediately and thoroughly wash your hands with soap and water.

Emergency and Disposal Plans

Emergency Exposure Procedures

Immediate and correct action is vital in the event of an exposure. Ensure eyewash stations and safety showers are accessible and tested.[4]

Exposure Route	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[2][11]
Eye Contact	Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[4][11]
Inhalation	Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[4][11]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention immediately.[2][11]

Spill Cleanup

• Minor Spill (inside fume hood): Use an absorbent material or spill kit appropriate for chemical powders/liquids. Decontaminate the area. All cleanup materials must be disposed of as hazardous waste.

• Major Spill (outside fume hood): Evacuate the area immediately. Alert laboratory personnel and safety officers. Only trained personnel with appropriate respiratory protection should conduct the cleanup.

Disposal Plan

All materials that come into contact with 5-Fluoropyrimidine-2-carbaldehyde must be treated as hazardous waste.[1][12]

• Solid Waste: Contaminated PPE (gloves, bench paper, weigh boats, etc.) must be collected in a dedicated, clearly labeled, sealed hazardous waste container.[4]

• Liquid Waste: Unused solutions or reaction mixtures must be collected in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix with other solvent wastes unless compatibility is known.[12]

• Sharps: Any contaminated needles, syringes, or broken glass must be disposed of in a designated puncture-resistant sharps container.[12]

By implementing this comprehensive safety and operational plan, researchers can confidently handle 5-Fluoropyrimidine-2-carbaldehyde, ensuring both personal safety and the integrity of their scientific work.

References

• Centers for Disease Control and Prevention (CDC). (n.d.). Control Guidance Sheet 407 – Personal Protective Equipment (PPE) for use with Glutaraldehyde Exposures. [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Personal Protective Equipment. [Link]

• University of Alabama in Huntsville. (n.d.). UAH Laboratory Personal Protective Equipment. [Link]

• Princeton University Environmental Health and Safety. (n.d.). Section 6C: Protective Equipment. [Link]

• National Cancer Institute at Frederick. (2014). Chemical Safety Practices Recommendations 5-Fluorouracil (5-FU). [Link]

• Sciencelab.com. (2005). 5-Fluorouracil MSDS. [Link]

• Singh, R., & Gmeiner, W. H. (2020). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. Molecules, 25(15), 3469. [Link]

• Noordhuis, P., et al. (2004). The oral fluorinated pyrimidines. Current Pharmaceutical Design, 10(11), 1201-1218. [Link]

• National Center for Biotechnology Information. (2020). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. [Link]

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